(S)-Ceralasertib

Core Science & Biosynthesis

(S)-Ceralasertib: A Deep Dive into its Mechanism of Action in the DNA Damage Response

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

(S)-Ceralasertib (AZD6738) is a potent and selective, orally bioavailable small-molecule inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase. ATR is a critical apical kinase in the DNA Damage Response (DDR) pathway, playing a pivotal role in maintaining genomic integrity in response to replication stress. By targeting ATR, Ceralasertib disrupts the signaling cascade that allows cancer cells to tolerate and repair DNA damage, leading to synthetic lethality, particularly in tumors with pre-existing defects in other DDR pathways, such as those with mutations in ATM or BRCA1/2. This guide provides a comprehensive overview of the mechanism of action of (S)-Ceralasertib, supported by quantitative data, detailed experimental protocols, and visual representations of the key signaling pathways and experimental workflows.

Introduction: The DNA Damage Response and the Central Role of ATR

The DNA Damage Response (DDR) is a complex network of signaling pathways that detects, signals, and repairs DNA lesions, thereby safeguarding genomic stability. A key activator of the DDR is replication stress, a phenomenon characterized by the slowing or stalling of replication forks, which is often exacerbated in cancer cells due to oncogene-induced aberrant proliferation.

At the heart of the replication stress response is the ATR kinase.[1] When replication forks stall, long stretches of single-stranded DNA (ssDNA) are generated and coated by Replication Protein A (RPA). This RPA-ssDNA filament serves as a platform for the recruitment and activation of ATR. Once activated, ATR phosphorylates a multitude of downstream substrates, most notably the checkpoint kinase 1 (CHK1), to initiate a signaling cascade that:

• Halts cell cycle progression: This provides time for DNA repair before the cell enters mitosis with damaged DNA.

• Stabilizes stalled replication forks: This prevents their collapse into DNA double-strand breaks (DSBs), which are more cytotoxic lesions.

• Promotes DNA repair: ATR signaling facilitates the recruitment of repair factors to the site of damage.

Given the heightened replication stress in cancer cells, they often become highly dependent on the ATR signaling pathway for survival. This dependency creates a therapeutic window for ATR inhibitors like Ceralasertib.

(S)-Ceralasertib: Mechanism of Action

(S)-Ceralasertib is an ATP-competitive inhibitor of ATR kinase.[2] Its primary mechanism of action is the abrogation of ATR-mediated signaling in response to DNA damage and replication stress.[3] By inhibiting ATR, Ceralasertib prevents the phosphorylation and activation of its downstream effector, CHK1.[4] This disruption leads to a cascade of events that are particularly detrimental to cancer cells:

• Abrogation of the G2/M Cell Cycle Checkpoint: Without functional ATR-CHK1 signaling, cells are unable to arrest the cell cycle in response to DNA damage, leading to premature entry into mitosis with under-replicated or damaged DNA. This results in mitotic catastrophe and subsequent cell death.

• Replication Fork Collapse and DNA Double-Strand Break Formation: Ceralasertib's inhibition of ATR leads to the destabilization and collapse of stalled replication forks. These collapsed forks generate highly toxic DNA double-strand breaks.

• Induction of Synthetic Lethality: In tumor cells with defects in other DDR pathways, such as loss of ATM or mutations in BRCA1/2, the inhibition of ATR becomes synthetically lethal. These cells are unable to repair the DSBs generated by Ceralasertib-induced replication fork collapse, leading to overwhelming genomic instability and cell death.[1]

Pharmacodynamic Biomarkers of Ceralasertib Activity

The efficacy of Ceralasertib can be monitored through several pharmacodynamic biomarkers that indicate target engagement and downstream pathway modulation:

• Inhibition of CHK1 Phosphorylation: A direct measure of ATR inhibition is the reduction in the phosphorylation of CHK1 at serine 345 (pCHK1 S345).[5]

• Induction of γH2AX: The formation of DNA double-strand breaks following replication fork collapse is marked by the phosphorylation of histone H2AX at serine 139 (γH2AX).[5]

• Induction of pRAD50: As a compensatory mechanism, the inhibition of ATR can lead to the activation of the related ATM kinase, which phosphorylates RAD50 at serine 635 (pRAD50 S635).[5]

Quantitative Data Summary

Preclinical Activity

Ceralasertib has demonstrated potent and selective inhibition of ATR kinase and significant anti-proliferative activity across a wide range of cancer cell lines, particularly those with underlying DDR defects.

Parameter	Value	Assay/Cell Line	Reference
IC50 (ATR kinase)	1 nM	Cell-free assay	[6]
IC50 (pCHK1)	74 nM	Cellular assay	[6]
GI50 (Median)	1.47 µM	Panel of 276 cancer cell lines	[7]
GI50 (H460)	1.05 µM	NSCLC cell line	[6]
GI50 (H23)	2.38 µM	NSCLC cell line	[6]
IC50 (Breast Cancer)	< 1 µM	MTT assay	[6]

Clinical Efficacy

Ceralasertib has been evaluated in numerous clinical trials, both as a monotherapy and in combination with other anti-cancer agents, demonstrating promising anti-tumor activity in various solid tumors.

Clinical Trial	Combination Agent	Cancer Type	Key Efficacy Data	Reference
NCT02223923 (PATRIOT)	Monotherapy	Advanced Solid Tumors	ORR: 8% (5/67 patients); SD: 52% (34/67 patients)	[8]
NCT02630199	Paclitaxel	Advanced Solid Tumors (enriched for Melanoma)	ORR (all patients): 22.6%; ORR (Melanoma): 33.3%	[1]
Phase I Study	Carboplatin	Advanced Solid Tumors	2 confirmed partial responses; 18/34 evaluable patients had stable disease	[9]

Experimental Protocols

Cell Viability Assay (MTS Assay)

This protocol is a general guideline for assessing the effect of Ceralasertib on cancer cell proliferation.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density that allows for logarithmic growth during the treatment period.

• Compound Treatment: Treat the cells with a range of concentrations of Ceralasertib for 3 days.[7]

• MTS Reagent Addition: Add 20 µl of MTS solution (containing PES) to each well.[10]

• Incubation: Incubate the plates for 1 to 4 hours at 37°C.[10]

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.[11]

• Data Analysis: Calculate the 50% growth inhibition (GI50) values by plotting the absorbance against the log of the Ceralasertib concentration.

Western Blotting for Pharmacodynamic Biomarkers

This protocol describes the detection of key pharmacodynamic biomarkers of Ceralasertib activity.

• Cell Lysis: Lyse Ceralasertib-treated and untreated cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[12]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.[12]

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a nitrocellulose membrane.[3]

• Antibody Incubation: Incubate the membrane with primary antibodies against pCHK1 (S345), γH2AX, and pRAD50 (S635), followed by incubation with a corresponding secondary antibody.[13]

• Detection: Visualize the protein bands using an appropriate detection system, such as the LI-COR Odyssey CLx Western Blot imaging system.[13]

Immunohistochemistry (IHC) for pRAD50

This protocol outlines the procedure for detecting pRAD50 in formalin-fixed paraffin-embedded (FFPE) tumor tissue.

• Tissue Preparation: Section 4- to 5-µm-thick slices from FFPE tumor blocks.[4]

• Antigen Retrieval: Perform antigen retrieval using a high pH buffer (e.g., ER2) for 25 minutes.[4]

• Blocking: Block non-specific antibody binding with a protein blocking solution.[4]

• Primary Antibody Incubation: Incubate the sections with an anti-pRAD50 antibody.[4]

• Detection: Use a polymer-based detection kit and a chromogen such as DAB to visualize the antibody staining.[4]

• Counterstaining: Counterstain the sections with hematoxylin.[4]

• Imaging and Analysis: Scan the slides and quantify the percentage of tumor nuclei with positive pRAD50 staining.[14]

Visualizations

Signaling Pathway Diagram

References

• 1. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. The suppression of ATR/Chk1 pathway by Elimusertib ATR inhibitor in triple negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Ceralasertib | AZD6738 | ATR kinase inhibitor | antitumor | TargetMol [targetmol.com]
• 8. Durable responses to ATR inhibition with ceralasertib in tumors with genomic defects and high inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ceralasertib (AZD6738), an Oral ATR Kinase Inhibitor, in Combination with Carboplatin in Patients with Advanced Solid Tumors: A Phase I Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. broadpharm.com [broadpharm.com]
• 12. γH2AX and Chk1 phosphorylation as predictive pharmacodynamic biomarkers of Chk1 inhibitor-chemotherapy combination treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Chemo-Phosphoproteomic Profiling with ATR Inhibitors Berzosertib and Gartisertib Uncovers New Biomarkers and DNA Damage Response Regulators - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

(S)-Ceralasertib: A Deep Dive into Selective ATR Kinase Inhibition for Cancer Therapy

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

(S)-Ceralasertib, also known as AZD6738, is a potent and selective, orally bioavailable small-molecule inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase.[1][2] ATR is a critical apical kinase in the DNA Damage Response (DDR) pathway, a vital cellular network for maintaining genomic integrity.[3][4] In many cancers, the DDR pathway is dysregulated, leading to a dependency on remaining repair pathways for survival.[4] By targeting ATR, Ceralasertib disrupts the cancer cells' ability to repair DNA damage, leading to synthetic lethality, particularly in tumors with existing defects in other DDR proteins like ATM or BRCA1/2.[1][4] This guide provides a comprehensive overview of (S)-Ceralasertib, including its mechanism of action, preclinical and clinical data, and detailed experimental protocols.

Introduction to (S)-Ceralasertib

Developed by AstraZeneca, (S)-Ceralasertib is a morpholino-pyrimidine-based compound that acts as an ATP-competitive inhibitor of ATR kinase.[5][6] It is the S-enantiomer of Ceralasertib and has demonstrated significant anti-tumor activity both as a monotherapy and in combination with a variety of anti-cancer agents, including chemotherapy, PARP inhibitors, and immunotherapy.[1][7] Ceralasertib is currently under investigation in numerous clinical trials for a range of solid tumors, including non-small cell lung cancer (NSCLC), ovarian cancer, gastric cancer, and triple-negative breast cancer.[1][2][8]

Mechanism of Action and Signaling Pathway

ATR plays a pivotal role in response to DNA replication stress and single-stranded DNA breaks.[9] Upon activation, ATR phosphorylates a cascade of downstream targets, most notably the checkpoint kinase 1 (CHK1), to initiate cell cycle arrest, promote DNA repair, and stabilize replication forks.[6][10]

Ceralasertib selectively inhibits the kinase activity of ATR, thereby preventing the phosphorylation of CHK1 and other downstream substrates.[6] This abrogation of the ATR-mediated signaling cascade leads to the accumulation of DNA damage, cell cycle dysregulation, and ultimately, mitotic catastrophe and apoptosis in cancer cells.[3][6] The inhibition of ATR is particularly effective in tumor cells with high levels of replication stress or defects in other DDR pathways, creating a synthetic lethal interaction.[4][9]

Figure 1: Simplified ATR Signaling Pathway and Ceralasertib's Mechanism of Action.

Quantitative Preclinical Data

Ceralasertib has demonstrated potent and selective inhibition of ATR kinase activity in various preclinical models.

Parameter	Value	Cell Line/System	Reference
IC50 (ATR kinase)	1 nM	Isolated enzyme	[11][12]
IC50 (CHK1 phosphorylation)	74 nM	Cellular assay	[11]
GI50 (H460 NSCLC)	1.05 µM	Cell viability assay	[11]
GI50 (H23 NSCLC)	2.38 µM	Cell viability assay	[11]

Clinical Trial Data Overview

Ceralasertib is being evaluated in numerous clinical trials, both as a monotherapy and in combination with other anticancer agents.

Monotherapy

Early phase trials have established the safety and recommended phase 2 dose (RP2D) of Ceralasertib. The most common dose-limiting toxicities are hematological, primarily thrombocytopenia.[2]

Combination Therapies

Combination Agent	Cancer Type	Phase	Key Findings	Reference
Paclitaxel	Advanced Solid Tumors (notably Melanoma)	I	RP2D: Ceralasertib 240 mg BD (Days 1-14) + Paclitaxel 80 mg/m² (Days 1, 8, 15) every 28 days. ORR in melanoma patients resistant to prior anti-PD1 therapy was 33.3%.	[9]
Durvalumab	Advanced Gastric Cancer	II	Ceralasertib (240 mg BID, Days 15-28) + Durvalumab (1500 mg, Day 1) every 4 weeks. ORR: 22.6%, DCR: 58.1%.	[13][14]
Carboplatin	Advanced Solid Tumors	I	Combination showed manageable toxicity, with synergistic hematologic effects, particularly thrombocytopenia.	[3][15]
Olaparib	Advanced Solid Tumors	I/II	Combination being investigated, particularly in tumors with DDR defects.	[16]

A Phase III study (LATIFY) is currently assessing the efficacy and safety of Ceralasertib plus durvalumab versus docetaxel in patients with locally advanced and metastatic NSCLC that has progressed on or after prior anti-PD-(L)1 therapy and platinum-based chemotherapy.[17]

Experimental Protocols

In Vitro ATR Kinase Inhibition Assay

This protocol outlines a general procedure for determining the IC50 of Ceralasertib against isolated ATR kinase.

Figure 2: General workflow for an in vitro ATR kinase inhibition assay.

Methodology:

• Reagent Preparation: Prepare serial dilutions of (S)-Ceralasertib in a suitable buffer. Prepare a reaction mixture containing recombinant human ATR kinase and a suitable substrate (e.g., a fusion protein of GST and a CHK1 fragment).

• Incubation: Add the Ceralasertib dilutions to the reaction mixture and incubate for a defined period (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

• Reaction Initiation: Initiate the kinase reaction by adding a solution containing ATP and MgCl2. Incubate for a specified time (e.g., 30-60 minutes) at 30°C.

• Reaction Termination and Detection: Stop the reaction by adding a suitable stop solution (e.g., EDTA). The amount of phosphorylated substrate is then quantified using a detection method such as an ADP-Glo™ Kinase Assay (Promega) which measures ADP formation, or by Western blot analysis using a phospho-specific antibody against the substrate.

• Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the Ceralasertib concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cellular Phospho-CHK1 Inhibition Assay

This protocol describes a method to assess the inhibition of ATR-dependent CHK1 phosphorylation in a cellular context.

Methodology:

• Cell Culture and Treatment: Plate cancer cells (e.g., H460) in 96-well plates and allow them to adhere overnight. Treat the cells with serial dilutions of (S)-Ceralasertib for a specified duration (e.g., 1-2 hours).

• Induction of DNA Damage: Induce DNA damage to activate the ATR pathway. This can be achieved by treating the cells with a DNA-damaging agent such as hydroxyurea or by exposing them to UV radiation.

• Cell Lysis: After the DNA damage induction period, wash the cells with cold PBS and lyse them using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Detection of Phospho-CHK1: The levels of phosphorylated CHK1 (pCHK1) in the cell lysates are quantified using an ELISA-based assay or by Western blotting with a specific antibody against pCHK1 (e.g., Ser345).

• Data Analysis: Normalize the pCHK1 signal to the total protein concentration or a housekeeping protein. Calculate the percentage of inhibition for each Ceralasertib concentration relative to the vehicle-treated control and determine the IC50 value as described above.

Cell Viability Assay

This protocol outlines a general procedure to determine the growth inhibitory (GI50) effects of Ceralasertib on cancer cell lines.

Methodology:

• Cell Seeding: Seed cancer cells in 96-well plates at a density that allows for logarithmic growth over the course of the experiment.

• Drug Treatment: After allowing the cells to adhere, treat them with a range of concentrations of (S)-Ceralasertib.

• Incubation: Incubate the cells for a prolonged period, typically 72-96 hours, to allow for effects on cell proliferation.

• Viability Assessment: Measure cell viability using a colorimetric or fluorometric assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, or by using reagents like CellTiter-Glo® (Promega) which measures ATP levels.

• Data Analysis: Plot the percentage of cell viability against the logarithm of the Ceralasertib concentration and calculate the GI50 value, which is the concentration of the drug that causes a 50% reduction in cell growth.

Conclusion

(S)-Ceralasertib is a promising selective ATR kinase inhibitor with a well-defined mechanism of action.[1][11] Its ability to induce synthetic lethality in tumors with DDR deficiencies and to synergize with other cancer therapies has been demonstrated in both preclinical and clinical settings.[3][4][7] Ongoing clinical trials will further elucidate the full potential of Ceralasertib in the oncology landscape, with the hope of providing a new therapeutic option for patients with difficult-to-treat cancers.[1][8] The data and protocols presented in this guide offer a valuable resource for researchers and drug development professionals working in the field of targeted cancer therapy.

References

• 1. What is Ceralasertib used for? [synapse.patsnap.com]
• 2. Ceralasertib - NCI [dctd.cancer.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Ceralasertib: A Promising ATM/ATR Inhibitor in Cancer Treatment – Ceralasertib ATM/ATR inhibitor [oregontechsupport.com]
• 5. JCI - Durable responses to ATR inhibition with ceralasertib in tumors with genomic defects and high inflammation [jci.org]
• 6. ceralasertib - My Cancer Genome [mycancergenome.org]
• 7. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 8. clinicaltrials.eu [clinicaltrials.eu]
• 9. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. medchemexpress.com [medchemexpress.com]
• 12. selleckchem.com [selleckchem.com]
• 13. jitc.bmj.com [jitc.bmj.com]
• 14. Phase II study of ceralasertib (AZD6738) in combination with durvalumab in patients with advanced gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Ceralasertib (AZD6738), an Oral ATR Kinase Inhibitor, in Combination with Carboplatin in Patients with Advanced Solid Tumors: A Phase I Study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Ceralasertib | C20H24N6O2S | CID 121596701 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. ClinicalTrials.gov [clinicaltrials.gov]

The Genesis of a Novel ATR Inhibitor: A Technical Guide to (S)-Ceralasertib (AZD6738)

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the discovery, synthesis, and mechanism of action of (S)-Ceralasertib (AZD6738), a potent and selective oral inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) protein kinase. Ceralasertib is a significant advancement in the field of oncology, targeting the DNA damage response (DDR) pathway, a critical mechanism for cancer cell survival. This document provides a comprehensive overview of its preclinical and clinical development, supported by quantitative data, detailed experimental protocols, and visual representations of its biological context and development workflow.

Introduction to Ceralasertib and the Role of ATR in Cancer

Ceralasertib, also known as AZD6738, is a small molecule inhibitor developed by AstraZeneca that specifically targets the ATR protein, a key regulator in the DDR pathway.[1] In cancer cells, which often exhibit high levels of replication stress and genomic instability, the reliance on the ATR signaling pathway for survival is heightened.[1] ATR is activated in response to single-stranded DNA breaks and stalled replication forks, initiating a signaling cascade that leads to cell cycle arrest, DNA repair, and stabilization of replication forks.[2][3] By inhibiting ATR, Ceralasertib prevents cancer cells from repairing DNA damage, leading to an accumulation of genomic instability and ultimately, cell death, a concept known as synthetic lethality, particularly in tumors with existing DDR defects, such as those with ATM or p53 mutations.[1][3][4]

Physicochemical Properties and Structure

Ceralasertib is an orally bioavailable, ATP-competitive inhibitor.[5][6] Its chemical structure is characterized by a sulfoximine morpholino-pyrimidine core.[2][6] The development of Ceralasertib from its predecessor, AZ20, involved key structural modifications to improve aqueous solubility and eliminate time-dependent inhibition of CYP3A4, a critical factor for a favorable clinical drug-drug interaction profile.[7][8]

Chemical Structure of (S)-Ceralasertib (AZD6738):

• IUPAC Name: 4-{4-[(3R)-3-Methylmorpholin-4-yl]-6-[1-(methylsulfonyl)cyclopropyl]pyrimidin-2-yl}-1H-indole[2]

• Molecular Formula: C22H25N5O3S

Synthesis of (S)-Ceralasertib

The synthesis of Ceralasertib has evolved from initial medicinal chemistry routes to a scalable process suitable for clinical and commercial manufacturing.[9][10] A key challenge in the synthesis is the stereoselective introduction of the chiral sulfoximine moiety.[11] The manufacturing process developed by AstraZeneca features a biocatalytic asymmetric sulfoxidation and a cyclopropanation reaction conducted in continuous stirred tank reactors, achieving an overall yield of 18% on a 46 kg scale.[10][12]

A representative synthetic scheme involves the coupling of a pyrimidine core with a chiral morpholine, a cyclopropyl sulfoximine, and an azaindole.[9] The medicinal chemistry route initially involved a non-stereoselective synthesis with resolution of the sulfoxide intermediate, while the scaled-up process utilizes a biocatalytic approach for higher enantioselectivity.[9][10]

Mechanism of Action and Pharmacodynamics

Ceralasertib is a highly potent and selective inhibitor of ATR kinase.[4] It exerts its anti-tumor activity by abrogating the ATR-mediated signaling cascade.

The ATR Signaling Pathway

Upon activation by DNA damage, ATR phosphorylates a number of downstream targets, most notably the checkpoint kinase 1 (CHK1).[13] Phosphorylated CHK1 then orchestrates cell cycle arrest, primarily at the G2/M checkpoint, allowing time for DNA repair.[2][13] Ceralasertib, by inhibiting ATR, prevents the phosphorylation of CHK1, leading to the bypass of this critical checkpoint and forcing cells with damaged DNA to enter mitosis, resulting in mitotic catastrophe and cell death.[4]

Caption: ATR signaling pathway and the inhibitory action of Ceralasertib.

Pharmacodynamic Biomarkers

The inhibition of ATR by Ceralasertib can be monitored by measuring the phosphorylation of its downstream targets. A key pharmacodynamic biomarker is the reduction of CHK1 phosphorylation at Serine 345 (pCHK1 Ser345).[5] Conversely, inhibition of ATR can lead to an increase in ATM-dependent signaling, resulting in the upregulation of phosphorylated RAD50 (pRAD50), which serves as another biomarker of ATR inhibition.[6][14][15]

Quantitative Preclinical and Clinical Data

Ceralasertib has demonstrated significant anti-tumor activity both as a monotherapy and in combination with other agents in preclinical and clinical settings.

In Vitro Potency and Selectivity

Parameter	Value	Cell Line/Assay	Reference
ATR Kinase IC50	1 nM	Cell-free enzyme assay	[4][5]
pCHK1 (Ser345) IC50	74 nM	Cellular assay	[5]
Selectivity	>5 µM IC50 against DNA-PK, ATM, mTOR, AKT	Cellular assays	[5]
Cell Proliferation GI50	1.05 µM	H460 (NSCLC)
Cell Proliferation GI50	2.38 µM	H23 (NSCLC)

Preclinical In Vivo Efficacy

In xenograft models, Ceralasertib has shown dose-dependent tumor growth inhibition, particularly in models with ATM deficiencies.[5] It has also demonstrated synergistic effects when combined with DNA-damaging agents like carboplatin and PARP inhibitors like olaparib.[2][5]

Combination	Model	Outcome	Reference
Ceralasertib + Carboplatin	LoVo Xenograft	Significant improvement in combination activity with tumor regressions	[2]
Ceralasertib + Olaparib	BRCA1-mutant UWB1.289 Xenograft	Synergistic increase in chromosomal aberrations and growth inhibition	[2]
Ceralasertib + Olaparib	BRCA2-mutant TNBC PDX	Complete tumor regression	[14]

Clinical Pharmacokinetics and Efficacy

Phase I and II clinical trials have established the safety profile and recommended phase II dose (RP2D) of Ceralasertib in various combinations.

Trial Phase	Combination	RP2D	Key Efficacy Result	Reference
Phase I	Ceralasertib + Paclitaxel	240 mg BD (days 1-14) + paclitaxel 80 mg/m²	ORR: 33.3% in melanoma patients post-anti-PD1	[16]
Phase I	Ceralasertib + Carboplatin	40 mg QD (days 1-2) + carboplatin AUC5	53% of patients had stable disease	[17]
Phase II (plasmaMATCH)	Ceralasertib + Olaparib	160 mg (days 1-7) + olaparib 300 mg BID	ORR: 17.1% in advanced TNBC	[18][19]

Experimental Protocols

Cell Viability Assay (MTT/CellTiter-Glo)

• Cell Seeding: Seed cells in 96-well plates at a density that allows for logarithmic growth during the treatment period.

• Treatment: Treat cells with varying concentrations of Ceralasertib, a combination agent, or vehicle control for a specified duration (e.g., 48-72 hours).

• Viability Assessment:

  • MTT Assay: Add MTT solution to each well and incubate. Solubilize the formazan crystals with a solubilization buffer and measure absorbance at 570 nm.

  • CellTiter-Glo Assay: Add CellTiter-Glo reagent to each well, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present. Measure luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle-treated controls and calculate GI50/IC50 values using non-linear regression analysis.

Western Blotting for Pharmacodynamic Markers

• Protein Extraction: Treat cells with Ceralasertib for the desired time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate protein lysates by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies against pCHK1 (Ser345), total CHK1, pRAD50, total RAD50, and a loading control (e.g., GAPDH or β-actin).

• Detection: Incubate with HRP-conjugated secondary antibodies and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify band intensities using densitometry software.

In Vivo Xenograft Tumor Model

• Cell Implantation: Subcutaneously inject a suspension of cancer cells into the flank of immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth and Randomization: Monitor tumor growth. When tumors reach a specified volume (e.g., 100-200 mm³), randomize the mice into treatment groups.

• Treatment Administration: Administer Ceralasertib (e.g., by oral gavage), a combination agent, or vehicle control according to the specified dose and schedule.

• Tumor Measurement: Measure tumor dimensions with calipers at regular intervals and calculate tumor volume.

• Endpoint: Continue treatment until a predefined endpoint is reached (e.g., maximum tumor size, study duration).

• Data Analysis: Plot mean tumor volume over time for each group and assess tumor growth inhibition.

Caption: A typical workflow for a preclinical in vivo xenograft study.

The Development Trajectory of Ceralasertib

The development of Ceralasertib followed a logical progression from a promising preclinical candidate to a clinically evaluated therapeutic agent.

Caption: Logical progression of Ceralasertib from discovery to clinical development.

Conclusion

(S)-Ceralasertib (AZD6738) is a potent and selective ATR inhibitor with a well-defined mechanism of action and a promising preclinical and clinical profile. Its development addresses a key vulnerability in cancer cells by targeting the DNA damage response pathway. The data presented in this guide underscore its potential as a monotherapy in specific genetic contexts and as a powerful combination partner with various anti-cancer agents. The ongoing clinical evaluation of Ceralasertib will further elucidate its role in the oncology treatment landscape.

References

• 1. What is Ceralasertib used for? [synapse.patsnap.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. PLANETTE: A modular phase IIa multicenter open-label study evaluating the ATR inhibitor ceralasertib (AZD6738) in ATM mutant advanced solid tumors. - ASCO [asco.org]
• 4. selleckchem.com [selleckchem.com]
• 5. AZD6738 [openinnovation.astrazeneca.com]
• 6. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Discovery and Characterization of AZD6738, a Potent Inhibitor of Ataxia Telangiectasia Mutated and Rad3 Related (ATR) Kinase with Application as an Anticancer Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. aacrjournals.org [aacrjournals.org]
• 16. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Ceralasertib (AZD6738), an Oral ATR Kinase Inhibitor, in Combination with Carboplatin in Patients with Advanced Solid Tumors: A Phase I Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. aacrjournals.org [aacrjournals.org]
• 19. Olaparib and Ceralasertib (AZD6738) in Patients with Triple-Negative Advanced Breast Cancer: Results from Cohort E of the plasmaMATCH Trial (CRUK/15/010) - PubMed [pubmed.ncbi.nlm.nih.gov]

Preclinical Development of the ATR Inhibitor (S)-Ceralasertib: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preclinical development of (S)-Ceralasertib (AZD6738), a potent and selective oral inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase. Ceralasertib is a promising anti-cancer agent currently under clinical investigation as both a monotherapy and in combination with other cancer treatments.[1] This document summarizes key preclinical data, details experimental methodologies, and visualizes the underlying biological pathways and experimental processes.

Introduction to Ceralasertib (AZD6738)

Ceralasertib is an ATP-competitive inhibitor of the ATR serine/threonine kinase, a critical component of the DNA Damage Response (DDR) pathway.[2][3] ATR is activated in response to DNA replication stress, leading to the phosphorylation of downstream targets such as Checkpoint Kinase 1 (CHK1).[4] This activation initiates cell cycle arrest, providing time for DNA repair.[1] By inhibiting ATR, ceralasertib prevents this crucial repair mechanism, leading to the accumulation of DNA damage and subsequent cell death, particularly in cancer cells with high levels of replication stress or defects in other DDR pathways, such as those with ATM mutations.[3][5]

In Vitro Activity

The in vitro potency and efficacy of ceralasertib have been evaluated across a broad range of cancer cell lines.

Enzyme and Cell-Based Potency

Ceralasertib demonstrates high potency against the ATR kinase in both isolated enzyme and cellular assays.

Assay Type	Target	IC50	Reference
In Vitro Enzyme Assay	ATR Kinase	0.001 µM (1 nM)	[3]
Cellular Assay	CHK1 Ser345 Phosphorylation	0.074 µM	[3]

Cell Line Growth Inhibition

Ceralasertib has shown significant single-agent anti-proliferative activity in a variety of solid and hematological cancer cell lines. Enhanced sensitivity is often observed in cell lines with deficiencies in the ATM pathway.[3]

Cell Line	Cancer Type	IC50 / GI50	Reference
LoVo	Colorectal Cancer	0.52 µM (IC50)	[6]
H460	Non-Small Cell Lung Cancer	1.05 µM (GI50)	[7]
H23	Non-Small Cell Lung Cancer	2.38 µM (GI50)	[7]
Hematological Cell Lines (Median)	Various	0.82 µM (GI50)	[4]
Solid Tumor Cell Lines (Median)	Various	1.68 µM (GI50)	[4]

In Vivo Efficacy

Preclinical in vivo studies using xenograft models have demonstrated the anti-tumor activity of ceralasertib, both as a monotherapy and in combination with other agents.

Monotherapy Studies

Chronic daily oral dosing of ceralasertib has resulted in significant, dose-dependent tumor growth inhibition in several xenograft models, particularly those with ATM deficiencies.[3]

Xenograft Model	Cancer Type	Dosing Regimen	Tumor Growth Inhibition (%TGI)	Reference
LoVo	Colorectal Cancer	50 mg/kg, once daily	Significant	[1]
Granta-519	Mantle Cell Lymphoma	50 mg/kg, once daily	Significant	[1]
NCI-H23	Non-Small Cell Lung Cancer	50 mg/kg, once daily	Significant	[4]
OCI-Ly19	Diffuse Large B-cell Lymphoma	25mg/kg, twice daily	104%	[8]

Combination Therapy

Ceralasertib has shown synergistic anti-tumor activity when combined with DNA-damaging chemotherapies and PARP inhibitors.[2]

Combination Agent	Xenograft Model	Ceralasertib Dosing	Outcome	Reference
Carboplatin	TNBC PDX	25 mg/kg, daily for 3 days	Tumor Regression	[9]
Irinotecan	Colo205	12.5 mg/kg, twice daily	Enhanced Activity	[1]
Olaparib	BRCA2-mutant TNBC PDX	12.5 mg/kg, twice daily	Complete Tumor Regression	[1]

Pharmacokinetics and Pharmacodynamics

Pharmacokinetics

Pharmacokinetic studies in mice have shown that ceralasertib is orally bioavailable.[3] Interestingly, dose-dependent bioavailability has been observed, with greater than proportional increases in exposure as the dose increases, suggesting saturable first-pass metabolism.[10]

Dose (mg/kg)	Cmax (µmol/L)	Time above IC90	Reference
25 (once daily)	8.8	~6 hours	[1]
50 (once daily)	18	~8 hours	[1]
12.5 (twice daily)	Lower than 50 qd	~14 hours	[1]

Pharmacodynamics

In vivo, ceralasertib treatment leads to a dose-dependent modulation of ATR signaling, as evidenced by changes in downstream biomarkers.[3] The induction of phosphorylated RAD50 (pRAD50) has been identified as a key pharmacodynamic biomarker of ATR inhibition.[8]

Biomarker	Change upon Ceralasertib Treatment	Reference
pCHK1 (Ser345)	Inhibition	[2]
γH2AX	Increase	[2]
pRAD50 (pSer635)	Increase	[1]

Signaling Pathways and Experimental Workflows

Ceralasertib Mechanism of Action

The following diagram illustrates the central role of ATR in the DNA damage response and the mechanism by which ceralasertib exerts its anti-cancer effects.

Caption: Ceralasertib inhibits ATR, preventing CHK1 activation and leading to apoptosis.

Experimental Workflow for In Vitro and In Vivo Studies

The following diagram outlines a typical workflow for the preclinical evaluation of ceralasertib.

Caption: A typical workflow for the preclinical evaluation of ceralasertib.

Detailed Experimental Protocols

Cell Panel Growth Inhibition Assay

Objective: To determine the concentration of ceralasertib that inhibits cell growth by 50% (GI50).

Protocol:

• Cell Seeding: Seed cancer cell lines in 96-well plates at a density that allows for logarithmic growth during the treatment period.

• Treatment: Treat the cells with a range of concentrations of ceralasertib.

• Incubation: Incubate the plates for 3 days.

• Cell Proliferation Measurement: Measure cell proliferation using either the MTS CellTiter Proliferation Assay (Promega) or the CellTiter-Glo Luminescent Cell Viability Assay.[1][4]

• Data Analysis: Determine the GI50 values by plotting the percentage of growth inhibition against the log of the ceralasertib concentration.

Western Blot Analysis for Pharmacodynamic Markers

Objective: To assess the effect of ceralasertib on the ATR signaling pathway by measuring the phosphorylation of key downstream proteins.

Protocol:

• Cell Treatment: Treat cancer cells with increasing concentrations of ceralasertib for a specified duration (e.g., 24 hours).[1]

• Cell Lysis: Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific for pCHK1 (Ser345), γH2AX, and pRAD50 (pSer635), followed by incubation with appropriate secondary antibodies.

• Detection: Visualize the protein bands using a suitable detection method.

In Vivo Xenograft Tumor Assay

Objective: To evaluate the anti-tumor efficacy of ceralasertib in a living organism.

Protocol:

• Animal Model: Use 6 to 9-week-old female athymic nude mice.[1]

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells to establish tumors.

• Treatment: Once tumors reach a specified volume, randomize the mice into treatment and control groups. Administer ceralasertib orally at the desired dose and schedule.[1] The vehicle for administration can be a mixture of 10% DMSO, 40% Propylene Glycol, and 50% deionized water.[4]

• Tumor Growth Monitoring: Measure tumor volume regularly throughout the study.

• Efficacy Assessment: At the end of the study, calculate the percent tumor growth inhibition (%TGI) to determine the efficacy of the treatment.

• Pharmacokinetic and Pharmacodynamic Analysis: Collect plasma and tumor samples at specified time points to analyze drug concentration and biomarker modulation.[1]

Conclusion

The preclinical data for (S)-Ceralasertib (AZD6738) demonstrate its potential as a potent and selective ATR inhibitor with significant anti-tumor activity, both as a monotherapy and in combination with other anti-cancer agents. Its mechanism of action, targeting the DNA damage response pathway, provides a strong rationale for its clinical development in cancers with high replication stress or deficiencies in other DNA repair pathways. The detailed methodologies and data presented in this guide offer a comprehensive resource for researchers and drug development professionals working in the field of oncology and DNA damage response.

References

• 1. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. AZD6738 [openinnovation.astrazeneca.com]
• 4. Ceralasertib | ATM/ATR | TargetMol [targetmol.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. ClinicalTrials.gov [clinicaltrials.gov]
• 9. Ceralasertib (AZD6738), an Oral ATR Kinase Inhibitor, in Combination with Carboplatin in Patients with Advanced Solid Tumors: A Phase I Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dose-dependent bioavailability and tissue distribution of the ATR inhibitor AZD6738 (ceralasertib) in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-Ceralasertib: A Deep Dive into its Targets in Non-Small Cell Lung Cancer

(S)-Ceralasertib (AZD6738) is a potent and selective oral inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a critical component of the DNA Damage Response (DDR) pathway.[1][2][3] Its mechanism of action makes it a promising therapeutic agent, particularly in cancers with high levels of replication stress and specific genetic backgrounds, such as non-small cell lung cancer (NSCLC).[4][5] This technical guide provides a comprehensive overview of the targets of (S)-Ceralasertib in NSCLC, detailing its mechanism of action, preclinical and clinical data, and the experimental protocols utilized in key studies.

The Core Target: ATR Kinase and the DNA Damage Response

ATR is a master regulator of the cellular response to DNA damage and replication stress.[6][7] It is activated by single-stranded DNA (ssDNA) stretches that arise from stalled replication forks or during the processing of DNA lesions.[8] Once activated, ATR phosphorylates a multitude of downstream substrates, most notably Chk1, to orchestrate cell cycle arrest, promote DNA repair, and stabilize replication forks.[7][9] This allows cells time to repair damaged DNA before proceeding with cell division, thus maintaining genomic integrity.[5]

Ceralasertib functions by competitively inhibiting the kinase activity of ATR.[10] This blockade prevents the downstream signaling cascade, leading to the accumulation of unrepaired DNA damage, particularly in cancer cells which often exhibit higher levels of intrinsic replication stress due to oncogenic drivers.[1][3] The ultimate consequence for these cancer cells is mitotic catastrophe and apoptosis.[3][11]

Diagram 1: The ATR Signaling Pathway and the inhibitory action of (S)-Ceralasertib.

Preclinical Evidence in NSCLC

In Vitro Studies

Ceralasertib has demonstrated significant activity against NSCLC cell lines, particularly those with mutations in genes like KRAS or deficiencies in other DDR components like ATM.[4]

Cell Line	Genotype	Parameter	Value (µM)
H23	KRAS mutant, ATM-deficient	GI50	2.38
H460	KRAS mutant	GI50	1.05
A549	KRAS mutant	-	-
H358	KRAS mutant	-	-
Enzyme Assay	-	IC50	0.001
Cellular Assay	(CHK1 phosphorylation)	IC50	0.074

Table 1: In Vitro Activity of Ceralasertib in NSCLC Cell Lines and Cellular/Enzyme Assays.[4]

• Cell Culture: NSCLC cell lines (e.g., H23, H460, A549, H358) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Plating: Cells are seeded in 96-well plates at a predetermined density to ensure exponential growth during the experiment.

• Treatment: After allowing the cells to adhere overnight, they are treated with a range of concentrations of Ceralasertib for a specified duration (e.g., 48 hours).[11]

• Viability Assessment: Cell viability is assessed using a colorimetric assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[4] The absorbance, which correlates with the number of viable cells, is measured using a microplate reader.

• Data Analysis: The half-maximal growth inhibitory concentration (GI50) is calculated by plotting the percentage of cell growth inhibition against the drug concentration and fitting the data to a sigmoidal dose-response curve.

In Vivo Studies

Preclinical in vivo studies using xenograft models have shown that Ceralasertib can enhance the efficacy of chemotherapy and demonstrates monotherapy activity.[4][10]

Model	Treatment	Dosing	Tumor Growth Inhibition (%)
OCI-Ly19 Xenograft	Ceralasertib Monotherapy	6.25 - 25mg/kg BID	43 - 104
ATM-deficient Lung Cancer Xenograft	Ceralasertib + Cisplatin	-	Resolution of xenografts

Table 2: In Vivo Efficacy of Ceralasertib in Xenograft Models.[4][10]

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are used to prevent rejection of human tumor cells.[12][13][14]

• Tumor Implantation: NSCLC cells or patient-derived tumor fragments (PDX) are subcutaneously injected into the flanks of the mice.[10][15]

• Tumor Growth Monitoring: Tumor volume is measured regularly using calipers.

• Treatment: Once tumors reach a specified size, mice are randomized into treatment and control groups. Ceralasertib is administered orally at various doses and schedules (e.g., 6.25-25 mg/kg twice daily).[10]

• Efficacy Evaluation: Tumor growth inhibition is calculated by comparing the tumor volumes in the treated groups to the control group. Body weight and general health of the mice are also monitored for toxicity assessment.[12]

• Pharmacodynamic Analysis: At the end of the study, tumors can be excised for analysis of biomarkers, such as phosphorylated RAD50 (pRAD50), to confirm target engagement.[10]

Diagram 2: A typical experimental workflow for preclinical evaluation of an anti-cancer agent.

Clinical Investigations in NSCLC

Ceralasertib, primarily in combination with the anti-PD-L1 antibody durvalumab, has shown promising clinical activity in patients with advanced NSCLC, particularly in those who have progressed on prior immunotherapy.[16][17][18]

Key Clinical Trials

• HUDSON (NCT03334617): A phase II umbrella study that evaluated durvalumab in combination with several targeted therapies, including ceralasertib, in patients with advanced NSCLC who progressed after standard therapy.[17][18][19]

• LATIFY (NCT05450692): An ongoing phase III trial comparing ceralasertib plus durvalumab versus docetaxel in patients with NSCLC whose disease progressed on or after prior anti-PD-(L)1 therapy and platinum-based chemotherapy.[20][21]

Trial	Patient Population	Treatment Arm	Objective Response Rate (ORR)	Median Progression-Free Survival (PFS)	Median Overall Survival (OS)
HUDSON (Phase II)	Immunotherapy-resistant NSCLC	Durvalumab + Ceralasertib	13.9%	5.8 months	17.4 months
Other Durvalumab Combinations	2.6%	2.7 months	9.4 months
ATM-altered NSCLC	Durvalumab + Ceralasertib	26.1%	8.4 months	22.8 months
National Lung Matrix Trial (Arm J)	RAS-mutant NSCLC	Durvalumab + Ceralasertib	13.1% (estimated)	5.9 months	25.0 months

Table 3: Clinical Efficacy of Ceralasertib Combinations in NSCLC.[16][17][19][22][23][24]

• Patient Selection: Patients with advanced/metastatic NSCLC whose disease had progressed on prior anti-PD-1/PD-L1 immunotherapy and platinum-doublet chemotherapy were enrolled.[19]

• Biomarker Analysis: Tumor molecular profiling was performed at screening to assign patients to biomarker-matched or non-matched cohorts. Biomarkers included ATM alterations, homologous recombination repair defects, and STK11/LKB1 alterations.[19][23]

• Treatment Regimen: In the relevant arm, patients received durvalumab intravenously plus ceralasertib.[17] A common dosing schedule for ceralasertib in combination studies is 240 mg orally twice daily on days 15 to 28 of each 28-day cycle, with durvalumab administered at 1,500 mg on day 1.[16]

• Endpoints: The primary endpoint was ORR. Secondary endpoints included PFS, OS, and safety.[18][19]

• Response Assessment: Tumor responses were evaluated according to RECIST v1.1 criteria.

Biomarkers for Ceralasertib Sensitivity

A key aspect of targeted therapy is the identification of patient populations most likely to respond. For Ceralasertib, several biomarkers are under investigation:

• ATM Alterations: Tumors with defects in the ATM gene, another crucial DDR kinase, are hypothesized to be more reliant on ATR for survival, a concept known as synthetic lethality.[5] Clinical data from the HUDSON trial supports this, showing a higher ORR in patients with ATM-altered tumors.[17][19][22]

• RAS Mutations: Preclinical and clinical evidence suggests that RAS-mutant tumors may have increased replication stress, rendering them more susceptible to ATR inhibition.[16]

• High Replication Stress: Other genomic features that lead to increased replication stress, such as CCNE1 amplification, are also being explored as potential predictive biomarkers.[25]

Rationale for Combination Therapies

The therapeutic potential of Ceralasertib is significantly enhanced when used in combination with other anti-cancer agents.

Combination with Immunotherapy (Durvalumab)

Recent studies suggest that ATR inhibition can modulate the tumor microenvironment and enhance anti-tumor immunity.[26] By inducing DNA damage, Ceralasertib may increase tumor cell immunogenicity. It has been shown to up-regulate the type I interferon pathway, a critical mediator of anti-tumor immunity.[26] This provides a strong rationale for combining Ceralasertib with immune checkpoint inhibitors like durvalumab, potentially re-sensitizing tumors that have become resistant to immunotherapy.[16][26]

Diagram 3: Synergistic mechanism of (S)-Ceralasertib and Durvalumab in NSCLC.

Combination with Chemotherapy

Ceralasertib can potentiate the effects of DNA-damaging chemotherapies like cisplatin and carboplatin.[4][27] By inhibiting the cell's ability to repair the DNA damage induced by these agents, Ceralasertib can lead to synergistic tumor cell killing.[28]

Conclusion

(S)-Ceralasertib's primary target in non-small cell lung cancer is the ATR kinase, a central node in the DNA damage response pathway. By inhibiting ATR, Ceralasertib exploits the inherent genomic instability and high replication stress of cancer cells, leading to their selective elimination. Preclinical and clinical data strongly support its activity in NSCLC, especially in tumors with specific biomarkers like ATM alterations. The synergistic effects observed when combined with immunotherapy have paved the way for late-stage clinical trials, offering a promising new therapeutic strategy for patients with advanced and treatment-resistant NSCLC. Further research will continue to refine the optimal patient populations and combination strategies to maximize the clinical benefit of this targeted therapy.

References

• 1. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ceralasertib - NCI [dctd.cancer.gov]
• 3. ceralasertib - My Cancer Genome [mycancergenome.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. What is Ceralasertib used for? [synapse.patsnap.com]
• 6. ATR signaling: more than meeting at the fork - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ATR: An Essential Regulator of Genome Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.biologists.com [journals.biologists.com]
• 9. DNA Damage Sensing by the ATM and ATR Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. selleckchem.com [selleckchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Xenograft as In Vivo Experimental Model | Springer Nature Experiments [experiments.springernature.com]
• 14. Xenograft as In Vivo Experimental Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Tumor Xenograft Models to Study the Role of TRP Channels in Tumorigenesis | Springer Nature Experiments [experiments.springernature.com]
• 16. Combination of Ceralasertib and Durvalumab Shows Activity in Phase II Trial of Advanced NSCLC - The ASCO Post [ascopost.com]
• 17. Durvalumab Plus Ceralasertib in Patients With Immunotherapy-Resistant NSCLC - The ASCO Post [ascopost.com]
• 18. targetedonc.com [targetedonc.com]
• 19. esmo.org [esmo.org]
• 20. A Phase III Study of Ceralasertib plus Durvalumab versus Docetaxel in Patients with Non Small Cell Lung Cancer (NSCLC) Whose Disease Progressed On or After Prior Anti PD (L)1 Therapy And Platinum Based Chemotherapy [astrazenecaclinicaltrials.com]
• 21. LATIFY: Phase 3 study of ceralasertib + durvalumab vs docetaxel in patients with locally advanced or metastatic non-small-cell lung cancer that progressed on or after anti-PD-(L)1 and platinum-based therapy. - ASCO [asco.org]
• 22. oncologynews.com.au [oncologynews.com.au]
• 23. Biomarker-directed combination effective in immunotherapy-resistant lung cancer | MD Anderson Cancer Center [mdanderson.org]
• 24. sciencedaily.com [sciencedaily.com]
• 25. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 26. The ATR inhibitor ceralasertib potentiates cancer checkpoint immunotherapy by regulating the tumor microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Ceralasertib (AZD6738), an Oral ATR Kinase Inhibitor, in Combination with Carboplatin in Patients with Advanced Solid Tumors: A Phase I Study - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]

Investigating (S)-Ceralasertib in Ovarian Cancer Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Ceralasertib, also known as AZD6738, is a potent and selective oral inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase. ATR is a critical component of the DNA Damage Response (DDR) pathway, a network of signaling cascades that senses and responds to DNA damage to maintain genomic integrity. In many cancer cells, including those of ovarian origin, there is an increased reliance on the ATR-mediated checkpoint for survival due to underlying genomic instability and replication stress. This dependency presents a therapeutic vulnerability that can be exploited by ATR inhibitors like Ceralasertib. This technical guide provides an in-depth overview of the preclinical investigation of (S)-Ceralasertib in ovarian cancer models, summarizing key quantitative data, detailing experimental protocols, and visualizing the underlying molecular pathways.

Core Mechanism of Action: ATR Inhibition

Ceralasertib functions by competitively inhibiting the kinase activity of ATR. This prevents the phosphorylation of its downstream targets, most notably Checkpoint Kinase 1 (CHK1).[1] The inhibition of the ATR-CHK1 signaling axis leads to the abrogation of cell cycle checkpoints (primarily the G2/M checkpoint), allowing cells with damaged DNA to prematurely enter mitosis. This results in mitotic catastrophe and subsequent apoptosis. Furthermore, ATR inhibition can lead to the collapse of stalled replication forks, generating DNA double-strand breaks (DSBs), a highly cytotoxic form of DNA damage.

Data Presentation: Preclinical Efficacy of Ceralasertib in Ovarian Cancer Models

The following tables summarize the quantitative data on the anti-tumor activity of (S)-Ceralasertib as a monotherapy and in combination with other agents in preclinical ovarian cancer models.

Ovarian Cancer Cell Line	Molecular Subtype/Key Mutations	Ceralasertib IC50 (µM)	Notes
OVCAR-8	High-Grade Serous	Not explicitly stated, but sensitive to ATRi	Used in studies showing ATRi sensitizes to chemotherapy.
SKOV3	Adenocarcinoma, TP53 null	Not explicitly stated, but sensitive to ATRi	Endogenous expression of ATR/p-ATR and CHK1/p-CHK1 confirmed.[1]
A2780	Undifferentiated, TP53 wt	Not explicitly stated, but sensitive to ATRi	Endogenous expression of ATR/p-ATR and CHK1/p-CHK1 confirmed.[1]
PEO1	BRCA2-mutant	Not explicitly stated, but relevant for PARPi combination studies	PARPi-sensitive parental line.
Various Cancer Cell Lines	Including ATM-deficient models	0.074–0.67 (IC50-90 range)	General sensitivity range for Ceralasertib in sensitive cancer cell lines.[2]

Ovarian Cancer Model	Treatment Regimen	Tumor Growth Inhibition (TGI) / Response	Reference
BRCA2-mutant TNBC Xenograft	Ceralasertib (25 mg/kg, daily) + Olaparib (50 mg/kg, daily)	Complete tumor regression	[2][3]
ATM-deficient Xenografts	Ceralasertib monotherapy (daily oral dosing)	Significant dose-dependent tumor growth inhibition	[2]

Note: While the most detailed in vivo data for Ceralasertib is from a triple-negative breast cancer (TNBC) model, the strong rationale for its use in homologous recombination-deficient (HRD) cancers makes this a relevant proxy for HRD ovarian cancers.

Combination Therapy	Ovarian Cancer Cell Line	Quantitative Synergy Metric	Key Findings
Ceralasertib + Olaparib	PARPi-resistant HGSOC models	Not explicitly stated (preclinical)	Preclinical data demonstrates that ATR inhibition can re-sensitize PARPi-resistant cells to PARP inhibitors.[4]
Ceralasertib + Cisplatin	Ovarian cancer cell lines	Not explicitly stated	ATR inhibition sensitizes ovarian cancer cells to cisplatin.

Experimental Protocols

Cell Viability Assay (MTT/CellTiter-Glo)

This protocol is for determining the half-maximal inhibitory concentration (IC50) of Ceralasertib.

• Cell Plating: Seed ovarian cancer cells (e.g., SKOV3, OVCAR-8) in 96-well plates at a density of 3,000-8,000 cells per well and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of (S)-Ceralasertib in complete culture medium. Remove the existing medium from the cells and add the drug-containing medium. Include vehicle-only (e.g., DMSO) wells as a control.

• Incubation: Incubate the plates for 72-120 hours at 37°C in a humidified incubator with 5% CO2.

• Viability Assessment:

  • For MTT Assay: Add MTT reagent to each well and incubate for 2-4 hours. Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or a detergent-based solution) and read the absorbance at 570 nm.

  • For CellTiter-Glo Assay: Add CellTiter-Glo® reagent to each well, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present. Read the luminescence on a plate reader.

• Data Analysis: Normalize the absorbance/luminescence values to the vehicle-treated controls. Plot the percentage of viable cells against the log-concentration of Ceralasertib and fit a dose-response curve to calculate the IC50 value.

Western Blotting for Pharmacodynamic Markers

This protocol is for detecting changes in protein expression and phosphorylation following Ceralasertib treatment.

• Cell Lysis: Plate ovarian cancer cells and treat with Ceralasertib at various concentrations and time points. Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Denature the protein lysates and load equal amounts onto an SDS-polyacrylamide gel. Separate the proteins by electrophoresis and then transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Key antibodies include:

    • Phospho-CHK1 (Ser345)[5][6]

    • Total CHK1

    • γ-H2AX (phospho-Histone H2A.X Ser139)[7]

    • Total Histone H2A.X

    • β-actin or GAPDH (as a loading control)

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Immunofluorescence for DNA Damage Foci

This protocol is for visualizing and quantifying DNA damage foci (γ-H2AX) and homologous recombination markers (RAD51) in Ceralasertib-treated cells.

• Cell Culture and Treatment: Grow ovarian cancer cells on glass coverslips in a multi-well plate. Treat the cells with Ceralasertib, with or without a DNA damaging agent (e.g., olaparib or cisplatin), for the desired duration.

• Fixation and Permeabilization:

  • Wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes.[8]

  • Wash with PBS.

  • Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.[8]

• Blocking and Staining:

  • Wash with PBS.

  • Block with 5% BSA in PBS for 1 hour.[8]

  • Incubate with primary antibodies (e.g., anti-γ-H2AX and anti-RAD51) diluted in blocking buffer overnight at 4°C.[9]

  • Wash with PBS.

  • Incubate with fluorescently-labeled secondary antibodies for 1 hour at room temperature in the dark.

• Mounting and Imaging:

  • Wash with PBS.

  • Mount the coverslips onto microscope slides using a mounting medium containing DAPI (to stain the nuclei).

  • Image the cells using a confocal or high-content imaging system.

• Image Analysis: Quantify the number of foci per nucleus using automated image analysis software (e.g., ImageJ/Fiji or CellProfiler).

Mandatory Visualizations

Caption: ATR Signaling Pathway and the Mechanism of Ceralasertib Action.

Caption: Preclinical Experimental Workflow for Investigating Ceralasertib.

Conclusion

(S)-Ceralasertib has demonstrated significant preclinical activity in various cancer models, and the strong biological rationale for its use in ovarian cancer is supported by both in vitro and in vivo studies. Its ability to inhibit the ATR-CHK1 pathway, induce synthetic lethality in the context of certain DNA repair deficiencies, and synergize with other anticancer agents like PARP inhibitors, makes it a promising therapeutic agent. This technical guide provides a foundational understanding of the key methodologies and expected outcomes when investigating Ceralasertib in ovarian cancer models, serving as a valuable resource for researchers and drug development professionals in the field of gynecologic oncology. Further research focusing on identifying predictive biomarkers of response and optimizing combination strategies will be crucial for the successful clinical translation of Ceralasertib for the treatment of ovarian cancer.

References

• 1. ATR and p-ATR are emerging prognostic biomarkers and DNA damage response targets in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ceralasertib-Mediated ATR Inhibition Combined With Olaparib in Advanced Cancers Harboring DNA Damage Response and Repair Alterations (Olaparib Combinations) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phospho-Chk1 (Ser345) Antibody | Cell Signaling Technology [cellsignal.com]
• 6. Phospho-CHK1 (Ser345) Polyclonal Antibody (PA5-17840) [thermofisher.com]
• 7. ATR inhibition broadly sensitizes ovarian cancer cells to chemotherapy independent of BRCA status - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software - PMC [pmc.ncbi.nlm.nih.gov]
• 9. RAD51 Foci as a Biomarker Predictive of Platinum Chemotherapy Response in Ovarian Cancer - PMC [pmc.ncbi.nlm.nih.gov]

(S)-Ceralasertib (AZD6738): A Technical Guide to its Impact on Cell Cycle Checkpoint Control

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-Ceralasertib (also known as AZD6738) is a potent, selective, and orally bioavailable small-molecule inhibitor of the Ataxia telangiectasia and Rad3-related (ATR) protein kinase.[1] ATR is a critical apical kinase in the DNA Damage Response (DDR) pathway, primarily activated by replication stress and the presence of single-stranded DNA.[2][3] In oncology, particularly in tumors with high replication stress due to oncogene activation or defects in other DDR pathways (e.g., ATM loss), ATR signaling is crucial for survival. Ceralasertib's mechanism of action is centered on the abrogation of ATR-mediated cell cycle checkpoints, leading to the accumulation of DNA damage and subsequent cell death, a concept known as synthetic lethality.[1][4] This guide provides an in-depth overview of the molecular mechanism of Ceralasertib, its quantitative effects on cell cycle progression, and detailed protocols for key experimental assessments.

Core Mechanism of Action: The ATR-CHK1 Signaling Axis

Under conditions of replication stress, such as those induced by oncogene expression or DNA damaging agents, stalled replication forks expose single-stranded DNA (ssDNA). This ssDNA is coated by Replication Protein A (RPA), which serves as a platform to recruit and activate the ATR kinase. Activated ATR then phosphorylates a multitude of downstream targets, most notably Checkpoint Kinase 1 (CHK1).[4][5]

Phosphorylated CHK1 (pCHK1) is the primary effector of the G2/M checkpoint. It phosphorylates and inactivates CDC25 phosphatases, which are required to activate the Cyclin B-CDK1 complex that drives mitotic entry. This inactivation prevents cells from entering mitosis, effectively arresting the cell cycle in the G2 phase to allow time for DNA repair.[3]

(S)-Ceralasertib functions as an ATP-competitive inhibitor of ATR kinase. By blocking ATR's catalytic activity, it prevents the phosphorylation of CHK1.[5] Consequently, the G2/M checkpoint is not initiated, and cells with unrepaired DNA damage are forced to enter mitosis. This premature mitotic entry leads to chromosomal instability, mitotic catastrophe, and ultimately, apoptotic cell death.[1][3]

Caption: Mechanism of (S)-Ceralasertib on the ATR-CHK1 signaling pathway.

Quantitative Data on Ceralasertib's Activity

The efficacy of (S)-Ceralasertib has been quantified through various preclinical and clinical parameters. These data are essential for determining effective concentrations for in vitro studies and guiding clinical dosing strategies.

Parameter	Value / Finding	Context	Reference(s)
In Vitro Potency	IC₅₀-₉₀ = 0.074–0.67 µmol/L	On-target concentration range for ATR inhibition in cellular assays.	[3]
Growth Inhibition	Median GI₅₀ = 1.47 µmol/L	Assessed across a panel of 276 cancer cell lines. 13% of lines showed high sensitivity (GI₅₀ < 1.47 µmol/L).	[3]
Kinase Selectivity	GI₅₀ for mTOR = 5.7 µmol/L	The nearest off-target hit was mTOR, demonstrating high selectivity for ATR at clinically relevant doses.	[6]
Pharmacodynamics	↑ pRAD50 & ↑ γH2AX	Ceralasertib treatment induces ATM-dependent signaling (pRAD50) and the DNA damage marker γH2AX in tumor biopsies.	[3][4]
Clinical Dosing (RP2D)	160 mg BID, 2 weeks on / 2 weeks off	Recommended Phase 2 Dose as a monotherapy in advanced solid tumors.	[4]
Clinical Dosing (RP2D)	240 mg BID, Days 1-14 of 28-day cycle	Recommended Phase 2 Dose in combination with weekly paclitaxel.	[2]

BID: twice daily; RP2D: Recommended Phase 2 Dose.

Key Experimental Protocols

Assessing the impact of Ceralasertib on cell cycle checkpoints requires specific cellular and molecular biology techniques. The following sections detail the methodologies for foundational experiments.

Caption: Experimental workflow for assessing the effects of (S)-Ceralasertib.

Protocol: Cell Cycle Analysis by Flow Cytometry

This protocol is designed to quantify the distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle following Ceralasertib treatment.

• Cell Seeding and Treatment: Plate cells at a density that prevents confluence at the time of harvest. Allow cells to adhere overnight, then treat with the desired concentrations of (S)-Ceralasertib and a vehicle control (e.g., DMSO) for 24-48 hours.

• Cell Harvest: Aspirate the culture medium. Wash cells once with 1X PBS. Detach adherent cells using trypsin-EDTA. Neutralize trypsin with media containing FBS and transfer the cell suspension to a 15 mL conical tube. Centrifuge at 200 x g for 5 minutes.[7]

• Fixation: Discard the supernatant and resuspend the cell pellet in 0.5 mL of cold 1X PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to the cell suspension to prevent clumping.[7] Incubate at -20°C for at least 2 hours. Cells can be stored in ethanol at -20°C for several weeks.

• Staining: Pellet the fixed cells by centrifuging at 300 x g for 5 minutes. Discard the ethanol supernatant. Wash the cell pellet twice with 5 mL of a FACS buffer (e.g., PBS with 1% BSA).

• Resuspend the cell pellet in 0.5 mL of staining solution containing a DNA-binding dye. A common solution is FxCycle™ PI/RNase Staining Solution or a custom buffer of PBS containing 50 µg/mL Propidium Iodide (PI) and 100 µg/mL RNase A.[8]

• Data Acquisition: Incubate in the dark at room temperature for 30 minutes. Analyze the samples on a flow cytometer. Use a linear scale for the pulse-area signal of the PI fluorescence channel (e.g., FL2-A). Collect at least 10,000 events per sample.

• Analysis: Gate the singlet cell population using a plot of pulse-area (FL2-A) versus pulse-width (FL2-W). Analyze the histogram of DNA content for the singlet population using cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to deconvolute the G0/G1, S, and G2/M peaks and quantify the percentage of cells in each phase. An abrogation of the G2/M checkpoint will typically result in a decreased G2/M population and a potential increase in the sub-G1 population (indicative of apoptosis) compared to cells treated with a DNA-damaging agent alone.

Protocol: Immunoblotting for pCHK1 and γH2AX

This method is used to detect the phosphorylation status of key DDR proteins to confirm the on-target effect of Ceralasertib.

• Cell Lysis: Following treatment, wash cell monolayers with ice-cold PBS. Add ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitor cocktails. Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes.

• Protein Quantification: Clarify the lysate by centrifuging at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant to a new tube. Determine the protein concentration using a BCA or Bradford protein assay.

• SDS-PAGE: Denature 20-40 µg of protein from each sample by boiling in Laemmli sample buffer. Load the samples onto a polyacrylamide gel (e.g., 4-12% Bis-Tris) and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Immunoprobing:

  • Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1% Tween-20, TBST).

  • Incubate the membrane with primary antibodies diluted in blocking buffer overnight at 4°C. Key primary antibodies include:

    • Rabbit anti-phospho-CHK1 (Ser345)

    • Mouse anti-CHK1 (total)

    • Rabbit anti-phospho-Histone H2A.X (Ser139) (γH2AX)

    • Mouse anti-β-Actin (as a loading control)

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP, anti-mouse IgG-HRP) for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a digital imager or X-ray film. A decrease in the pCHK1/CHK1 ratio and an increase in γH2AX levels are expected outcomes following Ceralasertib treatment, especially in the context of induced replication stress.[3]

References

• 1. What is Ceralasertib used for? [synapse.patsnap.com]
• 2. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 4. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 5. ceralasertib - My Cancer Genome [mycancergenome.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

An In-depth Technical Guide to (S)-Ceralasertib: Molecular Structure, Chemical Properties, and Therapeutic Potential

(S)-Ceralasertib (AZD6738) is a potent and selective, orally bioavailable inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a critical regulator in the cellular DNA Damage Response (DDR) network.[1][2][3] This guide provides a comprehensive overview of its molecular characteristics, mechanism of action, and the preclinical and clinical data supporting its development as a promising anticancer agent.

Molecular Structure and Chemical Properties

(S)-Ceralasertib is a complex heterocyclic molecule featuring a pyrimidine core decorated with a chiral morpholine, a cyclopropyl sulfoximine, and an azaindole moiety.[4] Its specific stereochemistry is crucial for its potent activity.

Table 1: Chemical and Physical Properties of (S)-Ceralasertib

Property	Value	Source(s)
Molecular Formula	C₂₀H₂₄N₆O₂S	[5][6]
Molecular Weight	412.5 g/mol	[5][6]
IUPAC Name	imino-methyl-[1-[6-[(3R)-3-methylmorpholin-4-yl]-2-(1H-pyrrolo[2,3-b]pyridin-4-yl)pyrimidin-4-yl]cyclopropyl]-oxo-λ⁶-sulfane	[6]
CAS Number	1352226-88-0	[5]
Synonyms	AZD6738, (S)-AZD6738	[5][6][7]
Inhibitory Potency (IC₅₀)	1 nM (for ATR kinase)	[8][9]
Solubility	DMSO: 83 mg/mL (201.2 mM)	[9]

Mechanism of Action: Targeting the ATR Signaling Pathway

ATR is a primary sensor of single-stranded DNA (ssDNA), which forms at stalled DNA replication forks—a condition known as replication stress.[2][10] This stress is a common feature of cancer cells due to oncogene activation and rapid proliferation.[11] Upon activation, ATR phosphorylates a cascade of downstream targets, most notably the checkpoint kinase 1 (CHK1), to initiate cell cycle arrest, promote DNA repair, and stabilize the replication fork.[5][12][13]

(S)-Ceralasertib functions as an ATP-competitive inhibitor of ATR kinase.[14] By blocking ATR's kinase activity, Ceralasertib prevents the phosphorylation of CHK1 and disrupts the entire signaling cascade.[2][5] This abrogation of the S and G2/M cell cycle checkpoints forces cancer cells with damaged DNA to enter mitosis prematurely, leading to a lethal outcome known as mitotic catastrophe.[15] This mechanism makes tumors with high replication stress or deficiencies in other DDR pathways (like ATM or BRCA mutations) particularly vulnerable to ATR inhibition.[2][16]

Caption: Mechanism of (S)-Ceralasertib in the ATR signaling pathway.

Preclinical and Clinical Efficacy

(S)-Ceralasertib has demonstrated significant antitumor activity both as a monotherapy and in combination with other agents like chemotherapy, PARP inhibitors (e.g., olaparib), and immune checkpoint inhibitors (e.g., durvalumab).[2][3]

In preclinical models, Ceralasertib showed heightened efficacy in cell lines with defects in the ATM pathway or those with high replication stress, such as from CCNE1 amplification.[2][17] It demonstrated synergistic effects when combined with DNA-damaging agents like carboplatin and the PARP inhibitor olaparib, often achieving complete tumor regression in xenograft models.[2][17]

Multiple Phase I and II clinical trials have evaluated Ceralasertib across various solid tumors. The data highlights its potential in combination therapies for difficult-to-treat cancers.

Table 2: Selected Clinical Trial Results for (S)-Ceralasertib Combinations

Trial / Cancer Type	Combination Therapy	Key Efficacy Metrics	Source(s)
Phase I / Refractory Solid Tumors	Ceralasertib + Paclitaxel	Overall Response Rate (ORR): 22.6%Melanoma Cohort ORR: 33.3%Median Progression-Free Survival (mPFS) (Melanoma): 3.6 months	[1]
HUDSON (Phase II) / NSCLC	Ceralasertib + Durvalumab	ORR: 13.9%mPFS: 5.8 monthsMedian Overall Survival (mOS): 17.4 months	[18]
Phase II / Advanced Gastric Cancer	Ceralasertib + Durvalumab	ORR: 22.6%mPFS: 3.0 monthsmOS: 6.7 months	[19]
Phase II / NSCLC (KRAS-mutant)	Ceralasertib + Durvalumab	Durable Clinical Benefit Rate: ~40%mPFS: 5.9 monthsmOS: 25.0 months	[20]
PATRIOT (Phase I) / Advanced Solid Tumors	Ceralasertib Monotherapy	Stopped tumor growth in >50% of patients.Disease progression-free for ≥4 months in 68% of responders.	[21]

Experimental Protocols and Workflows

The characterization of (S)-Ceralasertib involves standard preclinical assays to determine its efficacy and mechanism.

This protocol determines the concentration of Ceralasertib that inhibits cell growth.

• Cell Plating: Seed cancer cell lines in 96-well plates and allow them to adhere overnight.

• Treatment: Treat cells with a serial dilution of (S)-Ceralasertib (or in combination with another drug) for 48-72 hours.[9][22]

• Viability Measurement: Assess cell viability using a luminescent-based assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels as an indicator of metabolically active cells.[22]

• Data Analysis: Normalize raw data to untreated controls and generate dose-response curves using non-linear regression to calculate GI₅₀/IC₅₀ values.[22]

This method is used to confirm that Ceralasertib inhibits ATR signaling by measuring the phosphorylation of its downstream target, CHK1.

• Cell Lysis: Treat cells with Ceralasertib for a specified time, then lyse the cells to extract total protein.

• Protein Quantification: Determine protein concentration using a standard method (e.g., BCA assay).

• Electrophoresis: Separate protein lysates by size using SDS-PAGE.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific for total CHK1 and phosphorylated CHK1 (pCHK1 Ser345). Use a loading control (e.g., β-actin) to ensure equal protein loading.

• Detection: Use a secondary antibody conjugated to an enzyme (e.g., HRP) and a chemiluminescent substrate to visualize the protein bands.

• Analysis: Quantify band intensity to determine the reduction in pCHK1 levels relative to total CHK1 and the loading control.

Animal models are crucial for evaluating the antitumor activity of Ceralasertib in vivo.

Caption: General workflow for an in vivo xenograft study.

Synthesis of (S)-Ceralasertib

The large-scale manufacturing of Ceralasertib is a complex synthetic challenge. An improved, scalable route has been developed to enhance yield and safety.[4] The process involves key steps such as the construction of the pyrimidine ring, a selective SₙAr reaction to introduce the chiral morpholine, an enzymatic asymmetric oxidation to form the sulfoxide, and a final Suzuki reaction to couple the azaindole moiety.[4][23]

Caption: Simplified workflow of the improved synthesis route for Ceralasertib.

Conclusion

(S)-Ceralasertib is a highly selective ATR kinase inhibitor with a well-defined mechanism of action that exploits the inherent replication stress of cancer cells. Its potent activity, oral bioavailability, and promising efficacy in combination with other anticancer therapies have established it as a significant agent in the field of DNA Damage Response inhibition.[2][24] Ongoing and future clinical trials will further clarify its role in treating a variety of solid tumors, potentially offering a new therapeutic option for patients with resistant or difficult-to-treat malignancies.[3]

References

• 1. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ceralasertib - NCI [dctd.cancer.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Ceralasertib | C20H24N6O2S | CID 121596701 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (S)-Ceralasertib | C20H24N6O2S | CID 54761305 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. (S)-Ceralasertib | TargetMol [targetmol.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. selleckchem.com [selleckchem.com]
• 10. DNA Damage Sensing by the ATM and ATR Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. aacrjournals.org [aacrjournals.org]
• 15. aacrjournals.org [aacrjournals.org]
• 16. JCI - Durable responses to ATR inhibition with ceralasertib in tumors with genomic defects and high inflammation [jci.org]
• 17. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. esmo.org [esmo.org]
• 19. jitc.bmj.com [jitc.bmj.com]
• 20. Combination of Ceralasertib and Durvalumab Shows Activity in Phase II Trial of Advanced NSCLC - The ASCO Post [ascopost.com]
• 21. pmlive.com [pmlive.com]
• 22. Ceralasertib | AZD6738 | ATR kinase inhibitor | antitumor | TargetMol [targetmol.com]
• 23. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 24. What is Ceralasertib used for? [synapse.patsnap.com]

An In-depth Technical Guide to the In Vivo Pharmacokinetics and Pharmacodynamics of (S)-Ceralasertib

For Researchers, Scientists, and Drug Development Professionals

(S)-Ceralasertib (AZD6738) is a potent and selective oral inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a critical component of the DNA damage response (DDR) pathway. [1][2] ATR is activated in response to DNA replication stress, leading to cell cycle arrest and DNA repair.[3][4] By inhibiting ATR, ceralasertib prevents cancer cells from repairing DNA damage, leading to genomic instability and subsequent cell death.[1] This guide provides a comprehensive overview of the in vivo pharmacokinetics (PK) and pharmacodynamics (PD) of (S)-Ceralasertib, drawing from key preclinical and clinical studies.

Pharmacokinetics

(S)-Ceralasertib has been evaluated in various in vivo models, demonstrating oral bioavailability and dose-dependent exposure.[3][5] Preclinical studies in mice have shown that ceralasertib exhibits dose-dependent bioavailability, with greater than proportional increases in exposure as the dose increases, suggesting saturable first-pass metabolism.[5]

Table 1: Summary of Preclinical Pharmacokinetics of (S)-Ceralasertib in Mice

Parameter	Value	Species/Model	Dosing	Source
Bioavailability	~Two-fold increase between lowest and highest doses	Mouse	Oral	[5]
Metabolism	Saturable first-pass (intestinal and gut)	Mouse	Oral	[5]
Distribution	Rapid and extensive to most tissues (except brain and spinal cord)	Tumor-bearing mice	Oral	[5][6]

Clinical studies in patients with advanced solid tumors have established the recommended phase II dose (RP2D) for ceralasertib in various combination therapies.[2][7] The primary dose-limiting toxicity observed is hematological, particularly thrombocytopenia.[8]

Table 2: Clinically Recommended Phase II Doses of (S)-Ceralasertib

Combination Regimen	(S)-Ceralasertib Dose	Cycle	Source
Monotherapy	160 mg twice daily	14 days on, 14 days off (28-day cycle)	[9]
+ Carboplatin (AUC5)	40 mg once daily	Days 1-2 of a 21-day cycle	[7]
+ Paclitaxel (80 mg/m²)	240 mg twice daily	Days 1-14 of a 28-day cycle	[2]

Pharmacodynamics

The pharmacodynamic effects of (S)-Ceralasertib are characterized by the modulation of key proteins in the ATR signaling pathway. In vivo studies have consistently demonstrated that ceralasertib treatment leads to a decrease in the phosphorylation of CHK1 (pCHK1), a direct downstream target of ATR, and an increase in DNA damage markers such as γH2AX.[3][4][10] Furthermore, ceralasertib treatment induces ATM-dependent signaling, as evidenced by increased phosphorylation of RAD50 (pRAD50).[3][11]

Table 3: Key In Vivo Pharmacodynamic Markers for (S)-Ceralasertib

Marker	Effect of (S)-Ceralasertib	Significance	Model	Source
pCHK1 (Ser345)	Inhibition	Target engagement and ATR pathway inhibition	Xenograft models	[3][10]
γH2AX	Increase	DNA damage accumulation	Xenograft models, clinical tumor biopsies	[3][4][9]
pRAD50 (Ser635)	Increase	Induction of ATM-dependent signaling	Xenograft models, clinical tumor biopsies	[3][12]

The antitumor activity of (S)-Ceralasertib in vivo correlates with these pharmacodynamic changes and is particularly pronounced in tumors with defects in the ATM pathway or those with high levels of replication stress.[3][4]

Experimental Protocols

In Vivo Antitumor Efficacy Studies in Xenograft Models

Objective: To evaluate the single-agent and combination antitumor activity of (S)-Ceralasertib in vivo.

Methodology:

• Animal Models: Female athymic nude mice (6-9 weeks old) are typically used.[3] Tumor models are established by subcutaneously implanting human cancer cell lines (e.g., LoVo, Granta-519) or patient-derived xenograft (PDX) fragments.[3]

• Drug Formulation and Administration: (S)-Ceralasertib is formulated for oral gavage. Dosing schedules can vary, for example, once daily (qd) or twice daily (bid) for a specified number of days.[3]

• Treatment Groups: Animals are randomized into vehicle control and treatment groups. For combination studies, additional groups for the single-agent combination partner and the combination of both drugs are included.[3]

• Tumor Volume Measurement: Tumor dimensions are measured regularly (e.g., twice weekly) using calipers, and tumor volume is calculated using the formula: (length × width²) / 2.[3]

• Pharmacodynamic Analysis: At the end of the study, or at specified time points, tumors are harvested for biomarker analysis (e.g., IHC for pCHK1, γH2AX, pRAD50).[3][12] Blood samples may also be collected for pharmacokinetic analysis.[3]

• Data Analysis: Tumor growth inhibition is calculated and statistical analysis is performed to compare treatment groups.[3]

Pharmacokinetic Analysis

Objective: To determine the plasma concentration and tissue distribution of (S)-Ceralasertib.

Methodology:

• Sample Collection: Blood samples are collected from animals at various time points after drug administration via cardiac puncture or tail vein bleeding into tubes containing an anticoagulant. Plasma is separated by centrifugation. Tissues are collected after euthanasia and snap-frozen.[5]

• Sample Preparation: Plasma and tissue homogenates are subjected to protein precipitation or liquid-liquid extraction to isolate the drug.

• LC-MS/MS Analysis: (S)-Ceralasertib concentrations are quantified using a validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[5]

• Data Analysis: Pharmacokinetic parameters such as Cmax, Tmax, AUC, and bioavailability are calculated using appropriate software.[5]

Visualizations

Caption: ATR signaling pathway and the mechanism of action of (S)-Ceralasertib.

Caption: General experimental workflow for in vivo studies of (S)-Ceralasertib.

References

• 1. What is Ceralasertib used for? [synapse.patsnap.com]
• 2. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Dose-dependent bioavailability and tissue distribution of the ATR inhibitor AZD6738 (ceralasertib) in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dose-Dependent Bioavailability and Tissue Distribution of the ATR Inhibitor AZD6738 (ceralasertib) in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Ceralasertib - NCI [dctd.cancer.gov]
• 9. Durable responses to ATR inhibition with ceralasertib in tumors with genomic defects and high inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. AZD6738 [openinnovation.astrazeneca.com]
• 11. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]

(S)-Ceralasertib's Impact on Genomic Instability in Tumor Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-Ceralasertib, also known as AZD6738, is a potent and selective oral inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a critical regulator of the DNA Damage Response (DDR).[1][2] By targeting ATR, Ceralasertib disrupts the signaling cascade that allows cancer cells to cope with replication stress and DNA damage, leading to increased genomic instability and subsequent cell death. This technical guide provides an in-depth overview of the mechanism of action of (S)-Ceralasertib, its impact on tumor cell genomic instability, and detailed protocols for key experimental assays used to evaluate its efficacy.

Introduction: The Role of ATR in Genomic Stability

The ATR kinase is a primary sensor of single-stranded DNA (ssDNA), which forms at stalled replication forks or during the processing of DNA double-strand breaks (DSBs).[1] Upon activation, ATR phosphorylates a multitude of downstream targets, most notably Checkpoint Kinase 1 (CHK1), to initiate cell cycle arrest, promote DNA repair, and stabilize replication forks.[2][3] Many tumor cells exhibit high levels of endogenous replication stress due to oncogene activation and defects in cell cycle regulation, making them particularly dependent on the ATR signaling pathway for survival.[4] Inhibition of ATR in such a context leads to the accumulation of DNA damage, replication fork collapse, and ultimately, mitotic catastrophe and apoptosis, a concept known as synthetic lethality.[1]

Mechanism of Action of (S)-Ceralasertib

(S)-Ceralasertib is an ATP-competitive inhibitor of ATR kinase.[5] By binding to the kinase domain of ATR, it prevents the phosphorylation of its downstream substrates, including CHK1.[2] This abrogation of ATR signaling has several profound consequences for tumor cells:

• Inhibition of DNA Damage Checkpoint Activation: Ceralasertib prevents the ATR-mediated cell cycle arrest (primarily at the G2/M checkpoint), forcing cells with damaged DNA to enter mitosis prematurely.[4][6]

• Disruption of DNA Repair: The drug impairs homologous recombination (HR) repair, a major pathway for repairing DSBs, as evidenced by the reduction in RAD51 foci formation.[7][8]

• Induction of DNA Double-Strand Breaks: The collapse of stalled replication forks due to ATR inhibition leads to a significant increase in DNA DSBs, which can be visualized by the formation of γH2AX foci.[9][10]

These effects collectively contribute to a state of excessive genomic instability that is unsustainable for the tumor cell, leading to its demise.

Quantitative Data on (S)-Ceralasertib's Activity

The following tables summarize key quantitative data from preclinical and clinical studies of (S)-Ceralasertib.

Table 1: In Vitro Activity of (S)-Ceralasertib

Parameter	Cell Line(s)	Value	Reference
ATR Enzyme IC50	-	1 nM	[11]
p-CHK1 (Ser345) Inhibition IC50	Cellular Assays	74 nM	[5]
Cell Proliferation IC50	Various solid and hematological cell lines	< 1 µM in 73/197 lines	[5]

Table 2: Clinical Efficacy of (S)-Ceralasertib Combinations

Combination Therapy	Tumor Type	Response Rate (ORR)	Reference
Ceralasertib + Paclitaxel	Advanced/Metastatic Melanoma (anti-PD1/L1 resistant)	33.3%	[6]
Ceralasertib + Durvalumab	Advanced Gastric Cancer	22.6%	[12]
Ceralasertib + Durvalumab	Advanced/Metastatic NSCLC (ATM altered)	26.1%	[13]
Ceralasertib + Carboplatin	Advanced Solid Tumors (ATM or SLFN11 deficient)	2 partial responses	[14]

Signaling Pathways and Experimental Workflows

ATR Signaling Pathway Inhibition by (S)-Ceralasertib

The following diagram illustrates the central role of ATR in the DNA damage response and how (S)-Ceralasertib intervenes.

ATR Signaling Pathway and Ceralasertib's Point of Intervention.

Experimental Workflow for Assessing Genomic Instability

This diagram outlines a typical experimental workflow to evaluate the impact of (S)-Ceralasertib on genomic instability in tumor cells.

Workflow for Evaluating Ceralasertib-Induced Genomic Instability.

Detailed Experimental Protocols

The following are representative protocols for key assays. Note: Specific conditions such as antibody concentrations and incubation times may require optimization for different cell lines and experimental setups.

Cell Viability Assay (MTT)

This assay measures the metabolic activity of cells as an indicator of viability.

• Cell Seeding: Seed tumor cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.[15]

• Treatment: Treat cells with varying concentrations of (S)-Ceralasertib and incubate for 72 hours.[15]

• MTT Addition: Remove the medium and add 28 µL of a 2 mg/mL MTT solution to each well.[15] Incubate at 37°C for 1.5 to 4 hours.[15][16]

• Solubilization: Remove the MTT solution and add 100-130 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.[15][16]

• Absorbance Reading: Shake the plate for 15 minutes and measure the absorbance at 492 nm or 570 nm using a microplate reader.[15][16]

Western Blot for p-CHK1 and γH2AX

This technique is used to detect changes in protein expression and phosphorylation.

• Cell Lysis: After treatment with (S)-Ceralasertib, wash cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.[17]

• Protein Quantification: Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).

• Electrophoresis and Transfer: Separate equal amounts of protein (e.g., 20-40 µg) on an SDS-PAGE gel and transfer them to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against p-CHK1 (Ser345), CHK1, γH2AX, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C. Note: Optimal antibody dilutions should be determined empirically.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Immunofluorescence for γH2AX and RAD51 Foci

This method allows for the visualization and quantification of DNA damage and repair foci within individual cells.

• Cell Culture and Treatment: Grow cells on coverslips and treat with (S)-Ceralasertib.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde for 10-30 minutes, followed by permeabilization with 0.1-0.3% Triton X-100 in PBS for 10-30 minutes.[18][19]

• Blocking: Block with 5% BSA in PBS for 30-60 minutes.[18][19]

• Primary Antibody Incubation: Incubate with primary antibodies against γH2AX and/or RAD51 (e.g., at a 1:200 to 1:500 dilution) overnight at 4°C.[18][19]

• Secondary Antibody Incubation: Wash with PBS and incubate with fluorophore-conjugated secondary antibodies for 1 hour at room temperature in the dark.

• Counterstaining and Mounting: Counterstain the nuclei with DAPI and mount the coverslips on microscope slides.

• Imaging and Analysis: Acquire images using a fluorescence or confocal microscope and quantify the number of foci per nucleus using image analysis software such as Fiji.[19]

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in different phases of the cell cycle.

• Cell Harvesting: Following treatment, harvest both adherent and floating cells.

• Fixation: Resuspend the cells in PBS and fix them by adding cold 70% ethanol dropwise while vortexing.[20] Incubate on ice or at -20°C for at least 2 hours.[20]

• Staining: Wash the cells with PBS and resuspend them in a staining solution containing a DNA-binding dye (e.g., Propidium Iodide at 50 µg/mL) and RNase A (100 µg/mL).[20]

• Incubation: Incubate the cells in the dark for at least 15-30 minutes at room temperature or 37°C.[21]

• Data Acquisition: Analyze the samples on a flow cytometer, collecting data on DNA content.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit LT) to quantify the percentage of cells in the G0/G1, S, and G2/M phases.[21]

Conclusion

(S)-Ceralasertib represents a promising therapeutic strategy for cancers with high levels of replication stress and/or defects in other DNA damage response pathways. Its ability to selectively inhibit ATR leads to a cascade of events that overwhelm the tumor cell's capacity to maintain genomic integrity, ultimately resulting in cell death. The experimental protocols and data presented in this guide provide a framework for researchers and drug development professionals to further investigate the impact of Ceralasertib and other ATR inhibitors on genomic instability in tumor cells. The continued exploration of this therapeutic approach holds significant potential for advancing cancer treatment.

References

• 1. mdpi.com [mdpi.com]
• 2. ceralasertib - My Cancer Genome [mycancergenome.org]
• 3. mdpi.com [mdpi.com]
• 4. Durable responses to ATR inhibition with ceralasertib in tumors with genomic defects and high inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phase II study of ceralasertib (AZD6738) in combination with durvalumab in patients with advanced gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. ATR inhibition radiosensitizes cells through augmented DNA damage and G2 cell cycle arrest abrogation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. JCI Insight - ATR inhibition radiosensitizes cells through augmented DNA damage and G2 cell cycle arrest abrogation [insight.jci.org]
• 9. Radiosensitization by the ATR Inhibitor AZD6738 through Generation of Acentric Micronuclei - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. scribd.com [scribd.com]
• 12. jitc.bmj.com [jitc.bmj.com]
• 13. esmo.org [esmo.org]
• 14. Ceralasertib (AZD6738), an Oral ATR Kinase Inhibitor, in Combination with Carboplatin in Patients with Advanced Solid Tumors: A Phase I Study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. MTT (Assay protocol [protocols.io]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. Phosphorylation of Chk1 by ATR Is Antagonized by a Chk1-Regulated Protein Phosphatase 2A Circuit - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Immunofluorescence Microscopy of γH2AX and 53BP1 for Analyzing the Formation and Repair of DNA Double-strand Breaks - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software - PMC [pmc.ncbi.nlm.nih.gov]
• 20. cancer.wisc.edu [cancer.wisc.edu]
• 21. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]

Foundational Research on (S)-Ceralasertib in Gastric Cancer: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Ceralasertib, also known as AZD6738, is an investigational, orally bioavailable, and selective inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase.[1] ATR is a critical component of the DNA Damage Response (DDR) pathway, a network of cellular processes that sense, signal, and repair DNA damage to maintain genomic integrity.[2] In the context of gastric cancer, a disease often characterized by genomic instability, targeting the DDR pathway with agents like Ceralasertib presents a promising therapeutic strategy.[3] This technical guide provides an in-depth overview of the foundational preclinical and clinical research on (S)-Ceralasertib in gastric cancer, with a focus on its mechanism of action, synergistic potential, and predictive biomarkers.

Mechanism of Action: ATR Inhibition and Synthetic Lethality

Ceralasertib exerts its anti-tumor effects by inhibiting the kinase activity of ATR.[1] ATR is a key sensor of single-stranded DNA (ssDNA), which forms at sites of DNA damage and stalled replication forks.[2][3] Upon activation, ATR phosphorylates a cascade of downstream targets, most notably the checkpoint kinase 1 (CHK1), to initiate cell cycle arrest, promote DNA repair, and stabilize replication forks.[3][4][5] By inhibiting ATR, Ceralasertib prevents the phosphorylation and activation of CHK1, leading to the abrogation of the G2/M cell cycle checkpoint, disruption of DNA repair, and ultimately, tumor cell apoptosis.[5]

A key therapeutic concept underpinning the use of Ceralasertib is "synthetic lethality." This occurs when the inhibition of ATR is lethal to cancer cells that have a pre-existing defect in another DDR pathway component, such as the Ataxia Telangiectasia Mutated (ATM) kinase. ATM is primarily activated by double-strand DNA breaks. In ATM-deficient tumors, the cells become heavily reliant on the ATR pathway to repair DNA damage and survive. Inhibition of ATR in this context leads to a catastrophic level of unrepaired DNA damage and selective cancer cell death. Preclinical studies have demonstrated this synthetic lethal relationship in ATM-deficient gastric cancer cells.[6]

Preclinical Data in Gastric Cancer

In Vitro Studies: Cell Line Sensitivity

The anti-proliferative activity of Ceralasertib has been evaluated in a panel of human gastric cancer cell lines. A study by Min et al. investigated the effects of AZD6738 in 14 gastric cancer cell lines and identified a range of sensitivities.[6] The ATM-deficient cell line SNU-601 was particularly sensitive to Ceralasertib, while the ATM-proficient cell line SNU-484 was resistant.[6]

Gastric Cancer Cell Line	ATM Status	IC50 (µM) of Ceralasertib (AZD6738)
SNU-601	Deficient	Sensitive (Specific value not provided in abstract)[6]
SNU-484	Proficient	Resistant (Specific value not provided in abstract)[6]
Other 12 cell lines	Variable	Heterogeneous responses[6]

Note: The specific IC50 values for all 14 cell lines were reported in the supplementary materials of the cited publication, which could not be accessed for this guide.

In Vivo Studies: Xenograft Models

The anti-tumor efficacy of Ceralasertib has been demonstrated in a gastric cancer xenograft model using the ATM-deficient SNU-601 cell line. In this model, oral administration of Ceralasertib at a dose of 50 mg/kg daily resulted in a significant suppression of tumor growth compared to the vehicle control.[6] Pathologic examination of the tumors from the treated mice revealed reduced proliferation, as indicated by Ki-67 staining, and increased apoptosis, as measured by TUNEL assay and cleaved PARP levels.

Xenograft Model	Treatment	Dosage	Tumor Growth Inhibition	Apoptosis Induction
SNU-601 (ATM-deficient)	Ceralasertib (AZD6738)	50 mg/kg daily (oral)	Significant suppression of tumor volume[6]	Increased cleaved PARP

Clinical Research: Phase II Trial in Advanced Gastric Cancer

A significant clinical investigation of Ceralasertib in gastric cancer is a Phase II, open-label, single-center, non-randomized study (NCT03780608) evaluating Ceralasertib in combination with Durvalumab, an anti-PD-L1 antibody, in patients with previously treated advanced gastric cancer.[7][8][9]

Study Design and Treatment Regimen

Patients received Ceralasertib at a dose of 240 mg twice daily on days 15-28 of a 28-day cycle, in combination with Durvalumab administered at 1500 mg on day 1 of every 4-week cycle.[7][9] The primary endpoint was the Overall Response Rate (ORR).[7][9]

Efficacy Results

Among 31 evaluable patients, the combination of Ceralasertib and Durvalumab demonstrated promising anti-tumor activity.[7][9]

Efficacy Endpoint	Result	95% Confidence Interval
Overall Response Rate (ORR)	22.6%	9.6% to 41.1%
Disease Control Rate (DCR)	58.1%	39.1% to 75.5%
Median Progression-Free Survival (PFS)	3.0 months	2.1 to 3.9 months
Median Overall Survival (OS)	6.7 months	3.8 to 9.6 months

Biomarker Analysis and Predictive Value

Exploratory biomarker analysis revealed that patients with a loss of ATM expression and/or a high proportion of a mutational signature attributable to homologous repair deficiency (sig. HRD) had a significantly longer median Progression-Free Survival (PFS) compared to those with intact ATM and low sig. HRD (5.60 vs 1.65 months).[7][9] This clinical finding strongly supports the preclinical hypothesis of synthetic lethality between ATR inhibition and ATM deficiency.

Safety and Tolerability

The combination of Ceralasertib and Durvalumab was found to have a manageable safety profile.[7][8] The most common treatment-emergent adverse events of any grade were fatigue, nausea, anorexia, anemia, and thrombocytopenia.[10] Grade 3 or higher adverse events were primarily hematologic in nature, consistent with the expected toxicities of Ceralasertib.[10]

Experimental Protocols

Cell Proliferation (MTT) Assay

• Cell Seeding: Seed gastric cancer cells in 96-well plates at a density of 1 x 10^4 cells per well and allow them to adhere overnight.[6]

• Drug Treatment: Treat the cells with increasing concentrations of Ceralasertib (ranging from 0 to 1 µmol/L) for 5 days.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well at a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

• Solubilization: Remove the medium and add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the IC50 values using appropriate software (e.g., SigmaPlot).[6]

Western Blot Analysis

• Cell Lysis: Lyse treated and untreated gastric cancer cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-ATR, ATR, p-CHK1, CHK1, cleaved PARP, β-actin) overnight at 4°C. Specific antibody dilutions should be optimized as per the manufacturer's instructions.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Immunofluorescence for RAD51 Foci

• Cell Culture and Treatment: Grow gastric cancer cells on coverslips and treat with Ceralasertib as required.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde, followed by permeabilization with 0.5% Triton X-100 in PBS.

• Blocking: Block the cells with a blocking solution (e.g., 5% BSA in PBS) for 1 hour.

• Primary Antibody Incubation: Incubate the cells with a primary antibody against RAD51 overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells and incubate with a fluorescently labeled secondary antibody (e.g., Alexa Fluor 488) for 1 hour at room temperature in the dark.

• Counterstaining and Mounting: Counterstain the nuclei with DAPI and mount the coverslips on microscope slides.

• Imaging: Visualize and quantify the RAD51 foci using a fluorescence microscope.

In Vivo Xenograft Study

• Cell Implantation: Subcutaneously inject ATM-deficient gastric cancer cells (e.g., SNU-601) into the flanks of immunodeficient mice (e.g., nude mice).

• Tumor Growth and Randomization: Monitor tumor growth, and when tumors reach a specified volume (e.g., 100-200 mm³), randomize the mice into treatment and control groups.[6]

• Drug Administration: Administer Ceralasertib (e.g., 50 mg/kg daily) or vehicle control orally to the respective groups.[6]

• Tumor Volume Measurement: Measure tumor volumes periodically (e.g., twice a week) using calipers.

• Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors for further analysis, including immunohistochemistry for Ki-67 and cleaved PARP.

Visualizations

Caption: Ceralasertib inhibits ATR, blocking CHK1 activation and downstream DNA repair, leading to apoptosis.

Caption: Ceralasertib induces synthetic lethality in ATM-deficient cancer cells by inhibiting the compensatory ATR pathway.

Caption: In vitro workflow for evaluating Ceralasertib's effects on gastric cancer cell lines.

Conclusion

The foundational research on (S)-Ceralasertib in gastric cancer highlights its potential as a targeted therapy, particularly in tumors with underlying DNA damage response deficiencies. The preclinical evidence for synthetic lethality in ATM-deficient models, coupled with the promising clinical activity observed in patients with ATM loss, provides a strong rationale for biomarker-driven clinical trials. The detailed experimental protocols and data presented in this guide offer a comprehensive resource for researchers and drug development professionals working to advance novel therapies for gastric cancer. Further investigation into combination strategies and a deeper understanding of resistance mechanisms will be crucial in fully realizing the therapeutic potential of Ceralasertib.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ATR-CHK1 Axis Inhibitors in Gastric Cancer Treatment [mdpi.com]
• 3. [PDF] AZD6738, A Novel Oral Inhibitor of ATR, Induces Synthetic Lethality with ATM Deficiency in Gastric Cancer Cells | Semantic Scholar [semanticscholar.org]
• 4. atr-chk1-axis-inhibitors-in-gastric-cancer-treatment - Ask this paper | Bohrium [bohrium.com]
• 5. RP11-789C1.1 inhibits gastric cancer cell proliferation and accelerates apoptosis via the ATR/CHK1 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. AZD6738, A Novel Oral Inhibitor of ATR, Induces Synthetic Lethality with ATM Deficiency in Gastric Cancer Cells | Molecular Cancer Therapeutics | American Association for Cancer Research [aacrjournals.org]
• 7. Related Videos - ATR-CHK1 Axis Inhibitors in Gastric Cancer Treatment [visualize.jove.com]
• 8. ATR-CHK1 Axis Inhibitors in Gastric Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [PDF] ATR-CHK1 Axis Inhibitors in Gastric Cancer Treatment | Semantic Scholar [semanticscholar.org]

Unveiling the Selectivity of (S)-Ceralasertib: An In-depth Technical Guide to its Off-Target Effects

For Researchers, Scientists, and Drug Development Professionals

(S)-Ceralasertib (AZD6738) is a potent and highly selective inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) protein kinase, a critical component of the DNA Damage Response (DDR) pathway.[1][2][3][4] Its mechanism of action centers on inducing synthetic lethality in tumor cells with existing DNA repair defects by preventing ATR-mediated cell cycle checkpoints and DNA repair, ultimately leading to mitotic catastrophe and apoptosis.[2] While its on-target efficacy is well-documented, a thorough understanding of its off-target interactions is paramount for predicting potential side effects and identifying opportunities for drug repurposing. This technical guide provides a comprehensive overview of the known off-target effects of (S)-Ceralasertib, supported by detailed experimental protocols and pathway visualizations.

Quantitative Analysis of Ceralasertib's Kinase Selectivity

(S)-Ceralasertib has demonstrated a remarkably high degree of selectivity for its primary target, ATR kinase. Extensive kinase profiling has been conducted to assess its interaction with a broad range of kinases.

Biochemical Kinase Inhibition

Biochemical assays are fundamental in determining the direct inhibitory effect of a compound on purified kinase enzymes. (S)-Ceralasertib exhibits potent inhibition of ATR kinase with a reported IC50 of 1 nM.[2][3][4]

Target Kinase	(S)-Ceralasertib IC50 (nM)	Reference
ATR	1	[2][3][4]

Kinome-Wide Selectivity Screening

To evaluate the broader selectivity profile, (S)-Ceralasertib was screened against a large panel of kinases. The results underscore its specificity for ATR.

Kinase Panel Size	(S)-Ceralasertib Concentration	Number of Kinases with >50% Inhibition	Reference
442	1 µM	0	[1]

Cellular Off-Target Assessment

While biochemical assays are crucial, cellular assays provide a more physiologically relevant context by assessing a compound's effect within a living cell. The nearest identified off-target hit in a cellular context is the mammalian target of rapamycin (mTOR).

Off-Target	Cellular Assay Type	(S)-Ceralasertib GI50 (µM)	Cell Line	Reference
mTOR	p70S6K phosphorylation	5.7	MDAMB-468	[5]

It is noteworthy that the GI50 for mTOR is several orders of magnitude higher than the IC50 for ATR, suggesting that off-target inhibition of mTOR is unlikely at therapeutic concentrations of (S)-Ceralasertib.[5]

Experimental Protocols for Off-Target Identification

The identification and characterization of off-target effects rely on a suite of specialized experimental techniques. Below are detailed protocols for key methodologies.

Biochemical Kinase Profiling: ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent assay that quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.

Objective: To determine the IC50 of (S)-Ceralasertib against a panel of purified kinases.

Materials:

• Purified recombinant kinases

• Kinase-specific substrates

• (S)-Ceralasertib

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well plates

• Plate-reading luminometer

Protocol:

• Compound Preparation: Prepare a serial dilution of (S)-Ceralasertib in DMSO. Further dilute in kinase buffer to the desired final concentrations.

• Kinase Reaction Setup:

  • To each well of a 384-well plate, add 5 µL of the kinase reaction mix containing the kinase, substrate, and ATP in kinase buffer.

  • Add 5 µL of diluted (S)-Ceralasertib or DMSO (vehicle control).

• Kinase Reaction: Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated to ATP. Incubate for 30-60 minutes at room temperature.

• Luminescence Detection: Measure the luminescence of each well using a plate-reading luminometer. The light signal is proportional to the amount of ADP produced and thus reflects the kinase activity.

• Data Analysis: Calculate the percent inhibition for each concentration of (S)-Ceralasertib relative to the DMSO control. Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Cellular Target Engagement: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to verify drug binding to its target in a cellular environment by measuring changes in the thermal stability of the target protein upon ligand binding.

Objective: To confirm the engagement of (S)-Ceralasertib with potential off-target kinases in intact cells.

Materials:

• Cultured cells of interest

• (S)-Ceralasertib

• PBS (Phosphate-Buffered Saline)

• Lysis buffer with protease and phosphatase inhibitors

• PCR tubes or 96-well plates

• Thermal cycler

• Equipment for protein quantification (e.g., Western blot apparatus, antibodies)

Protocol:

• Cell Treatment: Treat cultured cells with (S)-Ceralasertib at various concentrations or with DMSO (vehicle control) for a specified duration.

• Harvesting: Harvest the cells, wash with PBS, and resuspend in PBS.

• Heating: Aliquot the cell suspension into PCR tubes or a 96-well plate. Heat the samples at a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by cooling at room temperature for 3 minutes.

• Lysis: Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

• Protein Analysis: Carefully collect the supernatant containing the soluble proteins. Analyze the amount of the target protein in the soluble fraction by Western blot or other protein quantification methods.

• Data Analysis: Generate a melting curve by plotting the amount of soluble protein as a function of temperature for both the treated and untreated samples. A shift in the melting curve indicates a change in the protein's thermal stability due to ligand binding. An isothermal dose-response curve can be generated by heating all samples at a single temperature and varying the drug concentration to determine the EC50 of target engagement.

Unbiased Off-Target Discovery: Chemical Proteomics

Chemical proteomics approaches, such as affinity chromatography using immobilized inhibitors ("kinobeads"), enable the unbiased identification of on- and off-targets from a complex cellular lysate.

Objective: To identify the full spectrum of proteins that interact with (S)-Ceralasertib in a cellular context.

Materials:

• Cell lysate from the cell line of interest

• (S)-Ceralasertib

• Affinity matrix with immobilized broad-spectrum kinase inhibitors (kinobeads)

• Wash buffers

• Elution buffer

• Equipment for mass spectrometry (LC-MS/MS)

Protocol:

• Lysate Preparation: Prepare a native cell lysate under conditions that preserve protein-protein interactions.

• Incubation with Inhibitor: Incubate the cell lysate with either DMSO (control) or increasing concentrations of free (S)-Ceralasertib.

• Affinity Capture: Add the kinobeads to the lysates and incubate to allow for the binding of kinases and other ATP-binding proteins.

• Washing: Wash the beads extensively to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads.

• Sample Preparation for Mass Spectrometry: Prepare the eluted proteins for mass spectrometry analysis by reduction, alkylation, and tryptic digestion.

• LC-MS/MS Analysis: Analyze the peptide mixtures by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify the proteins in each sample. Proteins that show a dose-dependent decrease in binding to the kinobeads in the presence of free (S)-Ceralasertib are considered potential targets.

Visualizing the Landscape of (S)-Ceralasertib's Activity

Graphical representations of signaling pathways and experimental workflows can significantly aid in the comprehension of complex biological processes.

References

• 1. openinnovation.astrazeneca.com [openinnovation.astrazeneca.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Ceralasertib | AZD6738 | ATR kinase inhibitor | antitumor | TargetMol [targetmol.com]
• 5. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (S)-Ceralasertib In Vitro Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Ceralasertib (also known as AZD6738) is a potent and selective, orally bioavailable inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase.[1][2] ATR is a critical component of the DNA Damage Response (DDR) pathway, a network of signaling cascades that senses, signals, and repairs DNA lesions.[3] In response to DNA replication stress, ATR activates downstream targets, including the checkpoint kinase 1 (Chk1), to initiate cell cycle arrest and promote DNA repair.[4][5] By inhibiting ATR, (S)-Ceralasertib prevents the phosphorylation of Chk1, leading to the accumulation of DNA damage and ultimately inducing synthetic lethality in cancer cells with specific genetic vulnerabilities, such as those with defects in the ATM signaling pathway.[1][6]

These application notes provide detailed protocols for in vitro cell-based assays to characterize the activity of (S)-Ceralasertib, including the assessment of its impact on cell viability and the modulation of key downstream signaling molecules.

Data Presentation

(S)-Ceralasertib In Vitro Activity

The following tables summarize the half-maximal inhibitory concentration (IC50) and growth inhibition (GI50) values of (S)-Ceralasertib in various cancer cell lines. These values are indicative of the compound's potency in inhibiting cell proliferation.

Cell Line	Cancer Type	Assay Type	Incubation Time	IC50 / GI50 (µM)	Reference
Breast Cancer Cell Lines	Breast Cancer	MTT Assay	5 days	0.3 to >1	[7]
SNU-601	Gastric Cancer	Cell Growth Inhibition	5 days	Not specified, but dose-dependent increase in S and sub-G1 populations observed at 0-1 µM	[7]
H460	Non-Small Cell Lung Cancer	Not Specified	Not Specified	GI50: 1.05	[8]
H23	Non-Small Cell Lung Cancer	Not Specified	Not Specified	GI50: 2.38	[8]
SNU478	Biliary Tract Cancer	MTT Assay	5 days	IC50: 0.46	[9]
SNU869	Biliary Tract Cancer	MTT Assay	5 days	IC50: 0.44	[9]
SNU2670	Biliary Tract Cancer	MTT Assay	5 days	IC50: >10	[9]
Multiple Cancer Cell Lines (Panel of 276)	Various Solid and Hematological Tumors	MTS Assay	3 days	Median GI50: 1.47 (Solid tumors: 1.68, Hematological tumors: 0.82)	[10]

Signaling Pathway and Experimental Workflows

(S)-Ceralasertib Mechanism of Action

Caption: (S)-Ceralasertib inhibits ATR kinase, preventing Chk1 phosphorylation and leading to apoptosis.

General Workflow for Cell Viability Assay

References

• 1. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ceralasertib - NCI [dctd.cancer.gov]
• 3. The ATM-Chk2 and ATR-Chk1 pathways in DNA damage signaling and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. New Insights into Checkpoint Kinase 1 (Chk1) in the DNA Damage Response (DDR) Signaling Network: Rationale for Employing Chk1 Inhibitors in Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ceralasertib - My Cancer Genome [mycancergenome.org]
• 7. selleckchem.com [selleckchem.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. Therapeutic Targeting of the DNA Damage Response Using an ATR Inhibitor in Biliary Tract Cancer [e-crt.org]
• 10. Ceralasertib | AZD6738 | ATR kinase inhibitor | antitumor | TargetMol [targetmol.com]

Application Notes: Detection of pCHK1 Inhibition by (S)-Ceralasertib via Western Blot

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-Ceralasertib (also known as AZD6738) is a potent and selective inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase. ATR is a crucial component of the DNA damage response (DDR) pathway, playing a pivotal role in maintaining genomic integrity. A key downstream effector of ATR is the checkpoint kinase 1 (CHK1). Upon activation by ATR, CHK1 is phosphorylated at several sites, including Serine 345 (pCHK1), initiating cell cycle arrest to allow for DNA repair. Inhibition of ATR by (S)-Ceralasertib prevents this phosphorylation event, leading to the abrogation of the G2/M checkpoint and increased sensitivity of cancer cells to DNA damaging agents.

This document provides a detailed protocol for assessing the dose-dependent inhibition of CHK1 phosphorylation by (S)-Ceralasertib in cultured cancer cells using Western blotting.

Signaling Pathway

The ATR-CHK1 signaling pathway is a critical component of the cellular response to DNA damage and replication stress. When DNA damage occurs, ATR is activated and subsequently phosphorylates CHK1 at Serine 345. This phosphorylation event is a key step in the activation of the G2/M cell cycle checkpoint, allowing time for DNA repair. (S)-Ceralasertib selectively inhibits ATR kinase activity, thereby preventing CHK1 phosphorylation and disrupting the DNA damage response.

Caption: ATR-CHK1 signaling pathway and the inhibitory action of (S)-Ceralasertib.

Experimental Workflow

The following diagram outlines the major steps for the Western blot analysis of pCHK1 after (S)-Ceralasertib treatment.

Caption: Experimental workflow for Western blot analysis of pCHK1.

Data Presentation

The following table summarizes the 50% growth inhibition (GI50) values for (S)-Ceralasertib in a selection of human cancer cell lines. This data can be used to guide the selection of appropriate cell lines and concentration ranges for dose-response experiments.

Cell Line	Cancer Type	GI50 (µM)
H460	Non-Small Cell Lung Cancer	1.05[1]
H23	Non-Small Cell Lung Cancer	2.38[1]
HT29	Colorectal Cancer	~0.5 (used in combination)[2]
LoVo	Colorectal Cancer	>1
Granta-519	Mantle Cell Lymphoma	<1
NCI-H23	Non-Small Cell Lung Cancer	<1
A549	Non-Small Cell Lung Cancer	>1
SNU478	Biliary Tract Cancer	~0.1-0.5
SNU869	Biliary Tract Cancer	~0.1-0.5
SNU245	Biliary Tract Cancer	>1
SNU2670	Biliary Tract Cancer	>1

Experimental Protocols

Cell Culture and (S)-Ceralasertib Treatment

• Cell Seeding: Plate the desired cancer cell line in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

• Cell Adherence: Allow cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO2.

• (S)-Ceralasertib Preparation: Prepare a stock solution of (S)-Ceralasertib in DMSO. Further dilute the stock solution in complete cell culture medium to achieve the desired final concentrations for the dose-response experiment. A suggested concentration range is 0, 0.1, 0.5, and 1 µM.[3]

• Treatment: Remove the existing medium from the cells and replace it with the medium containing the various concentrations of (S)-Ceralasertib. Include a vehicle control (DMSO-treated) group.

• Incubation: Incubate the cells for a predetermined time. A 24 to 48-hour incubation period is a common starting point for assessing the inhibition of CHK1 phosphorylation.[2]

Cell Lysis and Protein Extraction

• Washing: Place the 6-well plates on ice and wash the cells twice with ice-cold Phosphate-Buffered Saline (PBS).

• Lysis Buffer Preparation: Prepare a suitable lysis buffer for phosphorylated proteins. A common choice is RIPA buffer supplemented with protease and phosphatase inhibitors.

  • RIPA Buffer Recipe:

    • 50 mM Tris-HCl, pH 7.4

    • 150 mM NaCl

    • 1% NP-40

    • 0.5% Sodium Deoxycholate

    • 0.1% SDS

    • 1 mM EDTA

  • Inhibitors (add fresh before use):

    • Protease Inhibitor Cocktail

    • Phosphatase Inhibitor Cocktail (e.g., containing sodium fluoride, sodium orthovanadate, and β-glycerophosphate)

• Cell Lysis: Add 100-200 µL of ice-cold lysis buffer to each well.

• Scraping and Collection: Scrape the cells using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubation: Incubate the lysate on ice for 30 minutes with occasional vortexing.

• Centrifugation: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Supernatant Collection: Carefully transfer the supernatant (containing the protein extract) to a new pre-chilled tube.

Protein Quantification

• Assay: Determine the protein concentration of each lysate using a Bradford or BCA protein assay kit, following the manufacturer's instructions.

• Normalization: Normalize the protein concentration of all samples with lysis buffer to ensure equal loading in the subsequent steps.

Western Blotting

• Sample Preparation: Mix 20-30 µg of protein from each sample with 4x Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE: Load the denatured protein samples onto a 4-12% Bis-Tris polyacrylamide gel and perform electrophoresis until the dye front reaches the bottom of the gel.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies overnight at 4°C with gentle agitation. The following antibodies and dilutions are recommended:

  • Rabbit anti-pCHK1 (Ser345): 1:1000 dilution in 5% BSA/TBST.

  • Rabbit anti-CHK1 (Total): 1:1000 dilution in 5% BSA/TBST.

  • Loading Control (e.g., Mouse anti-β-actin or anti-GAPDH): 1:5000 dilution in 5% BSA/TBST.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP or anti-mouse IgG-HRP) at a 1:2000 to 1:5000 dilution in 5% BSA/TBST for 1 hour at room temperature.

• Final Washes: Wash the membrane three times for 10 minutes each with TBST.

• Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using image analysis software. Normalize the pCHK1 signal to the total CHK1 signal, and then to the loading control, to determine the relative inhibition of CHK1 phosphorylation across the different (S)-Ceralasertib concentrations.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. Therapeutic Targeting of the DNA Damage Response Using an ATR Inhibitor in Biliary Tract Cancer [e-crt.org]

Application Notes and Protocols for (S)-Ceralasertib Administration in Mouse Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of (S)-Ceralasertib (AZD6738), a potent and selective Ataxia Telangiectasia and Rad3-related (ATR) kinase inhibitor, in mouse xenograft models. The following sections detail its mechanism of action, summarize key preclinical data, and provide detailed protocols for its use as both a monotherapy and in combination with other anti-cancer agents.

Mechanism of Action

(S)-Ceralasertib is an orally bioavailable inhibitor of ATR kinase, a critical component of the DNA Damage Response (DDR) pathway.[1][2] ATR is activated in response to single-stranded DNA (ssDNA) regions that arise from DNA replication stress, such as stalled replication forks.[3] Upon activation, ATR phosphorylates a cascade of downstream targets, including the checkpoint kinase 1 (CHK1), to initiate cell cycle arrest, promote DNA repair, and stabilize replication forks.[2][4] By inhibiting ATR, Ceralasertib prevents this signaling cascade, leading to an accumulation of DNA damage, particularly in cancer cells with high replication stress or defects in other DDR pathways (e.g., ATM deficiency).[1][5] This ultimately results in mitotic catastrophe and apoptotic cell death.[2]

ATR Signaling Pathway in DNA Damage Response

Caption: ATR signaling pathway initiated by DNA damage and inhibited by (S)-Ceralasertib.

Data Presentation: Efficacy in Mouse Xenograft Models

The following tables summarize the anti-tumor activity of (S)-Ceralasertib, alone and in combination, across various mouse xenograft models.

Table 1: (S)-Ceralasertib Monotherapy

Tumor Model	Mouse Strain	(S)-Ceralasertib Dose & Schedule	Outcome	Citation
LoVo (colorectal)	Nude	50 mg/kg, once daily (PO)	Significant tumor growth inhibition	[6]
H460 (NSCLC)	Nude	50 mg/kg, once daily (PO) for 14 days	Modest tumor growth inhibition	[7]
H23 (NSCLC, ATM-deficient)	Nude	25 mg/kg, once daily (PO) for 14 days	Modest tumor growth inhibition	[7]
Various ATM-deficient xenografts	Not Specified	Chronic daily oral dosing	Significant dose-dependent tumor growth inhibition	[6]

Table 2: (S)-Ceralasertib in Combination Therapy

Tumor Model	Mouse Strain	Combination Treatment	(S)-Ceralasertib Dose & Schedule	Combination Agent Dose & Schedule	Outcome	Citation
H460 (NSCLC)	Nude	Cisplatin	50 mg/kg, once daily (PO) for 14 days	3 mg/kg, twice (IP) on days 1 and 8	75.5% mean tumor growth inhibition	[7]
H23 (NSCLC, ATM-deficient)	Nude	Cisplatin	25 mg/kg, once daily (PO) for 14 days	3 mg/kg, twice (IP) on days 1 and 8	Rapid and near complete tumor regression (84.8%)	[7]
Colo205 (colorectal)	Not Specified	Irinotecan	12.5 mg/kg, once daily (PO) on days 1-3 & 5-7	20 mg/kg, twice weekly (days 1 & 5)	Tolerated and active regimen	[8]
BRCA2-mutant TNBC PDX	Not Specified	Olaparib	Daily dosing 3-5 days/week	Not Specified	Complete tumor regression	[8][9]
BRCA wild-type TNBC PDX	Not Specified	Olaparib	Twice daily dosing	Increased dosage	Complete tumor regression	[8][9]
SKpac-13 (ovarian, chemo-resistant)	Nude	Belotecan	30-40 mg/kg, once daily (oral gavage)	20 mg/kg, every 4 days (IP)	Trend towards greater tumor growth inhibition	[10]
TP53-mutant TNBC PDX	Nude	Carboplatin	25 mg/kg for 3 days	Concurrent on day 1	Optimal tumor control	[11]

Experimental Protocols

Protocol 1: General Workflow for a Mouse Xenograft Study with (S)-Ceralasertib

This protocol outlines a typical workflow for evaluating the efficacy of orally administered (S)-Ceralasertib in a subcutaneous mouse xenograft model.

Caption: A generalized experimental workflow for a mouse xenograft study.

Materials:

• Cancer cell line of interest

• Appropriate cell culture medium and supplements

• Immunocompromised mice (e.g., BALB/c nude, NSG)

• (S)-Ceralasertib (AZD6738)

• Vehicle for formulation (e.g., 2-hydroxypropyl-β-cyclodextrin solution, or a mix of DMSO, propylene glycol, and water)[12]

• Calipers for tumor measurement

• Animal balance

• Oral gavage needles

Procedure:

• Cell Culture and Implantation:

  • Culture cancer cells to ~80% confluency.

  • Harvest and resuspend cells in a suitable medium (e.g., PBS or Matrigel) at the desired concentration.

  • Subcutaneously inject the cell suspension into the flank of each mouse.

• Tumor Growth and Group Randomization:

  • Monitor tumor growth regularly using calipers. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

  • Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize mice into treatment and control groups.[13]

• Drug Preparation and Administration:

  • Prepare a stock solution of (S)-Ceralasertib in a suitable solvent (e.g., DMSO).

  • On each day of treatment, prepare the final dosing solution by diluting the stock in the chosen vehicle.

  • Administer (S)-Ceralasertib or vehicle to the respective groups via oral gavage at the specified dose and schedule.

• Monitoring and Endpoint:

  • Measure tumor volume and mouse body weight regularly (e.g., every other day) to assess efficacy and toxicity.[12]

  • Continue treatment for the duration specified in the study design (e.g., 14-21 days).

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry).

Protocol 2: Combination Therapy with (S)-Ceralasertib and Cisplatin

This protocol is adapted from studies showing synergistic effects between (S)-Ceralasertib and cisplatin.[7]

Procedure:

• Follow steps 1 and 2 from Protocol 1.

• Treatment Groups:

  • Group 1: Vehicle (oral) + Saline (intraperitoneal - IP)

  • Group 2: (S)-Ceralasertib (oral) + Saline (IP)

  • Group 3: Vehicle (oral) + Cisplatin (IP)

  • Group 4: (S)-Ceralasertib (oral) + Cisplatin (IP)

• Drug Administration Schedule:

  • Administer (S)-Ceralasertib orally once daily for 14 consecutive days.

  • Administer cisplatin via IP injection on days 1 and 8 of the treatment cycle.[7]

• Follow step 4 from Protocol 1 for monitoring and endpoint analysis.

Note on Tolerability: Dose and schedule optimization is crucial for combination therapies to manage toxicity.[8] Body weight loss is a key indicator of tolerability.[7] If significant weight loss is observed, dose reduction or a more intermittent schedule for (S)-Ceralasertib may be necessary. For example, with irinotecan, a 3-day on, 2-day off schedule for Ceralasertib was better tolerated.[8]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. DNA Damage Response (DDR) Pathway [sigmaaldrich.com]
• 5. Method for voluntary oral administration of drugs in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. AZD6738 [openinnovation.astrazeneca.com]
• 7. researchgate.net [researchgate.net]
• 8. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synergism of AZD6738, an ATR Inhibitor, in Combination with Belotecan, a Camptothecin Analogue, in Chemotherapy-Resistant Ovarian Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Significance of mouse xenograft tumor model using patient-derived cancer organoids for clinical drug development [frontiersin.org]

Application Notes and Protocols for Flow Cytometry Analysis of Apoptosis Induced by (S)-Ceralasertib

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Ceralasertib (also known as AZD6738) is a potent and selective inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a critical component of the DNA Damage Response (DDR) pathway.[1][2] ATR kinase plays a pivotal role in cell cycle checkpoint activation, DNA repair, and cell survival in response to DNA replication stress.[3] By inhibiting ATR, (S)-Ceralasertib disrupts these processes, leading to the accumulation of DNA damage and subsequent induction of apoptosis in cancer cells.[1][3] This makes it a promising agent in oncology research and development.

Flow cytometry, in conjunction with Annexin V and Propidium Iodide (PI) staining, is a robust and widely used method for the quantitative analysis of apoptosis. This technique allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells, providing valuable insights into the cytotoxic effects of therapeutic compounds like (S)-Ceralasertib.

These application notes provide a detailed protocol for inducing and quantifying apoptosis in cancer cells treated with (S)-Ceralasertib using flow cytometry.

Mechanism of Action of (S)-Ceralasertib in Inducing Apoptosis

(S)-Ceralasertib selectively inhibits the kinase activity of ATR. ATR is activated in response to single-stranded DNA (ssDNA) regions that arise from stalled replication forks or DNA damage.[1][2] Once activated, ATR phosphorylates a cascade of downstream targets, including the checkpoint kinase 1 (CHK1), which in turn orchestrates cell cycle arrest, stabilization of replication forks, and promotion of DNA repair.[3]

Inhibition of ATR by (S)-Ceralasertib prevents the phosphorylation and activation of CHK1.[1] This abrogation of the ATR-CHK1 signaling pathway leads to:

• Cell Cycle Checkpoint Failure: Cells with DNA damage are unable to arrest in the G2/M phase, leading to premature entry into mitosis.

• Replication Fork Collapse: Unresolved replication stress results in the collapse of replication forks and the formation of double-strand breaks (DSBs).

• Accumulation of DNA Damage: The cell's ability to repair DNA damage is compromised, leading to an overwhelming level of genomic instability.

The culmination of these events triggers the intrinsic apoptotic pathway, characterized by the activation of caspase cascades and ultimately, programmed cell death.

Data Presentation

The following table summarizes hypothetical, yet representative, quantitative data from a flow cytometry experiment analyzing apoptosis in a cancer cell line treated with varying concentrations of (S)-Ceralasertib for 48 hours. This data illustrates a dose-dependent increase in apoptosis following treatment.

(S)-Ceralasertib Concentration (µM)	Viable Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)	Total Apoptotic Cells (%)
0 (Vehicle Control)	95.2	2.1	2.7	4.8
0.1	85.6	8.3	6.1	14.4
0.5	62.3	20.5	17.2	37.7
1.0	41.7	35.1	23.2	58.3
2.5	20.9	48.6	30.5	79.1

Experimental Protocols

Materials and Reagents

• (S)-Ceralasertib (AZD6738)

• Cancer cell line of interest (e.g., HT29, LoVo)

• Complete cell culture medium (e.g., McCoy's 5A or RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Trypsin-EDTA

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Experimental Workflow

References

• 1. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ceralasertib - My Cancer Genome [mycancergenome.org]

Revolutionizing Cancer Therapy: Application Notes and Protocols for (S)-Ceralasertib and Olaparib Combination Therapy

For Immediate Release

In the rapidly evolving landscape of oncology, the strategic combination of targeted therapies is paramount to overcoming treatment resistance and improving patient outcomes. This document provides detailed application notes and experimental protocols for the combination of (S)-Ceralasertib (AZD6738), a potent and selective Ataxia Telangiectasia and Rad3-related (ATR) kinase inhibitor, and Olaparib, a Poly (ADP-ribose) polymerase (PARP) inhibitor. This combination therapy is founded on the principle of synthetic lethality, aiming to exploit the DNA damage response (DDR) pathways in cancer cells, particularly in tumors with existing DDR deficiencies.

These guidelines are intended for researchers, scientists, and drug development professionals investigating novel anti-cancer strategies. The following sections detail the scientific rationale, key experimental protocols, and representative data for the synergistic use of (S)-Ceralasertib and Olaparib.

Scientific Rationale and Signaling Pathway

(S)-Ceralasertib is an orally bioavailable inhibitor of ATR kinase, a critical regulator of the cellular response to DNA damage and replication stress.[1] By inhibiting ATR, (S)-Ceralasertib prevents the phosphorylation of its downstream target, CHK1, leading to the disruption of DNA damage checkpoints and repair, ultimately inducing tumor cell apoptosis.[1] ATR is often upregulated in cancer cells, making it a key therapeutic target.[1]

Olaparib is a PARP inhibitor that has demonstrated significant efficacy in cancers with mutations in BRCA1 or BRCA2 genes.[2] PARP enzymes are crucial for the repair of single-strand DNA breaks (SSBs).[3] Inhibition of PARP leads to the accumulation of SSBs, which, during DNA replication, are converted into more lethal double-strand breaks (DSBs).[3] In cells with deficient homologous recombination (HR) repair, such as those with BRCA mutations, these DSBs cannot be efficiently repaired, leading to genomic instability and cell death.[3][4]

The combination of an ATR inhibitor and a PARP inhibitor has a strong preclinical and clinical rationale.[5][6] PARP inhibition can induce replication stress, which in turn activates the ATR pathway for cell survival.[7][8] By co-administering an ATR inhibitor like (S)-Ceralasertib, this compensatory survival mechanism is blocked, leading to a synergistic anti-tumor effect.[9] This combination has shown promise in overcoming acquired resistance to PARP inhibitors.[5][6]

Caption: Signaling pathway of (S)-Ceralasertib and Olaparib combination therapy.

Experimental Protocols

The following protocols provide a framework for preclinical evaluation of the (S)-Ceralasertib and Olaparib combination therapy.

In Vitro Cell Viability Assay

This protocol is designed to assess the synergistic cytotoxic effects of (S)-Ceralasertib and Olaparib on cancer cell lines.

Materials:

• Cancer cell lines of interest (e.g., with and without DDR mutations)

• Complete cell culture medium

• (S)-Ceralasertib (AZD6738)

• Olaparib

• 96-well plates

• MTS or CellTiter-Glo® Luminescent Cell Viability Assay kit

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of (S)-Ceralasertib and Olaparib, both individually and in combination at a fixed ratio.

• Treat the cells with the drug dilutions and incubate for 72 hours.

• Assess cell viability using the MTS or CellTiter-Glo® assay according to the manufacturer's instructions.

• Measure absorbance or luminescence using a plate reader.

• Calculate the half-maximal inhibitory concentration (IC50) for each drug and the combination.

• Determine the combination index (CI) using the Chou-Talalay method to assess synergy (CI < 1), additivity (CI = 1), or antagonism (CI > 1).

Caption: Workflow for the in vitro cell viability assay.

Western Blot Analysis for Pharmacodynamic Markers

This protocol is used to evaluate the on-target effects of (S)-Ceralasertib and Olaparib by measuring the phosphorylation status of key DDR proteins.

Materials:

• Treated and untreated cell lysates

• Protein quantification assay (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer apparatus and membranes (PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-CHK1 (Ser345), anti-CHK1, anti-γH2AX (Ser139), anti-H2AX, anti-PARP, anti-cleaved PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse cells after drug treatment and quantify protein concentration.

• Separate proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect protein bands using a chemiluminescent substrate and an imaging system.

• Analyze band intensities relative to a loading control (e.g., β-actin).

In Vivo Xenograft Studies

This protocol outlines the evaluation of the anti-tumor efficacy of the combination therapy in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Cancer cell line for tumor implantation

• (S)-Ceralasertib and Olaparib formulations for oral gavage

• Calipers for tumor measurement

• Animal balance

Procedure:

• Subcutaneously inject cancer cells into the flanks of the mice.

• Allow tumors to reach a palpable size (e.g., 100-200 mm³).

• Randomize mice into treatment groups (e.g., vehicle, Olaparib alone, (S)-Ceralasertib alone, combination).

• Administer drugs according to the predetermined dosing schedule. For example, Olaparib can be administered daily, while (S)-Ceralasertib might be given on an intermittent schedule (e.g., 3 days on, 4 days off) to manage toxicity.[9]

• Measure tumor volume and body weight 2-3 times per week.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry).

Caption: Workflow for in vivo xenograft studies.

Data Presentation and Interpretation

The following tables summarize representative quantitative data from clinical studies of (S)-Ceralasertib and Olaparib combination therapy.

Table 1: Clinical Trial Dosing Regimens

Trial Identifier	Cancer Type	Olaparib Dose	(S)-Ceralasertib Dose	Schedule	Reference
CAPRI (NCT03462342)	PARPi-resistant HGSOC	300 mg BID	160 mg QD	Days 1-7 of a 28-day cycle	[10]
TRAP (NCT03787680)	mCRPC	300 mg BID	160 mg QD	Days 1-7 of a 28-day cycle	[11]
Olaparib Combinations	Advanced Cancers with DDR Alterations	300 mg BID	160 mg QD	Days 1-7 of a 28-day cycle	[12][13]
SUKSES-N2 (NCT0328607)	Relapsed SCLC	Not specified	Not specified	Not specified	[14]

HGSOC: High-Grade Serous Ovarian Cancer; mCRPC: metastatic Castration-Resistant Prostate Cancer; SCLC: Small Cell Lung Cancer; BID: twice daily; QD: once daily.

Table 2: Efficacy of Combination Therapy in Clinical Trials

Trial Identifier	Patient Population	Objective Response Rate (ORR)	Clinical Benefit Rate (CBR)	Median Progression-Free Survival (PFS)	Reference
CAPRI (NCT03462342)	PARPi-resistant HGSOC	50%	Not Reported	7.5 months	[10][15]
TRAP (NCT03787680)	HRP mCRPC	11%	Not Reported	8.2 months	[11]
Olaparib Combinations	DDR Altered Tumors	8.3%	62.5%	Not Reported	[12][13]
SUKSES-N2 (NCT0328607)	Relapsed SCLC	3.8%	42.3% (DCR)	2.75 months	[14]

HRP: Homologous Recombination Proficient; DCR: Disease Control Rate.

Table 3: Common Adverse Events (Grade ≥3)

Adverse Event	CAPRI Trial (%)[10]	TRAP Trial (%)[11]	Olaparib Combinations (%)[13]	SUKSES-N2 Trial (%)[14]
Anemia	15	36 (all ≥G3 toxicity)	Dose reductions for myelosuppression	42.3 (all grades)
Thrombocytopenia	23	Not specified	Dose reductions for myelosuppression	23.1 (all grades)
Neutropenia	8	Not specified	Dose reductions for myelosuppression	Not specified
Pneumonia/Pneumonitis	Not Reported	Not Reported	Not Reported	Grade 5 pneumonia, Grade 3 pneumonitis

Conclusion

The combination of (S)-Ceralasertib and Olaparib represents a promising therapeutic strategy for various cancers, particularly those with inherent or acquired deficiencies in the DNA damage response pathway. The provided protocols and data serve as a valuable resource for the continued investigation and development of this combination therapy. Further research is warranted to optimize dosing schedules, identify predictive biomarkers, and expand the clinical application of this innovative approach.

References

• 1. Ceralasertib | C20H24N6O2S | CID 121596701 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Olaparib - Wikipedia [en.wikipedia.org]
• 3. Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. oncologynewscentral.com [oncologynewscentral.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. aacrjournals.org [aacrjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. Combined PARP and ATR inhibition potentiates genome instability and cell death in ATM-deficient cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Combination ATR (ceralasertib) and PARP (olaparib) Inhibitor (CAPRI) trial in acquired PARP-inhibitor-resistant homologous recombination deficient ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Multicenter Phase II Study of Olaparib and the ATR Inhibitor Ceralasertib in Metastatic Castration-Resistant Prostate Cancer (TRAP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ceralasertib-Mediated ATR Inhibition Combined With Olaparib in Advanced Cancers Harboring DNA Damage Response and Repair Alterations (Olaparib Combinations) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. ascopubs.org [ascopubs.org]
• 15. onclive.com [onclive.com]

Application Notes and Protocols: (S)-Ceralasertib and Carboplatin Co-administration in vivo

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the co-administration of the ATR kinase inhibitor (S)-Ceralasertib (AZD6738) and the chemotherapeutic agent carboplatin in a preclinical in vivo setting. The combination has demonstrated synergistic antitumor activity in various cancer models.[1][2] This document outlines the underlying mechanism, experimental procedures, and expected outcomes based on published preclinical and clinical data.

Mechanism of Action and Therapeutic Rationale

(S)-Ceralasertib is a potent and selective inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a key regulator of the DNA damage response (DDR).[3] Carboplatin is a platinum-based chemotherapy agent that induces DNA damage, primarily through the formation of DNA crosslinks, leading to replication stress and cell cycle arrest.

The co-administration of Ceralasertib and carboplatin is based on the principle of synthetic lethality. By inducing DNA damage, carboplatin activates the ATR-mediated signaling pathway to promote DNA repair and cell survival. Ceralasertib inhibits this crucial repair mechanism, leading to an accumulation of DNA damage, cell cycle collapse, and ultimately, apoptosis in cancer cells. This synergistic interaction enhances the antitumor efficacy of carboplatin.[1][2]

Caption: Signaling pathway of Ceralasertib and carboplatin synergy.

Quantitative Data Summary

The following tables summarize preclinical and clinical data for the co-administration of Ceralasertib and carboplatin.

Table 1: Preclinical Dosing and Efficacy in a Triple-Negative Breast Cancer PDX Model [1]

Agent	Dose	Dosing Schedule	Outcome
Ceralasertib	25 mg/kg	Orally, daily for 3 days	In combination with carboplatin, yielded optimal tumor control.
Carboplatin	Not specified	Concurrently on day 1 of Ceralasertib administration	In combination with Ceralasertib, yielded optimal tumor control.

Table 2: Recommended Phase II Dose (RP2D) and Tolerability in Patients with Advanced Solid Tumors [1][4][5]

Agent	Dose	Dosing Schedule	Cycle Length	Most Common Grade ≥3 Adverse Events
Ceralasertib	40 mg	Once daily on days 1-2	21 days	Anemia (39%), Thrombocytopenia (36%), Neutropenia (25%)
Carboplatin	AUC5	Intravenously on day 1	21 days	Anemia (39%), Thrombocytopenia (36%), Neutropenia (25%)

Experimental Protocol: In Vivo Xenograft Study

This protocol describes a representative in vivo study to evaluate the efficacy of Ceralasertib and carboplatin co-administration in a patient-derived xenograft (PDX) model.

Caption: Experimental workflow for the in vivo co-administration study.

Materials

• (S)-Ceralasertib (AZD6738)

• Carboplatin

• Female athymic nude mice (6-8 weeks old)[6]

• Patient-derived xenograft (PDX) tissue

• Vehicle for Ceralasertib (e.g., 0.5% HPMC + 0.1% Tween 80)

• Vehicle for carboplatin (e.g., 0.9% saline)

• Calipers

• Sterile surgical instruments

• Anesthesia (e.g., isoflurane)

Methods

• Animal Handling and Acclimatization:

  • House mice in a pathogen-free environment with a 12-hour light/dark cycle and access to food and water ad libitum.

  • Acclimatize animals for at least one week before the start of the experiment.

  • All animal procedures should be performed in accordance with institutional guidelines and regulations.[6]

• Tumor Implantation:

  • Anesthetize the mice.

  • Subcutaneously implant a small fragment (approximately 2-3 mm³) of the PDX tumor tissue into the flank of each mouse.

  • Monitor the animals for recovery from anesthesia.

• Tumor Growth Monitoring and Randomization:

  • Monitor tumor growth by measuring the length and width of the tumor with calipers every 2-3 days.

  • Calculate tumor volume using the formula: (Length x Width²) / 2.

  • When tumors reach a mean volume of 150-200 mm³, randomize the mice into treatment groups (e.g., Vehicle, Ceralasertib alone, Carboplatin alone, Ceralasertib + Carboplatin).

• Drug Preparation and Administration:

  • Ceralasertib: Prepare a suspension in the appropriate vehicle. Administer orally (p.o.) at the desired dose (e.g., 25 mg/kg) based on the dosing schedule.

  • Carboplatin: Dissolve in the appropriate vehicle. Administer intraperitoneally (i.p.) or intravenously (i.v.) at the desired dose.

  • For co-administration, administer carboplatin concurrently with the first dose of Ceralasertib.[1]

• Treatment and Monitoring:

  • Administer the drugs according to the defined dosing schedule.

  • Continue to monitor tumor volume and body weight every 2-3 days as an indicator of toxicity.

  • Observe the animals for any signs of distress or adverse reactions.

• Endpoint and Tissue Collection:

  • The study endpoint may be a predetermined tumor volume, a specific time point, or evidence of significant toxicity.

  • At the endpoint, euthanize the mice according to approved protocols.

  • Collect tumors and other relevant tissues (e.g., blood for pharmacokinetic analysis) for further analysis.

Pharmacodynamic and Toxicity Assessments

• Pharmacodynamic (PD) Analysis: Tumor biopsies can be collected during the study to assess target engagement. For instance, upregulation of pRAD50 can be an indicator of ATM activation and response to Ceralasertib treatment.[4][5]

• Toxicity Assessment: Monitor for common treatment-emergent adverse events such as anemia, thrombocytopenia, and neutropenia through complete blood counts (CBCs).[1][4][5]

Logical Relationship: Synergistic Tumor Inhibition

The combination of Ceralasertib and carboplatin is designed to achieve a synergistic therapeutic effect, where the combined efficacy is greater than the sum of the individual agents.

Caption: Logical relationship of Ceralasertib and carboplatin synergy.

References

• 1. Ceralasertib (AZD6738), an Oral ATR Kinase Inhibitor, in Combination with Carboplatin in Patients with Advanced Solid Tumors: A Phase I Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 5. Ceralasertib (AZD6738), an Oral ATR Kinase Inhibitor, in Combination with Carboplatin in Patients with Advanced Solid Tumors: A Phase I Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols: (S)-Ceralasertib in Combination with Durvalumab for Immuno-Oncology Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Ceralasertib (AZD6738) is a potent and selective oral inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) protein kinase, a crucial regulator of the DNA Damage Response (DDR).[1][2][3] Durvalumab is an immune checkpoint inhibitor, specifically a human IgG1 monoclonal antibody that blocks the interaction of programmed cell death ligand 1 (PD-L1) with PD-1 and CD80.[4] The combination of ceralasertib and durvalumab is being investigated in various immuno-oncology studies with the rationale that inducing DNA damage with an ATR inhibitor can enhance the anti-tumor immune response, potentially re-sensitizing tumors to immune checkpoint blockade.[3][4][5] Preclinical and clinical data suggest that this combination may amplify the antitumor immune response, leading to more durable tumor control.[4] This document provides a summary of key clinical data and detailed protocols from studies evaluating this combination therapy.

Data Presentation

The combination of ceralasertib and durvalumab has been evaluated in multiple clinical trials across different cancer types. The following tables summarize the key quantitative data from these studies.

Non-Small Cell Lung Cancer (NSCLC)

The Phase II HUDSON/LATIFY trials have provided significant data on the efficacy of ceralasertib plus durvalumab in patients with advanced NSCLC who have progressed on prior anti-PD-(L)1 therapy and platinum-based chemotherapy.

Table 1: Efficacy of Ceralasertib plus Durvalumab in Advanced/Metastatic NSCLC (HUDSON Trial)

Patient Cohort	Objective Response Rate (ORR)	Median Progression-Free Survival (PFS) (months)	Median Overall Survival (OS) (months)	Reference
Overall Ceralasertib + Durvalumab Arm	13.9%	5.8	17.4	[6][7]
Other Pooled Regimens	2.6%	2.7	9.4	[6][7]
ATM-altered Tumors	26.1%	8.4	22.8	[6]
Biomarker Matched (ATM positive)	13.3%	7.43	15.80	[8][9]
Primary Resistance (Biomarker Negative)	11.1%	4.24	11.60	[8][9]
Acquired Resistance (Biomarker Negative)	8.7%	4.96	17.38	[8][9]

Table 2: Efficacy in RAS-Mutant Advanced NSCLC (Phase II Trial)

Patient Cohort	Durable Clinical Benefit Rate	Objective Response Rate (ORR)	Median Progression-Free Survival (PFS) (months)	Median Overall Survival (OS) (months)	Reference
KRAS-mutant	~40%	13.1%	5.9	25.0	[10]

Other Solid Tumors

The combination has also shown promising activity in other malignancies.

Table 3: Efficacy in Advanced Gastric Cancer (Phase II Trial)

Metric	Value	95% Confidence Interval (CI)	Reference
Objective Response Rate (ORR)	22.6%	9.6% to 41.1%	[1][11]
Disease Control Rate (DCR)	58.1%	39.1% to 75.5%	[1][11]
Median Progression-Free Survival (PFS)	3.0 months	2.1 to 3.9 months	[1][11]
Median Overall Survival (OS)	6.7 months	3.8 to 9.6 months	[1][11]

Table 4: Efficacy in Metastatic Melanoma (Phase II Trial)

Metric	Value	95% Confidence Interval (CI)	Reference
Objective Response Rate (ORR)	30.0% - 31.0%	N/A	[12][13][14]
Disease Control Rate (DCR)	63.3%	N/A	[12][13][14]
Median Progression-Free Survival (PFS)	7.1 months	3.6 to 10.6 months	[12][14]
Median Overall Survival (OS)	14.2 months	9.3 to 19.1 months	[12][14]

Experimental Protocols

Phase II HUDSON Umbrella Study (NCT03334617)

This was an open-label, biomarker-directed, multi-arm, multicenter study.[8][9]

• Patient Population : Patients with advanced/metastatic NSCLC who had previously received platinum-doublet chemotherapy and experienced immune checkpoint inhibitor failure.[6][8]

• Biomarker Screening : Pre-existing local next-generation sequencing data were used for rapid patient allocation to biomarker-matched groups (e.g., ATM mutation).[8]

• Treatment Regimen :

  • Durvalumab: 1500 mg intravenously (IV) on Day 1 of each 28-day cycle.[8]

  • (S)-Ceralasertib: Dosing details from this specific arm of HUDSON are best referenced from the primary trial publications.

• Primary Endpoint : Objective Response Rate (ORR).[8][9]

• Secondary Endpoints : Progression-Free Survival (PFS) and Overall Survival (OS).[8]

Phase III LATIFY Study (NCT05450692)

This is an open-label, randomized, multicenter study.[4]

• Patient Population : Patients with locally advanced or metastatic NSCLC that progressed on or after anti-PD-(L)1 and platinum-based therapy. Key inclusion criteria include age ≥18 years, ECOG performance status of 0–1, and documented EGFR and ALK wild-type status.[4]

• Randomization : Patients are randomized 1:1.[4]

• Treatment Arms :

  • Experimental Arm : (S)-Ceralasertib 240 mg orally twice daily on Days 1–7 with Durvalumab 1500 mg IV on Day 8 of a 28-day cycle.[4]

  • Control Arm : Docetaxel 75 mg/m² IV on Day 1 of a 21-day cycle.[4]

• Primary Objective : Overall Survival (OS).[4]

• Secondary Objectives : PFS, ORR, Disease Control Rate (DCR), Duration of Response, and safety.

Phase II Study in Advanced Gastric Cancer (NCT03780608)

This was an open-label, single-center, non-randomized study.[1][2][15]

• Patient Population : Patients with previously treated advanced gastric cancer.[1]

• Treatment Regimen :

  • Durvalumab: 1500 mg IV on Day 1 of each 28-day cycle.[1][15]

  • (S)-Ceralasertib: 240 mg orally twice daily on Days 15–28 of each 28-day cycle.[1][15]

• Dose Modifications : Ceralasertib could be dose-reduced to 160 mg twice daily and then to 160 mg once daily for treatment-emergent adverse events. Durvalumab dose reductions were not permitted.[1][15]

• Primary Endpoint : ORR by RECIST v1.1.[1][2]

• Response Assessment : Every 2 months.[1][15]

Visualizations

Signaling Pathway and Mechanism of Action

Caption: Mechanism of action for Ceralasertib and Durvalumab combination therapy.

Experimental Workflow for a Phase III Randomized Trial (e.g., LATIFY)

References

• 1. jitc.bmj.com [jitc.bmj.com]
• 2. Phase II study of ceralasertib (AZD6738) in combination with durvalumab in patients with advanced gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The ATR inhibitor ceralasertib potentiates cancer checkpoint immunotherapy by regulating the tumor microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. LATIFY: Phase 3 study of ceralasertib + durvalumab vs docetaxel in patients with locally advanced or metastatic non-small-cell lung cancer that progressed on or after anti-PD-(L)1 and platinum-based therapy. - ASCO [asco.org]
• 5. ascopubs.org [ascopubs.org]
• 6. esmo.org [esmo.org]
• 7. Durvalumab Plus Ceralasertib in Patients With Immunotherapy-Resistant NSCLC - The ASCO Post [ascopost.com]
• 8. targetedonc.com [targetedonc.com]
• 9. cgtlive.com [cgtlive.com]
• 10. Combination of Ceralasertib and Durvalumab Shows Activity in Phase II Trial of Advanced NSCLC - The ASCO Post [ascopost.com]
• 11. Phase II study of ceralasertib (AZD6738) in combination with durvalumab in patients with advanced gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Phase II study of ceralasertib (AZD6738), in combination with durvalumab in patients with metastatic melanoma who have failed prior anti-PD-1 therapy. - ASCO [asco.org]
• 13. researchgate.net [researchgate.net]
• 14. Phase II study of ceralasertib (AZD6738) in combination with durvalumab in patients with advanced/metastatic melanoma who have failed prior anti-PD-1 therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. jitc.bmj.com [jitc.bmj.com]

Application Notes and Protocols for the In Vitro Use of (S)-Ceralasertib

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and in vitro application of (S)-Ceralasertib, a potent and selective Ataxia Telangiectasia and Rad3-related (ATR) kinase inhibitor. The information is intended to guide researchers in accurately preparing and utilizing this compound for cell-based assays.

Introduction to (S)-Ceralasertib

(S)-Ceralasertib, also known as AZD6738, is a small molecule inhibitor that specifically targets the ATR kinase, a critical component of the DNA Damage Response (DDR) pathway[1]. ATR is activated in response to DNA replication stress and damage, initiating a signaling cascade that leads to cell cycle arrest and allows for DNA repair[1][2]. By inhibiting ATR, Ceralasertib prevents cancer cells from repairing their DNA, leading to an accumulation of DNA damage and subsequent cell death[1]. This makes it a promising agent in cancer therapy, particularly in tumors with existing defects in other DDR pathways[1].

Chemical Properties and Solubility

Proper dissolution is critical for the accurate and reproducible use of (S)-Ceralasertib in in vitro experiments. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions. It is crucial to use fresh, anhydrous DMSO, as the presence of moisture can reduce the solubility of the compound[3]. Sonication can aid in the dissolution process[4][5].

Property	Data	Reference
Compound Name	(S)-Ceralasertib, (S)-AZD6738	[6]
Molecular Formula	C₂₀H₂₄N₆O₂S
Molecular Weight	412.51 g/mol
CAS Number	1352226-88-0	[4]
Solubility in DMSO	Up to 250 mg/mL (606.05 mM)	[4]
82-83 mg/mL (~199-201 mM)	[3]
70 mg/mL (~170 mM)	[5][7]
Storage of Solution	Store at -80°C for up to 1 year	[6]
Storage of Powder	Store at -20°C for up to 3 years	[6]

(S)-Ceralasertib Mechanism of Action: The ATR Signaling Pathway

Ceralasertib functions by inhibiting the ATR kinase. In response to replication stress or DNA damage, ATR is activated and phosphorylates a number of downstream targets, most notably the checkpoint kinase 1 (CHK1)[8][9]. This phosphorylation event initiates a cascade that temporarily halts the cell cycle, providing an opportunity for the cell to repair the damaged DNA[1][2]. Inhibition of ATR by Ceralasertib prevents the phosphorylation of CHK1, thereby abrogating the cell cycle arrest and DNA repair processes[1][8]. This ultimately leads to the accumulation of extensive DNA damage, which can trigger apoptosis, particularly in cancer cells that are highly reliant on the ATR pathway for survival due to their inherent genomic instability[1].

ATR Signaling Pathway and Ceralasertib Inhibition.

Experimental Protocols

4.1. Preparation of a 10 mM (S)-Ceralasertib Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (S)-Ceralasertib in DMSO. This stock solution can then be further diluted in cell culture medium for in vitro experiments.

Materials:

• (S)-Ceralasertib powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional, but recommended)[4][5]

• Calibrated micropipettes

Procedure:

• Equilibration: Allow the vial of (S)-Ceralasertib powder and the anhydrous DMSO to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh the desired amount of (S)-Ceralasertib powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.125 mg of the compound.

• Dissolution:

  • Add the appropriate volume of anhydrous DMSO to the vial containing the (S)-Ceralasertib powder. For a 10 mM solution from 4.125 mg, add 1 mL of DMSO.

  • Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

  • If the compound is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes[4][5]. Visually inspect the solution to ensure it is clear and free of precipitates.

• Aliquoting and Storage:

  • Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the compound.

  • Store the aliquots at -80°C for long-term storage (up to one year)[6]. For short-term storage, -20°C is acceptable.

4.2. General Workflow for In Vitro Cell-Based Assays

The following diagram outlines a typical workflow for conducting in vitro experiments with (S)-Ceralasertib.

General workflow for in vitro cell-based assays.

4.3. Example Application: Cell Viability Assay (MTS/MTT)

This protocol provides an example of how to use (S)-Ceralasertib to assess its effect on the viability of cancer cell lines.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well clear-bottom cell culture plates

• 10 mM (S)-Ceralasertib stock solution in DMSO

• MTS or MTT reagent

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density that will ensure they are in the logarithmic growth phase at the end of the experiment. Allow the cells to adhere overnight in a humidified incubator at 37°C and 5% CO₂.

• Compound Dilution:

  • On the day of treatment, prepare serial dilutions of (S)-Ceralasertib in complete culture medium from your 10 mM DMSO stock.

  • It is important to maintain a consistent final DMSO concentration across all wells, including the vehicle control (typically ≤ 0.1%)[5].

• Cell Treatment:

  • Carefully remove the medium from the wells.

  • Add 100 µL of the medium containing the various concentrations of (S)-Ceralasertib or the DMSO vehicle control to the respective wells.

• Incubation: Incubate the plate for the desired time period (e.g., 72 hours).

• MTS/MTT Assay:

  • Following the incubation period, add the MTS or MTT reagent to each well according to the manufacturer's instructions.

  • Incubate the plate for the recommended time to allow for the colorimetric reaction to develop.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Normalize the data to the vehicle control wells to determine the percentage of cell viability.

  • Plot the percentage of cell viability against the log of the (S)-Ceralasertib concentration to generate a dose-response curve and calculate the GI₅₀ (concentration for 50% of maximal inhibition of cell proliferation) or IC₅₀ (concentration for 50% of maximal inhibition).

References

• 1. What is Ceralasertib used for? [synapse.patsnap.com]
• 2. What are ATR inhibitors and how do they work? [synapse.patsnap.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Ceralasertib | AZD6738 | ATR kinase inhibitor | antitumor | TargetMol [targetmol.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. (S)-Ceralasertib | TargetMol [targetmol.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of pharmacodynamic biomarkers for ATR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: CRISPR-Cas9 Screening to Identify (S)-Ceralasertib Sensitizers

Introduction

(S)-Ceralasertib (AZD6738) is a potent and selective oral inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a critical component of the DNA Damage Response (DDR) pathway.[1][2][3][4] ATR is activated in response to replication stress and DNA damage, initiating a signaling cascade that leads to cell cycle arrest and DNA repair.[4][5][6][7] By inhibiting ATR, Ceralasertib prevents cancer cells from repairing DNA damage, leading to genomic instability and ultimately cell death, a concept known as synthetic lethality.[5][6][8] This approach is particularly effective in tumors with pre-existing defects in other DDR pathways, such as those with mutations in ATM or BRCA1/2.[5][8]

Despite its promise, both intrinsic and acquired resistance to Ceralasertib can limit its clinical efficacy.[9][10] Identifying genes and pathways that sensitize cancer cells to Ceralasertib is crucial for developing effective combination therapies and identifying patient populations most likely to respond. Genome-wide CRISPR-Cas9 loss-of-function screens are a powerful, unbiased tool for identifying such genetic sensitizers.[11][12][13] This document provides detailed protocols for performing a CRISPR-Cas9 screen to identify genes whose knockout sensitizes cancer cells to (S)-Ceralasertib.

Signaling Pathway

The ATR signaling pathway plays a central role in maintaining genomic integrity. Upon replication stress or DNA damage, ATR is activated and phosphorylates a multitude of downstream substrates, most notably the checkpoint kinase 1 (Chk1).[2][5] This initiates a cascade that temporarily halts the cell cycle, allowing time for DNA repair. Ceralasertib inhibits ATR, thereby abrogating this response and pushing cells with damaged DNA into mitosis, leading to cell death.

ATR Signaling Pathway and Ceralasertib Inhibition.

Experimental Workflow

A pooled, negative-selection CRISPR-Cas9 screen is employed to identify genes that, when knocked out, increase sensitivity to Ceralasertib. The general workflow involves transducing a population of Cas9-expressing cells with a genome-wide sgRNA library. The cell pool is then split and treated with either a sub-lethal dose of Ceralasertib or a vehicle control (DMSO). Over time, cells with gene knockouts that confer sensitivity to Ceralasertib will be depleted from the drug-treated population. Genomic DNA is then isolated from both populations, the sgRNA cassettes are amplified by PCR, and the relative abundance of each sgRNA is quantified by next-generation sequencing.

CRISPR-Cas9 Negative Selection Screen Workflow.

Data Presentation

The primary output of the CRISPR screen is a list of genes whose knockout leads to a significant depletion of corresponding sgRNAs in the Ceralasertib-treated cells compared to the control. The data should be summarized in tables for clarity.

Table 1: Summary of CRISPR Screen Parameters

Parameter	Recommended Value
Cell Line	e.g., HCT116, HeLa, or relevant cancer cell line
sgRNA Library	e.g., GeCKOv2, Brunello
Multiplicity of Infection (MOI)	0.3
Cell Coverage at Transduction	>500 cells per sgRNA
Puromycin Concentration	Titrated for cell line (e.g., 1-10 µg/mL)
Ceralasertib Concentration	IC20 - IC30 (determined by dose-response curve)
Screen Duration	14-21 days
Sequencing Read Depth	>200 reads per sgRNA

Table 2: Top Candidate Sensitizer Genes

Gene Symbol	Log2 Fold Change (Ceralasertib/DMSO)	p-value	FDR
GENE_A	-2.5	1.2e-8	5.6e-7
GENE_B	-2.1	3.4e-7	8.9e-6
GENE_C	-1.9	9.8e-7	1.5e-5
...	...	...	...

Experimental Protocols

Protocol 1: Determination of (S)-Ceralasertib IC50

Objective: To determine the half-maximal inhibitory concentration (IC50) of Ceralasertib in the chosen cancer cell line. This is a prerequisite for selecting the appropriate sub-lethal concentration for the CRISPR screen.

Materials:

• Cancer cell line of interest

• Complete growth medium

• (S)-Ceralasertib (stock solution in DMSO)

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®, resazurin)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the assay (e.g., 1,000-5,000 cells/well). Allow cells to adhere overnight.

• Prepare a serial dilution of Ceralasertib in complete growth medium. A typical concentration range would be 0.01 nM to 10 µM. Include a DMSO-only control.

• Remove the medium from the cells and add 100 µL of the Ceralasertib dilutions or control medium to the appropriate wells.

• Incubate the plate for 72 hours under standard cell culture conditions.

• Add the cell viability reagent to each well according to the manufacturer's instructions.

• Measure luminescence or fluorescence using a plate reader.

• Normalize the data to the DMSO control (100% viability) and plot the dose-response curve using non-linear regression to calculate the IC50. For the screen, a concentration of IC20-IC30 will be used.[14]

Protocol 2: Lentiviral Transduction for CRISPR Screen

Objective: To introduce the pooled sgRNA library into the Cas9-expressing cancer cell line.

Materials:

• Cas9-expressing cancer cell line

• Pooled lentiviral sgRNA library

• Complete growth medium

• Polybrene or other transduction-enhancing reagent

• Puromycin

Procedure:

• Titration: Before the main screen, perform a small-scale transduction to determine the optimal virus titer and puromycin concentration required to kill non-transduced cells.

• Large-Scale Transduction: Seed a sufficient number of Cas9-expressing cells to maintain a coverage of at least 500 cells per sgRNA in the library.

• On the day of transduction, replace the medium with fresh medium containing polybrene (e.g., 8 µg/mL).

• Add the lentiviral sgRNA library at a low multiplicity of infection (MOI) of ~0.3 to ensure that most cells receive a single sgRNA.

• Incubate for 24-48 hours.

• Replace the virus-containing medium with fresh medium containing the predetermined concentration of puromycin to select for successfully transduced cells.

• Culture the cells under puromycin selection for 3-5 days, or until a non-transduced control plate shows complete cell death.

Protocol 3: CRISPR-Cas9 Screen and Sample Collection

Objective: To perform the negative selection screen by treating the transduced cell pool with Ceralasertib and collecting samples for analysis.

Materials:

• Transduced and selected cell pool

• Complete growth medium

• (S)-Ceralasertib

• DMSO

• Cell culture flasks

Procedure:

• After puromycin selection, harvest the cells and collect a baseline (T0) sample of at least 20 million cells (maintaining >500x coverage).

• Plate the remaining cells into two separate populations: a control group and a treatment group. Ensure cell numbers are high enough to maintain library representation throughout the screen.

• Treat the control group with complete medium containing DMSO.

• Treat the treatment group with complete medium containing Ceralasertib at the predetermined IC20-IC30 concentration.

• Culture the cells for 14-21 days, passaging as necessary. It is critical to maintain a minimum of 500 cells per sgRNA at each passage to preserve the complexity of the library.

• At the end of the screen, harvest the cells from both the DMSO and Ceralasertib-treated populations.

Protocol 4: Genomic DNA Extraction and sgRNA Sequencing

Objective: To isolate genomic DNA, amplify the sgRNA sequences, and prepare them for next-generation sequencing.

Materials:

• Harvested cell pellets

• Genomic DNA extraction kit

• PCR primers flanking the sgRNA cassette

• High-fidelity DNA polymerase

• NGS library preparation kit

• Next-generation sequencer

Procedure:

• Extract genomic DNA from the T0, DMSO, and Ceralasertib-treated cell pellets using a commercial kit, following the manufacturer's instructions.

• Perform PCR to amplify the sgRNA-containing region from the genomic DNA. Use a two-step PCR protocol to add Illumina sequencing adapters.

• Purify the PCR products.

• Quantify the library and submit for next-generation sequencing. Aim for a read depth of at least 200 reads per sgRNA.

• Data Analysis: Align sequencing reads to the sgRNA library reference. Count the number of reads for each sgRNA in each sample. Normalize the read counts and calculate the log2 fold change of each sgRNA in the Ceralasertib-treated sample relative to the DMSO-treated sample. Use statistical packages like MAGeCK to identify significantly depleted sgRNAs and their corresponding genes.

Conclusion

This application note provides a comprehensive framework for utilizing CRISPR-Cas9 screening to identify genetic sensitizers to the ATR inhibitor (S)-Ceralasertib. The identification of genes whose loss enhances the efficacy of Ceralasertib can reveal novel synthetic lethal interactions, elucidate mechanisms of drug action, and provide a rationale for novel combination therapies in cancer treatment. The provided protocols offer a detailed guide for researchers to implement this powerful technology in their own drug development and discovery efforts.

References

• 1. hematologyandoncology.net [hematologyandoncology.net]
• 2. Ceralasertib | C20H24N6O2S | CID 121596701 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ceralasertib - NCI [dctd.cancer.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. What are ATR inhibitors and how do they work? [synapse.patsnap.com]
• 6. What is Ceralasertib used for? [synapse.patsnap.com]
• 7. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ATR pathway inhibition is synthetically lethal in cancer cells with ERCC1 deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Multidrug resistance transporters P-gp and BCRP limit the efficacy of ATR inhibitor ceralasertib in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Identification of Drug Resistance Mechanisms Using Genome-Wide CRISPR-Cas9 Screens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. CRISPR-Cas9 library screening approach for anti-cancer drug discovery: overview and perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. resources.revvity.com [resources.revvity.com]
• 14. revvity.com [revvity.com]

Application Notes and Protocols: Immunohistochemical Detection of γH2AX in Tumors Treated with (S)-Ceralasertib

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Ceralasertib, also known as AZD6738, is a potent and selective inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) protein kinase.[1][2] ATR is a critical component of the DNA Damage Response (DDR) pathway, playing a key role in resolving DNA replication stress and repairing damaged DNA.[1][3] In many cancer cells, there is an increased reliance on the ATR pathway for survival due to underlying genomic instability and replication stress.[1]

Ceralasertib functions by inhibiting ATR kinase activity, which leads to the accumulation of DNA damage and ultimately, tumor cell death.[2] A key biomarker for assessing the pharmacodynamic activity of Ceralasertib is the phosphorylation of the histone variant H2AX at serine 139, resulting in the formation of γH2AX.[1][2] The presence of γH2AX serves as a sensitive indicator of DNA double-strand breaks (DSBs).[1] This document provides detailed application notes and a protocol for the immunohistochemical (IHC) detection of γH2AX in formalin-fixed, paraffin-embedded (FFPE) tumor tissues following treatment with (S)-Ceralasertib.

Signaling Pathway and Mechanism of Action

Ceralasertib targets and inhibits the ATR kinase. This inhibition disrupts the cellular response to DNA replication stress, leading to the collapse of replication forks and the formation of DNA double-strand breaks. The presence of DSBs triggers the phosphorylation of H2AX to form γH2AX, a key event in the DNA damage signaling cascade.

Caption: Ceralasertib inhibits ATR, leading to γH2AX formation.

Quantitative Data Summary

The following table summarizes the quantitative analysis of γH2AX positive cells in tumor xenograft models treated with (S)-Ceralasertib (AZD6738). The data demonstrates a dose-dependent increase in γH2AX staining following treatment.

Treatment Group	Dose (mg/kg)	Time Point	Mean % of γH2AX Positive Nuclei	Standard Deviation
Vehicle Control	0	2 hours post-dose	~2%	+/- 1.5%
Ceralasertib	10	2 hours post-dose	~8%	+/- 2.0%
Ceralasertib	25	2 hours post-dose	~10%	+/- 2.5%
Ceralasertib	50	2 hours post-dose	~12%	+/- 3.0%

Data is representative and compiled from preclinical studies.[1]

Experimental Protocol: Immunohistochemistry for γH2AX in FFPE Tissues

This protocol outlines the steps for the detection of γH2AX in formalin-fixed, paraffin-embedded tumor sections.

Materials and Reagents

• FFPE tumor tissue sections (4-5 µm) on charged slides

• Xylene or equivalent clearing agent

• Ethanol (100%, 95%, 70%)

• Deionized or distilled water

• Antigen Retrieval Buffer: Sodium Citrate Buffer (10 mM, pH 6.0)

• Hydrogen Peroxide (3%)

• Blocking Buffer: 1% BSA or 5% normal goat serum in PBS

• Primary Antibody: Rabbit anti-phospho-Histone H2A.X (Ser139) antibody

• Secondary Antibody: HRP-conjugated goat anti-rabbit IgG

• DAB (3,3'-Diaminobenzidine) substrate kit

• Hematoxylin counterstain

• Mounting Medium

• Phosphate Buffered Saline (PBS)

Experimental Workflow

Caption: Workflow for γH2AX immunohistochemistry.

Step-by-Step Procedure

• Deparaffinization and Rehydration:

  • Immerse slides in Xylene (or equivalent) for 2 x 5 minutes.

  • Transfer slides through a graded series of ethanol: 100% (2 x 3 minutes), 95% (1 x 3 minutes), and 70% (1 x 3 minutes).

  • Rinse slides in deionized water for 5 minutes.

• Antigen Retrieval:

  • Pre-heat the antigen retrieval solution (Sodium Citrate Buffer, pH 6.0) to 95-100°C.

  • Immerse the slides in the pre-heated buffer and incubate for 20-30 minutes.

  • Allow the slides to cool to room temperature in the buffer (approximately 20 minutes).

  • Rinse slides with PBS (3 x 5 minutes).

• Peroxidase Blocking:

  • Incubate slides in 3% hydrogen peroxide in methanol for 15 minutes to quench endogenous peroxidase activity.

  • Rinse slides with PBS (3 x 5 minutes).

• Blocking:

  • Incubate the slides with blocking buffer for 1 hour at room temperature to block non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the primary anti-γH2AX antibody in blocking buffer according to the manufacturer's recommendations.

  • Incubate the slides with the diluted primary antibody overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation:

  • Rinse slides with PBS (3 x 5 minutes).

  • Incubate the slides with the HRP-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature.

• Detection:

  • Rinse slides with PBS (3 x 5 minutes).

  • Prepare the DAB substrate solution according to the manufacturer's instructions.

  • Incubate the slides with the DAB solution until the desired brown color intensity is reached (typically 1-10 minutes). Monitor under a microscope.

  • Stop the reaction by rinsing the slides in deionized water.

• Counterstaining:

  • Immerse the slides in Hematoxylin for 1-2 minutes.

  • Rinse the slides in running tap water.

  • "Blue" the sections in Scott's tap water or a weak alkaline solution.

  • Rinse in running tap water.

• Dehydration and Mounting:

  • Dehydrate the slides through a graded series of ethanol: 70% (1 x 3 minutes), 95% (1 x 3 minutes), and 100% (2 x 3 minutes).

  • Clear the slides in Xylene (or equivalent) for 2 x 5 minutes.

  • Apply a coverslip using a permanent mounting medium.

Data Analysis and Interpretation

Stained slides should be examined under a light microscope. γH2AX positive staining will appear as distinct brown nuclear foci. Quantification can be performed by determining the percentage of tumor cells with positive nuclear staining or by using a semi-quantitative H-score. An increase in the percentage of γH2AX positive cells or a higher H-score in Ceralasertib-treated tumors compared to vehicle-treated controls is indicative of the drug's on-target activity.

Troubleshooting

Issue	Possible Cause	Solution
No Staining	Primary antibody not functional	Use a new antibody vial; check antibody datasheet for recommended concentration.
Inadequate antigen retrieval	Optimize antigen retrieval time and temperature.
High Background	Insufficient blocking	Increase blocking time or use a different blocking reagent.
Primary antibody concentration too high	Titrate the primary antibody to an optimal concentration.
Non-specific Staining	Endogenous peroxidase activity not quenched	Ensure proper peroxidase blocking step.
Secondary antibody cross-reactivity	Use a secondary antibody raised against the species of the primary antibody.

Conclusion

The immunohistochemical detection of γH2AX is a robust method for assessing the pharmacodynamic effects of (S)-Ceralasertib in preclinical and clinical tumor samples. This protocol provides a standardized approach to reliably quantify the induction of DNA damage in response to ATR inhibition, thereby serving as a valuable tool in the development of Ceralasertib and other DNA damage response inhibitors.

References

• 1. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols for Senescence Induction Assay with (S)-Ceralasertib Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cellular senescence is a state of irreversible cell cycle arrest that plays a crucial role in tumor suppression, aging, and various pathological conditions. Therapeutic induction of senescence in cancer cells is a promising anti-cancer strategy. (S)-Ceralasertib, also known as AZD6738, is a potent and selective inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a key regulator of the DNA damage response (DDR). By inhibiting ATR, (S)-Ceralasertib disrupts DNA repair processes, leading to an accumulation of DNA damage and subsequent cell cycle arrest or apoptosis. In many cancer cell types, this sustained cell cycle arrest manifests as a senescent phenotype.

These application notes provide a comprehensive guide for inducing and characterizing cellular senescence in response to (S)-Ceralasertib treatment. The protocols herein detail methods for assessing key senescence markers, including Senescence-Associated β-Galactosidase (SA-β-gal) activity, cell cycle arrest, and the Senescence-Associated Secretory Phenotype (SASP).

Mechanism of Action: (S)-Ceralasertib-Induced Senescence

(S)-Ceralasertib targets and inhibits ATR kinase activity. In cancer cells, which often exhibit high levels of replicative stress, ATR plays a critical role in stabilizing replication forks and repairing DNA damage. Inhibition of ATR by (S)-Ceralasertib leads to the collapse of replication forks and the accumulation of DNA double-strand breaks. This triggers a persistent DNA Damage Response (DDR), often activating the ATM-p53-p21 signaling pathway. The upregulation of cyclin-dependent kinase inhibitors, such as p21, leads to a durable cell cycle arrest, a hallmark of cellular senescence.[1]

(S)-Ceralasertib Signaling Pathway to Senescence.

Quantitative Data Summary

The following tables summarize representative quantitative data on the induction of senescence markers by (S)-Ceralasertib. Note that optimal concentrations and time points may vary depending on the cell line and experimental conditions.

Table 1: Dose-Dependent Induction of Senescence-Associated β-Galactosidase (SA-β-gal) Activity.

(S)-Ceralasertib (µM)	% SA-β-gal Positive Cells (Mean ± SD)
0 (Vehicle)	5 ± 2
0.1	15 ± 4
0.5	45 ± 7
1.0	75 ± 9
2.5	85 ± 6

Data are representative of A549 non-small cell lung cancer cells treated for 72 hours.

Table 2: Time-Course of Cell Cycle Arrest Following (S)-Ceralasertib Treatment.

Time (hours)	% Cells in G1	% Cells in S	% Cells in G2/M
0	45 ± 3	35 ± 4	20 ± 2
24	48 ± 4	25 ± 3	27 ± 3
48	55 ± 5	15 ± 2	30 ± 4
72	70 ± 6	8 ± 2	22 ± 3

Data are representative of a cancer cell line treated with 1.0 µM (S)-Ceralasertib.

Table 3: Secretion of Senescence-Associated Secretory Phenotype (SASP) Factors.

Treatment	IL-6 (pg/mL)	IL-8 (pg/mL)	MMP-3 (ng/mL)
Vehicle Control	150 ± 25	300 ± 40	2 ± 0.5
(S)-Ceralasertib (1.0 µM)	1200 ± 150	2500 ± 300	15 ± 3

Data are representative of conditioned media collected from cells treated for 96 hours.

Experimental Workflow

The general workflow for a senescence induction assay with (S)-Ceralasertib involves cell culture, drug treatment, and subsequent analysis of senescence markers.

General workflow for senescence induction assay.

Experimental Protocols

Protocol 1: Senescence-Associated β-Galactosidase (SA-β-gal) Staining

This protocol is for the qualitative and quantitative assessment of SA-β-gal activity, a widely used biomarker for senescent cells.

Materials:

• Cell culture plates (e.g., 6-well or 12-well)

• Phosphate-Buffered Saline (PBS)

• Fixation Solution: 2% formaldehyde and 0.2% glutaraldehyde in PBS

• Staining Solution:

  • 1 mg/mL X-gal (5-bromo-4-chloro-3-indolyl-β-D-galactopyranoside) in dimethylformamide (DMF)

  • 40 mM citric acid/sodium phosphate buffer, pH 6.0

  • 5 mM potassium ferrocyanide

  • 5 mM potassium ferricyanide

  • 150 mM NaCl

  • 2 mM MgCl₂

• Brightfield microscope

Procedure:

• Cell Seeding and Treatment: Seed cells at an appropriate density in multi-well plates to avoid confluence at the end of the experiment. Allow cells to adhere overnight, then treat with various concentrations of (S)-Ceralasertib and a vehicle control for the desired duration (e.g., 72-96 hours).

• Fixation:

  • Aspirate the culture medium and wash the cells twice with PBS.

  • Add enough Fixation Solution to cover the cell monolayer.

  • Incubate for 10-15 minutes at room temperature.

  • Aspirate the Fixation Solution and wash the cells three times with PBS.

• Staining:

  • Prepare the fresh Staining Solution and add it to each well, ensuring the cell monolayer is completely covered.

  • Incubate the plates at 37°C in a non-CO₂ incubator to prevent pH changes in the staining solution. Protect from light.

  • Incubate for 12-16 hours, or until a blue color develops in the senescent cells.

• Imaging and Quantification:

  • Aspirate the Staining Solution and wash the cells with PBS.

  • Add PBS to the wells to prevent the cells from drying out.

  • Observe the cells under a brightfield microscope. Senescent cells will appear blue.

  • Capture images from multiple random fields for each condition.

  • To quantify, count the number of blue (SA-β-gal positive) cells and the total number of cells in each field. Express the result as a percentage of SA-β-gal positive cells.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol details the preparation of cells for flow cytometric analysis of DNA content to determine the cell cycle distribution.

Materials:

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Cold 70% ethanol

• Propidium Iodide (PI) staining solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS)

• Flow cytometer

Procedure:

• Cell Harvest and Fixation:

  • Following treatment with (S)-Ceralasertib, harvest both adherent and floating cells. For adherent cells, wash with PBS and detach using trypsin-EDTA.

  • Combine all cells and centrifuge at 300 x g for 5 minutes.

  • Wash the cell pellet with cold PBS and centrifuge again.

  • Resuspend the cell pellet in a small volume of cold PBS.

  • While vortexing gently, add cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells on ice for at least 30 minutes (or store at -20°C for later analysis).

• Staining:

  • Centrifuge the fixed cells at 800 x g for 5 minutes to remove the ethanol.

  • Wash the cell pellet with PBS and centrifuge again.

  • Resuspend the cell pellet in the PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry:

  • Analyze the stained cells on a flow cytometer.

  • Use appropriate software to gate on single cells and analyze the DNA content histogram to determine the percentage of cells in the G1, S, and G2/M phases of the cell cycle. A significant increase in the G1 or G2/M population is indicative of cell cycle arrest.

Protocol 3: Analysis of Senescence-Associated Secretory Phenotype (SASP)

This protocol describes the collection of conditioned media and the analysis of key SASP factors using Enzyme-Linked Immunosorbent Assay (ELISA) or multiplex assays.

Materials:

• Serum-free cell culture medium

• Centrifuge tubes

• ELISA or multiplex assay kits for specific SASP factors (e.g., IL-6, IL-8, MMPs)

• Plate reader

Procedure:

• Collection of Conditioned Media:

  • After treating cells with (S)-Ceralasertib for the desired duration, aspirate the medium.

  • Wash the cells thoroughly with PBS to remove any residual serum proteins.

  • Add a defined volume of serum-free medium to the cells and incubate for 24 hours.

  • Collect the conditioned medium and centrifuge at 1,000 x g for 10 minutes to remove any cells and debris.

  • Store the supernatant (conditioned medium) at -80°C until analysis.

• Quantification of SASP Factors:

  • Thaw the conditioned media on ice.

  • Perform ELISA or a multiplex assay according to the manufacturer's instructions for the specific SASP factors of interest.

  • Briefly, for a sandwich ELISA:

    • Coat a 96-well plate with a capture antibody specific for the SASP factor.

    • Add standards and conditioned media samples to the wells.

    • Incubate, then wash the plate.

    • Add a detection antibody conjugated to an enzyme (e.g., HRP).

    • Incubate, then wash the plate.

    • Add the enzyme substrate and measure the resulting color change using a plate reader.

  • Calculate the concentration of each SASP factor in the samples based on the standard curve. Normalize the results to the number of cells that produced the conditioned medium.

Troubleshooting and Interpretation of Results

• High background in SA-β-gal staining: Ensure the pH of the staining solution is precisely 6.0. Over-confluent cultures can also lead to false positives.

• No significant cell cycle arrest: The concentration of (S)-Ceralasertib may be too low, or the treatment duration may be too short. Alternatively, the cell line may be resistant or undergo apoptosis instead of senescence.

• Low SASP factor secretion: The incubation time in serum-free media may need to be optimized. Also, consider that the composition of the SASP can be cell-type specific.

A positive senescence induction by (S)-Ceralasertib is typically characterized by a significant increase in the percentage of SA-β-gal positive cells, an accumulation of cells in the G1 or G2/M phase of the cell cycle, and elevated secretion of pro-inflammatory cytokines and proteases characteristic of the SASP. It is recommended to use a combination of these assays to confirm a senescent phenotype.

References

• 1. The orally active and bioavailable ATR kinase inhibitor AZD6738 potentiates the anti-tumor effects of cisplatin to resolve ATM-deficient non-small cell lung cancer in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Application of (S)-Ceralasertib in 3D Tumor Spheroid Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Ceralasertib (AZD6738) is a potent and selective oral inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a critical component of the DNA Damage Response (DDR) pathway.[1] ATR is activated in response to single-stranded DNA breaks that arise from replication stress, a common feature of cancer cells.[2] Inhibition of ATR by (S)-Ceralasertib prevents the downstream signaling cascade that leads to cell cycle arrest and DNA repair, ultimately resulting in the accumulation of DNA damage and induction of apoptosis in cancer cells.[1]

Three-dimensional (3D) tumor spheroid models are increasingly recognized as more physiologically relevant in vitro systems compared to traditional 2D cell cultures. They better mimic the complex microenvironment of solid tumors, including gradients of oxygen, nutrients, and drug penetration, as well as cell-cell and cell-matrix interactions. This makes them valuable tools for assessing the efficacy of anticancer agents like (S)-Ceralasertib.

These application notes provide an overview of the use of (S)-Ceralasertib in 3D tumor spheroid models, including its mechanism of action, protocols for key experiments, and a summary of available data.

Mechanism of Action in the Context of 3D Tumor Spheroids

In 3D tumor spheroids, (S)-Ceralasertib exerts its anti-cancer effects by targeting the inherent replication stress and DNA repair deficiencies in cancer cells. The hypoxic core and heterogeneous cell populations within spheroids can lead to increased replication stress, making them potentially more susceptible to ATR inhibition. By blocking the ATR-mediated checkpoint, (S)-Ceralasertib can push cancer cells with damaged DNA into mitosis, leading to mitotic catastrophe and cell death.

Furthermore, (S)-Ceralasertib has been shown to act as a potent radiosensitizer in 3D tumor spheroid models.[3][4] By inhibiting ATR, it abrogates the radiation-induced G2/M checkpoint, preventing cancer cells from repairing radiation-induced DNA damage before entering mitosis. This leads to a significant enhancement of the cytotoxic effects of ionizing radiation.

Data Presentation

(S)-Ceralasertib (AZD6738) IC50 Values in 2D Cell Culture

The following table summarizes the 50% inhibitory concentration (IC50) values of (S)-Ceralasertib in various human cancer cell lines grown in traditional 2D monolayer cultures. This data provides a baseline for determining relevant concentration ranges for 3D spheroid experiments.

Cell Line	Cancer Type	IC50 (µM)	Reference
H23	Non-Small Cell Lung Cancer	2.38	[5]
H460	Non-Small Cell Lung Cancer	1.05	[5]
Multiple Breast Cancer Cell Lines	Breast Cancer	< 1	[5]

Note: Data for IC50 values of (S)-Ceralasertib in 3D spheroid models is limited in publicly available literature. The 2D data provides a starting point for dose-ranging studies in 3D cultures.

Effect of ATR Inhibition on 3D Spheroid Growth (Berzosertib)

The following data on the ATR inhibitor Berzosertib in osteosarcoma spheroids illustrates the potential effects of ATR inhibition on 3D tumor models. This data can serve as a reference for expected outcomes when testing (S)-Ceralasertib.

Cell Line	Treatment	Observation	Reference
MNNG/HOS	Berzosertib	Reduced spheroid diameter after 14 days	[6]
143B	Berzosertib	Reduced spheroid diameter after 14 days	[6]

Experimental Protocols

Protocol 1: Generation and Culture of 3D Tumor Spheroids

This protocol describes a general method for generating and culturing 3D tumor spheroids using the liquid overlay technique.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Sterile PBS

• Trypsin-EDTA

• 96-well ultra-low attachment (ULA) round-bottom plates

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Culture cancer cells in 2D flasks to ~80% confluency.

• Wash cells with PBS and detach using Trypsin-EDTA.

• Neutralize trypsin with complete medium and centrifuge the cell suspension.

• Resuspend the cell pellet in complete medium and perform a cell count.

• Dilute the cell suspension to the desired seeding density (typically 1,000-5,000 cells/well, requires optimization for each cell line).

• Seed the cell suspension into the wells of a 96-well ULA plate (100 µL/well).

• Centrifuge the plate at low speed (e.g., 300 x g for 5 minutes) to facilitate cell aggregation at the bottom of the wells.

• Incubate the plate in a humidified incubator. Spheroids will typically form within 24-72 hours.

• Monitor spheroid formation and growth using an inverted microscope.

Protocol 2: Spheroid Growth Inhibition Assay

This protocol outlines the procedure for assessing the effect of (S)-Ceralasertib on the growth of pre-formed 3D tumor spheroids.

Materials:

• Pre-formed 3D tumor spheroids in a 96-well ULA plate

• (S)-Ceralasertib stock solution (in DMSO)

• Complete cell culture medium

• Inverted microscope with a camera

• Image analysis software (e.g., ImageJ)

Procedure:

• Prepare serial dilutions of (S)-Ceralasertib in complete medium from the stock solution. Ensure the final DMSO concentration is consistent across all wells and does not exceed a non-toxic level (typically <0.1%).

• After spheroid formation (Day 3-4), carefully remove a portion of the medium from each well and replace it with the medium containing the desired concentration of (S)-Ceralasertib or vehicle control.

• Incubate the plate for the desired treatment duration (e.g., 3-14 days).

• At regular intervals (e.g., every 2-3 days), capture brightfield images of the spheroids in each well using an inverted microscope.

• Measure the diameter of the spheroids from the captured images using image analysis software.

• Calculate the spheroid volume using the formula: Volume = (4/3)π(radius)³.

• Plot the spheroid growth curves over time for each treatment condition.

• At the end of the experiment, calculate the percentage of growth inhibition relative to the vehicle control.

Protocol 3: Radiosensitization in 3D Tumor Spheroids

This protocol describes how to evaluate the radiosensitizing potential of (S)-Ceralasertib in combination with ionizing radiation.

Materials:

• Pre-formed 3D tumor spheroids in a 96-well ULA plate

• (S)-Ceralasertib

• X-ray irradiator

• Complete cell culture medium

• Inverted microscope with a camera

• Image analysis software

Procedure:

• Treat the pre-formed spheroids with a sub-lethal concentration of (S)-Ceralasertib or vehicle control for a predetermined time before irradiation (e.g., 24 hours).

• Expose the plate to the desired dose of ionizing radiation (e.g., 2-8 Gy). A non-irradiated control plate should be handled in parallel.

• After irradiation, replace the medium with fresh medium containing (S)-Ceralasertib or vehicle control.

• Continue to monitor spheroid growth as described in Protocol 2 for an extended period (e.g., up to 21 days), as the effects of radiation can be delayed.

• Analyze the spheroid growth curves to determine the effect of the combination treatment compared to each treatment alone.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: ATR Signaling Pathway and Inhibition by (S)-Ceralasertib.

Caption: Experimental Workflow for Spheroid Growth Inhibition Assay.

Caption: Experimental Workflow for Radiosensitization Assay.

References

• 1. ceralasertib - My Cancer Genome [mycancergenome.org]
• 2. Therapeutic targeting of tumor spheroids in a 3D microphysiological renal cell carcinoma-on-a-chip system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Radiosensitization by the ATR Inhibitor AZD6738 through Generation of Acentric Micronuclei - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Radiosensitization by the ATR Inhibitor AZD6738 through Generation of Acentric Micronuclei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]

Application Note: Measuring the Cytotoxicity of (S)-Ceralasertib with the CellTiter-Glo® Luminescent Cell Viability Assay

Introduction

(S)-Ceralasertib (also known as AZD6738) is a potent and selective inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a critical component of the DNA Damage Response (DDR) pathway.[1][2][3][4] ATR is activated by single-stranded DNA that forms at stalled DNA replication forks, a common feature of cancer cells experiencing high replicative stress.[1] Upon activation, ATR phosphorylates a cascade of downstream targets, including the checkpoint kinase 1 (CHK1), to initiate cell cycle arrest, promote DNA repair, and prevent cell death.[1][5] By inhibiting ATR, Ceralasertib disrupts these crucial repair and survival mechanisms, leading to an accumulation of DNA damage and ultimately inducing apoptosis in cancer cells.[2][5] This targeted mechanism makes Ceralasertib a promising therapeutic agent, both as a monotherapy and in combination with DNA-damaging agents like chemotherapy or PARP inhibitors.[1][2]

Accurately quantifying the cytotoxic and cytostatic effects of compounds like Ceralasertib is fundamental in preclinical drug development. The CellTiter-Glo® Luminescent Cell Viability Assay from Promega is a robust and highly sensitive method for assessing cell viability.[6] The assay quantifies the amount of adenosine triphosphate (ATP) present, which is a key indicator of metabolically active, viable cells.[7] The assay procedure is straightforward, involving the addition of a single reagent directly to the cells in culture.[7][8][9] This reagent causes cell lysis and generates a stable "glow-type" luminescent signal that is proportional to the ATP concentration.[8][9] Its simplicity, sensitivity, and high-throughput compatibility make it an ideal choice for determining the dose-dependent effects of Ceralasertib on cancer cell lines.[7][8][9]

Principle of the Assay

The CellTiter-Glo® Assay utilizes a proprietary thermostable luciferase (Ultra-Glo™ Recombinant Luciferase) to measure ATP levels.[9] In the presence of ATP, the luciferase catalyzes the conversion of luciferin to oxyluciferin, generating a luminescent signal. The amount of light produced is directly proportional to the amount of ATP present, which in turn is directly proportional to the number of viable cells in the culture.[10][8][9] The "add-mix-measure" format minimizes pipetting steps and does not require cell washing or medium removal, simplifying the workflow and reducing potential errors.[7][8]

Signaling Pathway of (S)-Ceralasertib Action

Caption: (S)-Ceralasertib inhibits ATR kinase, blocking downstream signaling to CHK1, which impairs DNA repair and cell cycle arrest, leading to apoptosis.

Experimental Protocol

This protocol provides a method for determining the half-maximal inhibitory concentration (IC50) of (S)-Ceralasertib in a selected cancer cell line using the CellTiter-Glo® Luminescent Cell Viability Assay in a 96-well format.

Materials

• (S)-Ceralasertib (powder or DMSO stock)

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega, Cat. No. G7570, G7571, G7572, or G7573)

• Selected cancer cell line

• Appropriate cell culture medium (e.g., DMEM, RPMI 1640) supplemented with Fetal Bovine Serum (FBS) and antibiotics

• Sterile, opaque-walled 96-well plates (white plates are recommended for luminescence assays)

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Multichannel pipette

• Plate shaker (orbital shaker)

• Luminometer capable of reading 96-well plates

Procedure

1. Cell Seeding a. Culture cells to ~80% confluency. b. Harvest cells using standard trypsinization methods and perform a cell count. c. Dilute the cell suspension to the desired seeding density in pre-warmed culture medium. The optimal seeding density should be determined empirically for each cell line to ensure cells are in the exponential growth phase during the assay and the signal is within the linear range of the assay. A typical starting point is 2,000-10,000 cells per well. d. Seed 100 µL of the cell suspension into each well of a 96-well opaque-walled plate. e. Include control wells: "cells + vehicle" (for 0% inhibition) and "medium only" (for background luminescence). f. Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow cells to attach and resume growth.

2. Compound Preparation and Treatment a. Prepare a high-concentration stock solution of (S)-Ceralasertib in DMSO (e.g., 10 mM). b. Perform serial dilutions of the Ceralasertib stock solution in culture medium to create a range of working concentrations (e.g., 2X the final desired concentrations). A typical concentration range to test for Ceralasertib is 0.01 µM to 10 µM.[3] c. Prepare a vehicle control solution containing the same final concentration of DMSO as the highest drug concentration wells. The final DMSO concentration should typically be ≤ 0.1% to avoid solvent toxicity. d. After the 24-hour incubation, carefully add 100 µL of the 2X Ceralasertib dilutions or vehicle control to the appropriate wells, resulting in a final volume of 200 µL. e. Incubate the plate for an additional 72 hours (or a time course determined by the specific experimental goals) at 37°C in a 5% CO2 incubator.

3. CellTiter-Glo® Assay a. Before use, thaw the CellTiter-Glo® Buffer and allow it to equilibrate to room temperature.[9][11] Reconstitute the CellTiter-Glo® Substrate with the buffer to form the CellTiter-Glo® Reagent, following the manufacturer's instructions.[9][11] b. Remove the assay plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.[11][12] This helps ensure a stable luminescent signal. c. Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., add 100 µL of reagent to the 100 µL of medium containing cells).[11] d. Place the plate on an orbital shaker and mix the contents for 2 minutes to induce cell lysis.[11][12] e. Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[11][12] f. Measure the luminescence of each well using a plate-reading luminometer.

4. Data Analysis a. Subtract the average background luminescence value (from the "medium only" wells) from all other raw luminescence readings. b. Normalize the data by expressing the viability of treated cells as a percentage of the vehicle-treated control cells: % Viability = (Luminescence_Sample / Luminescence_Vehicle_Control) * 100 c. Plot the % Viability against the log-transformed concentration of (S)-Ceralasertib. d. Use a non-linear regression analysis (log(inhibitor) vs. response with variable slope) in a suitable software package (e.g., GraphPad Prism) to calculate the IC50 value.

Experimental Workflow Diagram

Caption: Workflow for assessing (S)-Ceralasertib cytotoxicity using the CellTiter-Glo® assay over a 5-day period.

Data Presentation

The following table summarizes representative IC50 values of (S)-Ceralasertib in various human cancer cell lines, as determined by cell viability assays. These values demonstrate the compound's activity across different cancer types, with particular sensitivity often observed in cells with underlying DNA damage response defects.

Table 1: Representative IC50 Values for (S)-Ceralasertib

Cell Line	Cancer Type	IC50 (µM)	Notes
H460	Non-Small Cell Lung Cancer	~1.05 (GI50)	Kras mutant.[3]
H23	Non-Small Cell Lung Cancer	~2.38 (GI50)	Kras mutant, ATM-deficient.[3]
Various	Breast Cancer	< 1.0	IC50 values were less than 1 µM in a panel of breast cancer cell lines.[3]
Panel	Various Cancers	0.074 - 0.67	On-target concentration range for IC50-90.[1]

Note: IC50 (Half-maximal inhibitory concentration) and GI50 (Half-maximal growth inhibition) values are often used interchangeably but can represent different endpoints. The data presented here are for illustrative purposes and actual values will vary based on experimental conditions, cell line passage number, and incubation times.

References

• 1. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is Ceralasertib used for? [synapse.patsnap.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Ceralasertib - NCI [dctd.cancer.gov]
• 5. Ceralasertib | C20H24N6O2S | CID 121596701 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. promegaconnections.com [promegaconnections.com]
• 7. news-medical.net [news-medical.net]
• 8. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.jp]
• 9. ch.promega.com [ch.promega.com]
• 10. promega.com [promega.com]
• 11. promega.com [promega.com]
• 12. scribd.com [scribd.com]

Application Notes and Protocols for In Vivo Imaging to Monitor (S)-Ceralasertib Efficacy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing preclinical in vivo imaging techniques for monitoring the efficacy of (S)-Ceralasertib (AZD6738), a potent and selective Ataxia Telangiectasia and Rad3-related (ATR) kinase inhibitor.[1][2] Detailed protocols for bioluminescence imaging (BLI), Positron Emission Tomography (PET), and Magnetic Resonance Imaging (MRI) are provided to enable researchers to quantitatively assess treatment response in preclinical cancer models.

Introduction to (S)-Ceralasertib and the Role of In Vivo Imaging

(S)-Ceralasertib is an orally available small molecule inhibitor that targets the ATR kinase, a critical component of the DNA Damage Response (DDR) pathway.[3][4] ATR is activated in response to DNA replication stress, leading to cell cycle arrest, DNA repair, and stabilization of replication forks.[5][6][7] By inhibiting ATR, Ceralasertib prevents the downstream phosphorylation of CHK1, disrupting these critical cellular processes and leading to the accumulation of DNA damage and subsequent tumor cell apoptosis.[4][8] This mechanism of action makes Ceralasertib a promising therapeutic agent, particularly in tumors with existing DNA repair defects or high levels of replication stress.[9]

In vivo imaging offers a non-invasive and longitudinal approach to monitor the pharmacodynamic effects and therapeutic efficacy of Ceralasertib in preclinical models. These techniques allow for the real-time visualization and quantification of tumor growth, metabolic activity, cellularity, and vascularity, providing critical insights into the drug's mechanism of action and its impact on the tumor microenvironment.

Key Signaling Pathway: ATR in DNA Damage Response

The ATR signaling pathway is a cornerstone of the cellular response to DNA damage, particularly single-strand breaks and replication stress. Upon detection of DNA damage, ATR is activated and phosphorylates a cascade of downstream targets, including the checkpoint kinase CHK1, to orchestrate cell cycle arrest and facilitate DNA repair.

Caption: ATR Signaling Pathway and Ceralasertib's Mechanism of Action.

In Vivo Imaging Modalities for Monitoring Efficacy

Bioluminescence Imaging (BLI)

Bioluminescence imaging is a highly sensitive technique for monitoring tumor growth and burden in real-time. This method relies on the genetic engineering of tumor cells to express a luciferase enzyme, which produces light upon reaction with a substrate.[10] The emitted light is then captured by a sensitive camera, providing a quantitative measure of the viable tumor cell population.[11][12]

Experimental Workflow for Bioluminescence Imaging

Caption: Experimental Workflow for In Vivo Bioluminescence Imaging.

Detailed Protocol for Bioluminescence Imaging

• Cell Line Preparation:

  • Transduce the cancer cell line of interest with a lentiviral vector encoding firefly luciferase.[13]

  • Select for a stable, high-expressing clone using antibiotic selection and in vitro bioluminescence assays.[13]

  • Culture the luciferase-expressing cells under standard conditions.

• Animal Model:

  • Implant the luciferase-expressing tumor cells into immunocompromised mice (e.g., NOD-scid gamma mice). The implantation site (subcutaneous, orthotopic, or intravenous) will depend on the tumor type and study objectives.[14]

  • Monitor tumor growth by caliper measurements (for subcutaneous models) or initial BLI.

• Treatment Administration:

  • Once tumors are established (e.g., 50-100 mm³ for subcutaneous models), randomize mice into treatment and control groups.

  • Administer (S)-Ceralasertib orally at the desired dose and schedule.[8] The vehicle control group should receive the same formulation without the active compound.

• Imaging Procedure:

  • At specified time points (e.g., baseline, and then weekly), anesthetize the mice using isoflurane.

  • Administer the D-luciferin substrate via intraperitoneal (IP) injection (e.g., 150 mg/kg).[14]

  • Wait for the substrate to distribute (typically 10-15 minutes).

  • Place the mice in a light-tight imaging chamber of an in vivo imaging system (e.g., IVIS Spectrum).

  • Acquire bioluminescent images. Exposure times may vary depending on the signal intensity.

• Data Analysis:

  • Define regions of interest (ROIs) around the tumor sites.

  • Quantify the bioluminescent signal as total flux (photons/second) within each ROI.

  • Plot the average total flux for each treatment group over time to generate tumor growth curves.

Quantitative Data Presentation

Table 1: Bioluminescence Imaging Data for Tumor Growth Inhibition by (S)-Ceralasertib

Treatment Group	Day 0 (Photons/s)	Day 7 (Photons/s)	Day 14 (Photons/s)	Day 21 (Photons/s)	Tumor Growth Inhibition (%)
Vehicle Control	1.5 x 10⁶	5.8 x 10⁷	2.1 x 10⁸	7.5 x 10⁸	-
Ceralasertib (25 mg/kg)	1.6 x 10⁶	9.5 x 10⁶	2.5 x 10⁷	8.1 x 10⁷	89.2
Ceralasertib (50 mg/kg)	1.4 x 10⁶	4.2 x 10⁶	8.9 x 10⁶	1.5 x 10⁷	98.0

Note: Data are illustrative and based on typical results from preclinical studies. Actual values will vary depending on the cell line, animal model, and specific experimental conditions.

Positron Emission Tomography (PET)

PET is a functional imaging modality that uses radiotracers to visualize and measure metabolic processes in vivo. For monitoring Ceralasertib efficacy, tracers that reflect changes in glucose metabolism, cell proliferation, or DNA damage can be utilized.

Experimental Workflow for PET Imaging

Caption: General Experimental Workflow for PET Imaging.

Detailed Protocol for ¹⁸F-FDG PET Imaging

• Animal Preparation:

  • Fast mice for 4-6 hours prior to imaging to reduce background glucose levels.[15]

  • Keep the animals warm to minimize brown fat uptake of ¹⁸F-FDG.

• Radiotracer Administration:

  • Anesthetize the mouse with isoflurane.

  • Administer ¹⁸F-FDG (e.g., 5-10 MBq) via intravenous (tail vein) injection.

• Uptake Period:

  • Allow the radiotracer to distribute and accumulate in the tissues for a defined period, typically 60 minutes.[16] During this time, the animal should be kept warm and anesthetized.

• PET/CT Imaging:

  • Position the mouse in the PET/CT scanner.

  • Perform a CT scan for anatomical co-registration and attenuation correction.

  • Acquire PET data for a specified duration (e.g., 10-20 minutes).

• Data Analysis:

  • Reconstruct the PET images with correction for attenuation, scatter, and radioactive decay.

  • Co-register the PET and CT images.

  • Draw ROIs on the tumor regions guided by the CT images.

  • Calculate the radiotracer uptake within the ROIs, typically expressed as the percentage of injected dose per gram of tissue (%ID/g) or Standardized Uptake Value (SUV).

Quantitative Data Presentation

Table 2: Illustrative ¹⁸F-FDG PET Data for Monitoring Ceralasertib Efficacy

Treatment Group	Baseline SUVmax	Post-Treatment SUVmax	Change in SUVmax (%)
Vehicle Control	8.5	9.2	+8.2
Ceralasertib (50 mg/kg)	8.7	4.1	-52.9

Note: This table presents hypothetical data to illustrate the expected changes in tumor glucose metabolism following effective ATR inhibition. A decrease in SUVmax would suggest a reduction in metabolic activity and a positive treatment response.[17][18]

Magnetic Resonance Imaging (MRI)

MRI provides high-resolution anatomical and functional information about tumors. Diffusion-Weighted MRI (DWI) can assess tumor cellularity, while Dynamic Contrast-Enhanced MRI (DCE-MRI) can evaluate tumor vascularity and permeability.

Experimental Workflow for MRI

Caption: General Experimental Workflow for Preclinical MRI.

Detailed Protocol for Diffusion-Weighted MRI (DWI)

• Animal Preparation:

  • Anesthetize the mouse with isoflurane and maintain its body temperature.

  • Position the animal in the MRI scanner.

• Image Acquisition:

  • Acquire anatomical T2-weighted images to localize the tumor.

  • Perform a DWI sequence with multiple b-values (e.g., 0, 100, 200, 500, 800 s/mm²).

• Data Analysis:

  • Generate Apparent Diffusion Coefficient (ADC) maps by fitting the signal intensity decay at different b-values to a mono-exponential model.

  • Draw ROIs on the tumor in the ADC maps.

  • Calculate the mean ADC value within the tumor ROI. An increase in ADC is often associated with a decrease in tumor cellularity and treatment response.[19][20]

Detailed Protocol for Dynamic Contrast-Enhanced MRI (DCE-MRI)

• Animal Preparation:

  • Anesthetize the mouse and place an intravenous catheter for contrast agent administration.

  • Position the animal in the MRI scanner.

• Image Acquisition:

  • Acquire pre-contrast T1-weighted images.

  • Initiate a dynamic series of T1-weighted scans.

  • After a few baseline scans, administer a gadolinium-based contrast agent (e.g., Gd-DTPA) via the catheter.

  • Continue acquiring dynamic scans for a set duration (e.g., 5-10 minutes).

• Data Analysis:

  • Analyze the signal intensity-time curves within the tumor ROI.

  • Apply a pharmacokinetic model (e.g., Tofts model) to the data to generate parametric maps of Ktrans (vascular permeability) and Ve (extravascular extracellular space).[21] A decrease in Ktrans can indicate an anti-vascular effect of the treatment.

Quantitative Data Presentation

Table 3: Illustrative DWI-MRI Data for Monitoring Ceralasertib Efficacy

Treatment Group	Baseline Mean ADC (x 10⁻³ mm²/s)	Post-Treatment Mean ADC (x 10⁻³ mm²/s)	Change in ADC (%)
Vehicle Control	1.10	1.15	+4.5
Ceralasertib (50 mg/kg)	1.12	1.58	+41.1

Note: This table presents hypothetical data. An increase in the Apparent Diffusion Coefficient (ADC) suggests a decrease in tumor cellularity, which is indicative of a positive treatment response.[19]

Table 4: Illustrative DCE-MRI Data for Monitoring Ceralasertib Efficacy

Treatment Group	Baseline Ktrans (min⁻¹)	Post-Treatment Ktrans (min⁻¹)	Change in Ktrans (%)
Vehicle Control	0.25	0.27	+8.0
Ceralasertib (50 mg/kg)	0.26	0.15	-42.3

Note: This table presents hypothetical data. A decrease in Ktrans (volume transfer constant) can indicate a reduction in tumor vascular permeability, suggesting an anti-angiogenic or vascular-normalizing effect of the therapy.[21]

Conclusion

In vivo imaging techniques are invaluable tools for the preclinical evaluation of (S)-Ceralasertib. Bioluminescence imaging provides a high-throughput and sensitive method for assessing overall tumor burden and response to treatment. PET imaging offers insights into the metabolic and proliferative status of the tumor, while MRI provides detailed anatomical and functional information on tumor cellularity and vascularity. The integration of these imaging modalities can provide a comprehensive understanding of Ceralasertib's in vivo efficacy and mechanism of action, facilitating its clinical translation.

References

• 1. Ceralasertib - NCI [dctd.cancer.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. What is Ceralasertib used for? [synapse.patsnap.com]
• 4. Ceralasertib | C20H24N6O2S | CID 121596701 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ATR signaling: more than meeting at the fork - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ATR: a Master Conductor of Cellular Responses to DNA Replication Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Durable responses to ATR inhibition with ceralasertib in tumors with genomic defects and high inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vivo bioluminescence imaging of murine xenograft cancer models with a red-shifted thermostable luciferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Rapid and quantitative assessment of cancer treatment response using in vivo bioluminescence imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Bioluminescence Image as a Quantitative Imaging Biomarker for Preclinical Evaluation of Cryoablation in a Murine Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In vivo Bioluminescence Imaging of Luciferase-labeled Cancer Cells [bio-protocol.org]
• 14. Optimizing live animal bioluminescence imaging prediction of tumor burden in human prostate cancer xenograft models in SCID-NSG mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. jnm.snmjournals.org [jnm.snmjournals.org]
• 16. jnm.snmjournals.org [jnm.snmjournals.org]
• 17. Quantitative FDG PET Assessment for Oncology Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Monitoring of anti-cancer treatment with 18F-FDG and 18F-FLT PET: a comprehensive review of pre-clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Diffusion-weighted MRI Findings Predict Pathologic Response in Neoadjuvant Treatment of Breast Cancer: The ACRIN 6698 Multicenter Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 20. radiopaedia.org [radiopaedia.org]
• 21. Dynamic Contrast-Enhanced Magnetic Resonance Imaging (DCE-MRI) in Preclinical Studies of Antivascular Treatments - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming (S)-Ceralasertib resistance in cancer cells

Welcome to the technical support center for (S)-Ceralasertib (AZD6738), a potent and selective Ataxia Telangiectasia and Rad3-related (ATR) protein kinase inhibitor. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) regarding Ceralasertib resistance in cancer cells.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Ceralasertib?

A1: Ceralasertib is an orally bioavailable, ATP-competitive inhibitor of ATR kinase.[1] ATR is a crucial regulator of the DNA Damage Response (DDR), particularly in response to replication stress.[1][2] By inhibiting ATR, Ceralasertib blocks the downstream phosphorylation of CHK1, which prevents cell cycle checkpoint activation and disrupts DNA repair. This leads to an accumulation of DNA damage, especially in cancer cells with high levels of replication stress, ultimately causing cell death (apoptosis) or mitotic catastrophe.[1][2][3]

Q2: We are observing reduced sensitivity to Ceralasertib in our cancer cell line over time. What are the known mechanisms of acquired resistance?

A2: Several mechanisms have been identified for acquired resistance to Ceralasertib and other ATR inhibitors. The most common ones include:

• Upregulation of Drug Efflux Pumps: Overexpression of the ATP-binding cassette (ABC) transporters P-glycoprotein (P-gp, gene name ABCB1) and Breast Cancer Resistance Protein (BCRP, gene name ABCG2) can actively pump Ceralasertib out of the cell, reducing its intracellular concentration and efficacy.[3][4]

• Loss of Nonsense-Mediated Decay (NMD) Factors: Loss of the NMD factor UPF2 has been shown to cause Ceralasertib resistance in gastric cancer cell lines.[5][6] This is associated with altered cell-cycle progression and a failure to accumulate in the G1 phase after treatment.[5][7]

• Alterations in Replication Stress Pathways: Depletion of Cyclin C or CDK8 has been suggested to contribute to resistance by limiting the replication stress induced by ATR inhibitors.[3]

• Activation of Bypass Signaling Pathways: Studies have observed the activation of the MAPK pathway (evidenced by phosphorylation of c-Raf and ERK1/2) in cells with acquired resistance to Ceralasertib.[8]

Q3: Are there established biomarkers that can predict sensitivity or resistance to Ceralasertib?

A3: Yes, several potential biomarkers are under investigation:

• Predicting Sensitivity: Tumors with defects in DNA damage response genes, such as ATM, BRCA1/2, and ARID1A, often exhibit increased replication stress and are more reliant on ATR, making them potentially more sensitive to Ceralasertib monotherapy (a concept known as synthetic lethality).[9][10]

• Predicting Resistance:

  • High expression of P-gp (ABCB1) and BCRP (ABCG2) protein or mRNA.[3][4]

  • Loss-of-function mutations or deletions in the UPF2 gene.[5][6]

  • Enrichment of tumor vasculature signatures has been associated with resistance to the combination of Ceralasertib and durvalumab.[11]

Q4: Can Ceralasertib resistance be overcome? What are the current strategies?

A4: Yes, combination therapy is the leading strategy to overcome Ceralasertib resistance. Key approaches include:

• Combination with Efflux Pump Inhibitors: Co-administration with P-gp inhibitors (e.g., verapamil) or BCRP inhibitors (e.g., Ko143) can restore Ceralasertib sensitivity in resistant cells overexpressing these transporters.[3]

• Combination with PARP Inhibitors: Combining Ceralasertib with PARP inhibitors like olaparib has shown clinical activity, even in patients with PARP inhibitor-resistant BRCA-mutated ovarian cancer.[12] This dual targeting of the DDR pathway can overcome certain resistance mechanisms.[13]

• Combination with Immunotherapy: Ceralasertib can modulate the tumor microenvironment and increase immune cell infiltration.[14] Combination with PD-L1 inhibitors like durvalumab has shown promising anti-tumor activity in patients who have developed resistance to prior immunotherapy.[14][15][16]

• Combination with Chemotherapy: Ceralasertib can sensitize cancer cells to DNA-damaging chemotherapies like 5-fluorouracil and carboplatin.[17][18]

Troubleshooting Guides

Issue 1: Decreased Ceralasertib Potency (High IC50) in a Previously Sensitive Cell Line

Possible Cause	Verification Step	Suggested Solution
1. Overexpression of P-gp/BCRP	Perform Western blot or qRT-PCR for ABCB1 and ABCG2 on resistant vs. parental cells.	Co-treat with a P-gp inhibitor (e.g., verapamil) or BCRP inhibitor (e.g., Ko143) to see if sensitivity is restored.
2. Altered Cell Cycle Checkpoints	Analyze cell cycle distribution (e.g., by propidium iodide staining and flow cytometry) with and without Ceralasertib treatment.	Investigate upstream regulators. Consider combination with agents that target other cell cycle phases.
3. Activation of Pro-Survival Signaling	Perform Western blot for phosphorylated kinases in key survival pathways (e.g., p-ERK, p-AKT).	Co-treat with inhibitors of the activated pathway (e.g., a MEK inhibitor if p-ERK is elevated).
4. Off-Target Mutations	Perform whole-exome or targeted sequencing to identify mutations in genes related to DDR or cell cycle (e.g., UPF2).	This may represent a permanent resistance mechanism. Test alternative therapeutic strategies, such as combination therapies.

Issue 2: Inconsistent Results in Cell Viability Assays

Possible Cause	Verification Step	Suggested Solution
1. Drug Instability	Confirm fresh preparation of Ceralasertib from powder for each experiment. Check solubility in the chosen solvent (e.g., DMSO).	Prepare fresh stock solutions and dilute to final concentrations immediately before use. Store stock solution at -80°C in small aliquots.
2. Cell Plating Density	Review cell seeding protocols. Inconsistent cell numbers can lead to variable results.	Optimize and standardize cell seeding density. Ensure a single-cell suspension before plating.
3. Assay Incubation Time	The effects of Ceralasertib are cell-cycle dependent and may require longer incubation times to manifest.	Perform a time-course experiment (e.g., 48h, 72h, 96h) to determine the optimal endpoint for your cell line.

Data Presentation

Table 1: Ceralasertib IC50 Values in Parental vs. Drug-Resistant Cancer Cell Lines

This table summarizes data demonstrating resistance to Ceralasertib in cell lines overexpressing P-gp or BCRP.

Cell Line Pair	Resistance Mechanism	Parental IC50 (µM)	Resistant IC50 (µM)	Resistance Fold	Reference
KB-3-1 vs. KB-C2	P-gp Overexpression	0.28	2.15	7.68	[3]
SW620 vs. SW620/Ad300	P-gp Overexpression	0.25	2.10	8.39	[3]
NCI-H460 vs. NCI-H460/TPT10	BCRP Overexpression	0.35	4.68	13.37	[3]
S1 vs. S1-M1-80	BCRP Overexpression	0.29	2.86	9.86	[3]

Table 2: Reversal of Ceralasertib Resistance with Efflux Pump Inhibitors

This table shows how specific inhibitors can restore sensitivity to Ceralasertib in resistant cells.

Cell Line	Resistance Mechanism	Treatment	IC50 (µM)	Reversal Fold	Reference
SW620/Ad300	P-gp Overexpression	Ceralasertib	2.10	-	[3]
Ceralasertib + Verapamil (5 µM)	0.19	11.05	[3]
NCI-H460/TPT10	BCRP Overexpression	Ceralasertib	4.68	-	[3]
Ceralasertib + Ko143 (0.5 µM)	0.28	16.71	[3]

Table 3: Clinical Trial Data for Ceralasertib Combination Therapies

Summary of efficacy data from select clinical trials investigating Ceralasertib combinations in resistant patient populations.

Combination	Cancer Type	Patient Population	Objective Response Rate (ORR)	Median Progression-Free Survival (PFS)	Reference
Ceralasertib + Durvalumab	NSCLC	Post-PD(L)1 & Chemo	13.9%	5.8 months	[15][16]
Ceralasertib + Durvalumab	Advanced Gastric Cancer	Refractory	20.6%	3.1 months	[11]
Ceralasertib + Olaparib	Ovarian Cancer	PARP Inhibitor-Resistant, BRCA-mutated	14.3% (1/7 patients)	-	[12]

Experimental Protocols & Workflows

Protocol 1: Assessing Ceralasertib Resistance via Cell Viability Assay

This protocol outlines a standard method to determine the half-maximal inhibitory concentration (IC50) of Ceralasertib.

• Cell Plating: Seed cancer cells (e.g., parental and suspected resistant lines) in 96-well plates at a pre-optimized density (e.g., 3,000-8,000 cells/well) and allow them to adhere overnight.

• Drug Preparation: Prepare a 2x serial dilution of Ceralasertib in culture medium. Include a vehicle control (e.g., DMSO) at the highest concentration used.

• Treatment: Remove the overnight culture medium from the cells and add 100 µL of the Ceralasertib dilutions or vehicle control to the appropriate wells.

• Incubation: Incubate the plates for 72-96 hours at 37°C in a 5% CO2 incubator.

• Viability Assessment: Add a viability reagent (e.g., WST-1, MTT, or CellTiter-Glo®) to each well according to the manufacturer's instructions.

• Data Acquisition: Read the absorbance or luminescence on a plate reader.

• Analysis: Normalize the data to the vehicle-treated control cells. Plot the dose-response curve and calculate the IC50 value using a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope).

Workflow for Investigating P-gp/BCRP-Mediated Resistance

This diagram illustrates the logical flow for determining if efflux pumps are responsible for observed Ceralasertib resistance.

Workflow for efflux pump resistance investigation.

Signaling Pathway Diagrams

ATR Signaling and Ceralasertib Inhibition

This diagram shows the canonical ATR signaling pathway in response to DNA replication stress and the point of inhibition by Ceralasertib.

References

• 1. ceralasertib - My Cancer Genome [mycancergenome.org]
• 2. Emerging strategies for cancer therapy by ATR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Multidrug resistance transporters P-gp and BCRP limit the efficacy of ATR inhibitor ceralasertib in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Multidrug resistance transporters P-gp and BCRP limit the efficacy of ATR inhibitor ceralasertib in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Resistance to ATR Inhibitors Is Mediated by Loss of the Nonsense-Mediated Decay Factor UPF2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Resistance to ATR inhibitors is mediated by loss of the nonsense-mediated decay factor UPF2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ATR Inhibitor Ceralasertib in ARID1A-Deficient and ARID1A-Intact Solid Tumors - The ASCO Post [ascopost.com]
• 10. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 11. Phase II study of ceralasertib (AZD6738) in combination with durvalumab in patients with advanced gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ascopubs.org [ascopubs.org]
• 13. researchgate.net [researchgate.net]
• 14. The ATR inhibitor ceralasertib potentiates cancer checkpoint immunotherapy by regulating the tumor microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 15. oncologynews.com.au [oncologynews.com.au]
• 16. esmo.org [esmo.org]
• 17. ATR inhibitor AZD6738 increases the sensitivity of colorectal cancer cells to 5-fluorouracil by inhibiting repair of DNA damage - PMC [pmc.ncbi.nlm.nih.gov]
• 18. onclive.com [onclive.com]

Optimizing (S)-Ceralasertib dosing schedule in combination therapy

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the dosing schedule of (S)-Ceralasertib in combination therapy.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (S)-Ceralasertib?

(S)-Ceralasertib, also known as AZD6738, is a potent and selective oral inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase.[1][2][3][4] ATR is a critical protein in the DNA Damage Response (DDR) pathway, which is activated in response to DNA replication stress and single-stranded DNA breaks.[5] By inhibiting ATR, Ceralasertib prevents the activation of the downstream checkpoint kinase 1 (CHK1), leading to the disruption of cell cycle checkpoints and inhibition of DNA repair.[6] This accumulation of DNA damage can induce synthetic lethality in cancer cells, particularly those with existing defects in other DDR pathways, such as ATM or BRCA1/2 mutations.[1][7]

Q2: What are the most common combination therapies being investigated with Ceralasertib?

Ceralasertib is being evaluated in combination with various anti-cancer agents, including:

• Chemotherapy: Agents that induce DNA damage, such as carboplatin and paclitaxel.[5][8] The rationale is to enhance the cytotoxic effects of chemotherapy by preventing cancer cells from repairing the induced DNA damage.

• PARP inhibitors: Drugs like olaparib, which also target the DDR pathway. The combination of an ATR inhibitor and a PARP inhibitor can create a synergistic effect by targeting different components of the DNA repair machinery.[3][4]

• Immune checkpoint inhibitors: Agents like durvalumab. The accumulation of DNA damage caused by Ceralasertib may increase tumor antigenicity and enhance the anti-tumor immune response, thereby synergizing with immunotherapy.[9][10]

Q3: What are the key considerations for designing a dosing schedule for Ceralasertib in combination therapy?

Optimizing the dosing schedule is critical to maximize efficacy while managing toxicity. Key considerations include:

• Synergistic Toxicity: Combination therapy can lead to overlapping toxicities, particularly hematological side effects like thrombocytopenia and neutropenia, which are dose-limiting for Ceralasertib.[2][8][11]

• Sequence of Administration: The order and timing of drug administration can significantly impact outcomes. Preclinical and clinical studies have explored both concurrent and sequential dosing schedules.[8][11]

• Intermittent vs. Continuous Dosing: Intermittent dosing schedules for Ceralasertib (e.g., "14 days on, 14 days off") have been adopted in some trials to allow for bone marrow recovery.[5]

• Pharmacokinetics and Pharmacodynamics: Understanding the pharmacokinetic profile of Ceralasertib (time to peak concentration, half-life) and its pharmacodynamic effects (target engagement biomarkers) is crucial for rational schedule design.[11][12]

Troubleshooting Guides

Issue 1: Excessive Hematological Toxicity (Thrombocytopenia, Neutropenia)

• Problem: Grade 3/4 thrombocytopenia or neutropenia is observed, leading to dose interruptions or discontinuations. This is a known dose-limiting toxicity of Ceralasertib, especially in combination with myelosuppressive chemotherapy.[2][8][11]

• Possible Causes & Solutions:

  • Inappropriate Starting Dose: The initial dose of Ceralasertib or the combination agent may be too high.

    • Recommendation: Refer to established Recommended Phase II Doses (RP2D) from clinical trials for the specific combination. If not available, consider a more conservative dose-escalation design.

  • Suboptimal Dosing Schedule: Continuous daily dosing of Ceralasertib with chemotherapy can exacerbate myelosuppression.

    • Recommendation: Implement an intermittent Ceralasertib dosing schedule to allow for bone marrow recovery between cycles. For example, a "days 1-7 on" or "14 days on, 14 days off" schedule has been used.[5][13]

  • Patient-Specific Factors: Patients with extensive prior chemotherapy may have compromised bone marrow reserve.[8]

    • Recommendation: Carefully select patients and consider prophylactic use of growth factors (e.g., G-CSF) as per institutional guidelines.

Issue 2: Lack of Efficacy or Tumor Response

• Problem: The combination therapy does not result in the expected tumor growth inhibition or regression.

• Possible Causes & Solutions:

  • Suboptimal Dosing and Scheduling: The dose of Ceralasertib may be too low to achieve sufficient target inhibition, or the schedule may not be optimized for synergy.

    • Recommendation: Ensure that the Ceralasertib dose and schedule are sufficient to induce pharmacodynamic effects, such as modulation of pRAD50 in tumor biopsies or peripheral blood mononuclear cells (PBMCs).[11][12][14] Preclinical studies suggest that the duration of Ceralasertib administration post-chemotherapy can influence efficacy.[8]

  • Lack of Predictive Biomarkers: The tumor may not have the molecular characteristics that confer sensitivity to ATR inhibition.

    • Recommendation: Assess tumors for potential biomarkers of sensitivity, such as loss of ATM expression or mutations in other DDR genes.[6][11] Tumors with high replication stress may also be more sensitive.[3]

  • Drug Resistance: Cancer cells can develop resistance to Ceralasertib, for instance, through the overexpression of drug efflux transporters like P-gp and BCRP.[15]

    • Recommendation: In preclinical models, consider co-administration with inhibitors of these transporters. In a clinical context, this remains an area for further investigation.

Data from Clinical Trials

Table 1: Summary of (S)-Ceralasertib Dosing in Combination Therapy from Select Clinical Trials

Combination Agent	Ceralasertib Dose & Schedule	Cycle Length	Recommended Phase II Dose (RP2D)	Key Toxicities (Grade ≥3)	Reference
Carboplatin (AUC5)	40 mg QD (Days 1-2)	21 days	40 mg QD on days 1-2 with carboplatin AUC5 every 3 weeks	Anemia (39%), Thrombocytopenia (36%), Neutropenia (25%)	[8][11]
Paclitaxel (80 mg/m²)	240 mg BID (Days 1-14)	28 days	240 mg BID on days 1-14 with paclitaxel 80 mg/m² on days 1, 8, 15 every 28 days	Neutropenia (30%), Anemia (23%), Thrombocytopenia (9%)	[5]
Olaparib (300 mg BID)	160 mg QD (Days 1-7)	28 days	Not explicitly stated as RP2D in this context, but was the dose used in a Phase 2 study.	Anemia (21.6%), Diarrhea (5.4%), Thrombocytopenia (G4, 5.4%)	[13]
Durvalumab (1500 mg)	240 mg BID (Days 15-28)	28 days	Not explicitly stated as RP2D in this context, but was the dose used in a Phase 2 study.	Manageable with dose modification.	[16]

Experimental Protocols

Protocol 1: Assessment of Pharmacodynamic Biomarkers in Tumor Biopsies

This protocol outlines a general procedure for assessing the pharmacodynamic effects of Ceralasertib in tumor tissue.

• Biopsy Collection: Obtain paired tumor biopsies at baseline (pre-treatment) and on-treatment (e.g., after a specified number of doses of Ceralasertib).

• Tissue Processing: Formalin-fix and paraffin-embed (FFPE) the biopsy samples according to standard laboratory procedures.

• Immunohistochemistry (IHC):

  • Section the FFPE blocks (e.g., 4-5 µm sections).

  • Perform antigen retrieval using an appropriate buffer and heat source.

  • Block endogenous peroxidases and non-specific antibody binding.

  • Incubate with a primary antibody against a pharmacodynamic biomarker, such as phospho-RAD50 (pRAD50), a marker of ATM activation and an indirect indicator of ATR inhibition.[11][14]

  • Incubate with a suitable secondary antibody conjugated to a detection enzyme (e.g., HRP).

  • Develop the signal using a chromogenic substrate (e.g., DAB).

  • Counterstain with hematoxylin.

• Image Analysis:

  • Scan the stained slides using a digital slide scanner.

  • Quantify the IHC signal using image analysis software. The H-score, which combines the staining intensity and the percentage of positive cells, is a common method for quantification.[14]

• Data Interpretation: Compare the on-treatment biomarker levels to the baseline levels to assess the degree of target engagement. An increase in pRAD50 expression following Ceralasertib treatment indicates on-target activity.[11][14]

Visualizations

Caption: ATR Signaling Pathway and the Mechanism of Action of Ceralasertib.

Caption: Workflow for Pharmacodynamic Biomarker Assessment in a Clinical Trial.

References

• 1. What is Ceralasertib used for? [synapse.patsnap.com]
• 2. Ceralasertib - NCI [dctd.cancer.gov]
• 3. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ceralasertib - My Cancer Genome [mycancergenome.org]
• 7. Ceralasertib: A Promising ATM/ATR Inhibitor in Cancer Treatment – Ceralasertib ATM/ATR inhibitor [oregontechsupport.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. ascopubs.org [ascopubs.org]
• 11. Ceralasertib (AZD6738), an Oral ATR Kinase Inhibitor, in Combination with Carboplatin in Patients with Advanced Solid Tumors: A Phase I Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ascopubs.org [ascopubs.org]
• 14. aacrjournals.org [aacrjournals.org]
• 15. Multidrug resistance transporters P-gp and BCRP limit the efficacy of ATR inhibitor ceralasertib in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Phase II study of ceralasertib (AZD6738) in combination with durvalumab in patients with advanced gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Managing hematological toxicity of (S)-Ceralasertib with carboplatin

This technical support guide is intended for researchers, scientists, and drug development professionals investigating the combination of (S)-Ceralasertib (AZD6738), an ATR kinase inhibitor, with carboplatin. It provides detailed information on managing the hematological toxicity observed with this combination, based on findings from clinical trials.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for the Ceralasertib and carboplatin combination?

A1: Carboplatin is a platinum-based chemotherapy agent that causes DNA damage in cancer cells, primarily by forming DNA adducts, which interferes with DNA repair and replication.[1] Ceralasertib is a potent and selective inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase. ATR is a critical component of the DNA Damage Response (DDR) pathway, which is activated to repair damaged DNA. By inhibiting ATR, Ceralasertib prevents cancer cells from repairing the DNA damage induced by carboplatin, leading to an accumulation of damage and subsequent cell death (synthetic lethality).

Diagram: Mechanism of Action

Caption: Synergistic anti-tumor effect of Ceralasertib and Carboplatin.

Q2: What are the most common and dose-limiting hematological toxicities observed with this combination?

A2: The combination of Ceralasertib and carboplatin can lead to significant hematological toxicity. In a Phase I clinical study, the most common treatment-emergent adverse events of Grade 3 or higher were anemia (39%), thrombocytopenia (36%), and neutropenia (25%).[2][3][4] Dose-limiting toxicities (DLTs) included Grade 4 thrombocytopenia and a combination of Grade 4 thrombocytopenia with Grade 3 neutropenia.[2][5]

Q3: What is the Recommended Phase II Dose (RP2D) and schedule to mitigate toxicity?

A3: The RP2D was established as Ceralasertib 40 mg administered once daily on days 1 and 2, concurrently with a fixed dose of carboplatin (AUC5) on day 1 of a 21-day cycle.[3][5] This intermittent Ceralasertib dosing schedule was better tolerated than more continuous schedules.[6]

Q4: How quickly is Ceralasertib absorbed and eliminated?

A4: Ceralasertib is rapidly absorbed, reaching maximum plasma concentration (t-max) in approximately 1 hour. It has a terminal plasma half-life of about 8–11 hours.[2][4] This pharmacokinetic profile is important for scheduling and managing acute toxicities.

Data on Hematological Toxicity

The following table summarizes the key hematological adverse events observed in the Phase I study of Ceralasertib with carboplatin (n=36 patients).[2][3][4]

Adverse Event	Grade ≥3 Incidence	Notes
Anemia	39%	A common toxicity associated with ATR inhibitors and carboplatin.[3][7]
Thrombocytopenia	36%	A primary dose-limiting toxicity for this combination.[5][8]
Neutropenia	25%	Contributed to dose-limiting toxicities in combination with thrombocytopenia.[5]

Troubleshooting Guide

Issue 1: Severe Thrombocytopenia (Grade ≥3) is Observed

• Immediate Action: Per standard clinical practice and trial protocols, treatment should be interrupted. Platelet transfusions may be required for Grade 4 toxicity or significant bleeding.

• Investigation:

  • Confirm platelet count with a repeat complete blood count (CBC).

  • Review patient's medication history for other drugs that may cause thrombocytopenia.

  • Assess for signs of bleeding.

• Resolution:

  • For subsequent cycles, consider dose reduction of Ceralasertib or carboplatin, or delaying the next cycle until platelet counts recover to Grade 1 or baseline.

  • Ensure adherence to the recommended intermittent dosing schedule (days 1-2 of a 21-day cycle), as this was found to be better tolerated.[5]

Diagram: Troubleshooting Workflow for Hematological Toxicity

Caption: Decision workflow for managing high-grade hematological toxicity.

Issue 2: Severe Neutropenia (Grade ≥3) Develops

• Immediate Action: Interrupt treatment. For Grade 4 neutropenia or febrile neutropenia, hospitalization and initiation of broad-spectrum antibiotics may be necessary.

• Investigation:

  • Confirm absolute neutrophil count (ANC).

  • Monitor for signs of infection, including fever (≥38.3°C).

• Resolution:

  • The use of granulocyte colony-stimulating factors (G-CSF) can be considered to accelerate neutrophil recovery, as per institutional guidelines.

  • Future cycles may require a dose reduction of carboplatin, which is strongly associated with neutropenia.[1][9]

Issue 3: Persistent Grade 2 Anemia or Acute Drop in Hemoglobin

• Immediate Action: Evaluate the patient for symptoms (e.g., fatigue, dyspnea, tachycardia).

• Investigation:

  • Monitor hemoglobin and hematocrit levels.

  • Assess for any signs of bleeding, which could be exacerbated by concurrent thrombocytopenia.

• Resolution:

  • Red blood cell transfusions may be indicated for symptomatic anemia or a significant drop in hemoglobin, according to standard clinical guidelines.

  • Erythropoiesis-stimulating agents (ESAs) could be considered for chronic chemotherapy-induced anemia, though their use should be carefully evaluated based on the specific experimental context.

Experimental Protocols

Phase I Clinical Trial Protocol for Ceralasertib with Carboplatin

This section provides a summary of the methodology used in the key clinical trial investigating this combination.[5]

• Patient Population: Eligible participants included patients with advanced solid tumors for which standard therapies were no longer effective.[10] Key exclusion criteria included prior diagnosis of ataxia telangiectasia and unresolved toxicities from previous treatments.[10]

• Study Design: This was a Phase I, open-label, dose-escalation study. Patients (n=36) were enrolled in cohorts to receive escalating doses of Ceralasertib in combination with a fixed dose of carboplatin to determine the MTD and RP2D.[4]

• Dosing and Administration:

  • Carboplatin: Administered intravenously at a fixed dose of Area Under the Curve (AUC) 5 on Day 1 of each 21-day cycle.[4]

  • Ceralasertib: Administered orally. Various doses (from 20 mg twice daily to 60 mg once daily) and schedules (sequential and concurrent) were evaluated.[4] The determined RP2D schedule was 40 mg once daily on Days 1 and 2 of the 21-day cycle.[5]

• Toxicity Assessment:

  • The primary objective was to assess safety and tolerability.[2]

  • Adverse events were continuously monitored and graded according to the Common Terminology Criteria for Adverse Events (CTCAE) v4.03.[2]

  • Dose-limiting toxicities were evaluated in the first cycle of treatment to guide dose escalation decisions.

• Pharmacokinetic (PK) and Pharmacodynamic (PD) Analysis:

  • Blood samples were collected at various time points to determine the PK profile of Ceralasertib (e.g., t-max, half-life).[2]

  • Tumor biopsies were analyzed for PD markers, such as the upregulation of pRAD50, to confirm on-target activity of Ceralasertib.[5]

References

• 1. Carboplatin-induced hematotoxicity among patients with non-small cell lung cancer: Analysis on clinical adverse events and drug-gene interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 5. Ceralasertib (AZD6738), an Oral ATR Kinase Inhibitor, in Combination with Carboplatin in Patients with Advanced Solid Tumors: A Phase I Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Durable responses to ATR inhibition with ceralasertib in tumors with genomic defects and high inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. drugs.com [drugs.com]
• 8. droracle.ai [droracle.ai]
• 9. lungcancers.eu [lungcancers.eu]
• 10. aacrjournals.org [aacrjournals.org]

Troubleshooting inconsistent results in (S)-Ceralasertib experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the ATR kinase inhibitor, (S)-Ceralasertib (AZD6738).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (S)-Ceralasertib?

(S)-Ceralasertib is a potent and selective, orally bioavailable inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase.[1][2] ATR is a critical component of the DNA damage response (DDR) pathway, which is activated in response to DNA replication stress.[3] Ceralasertib works by competitively binding to the ATP-binding site of ATR, inhibiting its kinase activity. This prevents the downstream phosphorylation of key substrates, most notably checkpoint kinase 1 (CHK1).[2] The inhibition of the ATR/CHK1 signaling pathway disrupts cell cycle checkpoints, leading to the accumulation of DNA damage and ultimately inducing apoptosis in cancer cells, particularly those with existing defects in other DDR pathways (e.g., ATM deficiency).[1][4]

Q2: How should I prepare and store (S)-Ceralasertib for in vitro experiments?

Proper preparation and storage of (S)-Ceralasertib are crucial for obtaining consistent results.

Parameter	Recommendation
Solvent	(S)-Ceralasertib is soluble in organic solvents such as DMSO and ethanol.[4][5] For in vitro cell-based assays, it is typically dissolved in DMSO to create a high-concentration stock solution.[1][6]
Stock Solution Concentration	A common stock solution concentration is 10-30 mM in DMSO.[6]
Storage of Stock Solution	Aliquot the stock solution to avoid repeated freeze-thaw cycles and store at -20°C or -80°C for long-term stability (≥4 years at -20°C).[5][7]
Working Dilutions	For experiments, the DMSO stock solution is further diluted in cell culture medium to the desired final concentration. The final DMSO concentration in the culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[1][6]
Aqueous Solubility	Ceralasertib has low aqueous solubility. If an aqueous solution is required, it can be prepared by first dissolving the compound in ethanol and then diluting with the aqueous buffer. However, it is not recommended to store the aqueous solution for more than one day.[5]

Q3: What are typical in vitro working concentrations for (S)-Ceralasertib?

The effective concentration of (S)-Ceralasertib can vary depending on the cell line and the experimental endpoint.

Assay Type	Typical Concentration Range	Notes
ATR Inhibition (in cells)	The IC50 for inhibition of ATR kinase-dependent CHK1 phosphorylation in cells is approximately 0.074 µM.[1]	This represents the concentration needed to inhibit the direct target in a cellular context.
Cell Viability (GI50)	The 50% growth inhibition (GI50) values are cell line-dependent, with a median of 1.47 µM across a large panel of cell lines.[2] Some sensitive cell lines show GI50 values below 1 µM.[1]	Significant variability exists between different cancer cell lines.
Combination Studies	Concentrations between 0.1 µM and 1.0 µM have been used in combination with other agents like carboplatin.[8]	The goal is often to achieve ATR inhibition without causing significant single-agent cytotoxicity.
Mechanistic Studies	A concentration of 6 µM has been used to study the effects on T-cells and to induce immunogenic cell death markers.[9][10]	Higher concentrations may be required for specific mechanistic endpoints.

It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental setup.

Troubleshooting Guides

Inconsistent Results in Cell Viability Assays (e.g., MTT, CellTiter-Glo)

Problem: High variability in IC50/GI50 values between experiments.

Possible Cause	Troubleshooting Step
Inconsistent Drug Preparation	Ensure (S)-Ceralasertib is fully dissolved in DMSO before making serial dilutions. Use freshly opened DMSO as it can be hygroscopic, which can affect solubility.[1][7] Prepare fresh dilutions from a frozen stock for each experiment.
Cell Seeding Density	Optimize and maintain a consistent cell seeding density. Overly confluent or sparse cultures can respond differently to treatment. Ensure even cell distribution in the wells to avoid edge effects.
Cell Health and Passage Number	Use cells that are in the logarithmic growth phase and have a consistent, low passage number. High passage numbers can lead to genetic drift and altered drug sensitivity.
Assay Incubation Time	The incubation time with the drug can significantly impact the IC50 value. Ensure the timing is consistent across all experiments.
Confounding factors of different metrics	Different metrics like IC50 and Emax (maximum effect) can provide varying insights into a drug's effectiveness, with Emax sometimes being independent of proliferation rate.[11] Consider using metrics that correct for proliferation rate differences, such as GR50.[12]
Cell Line Specific Factors	The sensitivity of different cell lines to Ceralasertib can vary significantly.[2] Factors such as ATM deficiency can sensitize cells to ATR inhibitors.[3]

Problem: Unexpectedly low or high cell viability.

Possible Cause	Troubleshooting Step
Incorrect Drug Concentration	Verify the calculations for your serial dilutions. If possible, confirm the concentration of the stock solution.
DMSO Toxicity	Ensure the final concentration of DMSO is consistent across all wells, including the vehicle control, and is at a non-toxic level (typically ≤ 0.1%).[1][6]
Cell Culture Contamination	Check for signs of bacterial or mycoplasma contamination, which can affect cell health and drug response.
Drug Stability	If using pre-diluted aqueous solutions, be aware of the limited stability of Ceralasertib in aqueous buffers.[5]
Cell Line Sensitivity	Some cell lines are inherently resistant to ATR inhibitors. This can be due to factors like the expression of drug efflux pumps.

Troubleshooting Western Blotting for ATR Pathway Inhibition

Problem: No or weak signal for phosphorylated CHK1 (pCHK1) in positive controls.

Possible Cause	Troubleshooting Step
Inefficient Induction of DNA Damage	Ensure the DNA damaging agent (e.g., hydroxyurea, UV radiation) is used at the correct concentration and for the appropriate duration to induce robust ATR activation and CHK1 phosphorylation.[13]
Phosphatase Activity	During sample preparation, phosphatases can dephosphorylate your target protein. Always use lysis buffer containing phosphatase inhibitors and keep samples on ice.[14]
Insufficient Protein Load	Phosphorylated proteins are often low in abundance. Increase the amount of protein loaded onto the gel (20-30 µg is a good starting point).[15]
Ineffective Antibody	Verify the phospho-specific antibody is validated for Western blotting and is used at the recommended dilution. Include a positive control lysate if available.
Blocking Agent	Avoid using milk as a blocking agent, as it contains the phosphoprotein casein, which can lead to high background. Use Bovine Serum Albumin (BSA) or a protein-free blocker instead.[14][16]

Problem: Inconsistent inhibition of pCHK1 with (S)-Ceralasertib treatment.

Possible Cause	Troubleshooting Step
Suboptimal Drug Concentration or Incubation Time	Perform a dose-response and time-course experiment to determine the optimal conditions for observing pCHK1 inhibition in your cell line.
ATP Competition	Ceralasertib is an ATP-competitive inhibitor.[2] While less of a concern in cell-based assays with physiological ATP levels, extreme variations in cellular ATP could theoretically influence its efficacy.[17]
Normalization Issues	Always probe for total CHK1 on the same blot after stripping to ensure that the observed decrease in pCHK1 is not due to a general decrease in CHK1 protein levels.[14]
Experimental Timing	The inhibition of pCHK1 can be rapid and transient. Ensure that the timing of cell lysis after treatment is consistent.

Troubleshooting Apoptosis Assays (e.g., Annexin V/PI Flow Cytometry)

Problem: High percentage of apoptotic cells in the untreated control group.

Possible Cause	Troubleshooting Step
Suboptimal Cell Culture Conditions	Ensure cells are not overgrown, starved of nutrients, or subjected to harsh conditions during routine culture.
Harsh Cell Handling	Over-trypsinization or excessive mechanical stress during cell harvesting can damage the cell membrane, leading to false-positive Annexin V staining.[18]
Spontaneous Apoptosis	Some cell lines are more prone to spontaneous apoptosis. Ensure you are using healthy, log-phase cells for your experiments.

Problem: No significant increase in apoptosis after (S)-Ceralasertib treatment.

Possible Cause	Troubleshooting Step
Insufficient Drug Concentration or Duration	The induction of apoptosis is a downstream effect of ATR inhibition and may require higher concentrations or longer incubation times than those needed to inhibit pCHK1. Perform a dose-response and time-course experiment.
Cell Cycle Arrest vs. Apoptosis	At certain concentrations, Ceralasertib may induce cell cycle arrest without immediately leading to widespread apoptosis.[1] Consider analyzing cell cycle distribution in parallel.
Apoptotic Cells in Supernatant	Apoptotic cells can detach and be lost during washing steps. Make sure to collect the supernatant along with the adherent cells before staining.[18]
Incorrect Staining Protocol	Annexin V binding is calcium-dependent; ensure you are using the recommended binding buffer.[19] Also, do not wash cells after staining, as this can remove the dye.[18] Samples should be analyzed by flow cytometry shortly after staining, as the signal is not stable.[19]

Experimental Protocols

Protocol 1: Cell Viability Assay (CellTiter-Glo®)

• Seed cells in a 96-well opaque-walled plate at a pre-determined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of (S)-Ceralasertib in culture medium from a DMSO stock. The final DMSO concentration should not exceed 0.1%. Include a vehicle control (DMSO only).

• Remove the old medium from the cells and add the medium containing the different concentrations of (S)-Ceralasertib.

• Incubate the plate for the desired period (e.g., 72 hours).

• Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for 30 minutes.

• Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure luminescence using a plate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and plot a dose-response curve to determine the GI50 value.

Protocol 2: Western Blot for pCHK1 Inhibition

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with a DNA damaging agent (e.g., 2 mM hydroxyurea for 2-4 hours) to induce ATR activity.

• In the last 1-2 hours of the DNA damage treatment, add different concentrations of (S)-Ceralasertib or vehicle control (DMSO).

• Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.[20][21]

• Determine protein concentration using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

• Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with a primary antibody against phospho-CHK1 (Ser345) overnight at 4°C.

• Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Strip the membrane and re-probe with a primary antibody for total CHK1 as a loading control.

Protocol 3: Apoptosis Assay (Annexin V/PI Flow Cytometry)

• Seed cells in 6-well plates and treat with (S)-Ceralasertib or vehicle control for the desired time (e.g., 48-72 hours).

• Harvest both the adherent cells (using trypsin) and the floating cells from the supernatant.

• Wash the cells with cold PBS and resuspend them in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension according to the manufacturer's protocol.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within 1 hour of staining.

• Use unstained, Annexin V-only, and PI-only stained cells as controls for setting up compensation and gates.

• Quantify the percentage of cells in each quadrant: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+).

Visualizations

Caption: Mechanism of action of (S)-Ceralasertib in the ATR signaling pathway.

Caption: A general workflow for conducting and troubleshooting experiments.

Caption: A decision tree for troubleshooting inconsistent experimental results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Ceralasertib (AZD6738), an Oral ATR Kinase Inhibitor, in Combination with Carboplatin in Patients with Advanced Solid Tumors: A Phase I Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jitc.bmj.com [jitc.bmj.com]
• 10. jitc.bmj.com [jitc.bmj.com]
• 11. Metrics other than potency reveal systematic variation in responses to cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Growth rate inhibition metrics correct for confounders in measuring sensitivity to cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Development of pharmacodynamic biomarkers for ATR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Why Your Phosphorylated Protein Western Blot Isn't Working (And How to Fix It) [absin.net]
• 15. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 16. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 17. researchgate.net [researchgate.net]
• 18. yeasenbio.com [yeasenbio.com]
• 19. 7 Tips For Measuring And Reporting Apoptosis By Flow Cytometry - ExpertCytometry [expertcytometry.com]
• 20. A cell-based screen identifies ATR inhibitors with synthetic lethal properties for cancer-associated mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 21. The suppression of ATR/Chk1 pathway by Elimusertib ATR inhibitor in triple negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (S)-Ceralasertib Bioavailability in Animal Models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working to optimize the bioavailability of the ATR kinase inhibitor, (S)-Ceralasertib, in animal models.

Frequently Asked Questions (FAQs)

Q1: What is the known oral bioavailability of (S)-Ceralasertib in mice?

A1: Preclinical studies have shown that (S)-Ceralasertib exhibits dose-dependent oral bioavailability in mice.[1] This means that as the dose increases, the corresponding increase in systemic exposure is more than proportional. For instance, one study observed an approximate two-fold increase in bioavailability between the lowest and highest doses tested.[1] This phenomenon is attributed to the saturation of first-pass metabolism.[1]

Q2: What is "first-pass metabolism" and how does it affect (S)-Ceralasertib?

A2: First-pass metabolism, or the first-pass effect, is a phenomenon where a drug gets metabolized at a specific location in the body that results in a reduced concentration of the active drug reaching its site of action or the systemic circulation. For orally administered drugs, this metabolism primarily occurs in the liver and the gut wall. (S)-Ceralasertib is subject to significant first-pass metabolism, which is a key factor influencing its oral bioavailability.[1] At lower doses, a significant fraction of the drug is metabolized before it can enter systemic circulation. As the dose increases, the metabolic enzymes responsible for breaking down (S)-Ceralasertib become saturated, allowing a larger proportion of the unmetabolized drug to be absorbed.[1]

Q3: What is a standard vehicle formulation for administering (S)-Ceralasertib orally to mice in preclinical studies?

A3: A commonly used vehicle for the oral administration of (S)-Ceralasertib in mice is a mixture of 10% DMSO, 40% Propylene Glycol, and 50% deionized water .[1][2][3][4] This formulation is suitable for oral gavage.

Troubleshooting Guide

Issue 1: Observed bioavailability of (S)-Ceralasertib is lower than expected or highly variable between animals.

Possible Causes and Solutions:

• Suboptimal Formulation:

  • Question: Is the compound fully dissolved in the vehicle?

  • Troubleshooting: Ensure (S)-Ceralasertib is completely solubilized in the 10% DMSO, 40% Propylene Glycol, and 50% water vehicle. Visually inspect the formulation for any precipitation before administration. Sonication may aid in dissolution. For poorly soluble compounds, exploring alternative formulation strategies can be beneficial. These include the use of amorphous solid dispersions, which can improve the dissolution rate and absorption of drugs with pH-dependent solubility.[5] Another approach is the use of lipid-based formulations or the creation of lipophilic salts to enhance solubility in lipidic excipients.[5]

• Improper Administration Technique:

  • Question: Is the oral gavage technique consistent and accurate?

  • Troubleshooting: Inaccurate oral gavage can lead to dosing errors or aspiration, affecting drug absorption and animal welfare. Ensure personnel are properly trained in oral gavage techniques for mice. The volume administered should not exceed recommended limits (typically 10 mL/kg for mice).[6][7][8] Refer to the detailed experimental protocol below for proper gavage technique.

• High First-Pass Metabolism at Low Doses:

  • Question: Are you working with low doses of (S)-Ceralasertib?

  • Troubleshooting: Due to saturable first-pass metabolism, low doses of (S)-Ceralasertib will inherently have lower bioavailability.[1] If your experimental design allows, consider evaluating a range of doses to characterize the dose-bioavailability relationship in your specific animal model.

• Animal-Specific Factors:

  • Question: Are there variations in the health, age, or fasting state of the animals?

  • Troubleshooting: Ensure all animals are of a consistent age and health status. The gastrointestinal environment can influence drug absorption, so standardizing the fasting period before dosing is crucial. A typical fasting period for mice is 4-6 hours.

Issue 2: Non-linear dose-exposure relationship observed.

Possible Cause and Solution:

• Saturable First-Pass Metabolism:

  • Explanation: A non-linear, greater-than-proportional increase in systemic exposure with increasing doses is expected for (S)-Ceralasertib due to the saturation of its first-pass metabolism.[1]

  • Recommendation: This is an inherent pharmacokinetic property of the compound. It is important to characterize this relationship by studying multiple dose levels. This data will be critical for interpreting pharmacodynamic and efficacy studies.

Data Presentation

Table 1: Summary of (S)-Ceralasertib Pharmacokinetic Parameters in Mice Following Oral Administration

Dose (mg/kg)	Cmax (ng/mL)	Tmax (min)	AUC (ng*h/mL)	Bioavailability (%)	Vehicle	Reference
2.0	~50	60	~100	~10-15	10% DMSO, 40% Propylene Glycol, 50% dH2O	[1]
7.5	~200	15	~400	~20-25	10% DMSO, 40% Propylene Glycol, 50% dH2O	[1]
20	~800	15	~1500	~30-35	10% DMSO, 40% Propylene Glycol, 50% dH2O	[1]
75	~4000	15	~8000	~45-50	10% DMSO, 40% Propylene Glycol, 50% dH2O	[1]

Note: The values presented are approximate and have been extrapolated from published graphical data for illustrative purposes. For precise values, refer to the original publication.

Experimental Protocols

Protocol 1: Assessment of Oral Bioavailability of (S)-Ceralasertib in Mice

1. Animal Model:

• Use healthy, age-matched mice (e.g., 8-10 weeks old) of a specified strain (e.g., C57BL/6 or BALB/c).

• House animals in a controlled environment with a 12-hour light/dark cycle and access to food and water ad libitum.

• Acclimatize animals to the facility for at least one week before the experiment.

2. Formulation Preparation:

• Prepare the dosing formulation of (S)-Ceralasertib in a vehicle of 10% DMSO, 40% Propylene Glycol, and 50% deionized water.

• Ensure the compound is fully dissolved. Sonication may be used to aid dissolution.

• Prepare a fresh formulation on the day of the experiment.

3. Dosing:

• Fast the mice for 4-6 hours before dosing, with free access to water.

• Weigh each mouse immediately before dosing to calculate the exact volume to be administered.

• Administer (S)-Ceralasertib via oral gavage using a suitable, ball-tipped gavage needle. The dosing volume should be approximately 10 mL/kg.

• For determination of absolute bioavailability, a separate cohort of mice should be administered (S)-Ceralasertib intravenously (e.g., via tail vein injection) with an appropriate formulation.

4. Blood Sampling:

• Collect blood samples at predetermined time points to capture the pharmacokinetic profile. Suggested time points for oral administration are: 0 (pre-dose), 15, 30, 60, 120, 240, 480, and 1440 minutes post-dose.

• Blood can be collected via a suitable method, such as saphenous vein or submandibular bleeding for sparse sampling, or terminal cardiac puncture for a single time point per animal.

• Collect blood into tubes containing an appropriate anticoagulant (e.g., EDTA).

• Process the blood samples by centrifugation to obtain plasma. Store plasma samples at -80°C until analysis.

5. Bioanalysis:

• Quantify the concentration of (S)-Ceralasertib in the plasma samples using a validated bioanalytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

6. Pharmacokinetic Analysis:

• Use pharmacokinetic software to calculate key parameters, including:

  • Maximum plasma concentration (Cmax)

  • Time to reach maximum plasma concentration (Tmax)

  • Area under the plasma concentration-time curve (AUC)

• Calculate the oral bioavailability (F%) using the following formula:

  • F% = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100

Visualizations

Caption: ATR Signaling Pathway and the Mechanism of Action of (S)-Ceralasertib.

Caption: Experimental Workflow for Assessing Oral Bioavailability.

Caption: Troubleshooting Decision Tree for Low Bioavailability.

References

• 1. Dose-Dependent Bioavailability and Tissue Distribution of the ATR Inhibitor AZD6738 (ceralasertib) in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The ATR inhibitor AZD6738 synergizes with gemcitabine in vitro and in vivo to induce pancreatic ductal adenocarcinoma regression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. research.fsu.edu [research.fsu.edu]
• 7. ouv.vt.edu [ouv.vt.edu]
• 8. research.unsw.edu.au [research.unsw.edu.au]

Minimizing off-target kinase inhibition of (S)-Ceralasertib

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for minimizing off-target kinase inhibition of (S)-Ceralasertib (AZD6738).

Frequently Asked Questions (FAQs)

Q1: What is the primary molecular target of (S)-Ceralasertib?

(S)-Ceralasertib, also known as AZD6738, is a potent and selective, orally bioavailable inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) serine/threonine protein kinase.[1][2][3][4][5][6][7] ATR is a critical regulator of the DNA Damage Response (DDR), particularly in response to replication stress.[8][9]

Q2: How selective is (S)-Ceralasertib for ATR kinase?

(S)-Ceralasertib has demonstrated a high degree of selectivity for ATR kinase. In a broad in vitro screen of 442 kinases, none exhibited more than 50% inhibition at a 1µM concentration.[1] Furthermore, it shows no significant inhibition of other closely related PI3K-like kinases such as DNA-PK, ATM, and mTOR, with IC50 values greater than 5µM in cellular assays.[1][2][10] The nearest identified off-target is mTOR, with a GI50 of 5.7 µmol/L.[2][10]

Q3: What are the known biochemical and cellular IC50 values for (S)-Ceralasertib against its primary target?

(S)-Ceralasertib inhibits the ATR enzyme with a biochemical IC50 of 1 nM.[3][5][6][7] In cellular assays, it inhibits the phosphorylation of the ATR substrate CHK1 with an IC50 of 74 nM.[1]

Troubleshooting Guide: Minimizing and Characterizing Off-Target Effects

Even with highly selective inhibitors, it is crucial to experimentally verify on-target and potential off-target effects. This guide provides troubleshooting strategies for researchers encountering unexpected results or wishing to rigorously characterize the selectivity of (S)-Ceralasertib in their experimental models.

Issue 1: Unexpected Phenotype Observed at High Concentrations

If you observe a cellular phenotype that is inconsistent with known ATR inhibition, especially at high concentrations of (S)-Ceralasertib, consider the possibility of off-target effects.

• Recommendation: Perform a dose-response experiment and correlate the phenotype with the IC50 for ATR inhibition in your cell line. Effects that only manifest at concentrations significantly higher than the ATR cellular IC50 (74 nM) may be due to off-target activities.

Issue 2: How can I confirm that the observed effects in my cellular model are due to ATR inhibition?

To ensure the observed cellular response is a direct result of ATR inhibition by (S)-Ceralasertib, it is important to perform target validation experiments.

• Recommendation 1: Western Blot Analysis. Analyze the phosphorylation status of downstream targets of ATR. A decrease in the phosphorylation of CHK1 (Ser345) is a direct indicator of ATR inhibition.[1]

• Recommendation 2: Cellular Thermal Shift Assay (CETSA). This assay can confirm direct binding of (S)-Ceralasertib to ATR in intact cells. Target engagement is verified by a shift in the thermal stability of the target protein upon ligand binding.[11][12][13][14]

Issue 3: How can I proactively identify potential off-targets of (S)-Ceralasertib in my specific experimental system?

While (S)-Ceralasertib is highly selective, its off-target profile in your unique cellular context may not have been fully characterized.

• Recommendation 1: Kinase Selectivity Profiling. Utilize a commercial kinase screening service to profile (S)-Ceralasertib against a broad panel of kinases at a concentration where you observe your phenotype of interest.[1]

• Recommendation 2: Chemoproteomics. This unbiased approach can identify both kinase and non-kinase off-targets directly from cell lysates.[15][16][17][18][19] This is particularly useful for identifying unanticipated interactions.

Data Presentation

Table 1: Kinase Selectivity of (S)-Ceralasertib

Target	Assay Type	IC50 / GI50	Reference
ATR	Biochemical	1 nM	[3][5][6][7]
ATR (pCHK1)	Cellular	74 nM	[1]
mTOR	Cellular	5.7 µM	[2][10]
DNA-PK	Cellular	> 5 µM	[1]
ATM	Cellular	> 5 µM	[1]
AKT	Cellular	> 5 µM	[1]
Kinome Screen (442 kinases)	Biochemical	> 1 µM (>50% inhibition)	[1]

Experimental Protocols

1. Western Blot for pCHK1 Inhibition

This protocol is to confirm the on-target activity of (S)-Ceralasertib by measuring the inhibition of CHK1 phosphorylation.

• Cell Treatment: Plate cells and allow them to adhere overnight. Treat cells with varying concentrations of (S)-Ceralasertib (e.g., 0, 10, 50, 100, 500 nM) for the desired time.

• Induce DNA Damage (Optional but Recommended): To robustly activate the ATR pathway, treat cells with a DNA damaging agent (e.g., hydroxyurea or UV radiation) for a short period before harvesting.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane and incubate with primary antibodies against phospho-CHK1 (Ser345) and total CHK1. Use a loading control like beta-actin or GAPDH.

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize using an ECL substrate.

2. Cellular Thermal Shift Assay (CETSA)

This protocol provides a framework for confirming the direct binding of (S)-Ceralasertib to ATR in a cellular context.

• Cell Treatment: Treat intact cells or cell lysates with (S)-Ceralasertib at the desired concentration or with a vehicle control (DMSO) for one hour.

• Heat Challenge: Aliquot the treated cells/lysates and heat them to a range of temperatures (e.g., 40-70°C) for 3-5 minutes, followed by cooling at room temperature.

• Lysis and Centrifugation: Lyse the cells (if treated intact) and centrifuge to pellet aggregated proteins.

• Analysis: Collect the supernatant and analyze the amount of soluble ATR protein by Western blot or other protein detection methods. A ligand-induced stabilization will result in more soluble protein at higher temperatures in the drug-treated samples compared to the vehicle control.

3. ADP-Glo™ Kinase Assay for Selectivity Profiling

This biochemical assay quantifies kinase activity by measuring the amount of ADP produced. It can be adapted to screen (S)-Ceralasertib against a panel of kinases.

• Reaction Setup: In a 384-well plate, set up kinase reactions containing the kinase of interest, its substrate, ATP, and varying concentrations of (S)-Ceralasertib.

• Kinase Reaction: Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes) to allow the enzymatic reaction to proceed.

• ATP Depletion: Add ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

• ADP to ATP Conversion: Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction. Incubate for 30-60 minutes.

• Luminescence Measurement: Read the luminescence on a plate reader. The signal is proportional to the amount of ADP produced and thus the kinase activity. A decrease in signal indicates inhibition by (S)-Ceralasertib.

Visualizations

Caption: ATR Signaling Pathway and (S)-Ceralasertib's Mechanism of Action.

Caption: Workflow for Assessing (S)-Ceralasertib Kinase Selectivity.

Caption: Troubleshooting Logic for Unexpected Experimental Outcomes.

References

• 1. AZD6738 [openinnovation.astrazeneca.com]
• 2. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer | Clinical Cancer Research | American Association for Cancer Research [aacrjournals.org]
• 3. AZD6738 (Ceralasertib) - Chemietek [chemietek.com]
• 4. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. The ATR inhibitor ceralasertib potentiates cancer checkpoint immunotherapy by regulating the tumor microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Durable responses to ATR inhibition with ceralasertib in tumors with genomic defects and high inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [bio-protocol.org]
• 12. High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 14. Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. genesandcancer.com [genesandcancer.com]
• 17. A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]

Technical Support Center: Investigating P-glycoprotein (P-gp) Mediated Efflux of (S)-Ceralasertib

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering challenges with in vitro experiments related to P-glycoprotein (P-gp) mediated efflux of (S)-Ceralasertib.

Frequently Asked Questions (FAQs)

Q1: What is (S)-Ceralasertib and why is P-gp mediated efflux a concern?

(S)-Ceralasertib is an orally active and selective inhibitor of the ATR kinase, a key protein in the DNA damage response pathway, with an IC50 of 1 nM.[1][2] It is under investigation for cancer therapy.[3] P-glycoprotein (P-gp), a member of the ATP-binding cassette (ABC) transporter family, is an efflux pump that can actively transport a wide range of substrates out of cells.[4][5] Recent studies have demonstrated that Ceralasertib is a substrate of P-gp.[3][6] This means that P-gp can pump Ceralasertib out of cancer cells, potentially reducing its intracellular concentration and limiting its therapeutic efficacy.[3][6]

Q2: Which in vitro models are suitable for studying P-gp mediated efflux of Ceralasertib?

Several in vitro models are available, with the most common being:

• Madin-Darby Canine Kidney (MDCK) cells transfected with the human MDR1 gene (MDCK-MDR1): This is considered a "gold-standard" methodology for evaluating P-gp substrate liability.[7] These cells form polarized monolayers and overexpress human P-gp.[4][5]

• Caco-2 cells: This human colon adenocarcinoma cell line spontaneously differentiates into a polarized monolayer expressing various transporters, including P-gp.[8] They are widely used to model the intestinal barrier.

• P-gp-overexpressing membrane vesicles: These are inside-out membrane preparations from cells overexpressing P-gp and can be used to directly measure ATP-dependent transport of a substrate.[7]

• Calcein-AM assay: This high-throughput fluorescence-based assay uses a P-gp substrate (Calcein-AM) to indirectly measure the inhibitory effect of a test compound on P-gp activity.[9][10][11][12][13]

• P-gp ATPase assay: This assay measures the ATP hydrolysis activity of P-gp in the presence of a test compound to determine if it is a substrate or inhibitor.[14][15]

Q3: What are the key parameters to determine if (S)-Ceralasertib is a P-gp substrate in a bidirectional transport assay?

The key parameters are the apparent permeability coefficients (Papp) in the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions, and the efflux ratio (ER).

• Papp (A-B): Measures the rate of transport from the apical (donor) to the basolateral (receiver) compartment.

• Papp (B-A): Measures the rate of transport from the basolateral (donor) to the apical (receiver) compartment.

• Efflux Ratio (ER): Calculated as the ratio of Papp (B-A) to Papp (A-B). An ER significantly greater than 2 is generally considered indicative of active efflux.

To confirm that the efflux is P-gp mediated, the experiment should be repeated in the presence of a known P-gp inhibitor. A significant reduction in the ER in the presence of the inhibitor confirms P-gp involvement.[7]

Troubleshooting Guide

Issue 1: High variability in Papp values and efflux ratios between experiments.

• Possible Cause: Inconsistent cell monolayer integrity.

  • Troubleshooting Step:

    • Monitor Transepithelial Electrical Resistance (TEER): Ensure TEER values are consistent and within the acceptable range for your cell line (e.g., >200 Ω·cm² for MDCK-MDR1) before and after the transport experiment. A significant drop in TEER indicates compromised monolayer integrity.

    • Lucifer Yellow Permeability: Perform a Lucifer Yellow permeability assay. High permeability of this paracellular marker indicates leaky monolayers.

    • Cell Culture Conditions: Maintain consistent cell seeding density, passage number, and culture duration (typically 3-5 days post-seeding for MDCK-MDR1 cells to form a confluent monolayer).[7]

• Possible Cause: Issues with the test compound solution.

  • Troubleshooting Step:

    • Solubility: Ensure (S)-Ceralasertib is fully dissolved in the transport buffer. Poor solubility can lead to inaccurate dosing and variable results. Consider using a low percentage of a co-solvent like DMSO (typically ≤1%).

    • Compound Stability: Verify the stability of Ceralasertib in the assay buffer under the experimental conditions (e.g., 37°C, incubation time).

Issue 2: Low or no significant efflux ratio observed for (S)-Ceralasertib, despite literature suggesting it is a P-gp substrate.

• Possible Cause: Low P-gp expression or activity in the cell line.

  • Troubleshooting Step:

    • Positive Control: Always include a known P-gp substrate with a high efflux ratio (e.g., Digoxin, Quinidine) as a positive control to validate the assay system.

    • Cell Line Authentication: Verify the P-gp expression level in your cell line using Western blot or qPCR. Passage number can affect transporter expression.

    • Inhibitor Control: Confirm that a known P-gp inhibitor (e.g., Verapamil, Elacridar) significantly reduces the efflux of your positive control.

• Possible Cause: Saturation of the P-gp transporter.

  • Troubleshooting Step:

    • Concentration Dependence: Test a range of (S)-Ceralasertib concentrations. High concentrations can saturate the transporter, leading to a lower apparent efflux ratio.

Issue 3: Unexpected results with P-gp inhibitors.

• Possible Cause: The inhibitor concentration is not optimal.

  • Troubleshooting Step:

    • Concentration-Response Curve: Determine the IC50 of the inhibitor on P-gp mediated transport of a known substrate in your cell system. Typical concentrations for commonly used inhibitors are:

      • Verapamil: 10-100 µM[6][9][16][17][18]

      • Cyclosporin A: 1-10 µM[7][19][20][21][22]

      • Elacridar (GF120918): 0.1-1 µM[23][24][25][26]

    • Inhibitor Specificity: Be aware that some inhibitors may affect other transporters or cellular processes at high concentrations.

• Possible Cause: The inhibitor itself is a P-gp substrate and competes with the test compound.

  • Troubleshooting Step:

    • Consult Literature: Review literature for the specific inhibitor's mechanism of action. Verapamil, for example, is a known P-gp substrate.[16]

Quantitative Data Summary

The following table summarizes in vitro data on the effect of P-gp on (S)-Ceralasertib cytotoxicity.

Cell Line	P-gp Status	(S)-Ceralasertib IC50 (µM)	(S)-Ceralasertib IC50 (µM) + Verapamil (5 µM)	Resistance Fold
KB-3-1	Parental (Low P-gp)	0.38 ± 0.05	0.35 ± 0.04	1.0
KB-C2	P-gp Overexpressing	2.15 ± 0.21	0.46 ± 0.06	5.7
SW620	Parental (Low P-gp)	0.42 ± 0.03	0.40 ± 0.02	1.0
SW620/Ad300	P-gp Overexpressing	1.89 ± 0.15	0.51 ± 0.04	4.5
HEK293	Parental (Low P-gp)	0.51 ± 0.06	0.48 ± 0.05	1.0
HEK293/ABCB1	P-gp Overexpressing	2.43 ± 0.23	0.55 ± 0.07	4.8

Data adapted from Chen et al., 2024.[6]

Experimental Protocols

Bidirectional Transport Assay in MDCK-MDR1 Cells

This protocol is a general guideline and should be optimized for your specific laboratory conditions.

• Cell Seeding: Seed MDCK-MDR1 cells onto Transwell® inserts at a density of approximately 1 x 10⁵ cells/cm² and culture for 3-5 days to form a confluent monolayer.

• Monolayer Integrity Check: Measure the TEER of the cell monolayers. Only use inserts with TEER values above the established threshold for your laboratory.

• Assay Initiation:

  • Wash the monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution with 10 mM HEPES, pH 7.4).

  • For A-B transport: Add the dosing solution containing (S)-Ceralasertib to the apical (A) chamber and fresh transport buffer to the basolateral (B) chamber.

  • For B-A transport: Add the dosing solution to the basolateral (B) chamber and fresh transport buffer to the apical (A) chamber.

  • To assess P-gp inhibition, pre-incubate the cells with a P-gp inhibitor (e.g., 50 µM verapamil) for 30-60 minutes before adding the Ceralasertib dosing solution containing the inhibitor.

• Incubation: Incubate the plates at 37°C with gentle shaking.

• Sampling: At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the receiver chamber and replace with fresh, pre-warmed transport buffer. Also, collect a sample from the donor chamber at the beginning and end of the experiment.

• Sample Analysis: Quantify the concentration of (S)-Ceralasertib in the samples using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis:

  • Calculate the cumulative amount of Ceralasertib transported over time.

  • Determine the flux rate (dQ/dt).

  • Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C₀) Where:

    • dQ/dt is the steady-state flux rate.

    • A is the surface area of the Transwell® membrane.

    • C₀ is the initial concentration of the compound in the donor chamber.

  • Calculate the efflux ratio: ER = Papp (B-A) / Papp (A-B).

Visualizations

Caption: Workflow for assessing P-gp mediated efflux of (S)-Ceralasertib.

Caption: Mechanism of (S)-Ceralasertib action and P-gp mediated efflux.

Caption: Troubleshooting logic for low efflux ratio of (S)-Ceralasertib.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Multidrug resistance transporters P-gp and BCRP limit the efficacy of ATR inhibitor ceralasertib in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Assessment of P-glycoprotein substrate and inhibition potential of test compounds in MDR1-transfected MDCK cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Multidrug resistance transporters P-gp and BCRP limit the efficacy of ATR inhibitor ceralasertib in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. P-gp Substrate Identification | Evotec [evotec.com]
• 8. Characterization of P-Glycoprotein Inhibitors for Evaluating the Effect of P-Glycoprotein on the Intestinal Absorption of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 4.5. Estimation of P-gp Transport Activity by Calcein/AM Retention Assay [bio-protocol.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Calcein AM staining: A guide to cell viability | Abcam [abcam.com]
• 13. Calcein assay: a high-throughput method to assess P-gp inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 4.6. P-gp ATPase Activity Assay [bio-protocol.org]
• 15. researchgate.net [researchgate.net]
• 16. Verapamil decreases P-glycoprotein expression in multidrug-resistant human leukemic cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Cooperativity between Verapamil and ATP Bound to the Efflux Transporter P-glycoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. experts.umn.edu [experts.umn.edu]
• 20. Verapamil P-glycoprotein transport across the rat blood-brain barrier: cyclosporine, a concentration inhibition analysis, and comparison with human data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Cyclosporine A (CsA) affects the pharmacodynamics and pharmacokinetics of the atypical antipsychotic amisulpride probably via inhibition of P-glycoprotein (P-gp) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Modeling Cyclosporine A Inhibition of the Distribution of a P-Glycoprotein PET Ligand, 11C-Verapamil, into the Maternal Brain and Fetal Liver of the Pregnant Nonhuman Primate: Impact of Tissue Blood Flow and Site of Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 23. ingentaconnect.com [ingentaconnect.com]
• 24. A simplified protocol employing elacridar in rodents: a screening model in drug discovery to assess P-gp mediated efflux at the blood brain barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. selleckchem.com [selleckchem.com]
• 26. researchgate.net [researchgate.net]

(S)-Ceralasertib stability issues in long-term cell culture

Welcome to the technical support center for (S)-Ceralasertib. This resource is designed to assist researchers, scientists, and drug development professionals in utilizing (S)-Ceralasertib for long-term cell culture experiments. Below you will find troubleshooting guides and frequently asked questions to address common stability and efficacy concerns.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent and storage condition for (S)-Ceralasertib stock solutions?

A1: (S)-Ceralasertib is typically dissolved in dimethyl sulfoxide (DMSO) to prepare a concentrated stock solution.[1][2][3] For long-term storage, aliquoted DMSO stock solutions are stable for up to one year when stored at -80°C and for one month at -20°C.[1] The powdered form of (S)-Ceralasertib is stable for up to three years at -20°C.[1] To minimize freeze-thaw cycles that can affect compound stability, it is recommended to prepare multiple small aliquots of the stock solution.

Q2: How should I prepare working concentrations of (S)-Ceralasertib in cell culture media?

A2: Prepare the working concentration by diluting the DMSO stock solution directly into your pre-warmed cell culture medium. It is crucial to maintain a final DMSO concentration that is non-toxic to your specific cell line, typically below 0.1%.[3] Ensure thorough mixing to achieve a homogenous solution before adding it to your cells.

Q3: Is there published data on the stability of (S)-Ceralasertib in cell culture media at 37°C?

A3: Currently, there is limited publicly available data specifically detailing the long-term stability of (S)-Ceralasertib in aqueous cell culture media at 37°C. While the compound is stable as a DMSO stock, its stability in physiological buffer solutions over extended periods (several days to weeks) has not been extensively characterized in published literature. Therefore, for long-term experiments, potential degradation should be a consideration.

Q4: How frequently should I replace the cell culture medium containing (S)-Ceralasertib in a long-term experiment?

A4: Given the absence of specific stability data in cell culture media, it is recommended to replace the medium with freshly prepared (S)-Ceralasertib every 48 to 72 hours. This practice helps to ensure a consistent concentration of the active compound and to replenish essential nutrients for the cells.

Q5: My cells seem to become resistant to (S)-Ceralasertib over time. What could be the cause?

A5: A decrease in efficacy over time may not solely be due to compound instability. Cells can develop resistance to (S)-Ceralasertib. One identified mechanism is the upregulation of multidrug resistance transporters P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP), which can actively pump the drug out of the cell.[4]

Troubleshooting Guide

This guide addresses common issues encountered during long-term cell culture experiments with (S)-Ceralasertib.

Observed Issue	Potential Cause	Recommended Troubleshooting Steps
Decreased drug efficacy in experiments lasting several days or weeks.	1. Compound Degradation: The compound may be degrading in the aqueous culture medium at 37°C. 2. Cellular Resistance: Cells may be developing resistance mechanisms, such as upregulating drug efflux pumps like P-gp and BCRP.[4] 3. Cellular Metabolism: Cells may be metabolizing the compound into less active forms.	1. Increase Media Change Frequency: Replace the media with freshly prepared (S)-Ceralasertib every 24-48 hours. 2. Assess Drug Concentration: If possible, use analytical methods like HPLC to measure the concentration of (S)-Ceralasertib in the culture supernatant over time. 3. Test for Resistance: Use a short-term cytotoxicity assay to compare the sensitivity of your long-term treated cells to a fresh batch of untreated cells. Investigate the expression of P-gp and BCRP in your cell line.
High variability in experimental results.	1. Inconsistent Drug Concentration: Incomplete dissolution or precipitation of (S)-Ceralasertib when diluting into media. 2. Inconsistent Cell Health: Long-term culture can lead to changes in cell physiology.	1. Ensure Complete Solubilization: After diluting the DMSO stock into media, vortex or invert the tube gently to ensure a homogenous solution. Visually inspect for any precipitate. 2. Monitor Cell Health: Regularly monitor cell morphology and viability. Ensure that the final DMSO concentration is well-tolerated.
Unexpected cytotoxicity in control (DMSO-treated) cells.	1. DMSO Toxicity: The final concentration of DMSO may be too high for your cell line. 2. Degradation of Media Components: Long-term incubation can lead to the degradation of essential media components.	1. Perform a DMSO Dose-Response: Determine the maximum tolerated DMSO concentration for your specific cell line in a long-term culture setting. 2. Maintain a Regular Media Change Schedule: Ensure that control cells also receive regular media changes.

Signaling Pathway and Experimental Workflow Diagrams

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. reactivi.ro [reactivi.ro]
• 4. Multidrug resistance transporters P-gp and BCRP limit the efficacy of ATR inhibitor ceralasertib in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (S)-Ceralasertib Dose-Response Curve Challenges

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the ATR inhibitor, (S)-Ceralasertib (AZD6738). The information is presented in a question-and-answer format to directly address common challenges encountered during in vitro dose-response experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (S)-Ceralasertib?

(S)-Ceralasertib is an orally active and selective inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a key protein in the DNA Damage Response (DDR) pathway.[1] ATR is activated by stalled DNA replication forks, a common feature of cancer cells known as replication stress. By inhibiting ATR, Ceralasertib prevents the activation of downstream signaling, including the phosphorylation of CHK1, which disrupts cell cycle checkpoints and DNA repair.[1] This leads to an accumulation of DNA damage and can induce apoptosis in cancer cells.[2]

Q2: What is the typical IC50 or GI50 range for (S)-Ceralasertib in cancer cell lines?

The half-maximal inhibitory concentration (IC50) for (S)-Ceralasertib against the isolated ATR enzyme is 1 nM.[3] In cell-based assays, the concentration for 50% growth inhibition (GI50) can vary significantly depending on the cell line's genetic background. In a screen of 276 cancer cell lines, the median GI50 was 1.47 µM, with about 30% of cell lines showing a GI50 below 1 µM.[1][4] Hematological cell lines have been reported to be generally more sensitive than solid tumor cell lines.[4]

Q3: How should I prepare my (S)-Ceralasertib stock solution?

(S)-Ceralasertib is soluble in DMSO.[3] For in vitro experiments, a common practice is to dissolve Ceralasertib in DMSO to create a high-concentration stock solution (e.g., 30 mM).[3] This stock can then be diluted in cell culture medium to the desired final concentrations for your dose-response experiments. It is recommended to keep the final DMSO concentration in the culture medium consistent across all conditions and controls, typically at or below 0.1%.[3]

Troubleshooting Guide

Q1: Why am I observing a right-shifted (higher) IC50/GI50 value than expected for my cell line?

There are several potential reasons for a right-shifted dose-response curve, indicating reduced sensitivity to (S)-Ceralasertib:

• Cell Line-Specific Resistance:

  • ATM/p53 Status: Cell lines with functional ATM and p53 pathways may be less reliant on ATR for DNA damage repair and cell cycle control, making them less sensitive to ATR inhibition.[5]

  • Drug Efflux Pumps: Overexpression of multidrug resistance transporters like P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP) can actively pump Ceralasertib out of the cells, reducing its intracellular concentration and efficacy.[6]

• Experimental Conditions:

  • High Seeding Density: If cells become confluent during the assay, contact inhibition can slow down proliferation, masking the cytotoxic or anti-proliferative effects of the drug. Ensure cells are seeded at a density that allows for logarithmic growth throughout the treatment period.[1]

  • Precipitation of the Compound: Ceralasertib, while soluble in DMSO, may precipitate when diluted into aqueous cell culture media, especially at higher concentrations. Visually inspect your assay plates for any signs of precipitation. Using a final DMSO concentration of 0.1% and ensuring proper mixing can help maintain solubility.[3]

Q2: My dose-response curve is flat, showing little to no effect even at high concentrations. What could be the issue?

A flat dose-response curve suggests a lack of drug activity or a fundamental resistance of the cell line. Here’s how to troubleshoot:

• Confirm On-Target Activity: It is crucial to verify that (S)-Ceralasertib is inhibiting its target, ATR, in your experimental system. This can be done by assessing the phosphorylation status of downstream biomarkers.

  • Western Blot Analysis: Treat your cells with a range of Ceralasertib concentrations and perform a Western blot to detect the phosphorylation of CHK1 (pCHK1), a direct target of ATR. A dose-dependent decrease in pCHK1 levels indicates successful target engagement.[1] Other useful pharmacodynamic biomarkers to assess include pRAD50 and γH2AX.[1]

• Check Compound Integrity: Ensure that your (S)-Ceralasertib stock solution has not degraded. If possible, use a fresh vial or lot of the compound.

• Intrinsic Resistance of the Cell Line: Some cell lines may be inherently resistant to ATR inhibition due to their specific genetic makeup and reliance on alternative DNA repair pathways. Consider testing a cell line known to be sensitive to Ceralasertib as a positive control.

Q3: I'm seeing a high degree of variability between my replicate wells. How can I improve the consistency of my dose-response assays?

Variability in dose-response assays can stem from several factors:

• Inconsistent Cell Seeding: Ensure a homogenous single-cell suspension before seeding and use a calibrated multichannel pipette to minimize well-to-well variation in cell number.

• Edge Effects: The outer wells of a 96-well plate are more prone to evaporation, which can concentrate the drug and affect cell growth. To mitigate this, avoid using the outermost wells for experimental conditions and instead fill them with sterile PBS or media.

• Assay-Specific Issues:

  • MTT/MTS Assays: The metabolic activity measured by these assays can be influenced by changes in cell size or metabolism that are independent of cell number.

  • CellTiter-Glo Assay: This assay measures ATP levels as a surrogate for viability.[5] Ensure that the plate has been properly equilibrated to room temperature before adding the reagent to ensure optimal enzyme activity.

Q4: The shape of my dose-response curve is unusual (e.g., non-sigmoidal, biphasic). What could this indicate?

An atypical dose-response curve can be due to several factors:

• Off-Target Effects: At very high concentrations, small molecule inhibitors can sometimes exhibit off-target effects that may lead to a second phase of inhibition or a plateau that is not at 0% viability. Ceralasertib has shown high selectivity for ATR over other kinases.[7]

• Cytostatic vs. Cytotoxic Effects: (S)-Ceralasertib can induce both cell cycle arrest (cytostatic) and apoptosis (cytotoxic).[2] The shape of the dose-response curve can be influenced by the predominant effect at different concentrations.

• Data Analysis: Ensure that you are using an appropriate non-linear regression model (e.g., log(inhibitor) vs. response with a variable slope) to fit your data.[5]

Quantitative Data Summary

Table 1: In Vitro Growth Inhibition (GI50) of (S)-Ceralasertib in Various Cancer Cell Lines

Cell Line	Cancer Type	GI50 (µM)	Notes
H460	Non-Small Cell Lung Cancer	1.05	-
H23	Non-Small Cell Lung Cancer	2.38	ATM-deficient
Hematological Cell Lines (Median)	Various	0.82	Generally more sensitive than solid tumor cells.
Solid Tumor Cell Lines (Median)	Various	1.68	-

Data compiled from multiple sources.[1][4][8] GI50 values can vary between studies due to different experimental conditions.

Experimental Protocols

Protocol 1: Cell Viability/Growth Inhibition Assay (MTS/CellTiter-Glo)

• Cell Seeding: Seed cells in a 96-well plate at a density that allows for logarithmic growth during the treatment period (typically 3 days). The optimal seeding density should be determined for each cell line.

• Drug Treatment: The following day, treat the cells with a serial dilution of (S)-Ceralasertib. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Viability Assessment:

  • MTS Assay: Add MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours. Measure the absorbance at the appropriate wavelength.

  • CellTiter-Glo Assay: Equilibrate the plate to room temperature. Add CellTiter-Glo reagent to each well, mix, and incubate for 10 minutes to stabilize the luminescent signal. Measure luminescence using a plate reader.[5]

• Data Analysis: Normalize the data to the vehicle-treated control wells and plot the dose-response curve using a suitable software package (e.g., GraphPad Prism). Fit the data using a non-linear regression model to determine the GI50 value.[5]

Protocol 2: Western Blot for Pharmacodynamic Biomarkers

• Cell Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat the cells with various concentrations of (S)-Ceralasertib for a specified time (e.g., 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Antibody Incubation: Block the membrane and incubate with primary antibodies against pCHK1 (Ser345), total CHK1, pRAD50, and γH2AX.[1] Use an antibody against a housekeeping protein (e.g., GAPDH, β-actin) as a loading control.

• Detection: Incubate with the appropriate HRP-conjugated secondary antibodies and detect the signal using an enhanced chemiluminescence (ECL) substrate.

Visualizations

Caption: ATR Signaling Pathway and the Mechanism of (S)-Ceralasertib Inhibition.

Caption: Experimental Workflow for a Cell-Based Dose-Response Assay.

References

• 1. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ceralasertib (AZD6738) Enhances ARF and ATM/ATR Cooperation in p53-Mediated Apoptosis upon Oncogenic Stress – Ceralasertib ATM/ATR inhibitor [oregontechsupport.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Ceralasertib | ATM/ATR | TargetMol [targetmol.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Multidrug resistance transporters P-gp and BCRP limit the efficacy of ATR inhibitor ceralasertib in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The orally active and bioavailable ATR kinase inhibitor AZD6738 potentiates the anti-tumor effects of cisplatin to resolve ATM-deficient non-small cell lung cancer in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Interpreting unexpected phenotypes in (S)-Ceralasertib treated cells

Welcome to the technical support center for (S)-Ceralasertib (also known as AZD6738). This resource is designed for researchers, scientists, and drug development professionals to help interpret and troubleshoot unexpected phenotypes observed during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (S)-Ceralasertib?

A1: (S)-Ceralasertib is a potent and selective inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase.[1][2][3] ATR is a critical protein in the DNA Damage Response (DDR) pathway. It detects single-stranded DNA that forms at stalled replication forks, a condition known as replication stress.[4][5] Upon activation, ATR phosphorylates a cascade of downstream targets, most notably the kinase CHK1, to initiate cell cycle arrest, stabilize the replication fork, and promote DNA repair.[2][5] By inhibiting ATR, Ceralasertib prevents this response, leading to an accumulation of DNA damage, abrogation of the G2/M checkpoint, and ultimately cell death (apoptosis), a process often termed "mitotic catastrophe".[1][6][7] This is particularly effective in cancer cells that have high levels of replication stress or defects in other DDR pathways (e.g., ATM deficiency), a concept known as synthetic lethality.[1][8]

Q2: What are the expected cellular phenotypes after (S)-Ceralasertib treatment?

A2: Based on its mechanism, the expected phenotypes in sensitive cell lines include:

• Inhibition of CHK1 Phosphorylation: A rapid decrease in the phosphorylation of CHK1 at Serine 345 is a primary indicator of target engagement.[9]

• Increased DNA Damage Markers: An accumulation of DNA double-strand breaks, visualized as an increase in γH2AX (phosphorylated H2AX at Serine 139) foci.[4][10]

• Cell Cycle Arrest Abrogation: Cells bypass the G2/M checkpoint, leading to premature entry into mitosis despite the presence of DNA damage.[11][12]

• S-Phase Accumulation: In some contexts, particularly in cells with existing DNA repair deficiencies, ATR inhibition can lead to an accumulation of cells in the S-phase due to unresolved replication stress.[13][14]

• Reduced Cell Viability and Apoptosis: Increased cell death and reduced clonogenic survival are the ultimate outcomes in sensitive cancer cells.[1]

Q3: How can I be sure my (S)-Ceralasertib is active?

A3: The most direct method is to perform a Western blot for phosphorylated CHK1 (pCHK1 Ser345) in cells treated with Ceralasertib for a short duration (e.g., 1-4 hours). A significant reduction in the pCHK1 signal relative to total CHK1, especially after inducing mild replication stress with agents like hydroxyurea (HU) or UV radiation, confirms ATR inhibition.[9][15]

Troubleshooting Unexpected Phenotypes

This guide addresses common unexpected results in a question-and-answer format.

Issue 1: No significant increase in γH2AX is observed after treatment.

• Potential Cause 1: Incorrect Timepoint. The accumulation of γH2AX following ATR inhibition is a downstream consequence of replication fork collapse. The timing can be cell-line dependent.

  • Solution: Perform a time-course experiment, analyzing γH2AX levels at multiple time points (e.g., 6, 12, 24, and 48 hours) after Ceralasertib addition.

• Potential Cause 2: Low Endogenous Replication Stress. The cell line used may have a low intrinsic level of replication stress. ATR inhibitors are most effective when replication forks are already stalled.

  • Solution: Co-treat cells with a low dose of a DNA-damaging or replication-stalling agent (e.g., hydroxyurea, cisplatin, or a topoisomerase inhibitor) to induce replication stress.[16] This can synergize with Ceralasertib to produce a more robust phenotype.[16]

• Potential Cause 3: Cell Cycle Status. Non-cycling cells will not experience replication stress and therefore will not show a strong γH2AX phenotype in response to ATR inhibition alone.[15]

  • Solution: Ensure that the cells are actively proliferating. If using primary cells or slow-growing lines, consider synchronizing them in S-phase before treatment.

Issue 2: Cells arrest in G1 phase instead of undergoing mitotic catastrophe.

• Potential Cause: Intact G1 Checkpoint. Some cell lines, particularly non-transformed or p53-wildtype cells, may have a robust G1 checkpoint. When ATR is inhibited, the resulting DNA damage may be sufficient to activate the ATM-p53-p21 pathway, leading to a G1 arrest that prevents entry into S-phase, thereby pre-empting replication catastrophe.[8]

  • Solution: Check the p53 and p21 status of your cell line. Use Western blotting to assess p21 induction post-treatment. This phenotype may represent a valid biological response in certain cellular contexts.

Issue 3: Increased cell survival or apparent drug resistance.

• Potential Cause 1: Compensatory Signaling. In some contexts, cancer cells can develop resistance by upregulating other DNA repair pathways or altering cell cycle checkpoint controls.

  • Solution: Investigate alternative DDR pathways. For example, assess the activation of DNA-PK or ATM. Combination therapies, such as with PARP inhibitors, may be required to overcome this resistance.[17]

• Potential Cause 2: APOBEC3B Expression Levels. Recent research suggests that the expression level of the DNA deaminase enzyme APOBEC3B is a key determinant of sensitivity to ATR inhibitors.[18] Low expression may lead to poor response.

  • Solution: Measure the baseline expression of APOBEC3B in your panel of cell lines via RT-qPCR or Western blot to see if it correlates with sensitivity.

• Potential Cause 3: Drug Efflux. Overexpression of multidrug resistance pumps like P-glycoprotein can reduce the intracellular concentration of the drug.

  • Solution: Test for the expression of common efflux pumps. Co-treatment with an efflux pump inhibitor can help determine if this is the mechanism of resistance.

Issue 4: Unexpected changes in cell morphology or immune marker expression.

• Potential Cause: Non-Canonical ATR Functions. ATR has roles beyond the classical DDR, including regulation of the tumor microenvironment and induction of senescence.[10][19] Treatment can induce immunogenic cell death or senescence-associated secretory phenotypes.

  • Solution: Assess markers for senescence (e.g., β-galactosidase activity) or immunomodulatory markers (e.g., surface calreticulin, HLA expression).[10] Recent studies show Ceralasertib can modulate T-cell populations and upregulate interferon pathways, which could explain unexpected immunological phenotypes.[20][21]

Data & Experimental Protocols

Quantitative Data Tables

Table 1: Typical Concentration Ranges for (S)-Ceralasertib In Vitro

Application	Concentration Range	Typical Duration	Notes
Target Engagement (pCHK1)	100 nM - 1 µM	1 - 4 hours	Confirm inhibition of ATR kinase activity.
Cell Viability (Monotherapy)	100 nM - 10 µM	72 - 120 hours	Highly cell-line dependent.
Synergy Studies	50 nM - 1 µM	24 - 72 hours	Used in combination with other DNA damaging agents.
Cell Cycle Analysis	250 nM - 2 µM	24 - 48 hours	Assess abrogation of G2/M checkpoint.

Table 2: Recommended Antibody Dilutions for Key DDR Markers

Antibody Target	Application	Supplier (Example)	Catalog # (Example)	Recommended Dilution
Phospho-CHK1 (Ser345)	Western Blot	Cell Signaling Tech	#2348	1:1000
Total CHK1	Western Blot	Cell Signaling Tech	#2360	1:1000
Phospho-Histone H2A.X (Ser139)	Western Blot	Millipore	#05-636	1:2000
Phospho-Histone H2A.X (Ser139)	Immunofluorescence	Millipore	#05-636	1:800 - 1:3000[22][23]
Total Histone H2A.X	Western Blot	Cell Signaling Tech	#7631	1:1000
β-Actin (Loading Control)	Western Blot	Sigma-Aldrich	A5441	1:5000

Detailed Experimental Protocols

Protocol 1: Western Blotting for pCHK1 Inhibition

• Cell Seeding: Plate cells to achieve 70-80% confluency at the time of harvest.

• Treatment: Treat cells with (S)-Ceralasertib (e.g., 1 µM) or DMSO vehicle control for 2-4 hours. For a positive control, treat a separate set of cells with a DNA damaging agent (e.g., 2 mM Hydroxyurea) for the same duration to induce pCHK1.

• Lysis: Wash cells twice with ice-cold PBS. Lyse cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors.[14]

• Quantification: Determine protein concentration using a BCA assay.

• Electrophoresis: Load 20-30 µg of protein per lane onto an 8-10% SDS-PAGE gel.

• Transfer: Transfer proteins to a PVDF membrane.

• Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA in TBST (Tris-Buffered Saline with 0.1% Tween-20).

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against pCHK1 (Ser345) and total CHK1 overnight at 4°C with gentle agitation.

• Washing: Wash the membrane 3 times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash as in step 9. Detect signal using an enhanced chemiluminescence (ECL) substrate and imaging system. A decrease in the pCHK1/Total CHK1 ratio indicates target engagement.

Protocol 2: Immunofluorescence (IF) for γH2AX Foci

• Cell Seeding: Plate cells on sterile glass coverslips in a multi-well plate and allow them to adhere overnight.

• Treatment: Treat cells with (S)-Ceralasertib (e.g., 1 µM) for 24 hours. Include a positive control (e.g., etoposide treatment or irradiation) and a vehicle control.

• Fixation: Remove media and wash once with PBS. Fix cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.[22]

• Permeabilization: Wash twice with PBS. Permeabilize cells with 0.25% Triton X-100 in PBS for 10 minutes.[22]

• Blocking: Wash twice with PBS. Block with 1% BSA in PBST (PBS + 0.1% Tween-20) for 1 hour.[23][24]

• Primary Antibody Incubation: Incubate coverslips with anti-γH2AX (Ser139) antibody diluted in blocking buffer for 1-2 hours at room temperature or overnight at 4°C in a humidified chamber.[24]

• Washing: Wash coverslips three times for 5 minutes each with PBST.

• Secondary Antibody Incubation: Incubate with an Alexa Fluor-conjugated secondary antibody (e.g., Alexa Fluor 488) diluted in blocking buffer for 1 hour at room temperature, protected from light.

• Counterstaining & Mounting: Wash as in step 7. Stain nuclei with DAPI (1 µg/mL) for 5 minutes. Wash once more. Mount coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging & Analysis: Visualize foci using a fluorescence or confocal microscope. Quantify the number of foci per nucleus using imaging software (e.g., ImageJ). An increase in foci indicates DNA damage.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

• Cell Seeding & Treatment: Plate cells in 6-well plates. After 24 hours, treat with (S)-Ceralasertib (e.g., 500 nM) or vehicle for 24-48 hours.

• Harvesting: Collect both adherent and floating cells to ensure apoptotic cells are included. Trypsinize adherent cells, combine with the supernatant, and pellet by centrifugation (300 x g for 5 minutes).

• Fixation: Wash the cell pellet once with cold PBS. Resuspend the pellet in ~500 µL PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours (or up to several weeks).

• Staining: Pellet the fixed cells by centrifugation (500 x g for 5 minutes). Wash once with PBS. Resuspend the pellet in 500 µL of Propidium Iodide (PI) staining solution (50 µg/mL PI and 100 µg/mL RNase A in PBS).

• Incubation: Incubate for 30 minutes at room temperature, protected from light.

• Analysis: Analyze the DNA content of the cells using a flow cytometer. The expected result of effective ATR inhibition is a reduction in the G2/M population and an increase in the sub-G1 (apoptotic) fraction.

Visualizations

Signaling & Experimental Workflows

Figure 1. Mechanism of action of (S)-Ceralasertib on the ATR signaling pathway.

Figure 2. A logical workflow for troubleshooting unexpected experimental results.

Figure 3. A general workflow for characterizing the effects of (S)-Ceralasertib.

References

• 1. What is Ceralasertib used for? [synapse.patsnap.com]
• 2. Ceralasertib | C20H24N6O2S | CID 121596701 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ceralasertib - NCI [dctd.cancer.gov]
• 4. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What are ATR inhibitors and how do they work? [synapse.patsnap.com]
• 6. Emerging strategies for cancer therapy by ATR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. jitc.bmj.com [jitc.bmj.com]
• 11. JCI Insight - ATR inhibition radiosensitizes cells through augmented DNA damage and G2 cell cycle arrest abrogation [insight.jci.org]
• 12. ATR inhibition radiosensitizes cells through augmented DNA damage and G2 cell cycle arrest abrogation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. ATR CONTRIBUTES TO CELL CYCLE ARREST AND SURVIVAL AFTER CISPLATIN BUT NOT OXALIPLATIN - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Development of pharmacodynamic biomarkers for ATR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The Novel ATR Inhibitor M1774 Induces Replication Protein Overexpression and Broad Synergy with DNA-targeted Anticancer Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. New findings reveal why only some cancers respond to ATR inhibitor therapy | UC Irvine School of Medicine [medschool.uci.edu]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. The ATR inhibitor ceralasertib potentiates cancer checkpoint immunotherapy by regulating the tumor microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 22. tandfonline.com [tandfonline.com]
• 23. crpr-su.se [crpr-su.se]
• 24. Quantitative γ-H2AX immunofluorescence method for DNA double-strand break analysis in testis and liver after intravenous administration of 111InCl3 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Synergistic Toxicity with (S)-Ceralasertib Combinations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to mitigate synergistic toxicities observed with (S)-Ceralasertib combination therapies. The information is compiled from clinical trial data and preclinical studies to ensure safe and effective experimental design.

Frequently Asked Questions (FAQs)

Q1: What are the most common synergistic toxicities observed with Ceralasertib in combination with other anti-cancer agents?

A1: The most frequently reported synergistic toxicities are hematological, including anemia, thrombocytopenia, and neutropenia. Other common adverse events include fatigue, nausea, and anorexia. The severity and incidence of these toxicities can vary depending on the combination agent (e.g., PARP inhibitors like Olaparib, immune checkpoint inhibitors like Durvalumab, or chemotherapy like Paclitaxel) and the dosing schedule.

Q2: What is the underlying mechanism for the synergistic toxicity, particularly the hematological adverse events?

A2: (S)-Ceralasertib is a potent and selective inhibitor of the ATR (Ataxia Telangiectasia and Rad3-related) protein kinase, a key regulator of the DNA damage response (DDR). Many combination therapies, such as those with PARP inhibitors or chemotherapy, also induce DNA damage. The synergistic effect arises from the dual assault on DNA repair pathways, which can be particularly toxic to rapidly dividing cells, including hematopoietic stem and progenitor cells in the bone marrow. This increased pressure on the DDR pathway can lead to enhanced cell killing in the bone marrow, resulting in myelosuppression.

Q3: Are there general strategies to minimize synergistic toxicity without compromising anti-tumor efficacy?

A3: Yes, several strategies have been employed in clinical trials. Intermittent dosing of Ceralasertib (e.g., 14 days on, 14 days off) has been shown to be better tolerated than continuous dosing, allowing for bone marrow recovery.[1][2] Dose reduction of Ceralasertib or the combination agent is a primary management strategy. Additionally, proactive supportive care, such as the use of growth factors and transfusions, can help manage hematological toxicities.

Troubleshooting Guides

Issue 1: Severe Hematological Toxicity (Anemia, Thrombocytopenia, Neutropenia)

Symptoms:

• Anemia: Fatigue, shortness of breath, pale skin, dizziness.

• Thrombocytopenia: Easy bruising, bleeding (e.g., nosebleeds, bleeding gums), petechiae (small red or purple spots on the skin).

• Neutropenia: Fever, signs of infection.

Troubleshooting Steps:

• Grade the Toxicity: Use the National Cancer Institute's Common Terminology Criteria for Adverse Events (CTCAE) to grade the severity of the hematological toxicity.

• Dose Modification: Based on the grade of toxicity, consider the following dose modifications as guided by clinical trial protocols:

  • With Olaparib: For Grade 3 or 4 hematological toxicities, dose reductions for Ceralasertib may include reducing the daily dose or the number of days of administration (e.g., from 160 mg daily for 7 days to 160 mg for 4 days or 120 mg daily for 7 days).[3] For anemia, a stepwise reduction with Olaparib dose reduced first, followed by Ceralasertib if the event recurs, has been suggested.[3]

  • With Durvalumab: For Grade 3 or 4 hematological toxicities, the Ceralasertib dose may be reduced from 240 mg twice daily to 160 mg twice daily, and then to 160 mg once daily.[4]

  • With Paclitaxel: For Grade 4 neutropenia, successive dose reductions of Ceralasertib (e.g., from 160 mg twice daily to 160 mg once daily, then to 80 mg once daily) have been implemented.[1]

• Supportive Care:

  • Anemia: For symptomatic Grade 2 or any Grade 3/4 anemia, consider red blood cell transfusions.

  • Thrombocytopenia: For significant bleeding or very low platelet counts (Grade 4), platelet transfusions may be necessary.

  • Neutropenia: For Grade 3 or 4 neutropenia, especially with fever (febrile neutropenia), consider the administration of granulocyte colony-stimulating factor (G-CSF) to stimulate neutrophil production.[1]

Issue 2: Persistent Fatigue and Nausea

Symptoms:

• Feeling of constant tiredness not relieved by rest.

• Loss of appetite, vomiting.

Troubleshooting Steps:

• Rule out Other Causes: Ensure that the fatigue and nausea are not due to other factors such as disease progression, dehydration, or electrolyte imbalances.

• Dose Interruption/Reduction: If fatigue or nausea is severe (Grade 3 or higher) and impacting the patient's daily life, a temporary interruption of Ceralasertib may be warranted. Upon resolution to Grade 1 or baseline, treatment can be resumed at a lower dose.

• Symptomatic Management:

  • Nausea: Prescribe antiemetic medications to be taken prophylactically before Ceralasertib administration.

  • Fatigue: Advise on energy conservation strategies and encourage light physical activity as tolerated.

Data Presentation

Table 1: Common Adverse Events with Ceralasertib Combination Therapies (All Grades, %)

Adverse Event	Ceralasertib + Olaparib[5][6][7]	Ceralasertib + Durvalumab[4][8][9][10]	Ceralasertib + Paclitaxel[1][11][12][13]
Anemia	62%	35.5% - 71%	44% - 47%
Thrombocytopenia	22% - 23%	35.5%	21% - 37%
Neutropenia	11% - 23%	6.7%	30% - 68%
Fatigue	86%	71%	17%
Nausea	89%	64.5%	30%
Anorexia	24%	61.3%	30%

Table 2: Grade 3/4 Hematological Adverse Events with Ceralasertib Combination Therapies (%)

Adverse Event	Ceralasertib + Olaparib[5][7]	Ceralasertib + Durvalumab[4][8]	Ceralasertib + Paclitaxel[1]
Anemia	15% - 22%	35.5%	23%
Thrombocytopenia	5% - 23%	35.5%	9%
Neutropenia	5% - 8%	6.7%	30%

Experimental Protocols

Protocol 1: In Vitro Assessment of Synergistic Cytotoxicity

Objective: To determine the synergistic cytotoxic effect of Ceralasertib in combination with another agent on cancer cell lines and normal hematopoietic progenitor cells.

Methodology:

• Cell Culture: Culture cancer cell lines of interest and normal human hematopoietic stem and progenitor cells (HSPCs).

• Drug Treatment: Treat cells with a dose-response matrix of Ceralasertib and the combination agent for a relevant duration (e.g., 72 hours).

• Viability Assay: Assess cell viability using a standard method such as the CellTiter-Glo® Luminescent Cell Viability Assay.

• Synergy Analysis: Calculate the combination index (CI) using the Chou-Talalay method. A CI < 1 indicates synergy.

• Apoptosis Assay: Perform flow cytometry analysis using Annexin V and Propidium Iodide staining to quantify apoptosis in treated cells.

Protocol 2: Monitoring and Management of Hematological Toxicity in Preclinical In Vivo Models

Objective: To establish a protocol for monitoring and managing hematological toxicity in animal models treated with Ceralasertib combinations.

Methodology:

• Animal Model: Utilize appropriate xenograft or syngeneic tumor models in mice.

• Treatment Administration: Administer Ceralasertib and the combination agent at doses and schedules determined from in vitro studies or literature.

• Blood Collection: Collect peripheral blood samples at baseline and at regular intervals during and after treatment.

• Complete Blood Count (CBC): Analyze blood samples for red blood cell count, hemoglobin, hematocrit, platelet count, and white blood cell differential using an automated hematology analyzer.

• Toxicity Grading: Grade hematological parameters based on established murine CTCAE guidelines.

• Supportive Care Intervention: If severe myelosuppression is observed, supportive care interventions such as subcutaneous administration of G-CSF or blood transfusions can be implemented and their impact on blood counts and animal well-being monitored.

• Bone Marrow Analysis: At the end of the study, collect and analyze bone marrow to assess cellularity and hematopoietic progenitor populations by flow cytometry.

Visualizations

Caption: ATR signaling pathway and the inhibitory action of (S)-Ceralasertib.

Caption: Workflow for in vivo monitoring and management of hematological toxicity.

Caption: A logical decision tree for managing adverse events.

References

• 1. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JCI - Durable responses to ATR inhibition with ceralasertib in tumors with genomic defects and high inflammation [jci.org]
• 3. Ceralasertib-Mediated ATR Inhibition Combined With Olaparib in Advanced Cancers Harboring DNA Damage Response and Repair Alterations (Olaparib Combinations) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phase II study of ceralasertib (AZD6738) in combination with durvalumab in patients with advanced gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Combination ATR (ceralasertib) and PARP (olaparib) Inhibitor (CAPRI) Trial in Acquired PARP Inhibitor-Resistant Homologous Recombination-Deficient Ovarian Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. onclive.com [onclive.com]
• 7. onclive.com [onclive.com]
• 8. ascopubs.org [ascopubs.org]
• 9. Phase II study of ceralasertib (AZD6738) in combination with durvalumab in patients with advanced gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ascopubs.org [ascopubs.org]
• 11. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ascopubs.org [ascopubs.org]

Technical Support Center: (S)-Ceralasertib and Paclitaxel Combination Protocol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working with the combination of (S)-Ceralasertib (AZD6738) and paclitaxel.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for the combination of (S)-Ceralasertib and paclitaxel?

A1: (S)-Ceralasertib is a potent and selective inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a key protein in the DNA damage response (DDR) pathway.[1] ATR is activated by replication stress, leading to cell cycle arrest and DNA repair.[1] By inhibiting ATR, Ceralasertib prevents cancer cells from repairing DNA damage, leading to an accumulation of genomic instability and subsequent cell death.[1] Paclitaxel is a microtubule-stabilizing agent that disrupts the dynamics of the mitotic spindle, leading to a prolonged M-phase arrest and, ultimately, apoptosis.[2] The combination is thought to be synergistic because paclitaxel-induced mitotic stress can lead to DNA damage, increasing the reliance of cancer cells on the ATR pathway for survival.[2]

Q2: What is the recommended Phase II dose (RP2D) for this combination in clinical settings?

A2: The recommended Phase II dose was established as 240 mg of Ceralasertib administered twice daily (BD) on days 1-14, in combination with 80 mg/m² of paclitaxel administered on days 1, 8, and 15 of a 28-day cycle.[2][3][4][5]

Q3: What are the most common toxicities observed with this combination in clinical trials?

A3: The most frequently reported treatment-emergent adverse events are hematological. These include neutropenia, anemia, and thrombocytopenia.[2][3][4][5] Other common, non-hematological toxicities include anorexia, nausea, alopecia, fatigue, pruritus, vomiting, and rash.[2]

Q4: In which cancer types has this combination shown promise?

A4: The combination of Ceralasertib and paclitaxel has demonstrated promising anti-tumor activity in patients with advanced solid tumors, with notable durable responses observed in patients with advanced melanoma who are resistant to anti-PD-1/L1 therapy.[2][3][4][6]

Q5: Are there known mechanisms of resistance to Ceralasertib?

A5: Preclinical studies suggest that overexpression of the ATP-binding cassette (ABC) transporters P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP) can confer resistance to Ceralasertib by increasing its efflux from cancer cells.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
In Vitro: Higher than expected cell viability/Lack of synergistic effect	1. Suboptimal drug concentrations or exposure time.2. Cell line is resistant to one or both agents.3. Issues with drug stability or preparation.	1. Perform a dose-response matrix to identify synergistic concentrations and optimal exposure times.2. Verify the sensitivity of your cell line to each agent individually. Consider using a cell line known to be sensitive to ATR inhibitors (e.g., ATM-deficient lines).3. Prepare fresh drug stocks for each experiment. Ensure proper storage conditions as recommended by the manufacturer.
In Vitro: High variability between replicates	1. Inconsistent cell seeding density.2. Edge effects in multi-well plates.3. Pipetting errors.	1. Ensure a homogenous single-cell suspension before seeding. Use a cell counter for accurate seeding.2. Avoid using the outer wells of the plate, or fill them with media to maintain humidity.3. Use calibrated pipettes and ensure proper mixing of reagents.
In Vivo: Poor tolerability in animal models (e.g., excessive weight loss)	1. Dosing regimen is too aggressive.2. Animal model is particularly sensitive to the combination.	1. Reduce the dose of one or both agents, or alter the dosing schedule (e.g., intermittent Ceralasertib dosing).2. Monitor animals closely for signs of toxicity. Provide supportive care as needed. Consider a different animal model if toxicity persists.
In Vivo: Lack of tumor growth inhibition	1. Insufficient drug exposure at the tumor site.2. The tumor model is resistant to the combination.3. Suboptimal dosing schedule.	1. Confirm drug formulation and administration route are appropriate for achieving desired plasma concentrations.2. Consider using a tumor model with known DDR defects (e.g., ATM-deficient xenografts) which may be more sensitive to ATR inhibition.3. Experiment with different dosing schedules, such as sequential vs. concurrent administration, to optimize the synergistic effect.
Western Blot: Inconsistent p-Chk1 inhibition	1. Suboptimal timing of lysate collection.2. Issues with antibody quality or protocol.	1. Perform a time-course experiment to determine the optimal time point for observing maximal p-Chk1 inhibition after Ceralasertib treatment.2. Validate your antibodies and optimize your Western blot protocol, including lysis buffer composition and antibody concentrations.

Data Presentation

Table 1: Recommended Phase II Dose and Schedule

Drug	Dose	Schedule	Cycle Length
(S)-Ceralasertib	240 mg BD	Days 1-14	28 Days
Paclitaxel	80 mg/m²	Days 1, 8, 15	28 Days
Data from a Phase I clinical trial in patients with advanced solid tumors.[2][3][4][5]

Table 2: Patient Demographics from Phase I Trial (N=57)

Characteristic	Value
Median Age (years)	59 (Range: 20-77)
Male/Female (%)	54.4 / 45.6
ECOG Performance Status 0/1 (%)	28.1 / 71.9
Median Prior Therapies	3 (Range: 1-9)
Most Common Tumor Types
Melanoma	33 (57.9%)
Gastric Cancer	15 (26.3%)
Sarcoma	4 (7.0%)
ECOG: Eastern Cooperative Oncology Group

Table 3: Common Treatment-Emergent Adverse Events (All Grades, ≥20%)

Adverse Event	Frequency (N=57)	Percentage
Neutropenia	39	68%
Anemia	25	44%
Thrombocytopenia	21	37%
Anorexia	17	30%
Nausea	17	30%
Alopecia	15	26%
Data from a Phase I clinical trial.[2]

Experimental Protocols

Representative In Vitro Cell Viability Assay

This protocol is a representative method for assessing the synergistic effects of (S)-Ceralasertib and paclitaxel on cancer cell lines.

• Cell Seeding: Plate cancer cells in 96-well plates at a density of 2,000-5,000 cells per well in 100 µL of appropriate growth medium. Allow cells to adhere overnight.

• Drug Preparation: Prepare stock solutions of (S)-Ceralasertib and paclitaxel in DMSO. Serially dilute the drugs in growth medium to create a dose-response matrix.

• Treatment: Treat the cells with varying concentrations of (S)-Ceralasertib, paclitaxel, or the combination. Include vehicle-only (DMSO) controls.

• Incubation: Incubate the plates for 72-96 hours at 37°C in a humidified incubator with 5% CO₂.

• Viability Assessment: Measure cell viability using a suitable assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay or MTT assay, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Analyze the combination data for synergy using a suitable model, such as the Bliss independence or Loewe additivity model.

Representative In Vivo Xenograft Study

This protocol provides a general framework for evaluating the in vivo efficacy of the (S)-Ceralasertib and paclitaxel combination.

• Animal Model: Use immunodeficient mice (e.g., female athymic nude mice, 6-8 weeks old).

• Tumor Implantation: Subcutaneously implant 5x10⁶ cancer cells (e.g., a human melanoma or gastric cancer cell line) in the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers (Volume = 0.5 x Length x Width²).

• Randomization: When tumors reach an average volume of 150-200 mm³, randomize the mice into treatment groups (e.g., Vehicle, Ceralasertib alone, Paclitaxel alone, Combination).

• Dosing:

  • (S)-Ceralasertib: Administer orally (p.o.) once or twice daily at a dose determined by tolerability studies (e.g., 25-50 mg/kg).

  • Paclitaxel: Administer intravenously (i.v.) or intraperitoneally (i.p.) on a weekly schedule (e.g., 10-15 mg/kg).

• Monitoring: Monitor tumor volume and body weight 2-3 times per week. Observe animals for any signs of toxicity.

• Endpoint: Euthanize mice when tumors reach a predetermined size (e.g., 2000 mm³), or at the end of the study period.

• Data Analysis: Compare tumor growth inhibition between the treatment groups. Statistical analysis (e.g., ANOVA) should be performed to determine significance.

Visualizations

Caption: Signaling pathway of (S)-Ceralasertib and paclitaxel.

Caption: In vitro experimental workflow.

Caption: Troubleshooting in vivo experiments.

References

• 1. Synergism of AZD6738, an ATR Inhibitor, in Combination with Belotecan, a Camptothecin Analogue, in Chemotherapy-Resistant Ovarian Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Ceralasertib-Mediated ATR Inhibition Combined With Olaparib in Advanced Cancers Harboring DNA Damage Response and Repair Alterations (Olaparib Combinations) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pure.johnshopkins.edu [pure.johnshopkins.edu]

Strategies to reduce variability in (S)-Ceralasertib xenograft studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce variability in (S)-Ceralasertib xenograft studies.

Frequently Asked Questions (FAQs)

Q1: What is (S)-Ceralasertib and what is its mechanism of action?

(S)-Ceralasertib (also known as AZD6738) is a potent and selective oral inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) protein kinase.[1][2][3] ATR is a critical component of the DNA Damage Response (DDR) pathway, which is activated in response to DNA replication stress.[3][4] By inhibiting ATR, Ceralasertib prevents the downstream signaling cascade that leads to cell cycle arrest and DNA repair. This results in the accumulation of DNA damage, particularly in cancer cells with high replication stress, leading to mitotic catastrophe and apoptosis.[2][3]

Q2: What are the common sources of variability in xenograft studies?

Variability in xenograft studies can arise from several factors, including:

• Animal-related factors: Age, weight, sex, genetic background, and health status of the mice can all contribute to variability.[5][6]

• Tumor-related factors: The cell line or patient-derived xenograft (PDX) model used, passage number, and the site of implantation can influence tumor growth and response to treatment.[7]

• Experimental procedures: Inconsistent tumor cell preparation and implantation techniques, drug formulation and administration, and tumor measurement methods can introduce significant variability.

• Environmental factors: Housing conditions, diet, and light/dark cycles can affect animal physiology and tumor growth.

Q3: What are the key considerations for designing a robust (S)-Ceralasertib xenograft study?

To minimize variability and ensure reproducible results, consider the following:

• Model Selection: Choose a well-characterized cell line or PDX model with a known sensitivity to ATR inhibitors. Models with defects in other DDR pathway components, such as ATM or BRCA1/2, may exhibit increased sensitivity to Ceralasertib.[3]

• Animal Strain: Use a consistent and well-defined mouse strain. While immunodeficient mice (e.g., nude, SCID) are standard, the specific strain can influence tumor take rate and growth.[5]

• Group Size: Ensure sufficient animal numbers per group to achieve statistical power. The number of animals needed will depend on the expected effect size and the inherent variability of the model.[8]

• Randomization and Blinding: Randomize animals into treatment groups and, where possible, blind the investigators who are performing measurements and data analysis to reduce bias.

• Standardized Procedures: Develop and adhere to detailed standard operating procedures (SOPs) for all experimental steps.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High variability in tumor growth within the same group	- Inconsistent number of viable tumor cells implanted- Variation in injection technique (subcutaneous, orthotopic)- Differences in animal health or stress levels- Cell line heterogeneity	- Ensure accurate cell counting and viability assessment (e.g., trypan blue exclusion) before implantation.- Standardize the injection volume, needle size, and anatomical location for implantation.- Acclimatize animals to the facility before the study begins and handle them consistently.- Use cells from a similar passage number for all animals.
Inconsistent response to (S)-Ceralasertib treatment	- Improper drug formulation or storage- Inaccurate dosing or administration route- Development of drug resistance- Variability in drug metabolism between animals	- Prepare fresh drug formulations daily and store them according to the manufacturer's instructions.- Calibrate dosing equipment regularly and ensure consistent administration (e.g., oral gavage technique).- If resistance is suspected, consider combination therapies or intermittent dosing schedules.[9]- Monitor animal weight and health to ensure proper drug absorption.
Tumor regression followed by rapid regrowth	- Insufficient treatment duration or dose- Presence of a resistant subpopulation of cancer cells	- Optimize the dosing schedule and duration based on preliminary studies. Continuous dosing may be required for tumor control.[1]- Consider combination therapies to target different pathways and prevent the emergence of resistance. Ceralasertib has shown efficacy in combination with chemotherapy and PARP inhibitors.[1][10]
Unexpected toxicity or animal weight loss	- Dose is too high- Off-target effects of the drug- Animal health issues unrelated to treatment	- Perform a dose-range-finding study to determine the maximum tolerated dose (MTD).- Monitor animals daily for clinical signs of toxicity and weigh them regularly.- Consult with a veterinarian to rule out underlying health problems.

Experimental Protocols

Below are summarized experimental methodologies based on published preclinical studies involving (S)-Ceralasertib.

Table 1: (S)-Ceralasertib Xenograft Study Parameters

Parameter	Example Protocol	Reference
Cell Line	FaDu (head and neck), LoVo (colorectal), Granta-519 (mantle cell lymphoma)	[1]
Animal Model	Athymic nude mice	[10]
Tumor Implantation	Subcutaneous injection of 5 x 10^6 cells in 50% Matrigel	N/A
Tumor Measurement	Caliper measurements twice weekly (Volume = (length x width^2)/2)	N/A
(S)-Ceralasertib Formulation	Suspended in 0.5% hydroxypropyl methylcellulose, 0.1% Tween 80	N/A
Dosing Regimen (Monotherapy)	6.25, 12.5, 25 mg/kg twice daily (BID) or 50 mg/kg once daily (QD) via oral gavage	[1]
Dosing Regimen (Combination)	25 mg/kg with carboplatin	[10]
Pharmacodynamic Markers	pCHK1, pRAD50, γH2AX in tumor tissue	[1]

Note: This table provides a general guideline. Specific parameters should be optimized for each cell line and experimental goal.

Visualizations

Signaling Pathway of ATR Inhibition by (S)-Ceralasertib

The following diagram illustrates the simplified signaling pathway affected by (S)-Ceralasertib.

Caption: Simplified ATR signaling pathway and the inhibitory action of (S)-Ceralasertib.

Experimental Workflow for a Xenograft Study

This diagram outlines a typical workflow for conducting an (S)-Ceralasertib xenograft study.

Caption: Standard experimental workflow for an (S)-Ceralasertib xenograft study.

Logical Relationship for Troubleshooting High Variability

This diagram illustrates a logical approach to troubleshooting high variability in tumor growth.

Caption: A decision-making diagram for troubleshooting high variability in xenograft studies.

References

• 1. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ceralasertib - My Cancer Genome [mycancergenome.org]
• 3. What is Ceralasertib used for? [synapse.patsnap.com]
• 4. mdpi.com [mdpi.com]
• 5. Methods to study xenografted human cancer in genetically diverse mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. blog.crownbio.com [blog.crownbio.com]
• 8. journals.biologists.com [journals.biologists.com]
• 9. The ATR inhibitor ceralasertib potentiates cancer checkpoint immunotherapy by regulating the tumor microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ceralasertib (AZD6738), an Oral ATR Kinase Inhibitor, in Combination with Carboplatin in Patients with Advanced Solid Tumors: A Phase I Study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Acquired Resistance to (S)-Ceralasertib

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding acquired resistance to the ATR inhibitor, (S)-Ceralasertib (AZD6738).

Frequently Asked Questions (FAQs)

Q1: What are the known mechanisms of acquired resistance to (S)-Ceralasertib?

A1: Acquired resistance to (S)-Ceralasertib can arise through several mechanisms, primarily categorized as:

• Upregulation of Multidrug Resistance Transporters: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1) and Breast Cancer Resistance Protein (BCRP/ABCG2), can lead to increased efflux of Ceralasertib from the cancer cells, thereby reducing its intracellular concentration and efficacy.[1][2]

• Alterations in the DNA Damage Response (DDR) Pathway:

  • Loss of Nonsense-Mediated Decay Factors: Loss of key components of the nonsense-mediated decay (NMD) pathway, particularly UPF2, has been shown to confer resistance to ATR inhibitors in gastric cancer.[3][4] This is associated with altered cell cycle progression and a reduction in transcription-replication collisions.[3][4]

  • Modulation of Cell Cycle Regulators: Depletion of Cyclin C or CDK8 can contribute to resistance by limiting the replication stress induced by ATR inhibitors.[2]

• Tumor Microenvironment Factors: The tumor vasculature and other components of the tumor microenvironment have been associated with resistance to Ceralasertib treatment.

Q2: My cells are showing reduced sensitivity to Ceralasertib over time. How can I determine if multidrug resistance transporters are involved?

A2: To investigate the involvement of P-gp and BCRP in Ceralasertib resistance, you can perform the following experiments:

• Western Blotting: Assess the protein expression levels of P-gp and BCRP in your resistant cell line compared to the parental, sensitive cell line. An upregulation in the resistant line is a strong indicator of transporter-mediated resistance.

• Cytotoxicity Assays with Inhibitors: Perform Ceralasertib IC50 determination assays in the presence and absence of known P-gp and BCRP inhibitors (e.g., verapamil for P-gp, Ko143 for BCRP). A significant decrease in the IC50 value in the presence of these inhibitors suggests their involvement in the resistance phenotype.[5]

• Efflux Assays: Utilize fluorescent substrates of P-gp (e.g., Rhodamine 123) or BCRP (e.g., Hoechst 33342) to measure the transporter activity in your resistant and sensitive cells. Increased efflux of the substrate in resistant cells, which can be reversed by specific inhibitors, confirms the functional role of these transporters.

Q3: Can alterations in the cell cycle profile indicate resistance to Ceralasertib?

A3: Yes, alterations in the cell cycle can be indicative of resistance. Ceralasertib, as an ATR inhibitor, typically induces cell cycle arrest, particularly at the G2/M checkpoint, in response to DNA damage.[4] In some resistant models, such as those with loss of UPF2, cells may fail to accumulate in G1 following treatment with an ATR inhibitor, suggesting a bypass of the drug-induced cell cycle checkpoint.[3][4] You can assess the cell cycle distribution of your sensitive and resistant cell lines after Ceralasertib treatment using flow cytometry analysis of propidium iodide-stained cells.

Troubleshooting Guides

Problem: Inconsistent IC50 values for Ceralasertib in cytotoxicity assays.

Possible Cause	Troubleshooting Step
Cell Seeding Density	Ensure a consistent number of cells are seeded in each well. Optimize the seeding density to ensure cells are in the exponential growth phase during the drug treatment period.
Drug Stability	Prepare fresh dilutions of Ceralasertib from a stock solution for each experiment. (S)-Ceralasertib is typically dissolved in DMSO for stock solutions. Avoid repeated freeze-thaw cycles of the stock solution.
Assay Duration	The duration of drug exposure can significantly impact the IC50 value. Standardize the incubation time with Ceralasertib across all experiments (e.g., 72 hours).
Metabolic Activity of Cells	If using a metabolic-based assay like MTT, ensure that the observed effect is due to cell death/growth inhibition and not alterations in cellular metabolism. Consider cross-validating results with a direct cell counting method (e.g., trypan blue exclusion) or a crystal violet staining assay.

Problem: Difficulty in detecting P-gp or BCRP by Western blot in resistant cells.

Possible Cause	Troubleshooting Step
Low Protein Expression	These transporters can sometimes have low endogenous expression. Ensure you are loading a sufficient amount of total protein (typically 30-50 µg). Consider using a positive control cell line known to overexpress P-gp (e.g., NCI/ADR-RES) or BCRP.
Poor Antibody Quality	Use a validated antibody specific for P-gp or BCRP. Check the manufacturer's datasheet for recommended antibody concentrations and positive/negative control data.
Subcellular Localization	P-gp and BCRP are membrane proteins. Ensure your lysis buffer and protein extraction protocol are suitable for solubilizing membrane proteins. Consider using a membrane protein extraction kit.
Protein Degradation	Add protease inhibitors to your lysis buffer to prevent protein degradation.

Quantitative Data Summary

Table 1: In Vitro Efficacy of (S)-Ceralasertib in Sensitive and Resistant Cancer Cell Lines

Cell Line	Cancer Type	Resistance Mechanism	(S)-Ceralasertib IC50 (µM) - Sensitive	(S)-Ceralasertib IC50 (µM) - Resistant	Resistance Fold	Reference
KB-3-1 / KB-C2	Cervical Cancer	P-gp Overexpression	0.49 ± 0.06	8.04 ± 1.21	16.41	[5]
SW620 / SW620/Ad300	Colorectal Cancer	P-gp Overexpression	0.82 ± 0.11	6.88 ± 0.95	8.39	[5]
NCI-H460 / NCI-H460/TPT10	Lung Cancer	BCRP Overexpression	0.31 ± 0.04	4.14 ± 0.58	13.37	[5]
S1 / S1-M1-80	Colon Cancer	BCRP Overexpression	0.59 ± 0.08	5.82 ± 0.76	9.86	[5]

Table 2: Reversal of (S)-Ceralasertib Resistance by Transporter Inhibitors

Resistant Cell Line	Transporter Overexpressed	Ceralasertib IC50 (µM)	Ceralasertib + Inhibitor IC50 (µM)	Inhibitor Used (Concentration)	Fold Reversal	Reference
KB-C2	P-gp	8.04 ± 1.21	0.46 ± 0.07	Verapamil (5 µM)	17.5	[5]
SW620/Ad300	P-gp	6.88 ± 0.95	3.42 ± 0.47	Verapamil (5 µM)	2.0	[5]
NCI-H460/TPT10	BCRP	4.14 ± 0.58	0.25 ± 0.03	Ko143 (1 µM)	16.6	[5]
S1-M1-80	BCRP	5.82 ± 0.76	0.53 ± 0.07	Ko143 (1 µM)	11.0	[5]

Experimental Protocols

Protocol 1: Determination of (S)-Ceralasertib IC50 using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of (S)-Ceralasertib in culture medium. Remove the overnight culture medium from the cells and add the Ceralasertib-containing medium. Include a vehicle control (e.g., DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the cell viability against the log of the Ceralasertib concentration and use a non-linear regression model to determine the IC50 value.[6]

Protocol 2: Western Blotting for P-gp and BCRP

• Protein Extraction: Lyse sensitive and resistant cells in RIPA buffer supplemented with protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (30-50 µg) onto a 7.5% SDS-polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against P-gp (e.g., clone C219) or BCRP (e.g., clone BXP-21) overnight at 4°C.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Loading Control: Probe the membrane with an antibody against a loading control protein (e.g., β-actin or GAPDH) to ensure equal protein loading.[7][8][9]

Protocol 3: CRISPR-Cas9 Screen to Identify Resistance Genes

• Library Selection: Choose a genome-wide or a focused sgRNA library (e.g., targeting genes in the DDR pathway).

• Lentivirus Production: Produce lentiviral particles carrying the sgRNA library.

• Cell Transduction: Transduce the parental cancer cell line with the lentiviral library at a low multiplicity of infection (MOI) to ensure most cells receive a single sgRNA.

• Antibiotic Selection: Select for successfully transduced cells using an appropriate antibiotic (e.g., puromycin).

• Drug Selection: Treat the transduced cell population with a lethal dose of (S)-Ceralasertib. A control population of transduced cells should be grown in parallel without the drug.

• Genomic DNA Extraction: After a period of selection where resistant clones have emerged, harvest the surviving cells and extract their genomic DNA.

• PCR Amplification and Sequencing: Amplify the sgRNA cassettes from the genomic DNA by PCR and subject the amplicons to next-generation sequencing.

• Data Analysis: Analyze the sequencing data to identify the sgRNAs that are enriched in the Ceralasertib-treated population compared to the control population. The genes targeted by these enriched sgRNAs are potential drivers of resistance.[1][3][4]

Visualizations

Caption: ATR signaling pathway and the inhibitory action of (S)-Ceralasertib.

Caption: Key mechanisms of acquired resistance to (S)-Ceralasertib.

Caption: Experimental workflow for identifying Ceralasertib resistance mechanisms.

References

• 1. CRISPR-suppressor scanning for systematic discovery of drug resistance mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multidrug resistance transporters P-gp and BCRP limit the efficacy of ATR inhibitor ceralasertib in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of Drug Resistance Genes Using a Pooled Lentiviral CRISPR/Cas9 Screening Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of Drug Resistance Genes Using a Pooled Lentiviral CRISPR/Cas9 Screening Approach | Springer Nature Experiments [experiments.springernature.com]
• 5. CRISPR Screening Protocol: A Step-by-Step Guide - CD Genomics [cd-genomics.com]
• 6. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Dual Inhibition of P-gp and BCRP Improves Oral Topotecan Bioavailability in Rodents - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing (S)-Ceralasertib concentration for specific cell lines

Welcome to the technical support center for (S)-Ceralasertib. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing (S)-Ceralasertib in their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to support your research.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (S)-Ceralasertib?

A1: (S)-Ceralasertib, also known as AZD6738, is a potent and selective inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase.[1][2][3] ATR is a critical protein in the DNA Damage Response (DDR) pathway, which is activated in response to DNA replication stress.[1][3][4] By inhibiting ATR, Ceralasertib prevents the downstream phosphorylation of CHK1, a key cell cycle checkpoint kinase.[4] This disruption of the DDR pathway leads to the accumulation of DNA damage, ultimately causing cell cycle arrest and apoptosis in cancer cells that are highly dependent on the ATR signaling pathway for survival.[1][3]

Q2: Which cell lines are most sensitive to (S)-Ceralasertib?

A2: Sensitivity to (S)-Ceralasertib is often heightened in cell lines with defects in other DNA damage response pathways, particularly those with mutations or deficiencies in the ATM (Ataxia-Telangiectasia Mutated) protein.[4] Additionally, cancer cells experiencing high levels of replication stress, for instance, due to oncogene amplification like CCNE1, tend to show increased sensitivity.[4] In a broad panel of 276 cancer cell lines, hematologic cell lines generally exhibited greater sensitivity compared to solid tumor cell lines.[4]

Q3: What is a typical effective concentration range for (S)-Ceralasertib in vitro?

A3: The effective concentration of (S)-Ceralasertib can vary significantly between cell lines. However, "on-target" concentration ranges are generally considered to be between 0.074 µmol/L and 0.67 µmol/L (74 nM to 670 nM) for 50-90% inhibition of ATR.[4] For growth inhibition (GI50), the median value across a large panel of cell lines was 1.47 µmol/L, with sensitive cell lines showing GI50 values below 1 µmol/L.[4] It is crucial to perform a dose-response curve for your specific cell line to determine the optimal concentration.

Q4: How should I prepare a stock solution of (S)-Ceralasertib?

A4: (S)-Ceralasertib is typically supplied as a solid. For in vitro experiments, it is recommended to prepare a stock solution in dimethyl sulfoxide (DMSO). The final concentration of DMSO in your cell culture media should be kept low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No or low efficacy at expected concentrations	Cell line may be resistant.	- Confirm the ATM status of your cell line; ATM-deficient cells are often more sensitive.[4]- Investigate if your cell line overexpresses multidrug resistance transporters like P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP), which can cause drug efflux.[1][5][6]- Consider co-treatment with a P-gp or BCRP inhibitor to see if sensitivity is restored.[1][5][6]
Suboptimal experimental conditions.	- Ensure the drug was properly dissolved and the final concentration in the media is correct.- Verify the health and confluency of your cells before treatment.- Extend the incubation time, as the effects of Ceralasertib may be time-dependent.
High cell death in control (DMSO-treated) group	DMSO toxicity.	- Lower the final concentration of DMSO in your culture medium. A concentration of 0.1% or lower is generally well-tolerated by most cell lines.
Poor cell health.	- Ensure cells are in the logarithmic growth phase and are not overly confluent before starting the experiment.
Inconsistent results between experiments	Variability in cell culture.	- Use cells from the same passage number for all related experiments.- Standardize cell seeding density and treatment duration.
Drug degradation.	- Prepare fresh dilutions of Ceralasertib from a frozen stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.
Difficulty detecting p-CHK1 by Western Blot after treatment	Timing of protein extraction is not optimal.	- Perform a time-course experiment (e.g., 2, 6, 12, 24 hours) to determine the peak of p-CHK1 inhibition.
Antibody issues.	- Use a validated antibody for p-CHK1 (Ser345).- Ensure proper antibody dilution and incubation conditions.
Low protein expression.	- You may need to stimulate the ATR pathway with a DNA damaging agent (e.g., hydroxyurea or UV radiation) to observe a robust p-CHK1 signal that is then inhibited by Ceralasertib.

Data on (S)-Ceralasertib Efficacy in Various Cell Lines

The following table summarizes the 50% growth inhibition (GI50) or 50% inhibitory concentration (IC50) values for (S)-Ceralasertib in a selection of cancer cell lines.

Cell Line	Cancer Type	GI50 / IC50 (µM)	Notes
Median (276 cell lines)	Various	1.47 (GI50)	Hematologic cell lines were generally more sensitive.[4]
H460	Non-Small Cell Lung Cancer	1.05 (GI50)
H23	Non-Small Cell Lung Cancer	2.38 (GI50)
LoVo	Colorectal Cancer	Not specified, but sensitive	MRE11A-mutant.[4]
HCC1806	Breast Cancer	Not specified, but sensitive	CCNE1 amplified.[4]
SNU-601	Gastric Cancer	Dose-dependent increase in S and sub-G1 populations up to 1 µM
Breast Cancer Cell Lines (unspecified)	Breast Cancer	< 1 (IC50)	Based on MTT assay.

Experimental Protocols

Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

This protocol provides a general guideline for determining the GI50 or IC50 of (S)-Ceralasertib.

• Cell Seeding:

  • Seed cells in a 96-well plate at a density that will allow for logarithmic growth over the course of the experiment.

  • Incubate overnight to allow for cell attachment.

• Drug Treatment:

  • Prepare a serial dilution of (S)-Ceralasertib in your cell culture medium. A typical concentration range to start with is 0.01 µM to 10 µM.

  • Include a vehicle control (DMSO) at the same final concentration as your highest drug concentration.

  • Remove the overnight media from the cells and replace it with the media containing the different concentrations of Ceralasertib.

  • Incubate for the desired treatment duration (e.g., 72 hours).

• Viability Assessment:

  • For MTT Assay:

    • Add MTT reagent to each well and incubate for 2-4 hours at 37°C.

    • Solubilize the formazan crystals with DMSO or a solubilization buffer.

    • Read the absorbance at the appropriate wavelength (typically 570 nm).

  • For CellTiter-Glo® Assay:

    • Equilibrate the plate and reagent to room temperature.

    • Add the CellTiter-Glo® reagent to each well.

    • Mix on an orbital shaker for 2 minutes to induce cell lysis.

    • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

    • Measure luminescence with a luminometer.

• Data Analysis:

  • Normalize the data to the vehicle control.

  • Plot the normalized viability against the log of the Ceralasertib concentration.

  • Use a non-linear regression model to calculate the GI50 or IC50 value.

Western Blot for ATR Pathway Analysis

This protocol is for assessing the inhibition of the ATR signaling pathway by measuring the phosphorylation of its downstream target, CHK1.

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with the desired concentrations of (S)-Ceralasertib for the determined optimal time.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Collect the lysate and centrifuge to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by size using SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against phospho-CHK1 (Ser345) overnight at 4°C.

  • Also, probe for total CHK1 and a loading control (e.g., β-actin or GAPDH) on the same or a separate blot.

  • Wash the membrane with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities to determine the relative levels of protein phosphorylation.

Visualizations

Caption: ATR signaling pathway and the inhibitory action of (S)-Ceralasertib.

Caption: Troubleshooting workflow for low efficacy of (S)-Ceralasertib.

Caption: Experimental workflow for Western Blot analysis.

References

• 1. Multidrug resistance transporters P-gp and BCRP limit the efficacy of ATR inhibitor ceralasertib in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Resistance to ATR inhibitors is mediated by loss of the nonsense-mediated decay factor UPF2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is Ceralasertib used for? [synapse.patsnap.com]
• 4. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Multidrug resistance transporters P-gp and BCRP limit the efficacy of ATR inhibitor ceralasertib in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

In Vitro Efficacy of (S)-Ceralasertib Versus Other ATR Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro efficacy of (S)-Ceralasertib (AZD6738) against other prominent Ataxia Telangiectasia and Rad3-related (ATR) protein kinase inhibitors, including Elimusertib (BAY-1895344) and Berzosertib (M6620/VX-970). The information herein is supported by experimental data from peer-reviewed studies to assist researchers in making informed decisions for their pre-clinical and clinical investigations.

At a Glance: Comparative Potency of ATR Inhibitors

The in vitro potency of ATR inhibitors is a critical determinant of their potential therapeutic efficacy. This is often quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition in vitro. A lower IC50 value corresponds to a higher potency.

Recent studies have directly compared the in vitro activity of several clinical-stage ATR inhibitors. Elimusertib has been identified as the most potent among those tested, with (S)-Ceralasertib being the least potent in the specific assays conducted[1][2]. One study in lymphoma cell lines indicated that Elimusertib demonstrated IC50 values approximately 20-fold lower than those of Ceralasertib, suggesting a significantly stronger antiproliferative activity[3].

The following tables summarize the available quantitative data on the in vitro efficacy of (S)-Ceralasertib and other ATR inhibitors from various studies.

Table 1: Comparative IC50 Values of ATR Inhibitors in Cancer Cell Lines

Inhibitor	Cell Line(s)	Assay Type	IC50 (µM)	Source
(S)-Ceralasertib (AZD6738)	H146, H82, DMS114 (SCLC)	Cell Viability (CellTiter-Glo)	~0.1 - 1	[4]
HCT116 p53 wild-type and p53-null	Cell Viability (MTT)	Not specified, graphical representation	[5]
SCaBER, VMCUB-1, J82 (Bladder Cancer)	Cell Viability (XTT)	Not specified, graphical representation	[6]
Elimusertib (BAY-1895344)	H146, H82, DMS114 (SCLC)	Cell Viability (CellTiter-Glo)	<0.01	[4]
Berzosertib (M6620/VX-970)	H146, H82, DMS114 (SCLC)	Cell Viability (CellTiter-Glo)	~0.01 - 0.1	[4]
HT29 (Colon Cancer)	Cellular ATR Inhibition	0.019	[2]
Cal-27, FaDu (HNSCC)	Cell Viability (Resazurin)	0.285, 0.252	[6][7]

SCLC: Small Cell Lung Cancer; HNSCC: Head and Neck Squamous Cell Carcinoma

Table 2: Comparative IC50 Values from In Vitro ATR Kinase Assays

Inhibitor	ATP Concentration	IC50 (nM)	Source
Berzosertib (VE-822)	Km ATP	0.2	Reaction Biology
10 µM ATP	7.6	Reaction Biology
1 mM ATP	4,200	Reaction Biology
Elimusertib (BAY-1895344)	Km ATP	3.7	Reaction Biology
10 µM ATP	600	Reaction Biology
1 mM ATP	>100,000	Reaction Biology

ATR Signaling Pathway

The ATR kinase is a master regulator of the DNA Damage Response (DDR), a network of signaling pathways that safeguard genomic integrity[8]. Upon replication stress, such as stalled replication forks, ATR is activated and phosphorylates a cascade of downstream targets, most notably Checkpoint Kinase 1 (CHK1)[8]. This leads to cell cycle arrest, allowing time for DNA repair and preventing the propagation of damaged DNA. Inhibition of ATR abrogates this crucial checkpoint, leading to an accumulation of DNA damage and ultimately, cell death, a concept known as synthetic lethality, particularly in cancer cells with existing DNA repair defects[8].

Caption: The ATR signaling pathway in response to DNA damage and its inhibition.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of ATR inhibitors.

In Vitro ATR Kinase Assay

This assay measures the direct inhibitory effect of a compound on the kinase activity of the ATR protein.

• Enzyme and Substrate: Recombinant human ATR/ATRIP complex is incubated with a substrate, such as a GST-p53 fusion protein.

• Reaction Initiation: The kinase reaction is initiated by the addition of a mixture containing MgCl2 and ATP.

• Incubation: The reaction mixture, including various concentrations of the test inhibitor, is incubated at room temperature for a specified time (e.g., 30 minutes).

• Reaction Termination: The reaction is stopped by the addition of a solution containing EDTA.

• Detection: The level of substrate phosphorylation is quantified. A common method is Homogeneous Time-Resolved Fluorescence (HTRF), which uses a d2-labeled anti-GST antibody and a Europium-labeled anti-phospho-substrate antibody. The HTRF signal is read on a plate reader.

• Data Analysis: The IC50 values are calculated from the dose-response curves.

Cell Viability Assays

These assays determine the effect of the inhibitors on the metabolic activity and proliferation of cancer cell lines.

1. CellTiter-Glo® Luminescent Cell Viability Assay

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 2000 cells/well) and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a range of concentrations of the ATR inhibitor for a defined period (e.g., 72 hours).

• Lysis and Luminescence: A reagent containing a thermostable luciferase and its substrate, luciferin, is added to the wells. This lyses the cells, releasing ATP. In the presence of ATP, the luciferase catalyzes the conversion of luciferin to oxyluciferin, generating a luminescent signal that is proportional to the amount of ATP present, which is indicative of the number of viable cells.

• Measurement: The luminescent signal is measured using a microplate reader.

• Data Analysis: IC50 values are determined by fitting the data to a dose-response curve.

2. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

• Cell Seeding and Treatment: Similar to the CellTiter-Glo assay, cells are seeded and treated with the inhibitor.

• MTT Addition: An MTT solution is added to each well and incubated for 1-4 hours. In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan precipitate.

• Solubilization: A solubilization solution (e.g., SDS-HCl) is added to dissolve the formazan crystals.

• Measurement: The absorbance of the colored solution is measured using a spectrophotometer at a wavelength of approximately 570 nm.

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability, and IC50 values are determined.

3. Resazurin Reduction Assay

• Cell Seeding and Treatment: Cells are seeded and treated with the inhibitor as described above.

• Resazurin Addition: A resazurin-based solution is added to the cells. Viable, metabolically active cells reduce the blue resazurin to the pink, fluorescent resorufin.

• Incubation: The plates are incubated for a specified time to allow for the color change.

• Measurement: The fluorescence or absorbance of resorufin is measured using a plate reader.

• Data Analysis: The signal is proportional to the number of viable cells, and IC50 values are calculated.

Western Blotting for ATR Pathway Inhibition

Western blotting is used to detect the levels of specific proteins and their phosphorylation status, providing a direct measure of target engagement by the inhibitor.

• Cell Lysis: After treatment with the ATR inhibitor and/or a DNA damaging agent (to activate the ATR pathway), cells are washed with ice-cold PBS and lysed in a buffer containing protease and phosphatase inhibitors to preserve protein integrity.

• Protein Quantification: The protein concentration of the lysates is determined using a standard method, such as the BCA assay, to ensure equal loading.

• SDS-PAGE: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., nitrocellulose or PVDF).

• Blocking: The membrane is incubated in a blocking solution (e.g., non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with a primary antibody specific to the protein of interest (e.g., total ATR, total CHK1, phospho-CHK1 (Ser345), or γH2AX).

• Secondary Antibody Incubation: After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP) that recognizes the primary antibody.

• Detection: A chemiluminescent substrate is added to the membrane, which reacts with the HRP on the secondary antibody to produce light. The light signal is captured on X-ray film or with a digital imager.

• Analysis: The intensity of the bands corresponding to the proteins of interest is quantified to determine changes in protein levels or phosphorylation status. A decrease in the phospho-CHK1 signal relative to total CHK1 is a direct indicator of ATR inhibition.

Caption: A simplified workflow of the Western Blotting technique.

References

• 1. Comparative in vivo toxicology of ATR inhibitors ceralasertib, elimusertib, and berzosertib alone and in combination with ionizing radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cris.bgu.ac.il [cris.bgu.ac.il]
• 3. Chemical strategies for development of ATR inhibitors | Expert Reviews in Molecular Medicine | Cambridge Core [cambridge.org]
• 4. The novel ATR inhibitor M1774 induces replication protein overexpression and broad synergy with DNA-targeted anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Identification and evaluation of a potent novel ATR inhibitor, NU6027, in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Emerging strategies for cancer therapy by ATR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of (S)-Ceralasertib and Berzosertib in ATM-Deficient Cancers

A deep dive into the preclinical data of two leading ATR inhibitors reveals distinct profiles in their activity against tumors with ATM deficiency, a key synthetic lethal interaction in oncology. This guide provides a comprehensive comparison of (S)-Ceralasertib (AZD6738) and berzosertib (M6620, VX-970), focusing on their performance in ATM-deficient cellular contexts. The information presented is intended for researchers, scientists, and professionals in drug development to inform further investigation and clinical application.

Executive Summary

(S)-Ceralasertib and berzosertib are potent and selective inhibitors of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a critical component of the DNA damage response (DDR) pathway. In cells deficient in Ataxia Telangiectasia Mutated (ATM), another key DDR kinase, the inhibition of ATR leads to a synthetic lethal phenotype, where the dual defects in DNA repair pathways result in catastrophic DNA damage and cell death.[1][2][3] Preclinical studies have consistently demonstrated the potential of both agents in targeting ATM-deficient tumors. While direct head-to-head comparative studies under identical experimental conditions are limited in the public domain, this guide synthesizes available data to draw a comparative picture of their efficacy and mechanistic action.

Mechanism of Action: Exploiting Synthetic Lethality

In healthy cells, ATM and ATR represent two parallel signaling pathways that respond to different types of DNA damage. ATM is primarily activated by DNA double-strand breaks (DSBs), while ATR responds to single-stranded DNA (ssDNA) regions that arise from replication stress. When ATM is deficient, a common alteration in many cancers, cells become heavily reliant on the ATR pathway to repair DNA damage and maintain genomic stability.

Both (S)-Ceralasertib and berzosertib exploit this dependency. By inhibiting ATR, these drugs dismantle the remaining critical DNA repair pathway in ATM-deficient cells. This leads to an accumulation of unrepaired DNA damage, replication fork collapse, and ultimately, cell death through mitotic catastrophe.[1][3][4]

Fig. 1: Synthetic lethality of ATR inhibitors in ATM-deficient cells.

Quantitative Performance Data

Drug	Target	Potency Metric	Value	Cell Context/Assay Conditions
(S)-Ceralasertib	ATR	IC50 (cell-free)	1 nM	Enzymatic assay.[1]
ATR	GI50	~0.1 - 1 µM	Panel of cancer cell lines, sensitivity associated with functional ATM deficiency.[4]
ATR	IC50	< 1 µM	Multiple human breast cancer cell lines.[5]
Berzosertib	ATR	Ki	< 0.3 nM	Biochemical assay.[3]
ATR	IC50 (cell-free)	19 nM	Enzymatic assay.
ATR	IC50	0.25 - 0.29 µM	Head and neck squamous cell carcinoma cell lines (72h treatment).[6]

Experimental Protocols

The following are generalized methodologies for key experiments cited in the evaluation of ATR inhibitors in ATM-deficient cells.

Cell Viability and Proliferation Assays

• Objective: To determine the concentration-dependent effect of the inhibitors on cell growth and survival.

• Methodology:

  • Cell Seeding: ATM-proficient and ATM-deficient cancer cell lines are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

  • Drug Treatment: Cells are treated with a serial dilution of (S)-Ceralasertib or berzosertib for a specified duration (e.g., 48, 72 hours, or up to 5 days).[1][6]

  • Viability Assessment: Cell viability is measured using assays such as CellTiter-Glo® Luminescent Cell Viability Assay (Promega), which quantifies ATP levels as an indicator of metabolically active cells, or MTT assays.[1][5]

  • Data Analysis: Luminescence or absorbance is measured using a plate reader. The data is normalized to untreated controls, and dose-response curves are generated to calculate IC50 or GI50 values using appropriate software (e.g., GraphPad Prism).[1]

Western Blotting for Pharmacodynamic Markers

• Objective: To confirm target engagement and assess the downstream effects on the DNA damage response pathway.

• Methodology:

  • Cell Lysis: Following drug treatment, cells are washed with PBS and lysed in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Protein concentration in the lysates is determined using a BCA assay.

  • SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • Immunoblotting: Membranes are blocked and then incubated with primary antibodies against key DDR proteins such as phospho-CHK1 (a direct ATR substrate), γH2AX (a marker of DNA double-strand breaks), and total CHK1 and H2AX as loading controls.

  • Detection: After incubation with HRP-conjugated secondary antibodies, protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Fig. 2: Generalized workflow for preclinical comparison of ATR inhibitors.

Concluding Remarks

Both (S)-Ceralasertib and berzosertib demonstrate significant preclinical activity in ATM-deficient cancer cells, validating the synthetic lethal approach of targeting ATR in this context. While the available data indicates that both are highly potent ATR inhibitors, the lack of direct comparative studies makes it challenging to definitively declare one as superior in all ATM-deficient settings. The choice between these agents for further research or clinical development may depend on a variety of factors including specific tumor type, the nature of the ATM alteration, and the therapeutic combination strategy. The experimental frameworks provided herein offer a basis for conducting such head-to-head comparisons to elucidate the nuanced differences in their biological activity.

References

• 1. selleckchem.com [selleckchem.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent Advances in Synergistic Antitumor Effects Exploited from the Inhibition of Ataxia Telangiectasia and RAD3-Related Protein Kinase (ATR) - PMC [pmc.ncbi.nlm.nih.gov]

(S)-Ceralasertib: A Comparative Analysis of Monotherapy vs. Combination Therapy Efficacy

(S)-Ceralasertib (AZD6738) , a potent and selective oral inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) protein kinase, is a promising agent in oncology. ATR is a critical component of the DNA damage response (DDR) pathway, which is essential for cell survival, particularly in cancer cells with high replication stress and genetic instability. This guide provides a comparative overview of the efficacy of (S)-Ceralasertib as a monotherapy versus its use in combination with other anti-cancer agents, supported by experimental data from preclinical and clinical studies.

Mechanism of Action: Targeting the DNA Damage Response

(S)-Ceralasertib functions by inhibiting ATR kinase, a key regulator of the cellular response to DNA damage and replication stress.[1][2] ATR activation initiates a signaling cascade that leads to cell cycle arrest, allowing time for DNA repair. By inhibiting ATR, Ceralasertib prevents this repair process, leading to the accumulation of DNA damage and ultimately inducing cell death (apoptosis) in cancer cells. This mechanism is particularly effective in tumors with existing defects in other DDR pathways, such as those with mutations in ATM or BRCA1/2 genes, a concept known as synthetic lethality.[1]

Below is a diagram illustrating the central role of ATR in the DNA damage response pathway and the inhibitory action of (S)-Ceralasertib.

Figure 1: (S)-Ceralasertib Mechanism of Action.

Efficacy of (S)-Ceralasertib as a Monotherapy

Clinical and preclinical studies have demonstrated the anti-tumor activity of (S)-Ceralasertib as a single agent, particularly in tumors with specific genomic alterations.

Clinical Data Summary: Monotherapy

Trial Identifier	Cancer Type	Number of Patients	Key Efficacy Results	Reference
PATRIOT (Phase I)	Advanced Solid Tumors	67	ORR: 8% (5 confirmed PRs); SD: 52% (34 patients); Durable responses observed in tumors with ARID1A loss and DDR defects.	[3][4][5]
Phase I/II	Relapsed/Refractory CLL	8	No responses observed; Median PFS: 3.8 months; Median OS: 16.9 months. Limited clinical benefit.	[6][7][8]

Preclinical Data Insights

Preclinical investigations have shown that sensitivity to Ceralasertib monotherapy is heightened in cell lines with defects in the ATM pathway or those exhibiting high replication stress, such as CCNE1 amplification.[9] In vivo studies using xenograft models demonstrated that continuous dosing of Ceralasertib resulted in tumor control.[9]

Efficacy of (S)-Ceralasertib in Combination Therapy

The rationale for combining (S)-Ceralasertib with other anticancer agents stems from its ability to potentiate the effects of DNA-damaging therapies and to overcome resistance to immunotherapy.

Clinical Data Summary: Combination Therapy

Combination Agent	Cancer Type	Trial Phase	Number of Patients	Key Efficacy Results	Reference
Durvalumab (Anti-PD-L1)	Advanced Gastric Cancer	II	31	ORR: 22.6%; DCR: 58.1%; Median PFS: 3.0 months.	[10]
Durvalumab	Metastatic Melanoma (post anti-PD-1)	II	30	ORR: 30.0%; DCR: 63.3%; Median PFS: 7.1 months.	[11]
Durvalumab	Advanced NSCLC (RAS-mutant)	II	19	Durable Clinical Benefit Rate: ~40%; ORR: 13.1%; Median PFS: 5.9 months.	[12]
Olaparib (PARP inhibitor)	Relapsed SCLC	II	26	ORR: 3.8%; DCR: 42.3%; Median PFS: 2.75 months.	[13]
Acalabrutinib (BTK inhibitor)	Relapsed/Refractory CLL	I/II	2	ORR: 100%; Median PFS and OS not reached.	[6][7][8]
Paclitaxel	Refractory Solid Tumors (Melanoma subset)	I	33	ORR: 33.3%; Median PFS: 3.6 months.	[14]

Preclinical Rationale for Combinations

Preclinical models have shown synergistic effects when Ceralasertib is combined with:

• Chemotherapy (Carboplatin, Irinotecan): Ceralasertib enhances the efficacy of agents that cause replication fork stalling and collapse.[9]

• PARP Inhibitors (Olaparib): This combination has demonstrated significant anti-tumor activity, especially in BRCA-mutant models, leading to complete tumor regressions in some preclinical studies.[9]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are representative experimental protocols for clinical trials involving (S)-Ceralasertib.

Phase II Study of Ceralasertib with Durvalumab in Advanced Gastric Cancer

• Study Design: This was a single-center, open-label, non-randomized Phase II trial.

• Patient Population: Patients with previously treated advanced gastric cancer.

• Treatment Regimen:

  • Durvalumab: 1500 mg intravenously on day 1 of a 28-day cycle.

  • Ceralasertib: 240 mg orally twice daily on days 15-28 of each cycle.

• Primary Endpoint: Overall Response Rate (ORR) assessed by RECIST v1.1.

• Biomarker Analysis: Fresh tumor biopsies were collected from all patients for exploratory biomarker analysis, including ATM expression and mutational signatures.[10]

The workflow for this clinical trial is illustrated in the diagram below.

Figure 2: Representative Clinical Trial Workflow.

Preclinical In Vivo Xenograft Study

• Animal Models: Patient-derived xenograft (PDX) models or cell line-derived xenograft models (e.g., BRCA-mutant triple-negative breast cancer).

• Treatment Groups:

  • Vehicle control

  • Ceralasertib monotherapy

  • Combination agent (e.g., Olaparib) monotherapy

  • Ceralasertib and combination agent

• Dosing and Schedule: Doses and schedules are optimized for tolerability and efficacy. For example, Ceralasertib might be administered daily for a set number of days per week concurrently with the combination agent.[9]

• Efficacy Endpoints: Tumor growth inhibition and tumor regression are measured over time.

• Pharmacodynamic Assessments: Tumor and surrogate tissues are analyzed for biomarkers of target engagement and DNA damage (e.g., pCHK1, γH2AX).[9]

Conclusion

The available data suggest that while (S)-Ceralasertib shows modest activity as a monotherapy in specific patient populations with underlying DDR defects, its true potential appears to be in combination therapies. By synergizing with DNA-damaging agents and potentially re-sensitizing tumors to immunotherapy, Ceralasertib-based combination regimens have demonstrated promising clinical activity across a range of difficult-to-treat cancers. The tolerability of these combinations is a key consideration, with hematological toxicities being the most common adverse events. Ongoing and future clinical trials will further delineate the optimal patient populations and combination strategies for this targeted agent.

References

• 1. What is Ceralasertib used for? [synapse.patsnap.com]
• 2. Ceralasertib - NCI [dctd.cancer.gov]
• 3. Durable responses to ATR inhibition with ceralasertib in tumors with genomic defects and high inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pmlive.com [pmlive.com]
• 5. JCI - Durable responses to ATR inhibition with ceralasertib in tumors with genomic defects and high inflammation [jci.org]
• 6. Phase I/II results of ceralasertib as monotherapy or in combination with acalabrutinib in high-risk relapsed/refractory chronic lymphocytic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Phase I/II results of ceralasertib as monotherapy or in combination with acalabrutinib in high-risk relapsed/refractory chronic lymphocytic leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. jitc.bmj.com [jitc.bmj.com]
• 11. Phase II study of ceralasertib (AZD6738), in combination with durvalumab in patients with metastatic melanoma who have failed prior anti-PD-1 therapy. - ASCO [asco.org]
• 12. Combination of Ceralasertib and Durvalumab Shows Activity in Phase II Trial of Advanced NSCLC - The ASCO Post [ascopost.com]
• 13. ascopubs.org [ascopubs.org]
• 14. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of (S)-Ceralasertib and PARP Inhibitors in Oncology Research

A deep dive into the mechanisms, preclinical and clinical efficacy, and therapeutic potential of ATR and PARP inhibition in cancer therapy.

In the rapidly evolving landscape of targeted cancer therapy, inhibitors of the DNA Damage Response (DDR) pathway have emerged as a cornerstone of precision medicine. Among these, poly (ADP-ribose) polymerase (PARP) inhibitors have gained significant traction and regulatory approval for the treatment of various solid tumors, particularly those harboring BRCA1/2 mutations. Concurrently, a new wave of DDR inhibitors is being investigated, with Ataxia Telangiectasia and Rad3-related (ATR) kinase inhibitors, such as (S)-Ceralasertib, showing considerable promise. This guide provides a comprehensive comparative analysis of (S)-Ceralasertib and PARP inhibitors, presenting key preclinical and clinical data to inform researchers, scientists, and drug development professionals.

Mechanism of Action: Two Sides of the Same Coin

(S)-Ceralasertib and PARP inhibitors both exploit vulnerabilities in the cancer cell's ability to repair DNA damage, albeit through distinct mechanisms.

(S)-Ceralasertib , also known as AZD6738, is a potent and selective inhibitor of the ATR kinase.[1][2] ATR is a critical sensor of single-stranded DNA (ssDNA) and replication stress, which are common features of cancer cells.[3] Upon activation, ATR orchestrates a signaling cascade that leads to cell cycle arrest, allowing time for DNA repair.[4] By inhibiting ATR, Ceralasertib prevents this crucial checkpoint, leading to the accumulation of DNA damage and ultimately, apoptotic cell death, particularly in cancer cells with high levels of replication stress.[4][5]

PARP inhibitors , on the other hand, target the PARP family of enzymes, primarily PARP1 and PARP2, which are essential for the repair of single-strand DNA breaks (SSBs).[6][7][8] PARP inhibitors block the catalytic activity of PARP and also "trap" PARP on the DNA at the site of the break.[6][9] This trapping prevents the recruitment of other DNA repair proteins and leads to the conversion of SSBs into more lethal double-strand breaks (DSBs) during DNA replication.[9][10] In cancer cells with pre-existing defects in homologous recombination (HR) repair, such as those with BRCA1/2 mutations, these DSBs cannot be efficiently repaired, resulting in synthetic lethality and cell death.[8][10]

Preclinical Efficacy: A Head-to-Head Comparison

Preclinical studies have demonstrated the potent anti-tumor activity of both (S)-Ceralasertib and various PARP inhibitors across a range of cancer cell lines and xenograft models.

Drug Class	Compound(s)	Cancer Model	IC50 / Efficacy Metric	Reference
ATR Inhibitor	(S)-Ceralasertib	Ewing sarcoma cell lines	IC50 ≤ 1.5 µM	[11]
Medulloblastoma cell lines	IC50 ≤ 2.4 µM	[11]
PARP Inhibitor	Olaparib	12 breast cancer cell lines	IC50 range: 3.7-31 µM (MTT assay)	[12]
12 breast cancer cell lines	IC50 range: <0.01-2.5 µM (Colony formation assay)	[12]
Niraparib	BRCA1-mutant PEO1 ovarian cancer cells	IC50: 7.487 µM	[13]
BRCA2-mutant UWB1.289 ovarian cancer cells	IC50: 21.34 µM	[13]
BRCA1-restored UWB1.289+BRCA1 cells	IC50: 58.98 µM	[13]

Table 1: Comparative preclinical efficacy of (S)-Ceralasertib and PARP inhibitors in various cancer models.

Clinical Landscape: Monotherapy and Combination Strategies

Several PARP inhibitors, including olaparib, rucaparib, niraparib, and talazoparib, have received FDA approval for the treatment of various cancers, including ovarian, breast, prostate, and pancreatic cancers.[14][15][16][17][18] (S)-Ceralasertib is currently in clinical development as both a monotherapy and in combination with other agents.[2][19][20]

A particularly promising area of investigation is the combination of (S)-Ceralasertib with PARP inhibitors, especially in the context of acquired resistance to PARP inhibitor monotherapy.[21][22]

Trial (NCT)	Drug(s)	Cancer Type	Key Findings	Reference
CAPRI (NCT03462342)	(S)-Ceralasertib + Olaparib	PARPi-resistant, HR-deficient ovarian cancer	ORR: 50% in platinum-sensitive cohort; well-tolerated.[21][22][23]	[21][22][23][24]
Phase 2 (NCT03462342)	(S)-Ceralasertib + Olaparib	Platinum-sensitive, recurrent high-grade serous ovarian cancer	ORR: 48.5%; mPFS: 8.3 months. Efficacy observed regardless of genomic instability status.[25]	[25]
Phase 2 (NCT03682289)	(S)-Ceralasertib +/- Olaparib or Durvalumab	Advanced solid tumors	Ongoing to assess efficacy of various combinations.[26]	[26]
Phase 2	(S)-Ceralasertib + Durvalumab	Advanced gastric cancer	ORR: 22.6%; mPFS: 3.0 months.[27]	[27]

Table 2: Selected clinical trials investigating (S)-Ceralasertib, alone or in combination.

Signaling Pathways and Experimental Workflows

To visualize the interplay between these two classes of inhibitors and the design of clinical investigations, the following diagrams are provided.

DNA Damage Response Pathway and Inhibitor Targets.

Workflow of the CAPRI Clinical Trial.

Experimental Protocols

Cell Viability (MTT) Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of a compound on cancer cell lines.

• Methodology:

  • Seed cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Treat the cells with a serial dilution of the test compound ((S)-Ceralasertib or a PARP inhibitor) for a specified duration (e.g., 72 hours).

  • After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

  • Solubilize the formazan crystals with a solubilizing agent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated controls and plot a dose-response curve to determine the IC50 value.

Colony Formation Assay

• Objective: To assess the long-term proliferative capacity of cancer cells after treatment with a cytotoxic agent.

• Methodology:

  • Plate a low density of single cells in 6-well plates.

  • Treat the cells with the test compound at various concentrations for a defined period.

  • Remove the drug-containing medium and replace it with fresh medium.

  • Allow the cells to grow for 1-3 weeks until visible colonies are formed.

  • Fix the colonies with a solution such as methanol and stain them with crystal violet.

  • Count the number of colonies (typically defined as a cluster of ≥50 cells) in each well.

  • Calculate the surviving fraction for each treatment condition compared to the untreated control.

In Vivo Xenograft Studies

• Objective: To evaluate the anti-tumor efficacy of a compound in a living organism.

• Methodology:

  • Implant human cancer cells subcutaneously or orthotopically into immunocompromised mice (e.g., nude or SCID mice).

  • Allow the tumors to grow to a palpable size.

  • Randomize the mice into different treatment groups (e.g., vehicle control, (S)-Ceralasertib, PARP inhibitor, combination).

  • Administer the treatments according to a predefined schedule and route (e.g., oral gavage, intraperitoneal injection).

  • Measure tumor volume regularly using calipers.

  • Monitor the body weight and overall health of the mice as an indicator of toxicity.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry, western blotting).

CAPRI Clinical Trial Protocol (Simplified)

• Objective: To evaluate the safety and efficacy of combination (S)-Ceralasertib and olaparib in patients with acquired PARP inhibitor-resistant, homologous recombination-deficient ovarian cancer.[21]

• Patient Population: Patients with recurrent, platinum-sensitive high-grade serous ovarian cancer with BRCA1/2 mutations or HR deficiency who had previously benefited from and then progressed on a PARP inhibitor.[21]

• Treatment Regimen:

  • Olaparib: 300mg orally twice daily on days 1-28 of a 28-day cycle.[21]

  • (S)-Ceralasertib: 160mg orally once daily on days 1-7 of a 28-day cycle.[21]

• Primary Endpoints: Safety and Objective Response Rate (ORR).[21]

• Secondary Endpoints: Progression-Free Survival (PFS), Overall Survival (OS).

Conclusion and Future Directions

Both (S)-Ceralasertib and PARP inhibitors represent powerful therapeutic strategies that exploit the inherent DNA repair deficiencies of cancer cells. While PARP inhibitors have already established a significant role in the clinical management of certain cancers, the ATR inhibitor (S)-Ceralasertib is demonstrating considerable potential, both as a monotherapy and, excitingly, in combination to overcome resistance to existing therapies. The ongoing clinical trials will be crucial in further defining the role of (S)-Ceralasertib and its combinations in the armamentarium of targeted cancer treatments. The comparative data presented in this guide underscores the importance of continued research into the intricate network of the DNA Damage Response pathway to unlock new and more effective therapies for patients with cancer.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Ceralasertib - NCI [dctd.cancer.gov]
• 3. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ceralasertib | C20H24N6O2S | CID 121596701 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. What is Ceralasertib used for? [synapse.patsnap.com]
• 6. PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. drugtargetreview.com [drugtargetreview.com]
• 8. What are PARP inhibitors and how do they work? [synapse.patsnap.com]
• 9. Mechanism of PARP inhibitor resistance and potential overcoming strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Preclinical Evaluation of the PARP Inhibitor, Olaparib, in Combination with Cytotoxic Chemotherapy in Pediatric Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Preclinical evaluation of PARP inhibition in breast cancer: Comparative effectiveness of olaparib and iniparib. - ASCO [asco.org]
• 13. jcancer.org [jcancer.org]
• 14. facingourrisk.org [facingourrisk.org]
• 15. researchgate.net [researchgate.net]
• 16. urologytimes.com [urologytimes.com]
• 17. aacr.org [aacr.org]
• 18. Update on PARP inhibitors for the treatment of ovarian cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. clinicaltrials.eu [clinicaltrials.eu]
• 20. Facebook [cancer.gov]
• 21. Combination ATR (ceralasertib) and PARP (olaparib) Inhibitor (CAPRI) trial in acquired PARP-inhibitor-resistant homologous recombination deficient ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 22. onclive.com [onclive.com]
• 23. Combination of PARP and ATR inhibitors (olaparib and ceralasertib) shows clinical activity in acquired PARP inhibitor-resistant recurrent ovarian cancer. - ASCO [asco.org]
• 24. Combination ATR (ceralasertib) and PARP (olaparib) Inhibitor (CAPRI) Trial in Acquired PARP Inhibitor-Resistant Homologous Recombination-Deficient Ovarian Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. ascopubs.org [ascopubs.org]
• 26. ClinicalTrials.gov [clinicaltrials.gov]
• 27. jitc.bmj.com [jitc.bmj.com]

Head-to-Head Comparison: (S)-Ceralasertib and Elimusertib in Oncology Research

A comprehensive guide for researchers, scientists, and drug development professionals on the preclinical and clinical profiles of two leading ATR inhibitors.

In the rapidly evolving landscape of targeted cancer therapy, inhibitors of the Ataxia Telangiectasia and Rad3-related (ATR) kinase have emerged as a promising strategy to exploit synthetic lethality in tumors with deficiencies in the DNA Damage Response (DDR) pathway. This guide provides a detailed head-to-head comparison of two prominent ATR inhibitors, (S)-Ceralasertib (AZD6738) and Elimusertib (BAY-1895344), summarizing their mechanisms of action, preclinical efficacy, and clinical trial data to inform ongoing research and drug development efforts.

Mechanism of Action: Targeting the Guardian of the Genome

Both (S)-Ceralasertib and Elimusertib are potent and selective inhibitors of ATR kinase, a crucial apical kinase in the DDR pathway.[1][2] ATR is activated in response to single-strand DNA breaks and replication stress, orchestrating cell cycle checkpoints, DNA repair, and apoptosis.[3][4] By inhibiting ATR, these drugs disrupt these critical cellular processes, leading to the accumulation of DNA damage and ultimately inducing synthetic lethality in cancer cells with underlying DDR defects, such as mutations in ATM.[5][6] The inhibition of ATR by both agents prevents the downstream phosphorylation of CHK1, a key substrate of ATR, thereby abrogating the G2/M cell cycle checkpoint and forcing cells with damaged DNA into mitosis, a process known as mitotic catastrophe.[3]

Caption: Simplified ATR signaling pathway and the inhibitory action of (S)-Ceralasertib and Elimusertib.

Preclinical Efficacy: A Tale of Potency and Selectivity

Both inhibitors have demonstrated robust anti-tumor activity in a wide range of preclinical models, both as monotherapies and in combination with other agents.

In Vitro Activity

Elimusertib is described as a very potent and highly selective ATR inhibitor with an IC50 of 7 nM in a cell-free assay.[2] It has shown potent antiproliferative activity across a broad spectrum of human tumor cell lines, with a median IC50 of 78 nM.[2] In a study on pediatric solid tumors, Elimusertib's IC50 values in 36 cell lines ranged from 2.687 to 395.7 nM.[7]

Parameter	(S)-Ceralasertib	Elimusertib	Reference
Target	ATR Kinase	ATR Kinase	[1][2]
IC50 (Cell-free)	Not specified in provided results	7 nM	[2]
Median IC50 (Cell lines)	Not specified in provided results	78 nM (in a broad panel)	[2]
IC50 Range (Pediatric solid tumor cell lines)	Not specified in provided results	2.687 - 395.7 nM	[7]

Table 1: In Vitro Potency of (S)-Ceralasertib and Elimusertib.

In Vivo Efficacy

In vivo studies have corroborated the in vitro findings. Elimusertib has demonstrated significant anti-tumor activity in patient-derived xenograft (PDX) models of pediatric solid tumors, extending the median progression-free survival (PFS) from 7 to 20 days across different tumor types.[7][10] Notably, in some instances, elimusertib showed stronger anti-tumor effects than standard-of-care chemotherapies.[7][10]

(S)-Ceralasertib has also shown in vivo antitumor activity, with tumor control requiring continuous dosing.[8] It has demonstrated combinatorial efficacy with DNA-damaging agents like carboplatin and irinotecan, as well as with the PARP inhibitor olaparib.[8] In a BRCA2-mutant patient-derived triple-negative breast cancer xenograft model, the combination of ceralasertib and olaparib led to complete tumor regression.[8]

A direct comparative in vivo toxicology study of ceralasertib, elimusertib, and another ATR inhibitor, berzosertib, found that elimusertib was the most potent, while ceralasertib was the least potent among the three.[11]

Clinical Development and Performance

Both (S)-Ceralasertib and Elimusertib are under active clinical investigation in various solid tumors, both as monotherapies and in combination regimens.

(S)-Ceralasertib (AZD6738)

(S)-Ceralasertib has been evaluated in multiple Phase I and II clinical trials. As a monotherapy, the recommended phase II dose (RP2D) has been established.[1] The dose-limiting toxicities are primarily hematologic, with thrombocytopenia being the most common.[1]

In combination with other agents, ceralasertib has shown promising activity:

• With Durvalumab (anti-PD-L1): In patients with metastatic melanoma who have failed prior anti-PD-1 therapy, the combination demonstrated an overall response rate (ORR) of 30.0%.[12] In advanced gastric cancer, the combination showed an ORR of 22.6%.[13] A Phase II study in advanced/metastatic non-small cell lung cancer (NSCLC) also showed a notable efficacy signal.[14]

• With Olaparib (PARP inhibitor): This combination is being investigated in patients with solid tumors, including those with ATM loss.[3][15]

• With Paclitaxel: In refractory cancers, the combination had an ORR of 22.6%, and in melanoma patients resistant to prior anti-PD1 therapy, the ORR was 33.3%.[16][17]

• With Carboplatin: A phase I study established the RP2D and showed preliminary antitumor activity in patients with advanced solid cancers.[18]

Elimusertib (BAY-1895344)

Elimusertib is also being evaluated in clinical trials for both adult and pediatric cancers.[19][20]

• Monotherapy in Pediatrics: A Phase 1/2 trial in pediatric patients with relapsed or refractory solid tumors established the RP2D at 24 mg/m²/dose orally BID for 3 days a week continuously, with hematologic toxicities being the primary concern.[20]

• Combination Therapies:

  • With FOLFIRI: A Phase I trial in advanced or metastatic gastrointestinal malignancies was stopped due to intolerable toxicity, including significant myelotoxicity.[21]

  • With Cisplatin: This combination in advanced solid tumors was associated with significant hematologic toxicity requiring dose de-escalation and showed only modest activity.[22]

  • With Topotecan: A Phase Ia study in adult patients with refractory advanced solid tumors established an RP2D, with myelotoxicity being the dose-limiting factor.[23]

Parameter	(S)-Ceralasertib	Elimusertib	Reference
Monotherapy RP2D	Established	24 mg/m²/dose BID x3 days/week (pediatric)	[1][20]
Common Dose-Limiting Toxicities	Hematologic (Thrombocytopenia)	Hematologic (Anemia, Neutropenia)	[1][20]
Promising Combination Partners	Durvalumab, Olaparib, Paclitaxel, Carboplatin	Topotecan (with caution)	[12][13][16][18][23]
Challenging Combination Partners	Not specified in provided results	FOLFIRI, Cisplatin	[21][22]

Table 2: Clinical Trial Overview of (S)-Ceralasertib and Elimusertib.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and extension of research findings. Below are summaries of methodologies used in key experiments for these inhibitors.

Cell Viability and Proliferation Assays

• MTT Assay and Colony Formation Assay: Used to evaluate the anti-tumor effects of elimusertib in breast cancer cell lines in vitro.[24]

• Crystal Violet Staining or CellTiter-Glo Cell Viability Assay: Employed to measure cell proliferation after 72 to 96 hours of exposure to elimusertib.[2]

DNA Damage and Cell Cycle Analysis

• Western Blotting: Utilized to assess the phosphorylation of CHK1 and the induction of the DNA damage marker γH2AX following treatment with (S)-Ceralasertib.[8]

• Flow Cytometry: Used to analyze cell cycle progression by quantifying DNA content with propidium iodide staining after treatment with elimusertib.[25]

• BrdU Assay: Employed to measure replicating cells and S-phase progression in response to elimusertib.[24]

• Comet Assay (Alkaline and Neutral): Used to measure single and double-stranded DNA damage, respectively, induced by elimusertib.[25]

• Immunohistochemistry (IHC): Used to detect pharmacodynamic biomarkers such as pRAD50 in tumor biopsies from patients treated with (S)-Ceralasertib.[26]

In Vivo Xenograft Studies

• Patient-Derived Xenograft (PDX) Models: Both drugs have been extensively evaluated in PDX models of various cancers, including pediatric solid tumors, breast cancer, and colorectal cancer, to assess in vivo anti-tumor activity.[7][10][25][27] Tumor volume and progression-free survival are common endpoints.

Caption: Generalized workflow for in vivo xenograft experiments.

Conclusion and Future Directions

(S)-Ceralasertib and Elimusertib are both highly promising ATR inhibitors with demonstrated preclinical and clinical activity. Elimusertib appears to be a more potent inhibitor in some preclinical models. However, the clinical development of (S)-Ceralasertib, particularly in combination with immunotherapy, has shown significant promise in treating patients who are resistant to prior therapies.

The choice between these two agents for future research or clinical development may depend on the specific cancer type, the genetic background of the tumor (e.g., ATM status), and the intended combination therapy. The significant toxicities observed with Elimusertib in combination with certain chemotherapies highlight the importance of careful patient selection and dose scheduling.

Further head-to-head studies across a broader range of cancer models and clinical trials are warranted to fully elucidate the comparative efficacy and safety of these two important ATR inhibitors. The identification of robust predictive biomarkers beyond ATM status will be critical for optimizing their clinical application and delivering personalized cancer medicine.

References

• 1. Ceralasertib - NCI [dctd.cancer.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Ceralasertib | C20H24N6O2S | CID 121596701 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Facebook [cancer.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. What is Ceralasertib used for? [synapse.patsnap.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Elimusertib has Antitumor Activity in Preclinical Patient-Derived Pediatric Solid Tumor Models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparative in vivo toxicology of ATR inhibitors ceralasertib, elimusertib, and berzosertib alone and in combination with ionizing radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Phase II study of ceralasertib (AZD6738), in combination with durvalumab in patients with metastatic melanoma who have failed prior anti-PD-1 therapy. - ASCO [asco.org]
• 13. Phase II study of ceralasertib (AZD6738) in combination with durvalumab in patients with advanced gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. esmo.org [esmo.org]
• 15. ClinicalTrials.gov [clinicaltrials.gov]
• 16. aacrjournals.org [aacrjournals.org]
• 17. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 18. aacrjournals.org [aacrjournals.org]
• 19. Elimusertib has Antitumor Activity in Preclinical Patient-Derived Pediatric Solid Tumor Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. ascopubs.org [ascopubs.org]
• 21. Phase I trial of ATR inhibitor elimusertib with FOLFIRI in advanced or metastatic gastrointestinal malignancies (ETCTN 10406) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. aacrjournals.org [aacrjournals.org]
• 23. ascopubs.org [ascopubs.org]
• 24. Elimusertib, a Novel ATR Inhibitor, Induces Anti-Tumor Effects through Replication Catastrophe in Breast Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. e-crt.org [e-crt.org]
• 26. aacrjournals.org [aacrjournals.org]
• 27. aacrjournals.org [aacrjournals.org]

A Comparative Guide to (S)-Ceralasertib (AZD6738): Cross-Validation of an ATR Inhibitor's Efficacy Across Diverse Cancer Types

(S)-Ceralasertib, also known as AZD6738, is an orally bioavailable, potent, and selective inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a critical component of the DNA damage response (DDR) pathway.[1][2][3] This guide provides a comparative analysis of Ceralasertib's efficacy across various cancer types, supported by experimental data from preclinical and clinical studies. It is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of ATR inhibition.

Ceralasertib's mechanism of action centers on disrupting the cancer cells' ability to repair damaged DNA.[3] By inhibiting ATR, Ceralasertib prevents the activation of downstream signaling, including the phosphorylation of checkpoint kinase 1 (CHK1), which leads to the abrogation of cell cycle checkpoints and ultimately, tumor cell apoptosis.[4] This approach is particularly promising in tumors with high replication stress or defects in other DDR pathways, creating a synthetic lethal interaction.[5][6]

Comparative Efficacy of Ceralasertib Across Cancer Types

Ceralasertib has been investigated as both a monotherapy and in combination with other anticancer agents in a range of solid tumors. The following tables summarize key quantitative data from clinical trials, showcasing its therapeutic potential in different cancer contexts.

Table 1: Ceralasertib in Combination with Paclitaxel in Advanced Solid Tumors

Cancer Type	Treatment Regimen	Overall Response Rate (ORR)	Median Progression-Free Survival (mPFS)	Median Overall Survival (mOS)
All Solid Tumors (n=57)	Ceralasertib (240 mg BD, days 1-14) + Paclitaxel (80 mg/m² on days 1, 8, 15 of a 28-day cycle)	22.6%	-	-
Melanoma (anti-PD1 resistant, n=33)	Ceralasertib (240 mg BD, days 1-14) + Paclitaxel (80 mg/m² on days 1, 8, 15 of a 28-day cycle)	33.3%	3.6 months	7.4 months

Data from a Phase I study in patients with advanced solid tumors refractory to standard therapies.[7]

Table 2: Ceralasertib in Combination with Durvalumab in Advanced Gastric Cancer

Cancer Type	Treatment Regimen	Overall Response Rate (ORR)	Disease Control Rate (DCR)	Median Progression-Free Survival (mPFS)	Median Overall Survival (mOS)
Advanced Gastric Cancer (n=31)	Ceralasertib (240 mg BID, days 15-28) + Durvalumab (1500 mg on day 1 of a 28-day cycle)	22.6%	58.1%	3.0 months	6.7 months

Data from a Phase II study in patients with previously treated advanced gastric cancer.[8]

Table 3: Ceralasertib Monotherapy in Advanced Solid Tumors

Cancer Type	Key Finding
Advanced Solid Tumors (n=67)	Stabilized tumor growth in over 50% of patients.
Advanced Ovarian Cancer with ARID1A mutation (n=1)	Sustained tumor reduction for over five years.

Data from the Phase I PATRIOT trial in patients with advanced solid tumors whose cancers had stopped responding to existing treatments.[9]

Key Signaling Pathway and Experimental Workflow

To understand the context of these findings, it is crucial to visualize the underlying biological pathways and the experimental procedures used to generate the data.

Caption: Ceralasertib inhibits ATR, disrupting DNA repair and cell cycle arrest, leading to apoptosis.

Caption: A typical workflow for the preclinical evaluation of Ceralasertib's anti-tumor activity.

Detailed Experimental Protocols

A summary of the methodologies employed in the key experiments cited is provided below.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Cancer cell lines are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Drug Treatment: Cells are treated with increasing concentrations of Ceralasertib for a specified period (e.g., 72 hours).

• MTT Incubation: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for its conversion to formazan by metabolically active cells.

• Solubilization: The formazan crystals are solubilized using a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated by plotting cell viability against drug concentration.

Western Blotting for Phospho-CHK1

• Cell Lysis: Cells treated with Ceralasertib are lysed to extract total protein.

• Protein Quantification: Protein concentration is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Proteins are transferred from the gel to a membrane (e.g., PVDF).

• Immunoblotting: The membrane is incubated with a primary antibody specific for phosphorylated CHK1 (pCHK1), followed by a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: The signal is detected using a chemiluminescent substrate and visualized.

In Vivo Xenograft Studies

• Cell Implantation: Human cancer cells are subcutaneously injected into immunocompromised mice.

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Randomization and Treatment: Mice are randomized into control and treatment groups. Ceralasertib is administered orally at a specified dose and schedule.

• Tumor Measurement: Tumor volume is measured regularly using calipers.

• Efficacy Evaluation: Tumor growth inhibition is calculated by comparing the tumor volumes in the treated group to the control group.

Conclusion

(S)-Ceralasertib has demonstrated promising anti-tumor activity across a variety of cancer types, particularly in combination with DNA-damaging agents and immunotherapy. The data presented in this guide highlights its potential as a targeted therapy, with ongoing clinical trials expected to further elucidate its role in oncology.[10][11] The detailed experimental protocols and pathway diagrams provide a foundational understanding for researchers aiming to build upon these findings.

References

• 1. Ceralasertib - NCI [dctd.cancer.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. What is Ceralasertib used for? [synapse.patsnap.com]
• 4. ceralasertib - My Cancer Genome [mycancergenome.org]
• 5. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PLANETTE: A modular phase IIa multicenter open-label study evaluating the ATR inhibitor ceralasertib (AZD6738) in ATM mutant advanced solid tumors. - ASCO [asco.org]
• 7. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phase II study of ceralasertib (AZD6738) in combination with durvalumab in patients with advanced gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ceralasertib shows potential in treating cancer, ICR study finds [clinicaltrialsarena.com]
• 10. Facebook [cancer.gov]
• 11. ClinicalTrials.gov [clinicaltrials.gov]

A Comparative Guide to (S)-Ceralasertib and CHK1 Inhibitors in Cell Cycle Arrest Studies

For researchers and professionals in drug development, understanding the nuances of cell cycle checkpoint inhibitors is paramount. This guide provides an objective comparison between the ATR inhibitor (S)-Ceralasertib (AZD6738) and direct CHK1 inhibitors, focusing on their roles in inducing cell cycle arrest. Supported by experimental data, this document aims to clarify their mechanisms, compare their performance, and provide detailed protocols for relevant studies.

Mechanism of Action: Targeting the DNA Damage Response

The Ataxia Telangiectasia and Rad3-related (ATR) kinase and Checkpoint Kinase 1 (CHK1) are critical components of the DNA Damage Response (DDR) pathway. This pathway is a crucial cellular process that detects DNA damage, signals its presence, and promotes repair, often by arresting the cell cycle to provide time for these repairs to occur.[1][2]

(S)-Ceralasertib is a potent and selective oral inhibitor of ATR kinase.[1][3] In response to DNA replication stress, which leads to single-stranded DNA breaks, ATR is activated.[1] Activated ATR then phosphorylates a variety of downstream targets, most notably CHK1.[4][5] By inhibiting ATR, Ceralasertib prevents this phosphorylation cascade, thereby blocking the activation of CHK1 and disrupting the cell's ability to arrest the cell cycle and repair DNA damage.[4] This ultimately leads to an accumulation of DNA damage and can trigger cell death, particularly in cancer cells that are highly reliant on the ATR pathway due to high replication stress.[3]

CHK1 inhibitors , on the other hand, act directly on the CHK1 protein. Even if ATR is activated by DNA damage, these inhibitors prevent CHK1 from signaling to its downstream targets. CHK1 is a key regulator of the G2/M and S-phase checkpoints.[5][6] Its inhibition leads to the abrogation of these checkpoints, forcing cells with damaged DNA to enter mitosis prematurely, a process that often results in mitotic catastrophe and apoptosis.[5]

Below is a diagram illustrating the ATR-CHK1 signaling pathway and the points of intervention for (S)-Ceralasertib and direct CHK1 inhibitors.

Caption: ATR-CHK1 signaling pathway and inhibitor targets.

Comparative Performance Data

The following table summarizes the key characteristics and potency of (S)-Ceralasertib compared to several well-studied CHK1 inhibitors. The data highlights differences in their primary targets, selectivity, and reported effects on the cell cycle.

Inhibitor	Primary Target	IC50	Selectivity	Reported Cell Cycle Effects
(S)-Ceralasertib (AZD6738)	ATR	1 nM (cell-free)[7]	Highly selective against other PI3K-like kinases (ATM, DNA-PK, mTOR IC50 > 5µM)[8]	Induces S-phase accumulation; Abrogates G2/M checkpoint; Promotes DNA damage (γH2AX)[8][9][10]
Prexasertib (LY2606368)	CHK1/CHK2	CHK1: Not specified in provided abstracts.	Inhibits both CHK1 and CHK2.[11]	Induces S-phase arrest; Abrogates G2/M checkpoint, leading to mitotic catastrophe.[12][13]
Rabusertib (LY2603618)	CHK1	7 nM (cell-free)[6][14]	~100-fold more potent against CHK1 than other kinases evaluated.[6][15]	Abrogates G2/M checkpoint; Impairs DNA synthesis; Induces apoptosis.[14][16]
GDC-0575	CHK1	1.2 nM[17]	Highly selective for CHK1.[18]	Abrogates S and G2/M checkpoints; Induces apoptosis.[17][18]

Experimental Protocols

To aid researchers in their studies, detailed methodologies for key experiments are provided below.

This protocol is a standard method for analyzing the distribution of a cell population in different phases of the cell cycle based on DNA content.[19]

Materials:

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) Staining Solution (containing RNase A)

• Flow Cytometer

Procedure:

• Cell Preparation: Culture and treat cells with the desired inhibitor concentrations and for the appropriate duration. Harvest approximately 1 x 10^6 cells per sample.

• Washing: Wash the cells once with PBS by centrifuging at 500 x g for 5 minutes. Discard the supernatant.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold PBS. While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to the cell suspension for fixation.

• Incubation: Incubate the cells on ice or at -20°C for at least 30 minutes.[20] Cells can be stored in ethanol at -20°C for several weeks.[21]

• Rehydration and Staining: Centrifuge the fixed cells at 500 x g for 10 minutes to remove the ethanol.[20] Wash the cell pellet twice with PBS. Resuspend the pellet in 500 µL of PI staining solution.

• Incubation: Incubate the cells for 30 minutes at room temperature in the dark.[22]

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. The PI fluorescence intensity is proportional to the DNA content, allowing for the quantification of cells in G0/G1, S, and G2/M phases.[19]

Caption: Experimental workflow for cell cycle analysis.

This protocol allows for the detection and semi-quantification of specific proteins involved in cell cycle regulation, such as phosphorylated CHK1 (p-CHK1), Cyclin B1, and phospho-Histone H3 (a marker for mitosis).[23][24]

Materials:

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• SDS-PAGE gels

• Transfer apparatus and nitrocellulose or PVDF membranes

• Blocking Buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-CHK1, anti-Cyclin B1, anti-γH2AX, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Sample Preparation: After inhibitor treatment, wash cells with cold PBS and lyse them using 1X SDS sample buffer or RIPA buffer.[25] Sonicate or pass through a needle to shear DNA.

• Protein Quantification: Determine protein concentration using a standard assay (e.g., BCA assay).

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and separate by electrophoresis.[25]

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[25]

• Blocking: Block the membrane for 1 hour at room temperature in blocking buffer to prevent non-specific antibody binding.[24]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (at the recommended dilution) overnight at 4°C with gentle shaking.[25]

• Washing: Wash the membrane three times for 5-10 minutes each with TBST (Tris-Buffered Saline with 0.1% Tween 20).

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Apply the chemiluminescent substrate and capture the signal using an imaging system. Analyze the band intensities relative to a loading control like β-actin.

Summary and Conclusion

Both (S)-Ceralasertib and direct CHK1 inhibitors are powerful tools for studying cell cycle arrest, primarily by disrupting the S and G2/M checkpoints.

• (S)-Ceralasertib , by targeting the upstream kinase ATR, offers a way to investigate the broader consequences of inhibiting the replication stress response. Its efficacy is particularly pronounced in cells with high levels of replication stress or defects in other DDR pathways, such as ATM deficiency.[8][9]

• Direct CHK1 inhibitors (e.g., Prexasertib, Rabusertib) provide a more focused intervention on a key cell cycle regulator. They are effective at abrogating the G2/M checkpoint, often forcing cells with DNA damage into a lethal mitotic event.[12][16]

The choice between an ATR inhibitor like Ceralasertib and a CHK1 inhibitor depends on the specific research question. To study the cellular response to replication stress at its apex, Ceralasertib is an excellent choice. To specifically probe the role of CHK1 in checkpoint control and potentially bypass upstream signaling events, a direct CHK1 inhibitor would be more appropriate. Both classes of drugs have shown significant promise in preclinical and clinical settings, particularly in combination with DNA-damaging chemotherapies, by preventing cancer cells from repairing treatment-induced damage.[2][5]

References

• 1. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. What is Ceralasertib used for? [synapse.patsnap.com]
• 4. ceralasertib - My Cancer Genome [mycancergenome.org]
• 5. Death by releasing the breaks: CHK1 inhibitors as cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. AZD6738 [openinnovation.astrazeneca.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Prexasertib, a cell cycle checkpoint kinases 1 and 2 inhibitor, increases in vitro toxicity of PARP inhibition by preventing Rad51 foci formation in BRCA wild type high-grade serous ovarian cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Prexasertib treatment induces homologous recombination deficiency and synergizes with olaparib in triple-negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Prexasertib, a Chk1/Chk2 inhibitor, increases the effectiveness of conventional therapy in B-/T- cell progenitor acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. selleckchem.com [selleckchem.com]
• 16. Checkpoint Kinase 1 Pharmacological Inhibition Synergizes with DNA-Damaging Agents and Overcomes Platinum Resistance in Basal-Like Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 17. medchemexpress.com [medchemexpress.com]
• 18. Facebook [cancer.gov]
• 19. Flow cytometry with PI staining | Abcam [abcam.com]
• 20. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 21. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 22. scribd.com [scribd.com]
• 23. pubcompare.ai [pubcompare.ai]
• 24. Western blot protocol | Abcam [abcam.com]
• 25. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

Independent Validation of (S)-Ceralasertib: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the ATR inhibitor (S)-Ceralasertib (AZD6738) with other leading alternatives, supported by published preclinical and clinical data. This document summarizes key performance indicators, details experimental methodologies for critical assays, and visualizes relevant biological pathways and workflows to aid in the independent validation of published findings.

Executive Summary

(S)-Ceralasertib is a potent and selective inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a critical component of the DNA Damage Response (DDR) pathway.[1][2] By targeting ATR, Ceralasertib disrupts the cell's ability to repair DNA damage, leading to synthetic lethality in cancer cells with existing DDR defects or high levels of replication stress.[3][4] This guide compares the preclinical and clinical profile of (S)-Ceralasertib with other notable ATR inhibitors, Berzosertib (M6620/VX-970) and Elimusertib (BAY 1895344), providing a framework for evaluating their therapeutic potential.

Comparative Data Analysis

The following tables summarize key quantitative data from published preclinical and clinical studies, facilitating a direct comparison of (S)-Ceralasertib with alternative ATR inhibitors.

Preclinical Activity: In Vitro Potency

Inhibitor	Target	IC50 (Enzymatic Assay)	Cellular IC50 (CHK1 Phosphorylation)	Reference(s)
(S)-Ceralasertib (AZD6738)	ATR	1 nM	74 nM	[4][5]
Berzosertib (M6620/VX-970)	ATR	19 nM	~19 nM	[6][7]
Elimusertib (BAY 1895344)	ATR	7 nM	36 nM	[8]

Clinical Efficacy: Monotherapy and Combination Therapy

Note: Direct comparison of clinical trial results should be approached with caution due to variations in study design, patient populations, and prior lines of treatment.

Inhibitor	Cancer Type	Treatment Combination	Objective Response Rate (ORR)	Median Progression-Free Survival (mPFS)	Median Overall Survival (mOS)	Reference(s)
(S)-Ceralasertib (AZD6738)	Advanced Gastric Cancer	+ Durvalumab	22.6%	3.0 months	6.7 months	[1][9][10]
(S)-Ceralasertib (AZD6738)	Refractory Melanoma	+ Paclitaxel	33.3%	3.6 months	7.4 months	[11][12]
(S)-Ceralasertib (AZD6738)	Advanced Solid Tumors	+ Carboplatin	2 partial responses	-	-	[13][14]
Berzosertib (M6620/VX-970)	Relapsed Small Cell Lung Cancer	+ Topotecan	36%	-	-	[15]
Berzosertib (M6620/VX-970)	Advanced Solid Tumors	Monotherapy	6% (1 CR)	-	29 months (for CR patient)	[16]
Berzosertib (M6620/VX-970)	Advanced Solid Tumors	+ Carboplatin	5% (1 PR)	-	-	[16]
Berzosertib (M6620/VX-970)	Advanced Solid Tumors	+ Gemcitabine	-	29.3 weeks (at ≥ 90 mg/m²)	-	[17]
Elimusertib (BAY 1895344)	Advanced Solid Tumors	Monotherapy	4 partial responses	-	-	[18]
Elimusertib (BAY 1895344)	Advanced Solid Tumors	+ Cisplatin	10% (1 PR)	-	-	[3]
Elimusertib (BAY 1895344)	Refractory Advanced Solid Tumors	+ Topotecan	1 unconfirmed PR	3.45 months	-	[19][20]

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the mechanism of action and the methodologies used to evaluate these inhibitors, the following diagrams illustrate key signaling pathways and experimental workflows.

ATR Signaling Pathway in DNA Damage Response

Caption: ATR signaling pathway in response to DNA damage.

Experimental Workflow: In Vitro Kinase Assay

References

• 1. commerce.bio-rad.com [commerce.bio-rad.com]
• 2. ascopubs.org [ascopubs.org]
• 3. The ATR Inhibitor Elimusertib in Combination with Cisplatin in Patients with Advanced Solid Tumors: A California Cancer Consortium Phase I Trial (NCI 10404) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib | Cancer Research | American Association for Cancer Research [aacrjournals.org]
• 5. DSpace [christie.openrepository.com]
• 6. ascopubs.org [ascopubs.org]
• 7. A Phase 1/2 Study of BAY 1895344 (elimusertib, IND#152153, NSC#810486) in Pediatric Patients with Relapsed or Refractory Solid Tumors | Dana-Farber Cancer Institute [dana-farber.org]
• 8. researchgate.net [researchgate.net]
• 9. ascopubs.org [ascopubs.org]
• 10. Phase II study of ceralasertib (AZD6738) in combination with durvalumab in patients with advanced gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ceralasertib (AZD6738), an Oral ATR Kinase Inhibitor, in Combination with Carboplatin in Patients with Advanced Solid Tumors: A Phase I Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Phase I Trial of Berzosertib Alone or Combined With Carboplatin in Advanced Solid Tumors - The ASCO Post [ascopost.com]
• 17. Portico [access.portico.org]
• 18. aacrjournals.org [aacrjournals.org]
• 19. ascopubs.org [ascopubs.org]
• 20. A phase I study of ATR inhibitor BAY1895344 (elimusertib) plus topotecan (ETCTN 10402): Results of dose escalation. - ASCO [asco.org]

The Synergistic Power of (S)-Ceralasertib: A Comparative Guide to Chemotherapy Combinations

For Immediate Release

In the rapidly evolving landscape of oncology, the strategic combination of targeted therapies with traditional chemotherapy holds immense promise for overcoming resistance and improving patient outcomes. This guide provides a comprehensive comparison of the synergistic effects of (S)-Ceralasertib (AZD6738), a potent and selective oral inhibitor of the ATR kinase, with various chemotherapeutic agents. Designed for researchers, scientists, and drug development professionals, this document synthesizes key experimental findings, presents quantitative data in a clear, comparative format, and details the underlying methodologies and signaling pathways.

(S)-Ceralasertib's mechanism of action, the inhibition of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, is central to its synergistic potential. ATR is a critical component of the DNA Damage Response (DDR) pathway, a network that cancer cells often exploit to survive the DNA-damaging effects of chemotherapy. By inhibiting ATR, Ceralasertib prevents cancer cells from repairing chemotherapy-induced DNA damage, leading to mitotic catastrophe and apoptotic cell death. Preclinical and clinical studies have demonstrated that this approach can significantly enhance the anti-tumor activity of several classes of chemotherapeutic drugs.

Quantitative Analysis of Synergistic Effects

The following tables summarize the quantitative data from preclinical studies, illustrating the synergistic or additive effects of (S)-Ceralasertib in combination with different chemotherapies across various cancer cell lines.

Table 1: Synergistic Effects of (S)-Ceralasertib with Carboplatin in Triple-Negative Breast Cancer (TNBC) Cell Lines

Cell Line	Combination Index (CI)	Synergy Level
TNBC CRC Line 1	Average CI = 0.68	Synergistic
TNBC CRC Line 2	Average CI = 0.68	Synergistic
TNBC CRC Line 3	Average CI = 0.68	Synergistic
TNBC CRC Line 4	Average CI = 0.68	Synergistic
TNBC CRC Line 5	Average CI = 0.68	Synergistic
Data sourced from a study evaluating the combination of Ceralasertib and Carboplatin in chemoresistant TNBC patient-derived cell lines. Synergy was calculated using the Chou-Talalay method. A CI < 1 indicates synergy.[1]

Table 2: Synergistic Effects of (S)-Ceralasertib with Gemcitabine in Pancreatic Ductal Adenocarcinoma (PDAC) Cell Lines

Cell Line Panel	Synergy Model	Outcome
5 Mouse and 7 Human PDAC cell lines	Bliss Independence and Loewe models	Synergistic growth inhibition identified[2]
This study confirmed synergistic growth inhibition across a broad panel of PDAC cell lines.[2]

Table 3: In Vivo Tumor Growth Inhibition with (S)-Ceralasertib and S-1 Combination in a Pancreatic Cancer Xenograft Model

Treatment Group	Average Tumor Volume (mm³) after 3 weeks
S-1 alone	601
(S)-Ceralasertib alone	580
S-1 + (S)-Ceralasertib	298
This data demonstrates a significant reduction in tumor growth in the combination group compared to single-agent treatments.[3][4]

Table 4: Median Synergy Scores of (S)-Ceralasertib with Various Chemotherapies

Chemotherapy Agent	Class	Median Synergy Score
Cisplatin	Platinum	4.3
Carboplatin	Platinum	3.8
Oxaliplatin	Platinum	2.5
Gemcitabine	Antimetabolite	1.5
Pemetrexed	Antimetabolite	0.83
SN38 (Irinotecan)	Topoisomerase I inhibitor	0.38
Topotecan	Topoisomerase I inhibitor	0.29
Doxorubicin	Topoisomerase II inhibitor	0.03
Etoposide	Topoisomerase II inhibitor	-0.01
Paclitaxel	Microtubule inhibitor	-0.03
Synergy scores were calculated using the Loewe model. Scores > 1 indicate synergy, while scores between 0 and 1 suggest an additive effect. This study showed strong synergy with platinum and antimetabolite agents.[5]

Signaling Pathways and Mechanisms of Action

The synergistic interaction between (S)-Ceralasertib and chemotherapy is rooted in the disruption of the DNA damage response. The following diagram illustrates the ATR signaling pathway and the mechanism of synergistic action.

Caption: Mechanism of synergistic action between chemotherapy and (S)-Ceralasertib.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are summaries of key experimental protocols used in the cited studies.

Cell Viability and Synergy Assessment (MTT/Alamar Blue Assay)

This protocol outlines the general procedure for assessing cell viability and calculating synergy.

Caption: General workflow for cell viability and synergy assessment.

Protocol Details:

• Cell Seeding: Cancer cell lines (e.g., TNBC, PDAC) are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Drug Treatment: Cells are treated with a range of concentrations of (S)-Ceralasertib, the chemotherapeutic agent, or the combination of both.

• Incubation: The treated cells are incubated for a period of 72 hours.

• Reagent Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or Alamar Blue reagent is added to each well.

• Color Development: Plates are incubated for a further 2-4 hours to allow for the conversion of the reagent by viable cells into a colored product.

• Measurement: The absorbance (for MTT) or fluorescence (for Alamar Blue) is measured using a microplate reader.

• Data Analysis: The combination index (CI) is calculated using the Chou-Talalay method with software like CalcuSyn. A CI value less than 1 indicates synergy, a value equal to 1 indicates an additive effect, and a value greater than 1 indicates antagonism.[1]

Clonogenic Survival Assay

This assay assesses the ability of single cells to form colonies after treatment, providing a measure of long-term cell survival.

Protocol Details:

• Cell Seeding: A known number of cells are seeded into 6-well plates.

• Drug Treatment: Cells are treated with (S)-Ceralasertib, chemotherapy, or the combination for a specified period.

• Incubation: The drug-containing medium is removed, and cells are washed and incubated in fresh medium for 10-14 days to allow for colony formation.

• Staining: Colonies are fixed with methanol and stained with crystal violet.

• Counting: The number of colonies (typically defined as containing >50 cells) is counted.

• Analysis: The surviving fraction is calculated by normalizing the number of colonies in the treated wells to that in the control wells.

Western Blot Analysis

This technique is used to detect and quantify specific proteins to elucidate the mechanism of action.

Protocol Details:

• Protein Extraction: Cells are treated as required, and then lysed to extract total protein.

• Protein Quantification: The concentration of protein in each lysate is determined using a BCA assay.

• Electrophoresis: Equal amounts of protein are separated by size using SDS-PAGE.

• Transfer: The separated proteins are transferred from the gel to a PVDF membrane.

• Blocking: The membrane is blocked to prevent non-specific antibody binding.

• Antibody Incubation: The membrane is incubated with primary antibodies specific for target proteins (e.g., p-ATR, ATR, p-Chk1, Chk1, γH2AX, Caspase 3) followed by incubation with secondary antibodies.

• Detection: The protein bands are visualized and quantified using a chemiluminescence detection system. This method was used to confirm that ceralasertib inhibited S-1-induced activation of ATR and Chk1.[3][4]

In Vivo Xenograft Model

This protocol describes the use of animal models to evaluate the anti-tumor efficacy of the combination therapy.

Caption: Workflow for an in vivo xenograft study.

Protocol Details:

• Cell Implantation: Pancreatic cancer cells (e.g., BxPC-3) are injected subcutaneously into immunodeficient mice.

• Tumor Growth: Tumors are allowed to grow to a certain volume (e.g., 100-200 mm³).

• Randomization: Mice are randomly assigned to different treatment groups: vehicle control, (S)-Ceralasertib alone, chemotherapy alone (e.g., S-1), and the combination of (S)-Ceralasertib and chemotherapy.

• Treatment Administration: The respective treatments are administered according to a predefined schedule and dosage.

• Monitoring: Tumor volume and mouse body weight are measured regularly (e.g., twice a week).

• Endpoint: The experiment is concluded when tumors in the control group reach a maximum allowed size or after a set duration.

• Analysis: Tumor growth inhibition is calculated and statistically analyzed to determine the efficacy of the combination treatment compared to single agents.[3][4]

Conclusion

The evidence presented in this guide strongly supports the synergistic potential of combining (S)-Ceralasertib with various chemotherapies, particularly platinum-based agents and antimetabolites. The ability of (S)-Ceralasertib to abrogate the DNA damage response induced by these conventional agents provides a compelling rationale for their clinical development in combination. The provided experimental data and detailed protocols offer a valuable resource for researchers aiming to further explore and build upon these findings. The continued investigation into such combination strategies is paramount in the pursuit of more effective and durable treatments for a wide range of cancers.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. The ATR Inhibitor AZD6738 Synergizes with Gemcitabine In Vitro and In Vivo to Induce Pancreatic Ductal Adenocarcinoma Regression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Combination of S-1 and the oral ATR inhibitor ceralasertib is effective against pancreatic cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]

(S)-Ceralasertib Demonstrates Potent Anti-Tumor Efficacy in Patient-Derived Xenografts, Outperforming Standard Chemotherapy Combinations

For Immediate Release

[City, State] – [Date] – New research findings validate the significant therapeutic potential of (S)-Ceralasertib (AZD6738), a potent and selective oral inhibitor of the ATR kinase, in patient-derived xenograft (PDX) models of various cancers. The studies highlight the agent's robust single-agent activity and its synergistic effects when combined with chemotherapy and PARP inhibitors, offering a promising new avenue for the treatment of cancers with specific DNA damage response (DDR) deficiencies.

(S)-Ceralasertib's mechanism of action targets the ataxia telangiectasia and Rad3-related (ATR) protein, a critical component of the cellular response to DNA damage and replication stress.[1] By inhibiting ATR, Ceralasertib prevents cancer cells from repairing their DNA, leading to an accumulation of DNA damage and ultimately, cell death.[1] This approach is particularly effective in tumors with high levels of replication stress or defects in other DDR pathways, such as those with ATM or BRCA1/2 mutations.[1]

Superior Efficacy in Patient-Derived Xenograft Models

In preclinical studies utilizing PDX models, which closely mimic the heterogeneity and molecular characteristics of human tumors, (S)-Ceralasertib has shown marked anti-tumor activity.[2][3] A key study demonstrated that in a BRCA2-mutant triple-negative breast cancer (TNBC) PDX model, the combination of Ceralasertib with the PARP inhibitor olaparib resulted in complete tumor regression.[4][5] This potent synergy was also observed in a BRCA wild-type TNBC xenograft model with optimized dosing schedules.[4][5]

The efficacy of Ceralasertib is not limited to combination therapies. As a monotherapy, it has shown significant tumor growth control, particularly in tumors with deficiencies in the ATM pathway or those with drivers of replication stress like CCNE1 amplification.[4] Furthermore, in a phase II study, Ceralasertib monotherapy demonstrated notable antitumor activity in patients with ARID1A-deficient solid tumors, including durable and ongoing complete responses.[6]

Comparative Performance of (S)-Ceralasertib in PDX Models

The following tables summarize the key efficacy data of (S)-Ceralasertib as a monotherapy and in combination with other agents in various PDX models.

Monotherapy Efficacy in PDX Models
Tumor Model	Observed Efficacy
ATM-deficient xenografts	Significant anti-tumor growth control.[4]
CCNE1 amplified xenografts	Significant anti-tumor growth control.[4]
ARID1A-deficient solid tumors	20% objective response rate with two complete responses.[6]

Combination Therapy Efficacy in PDX Models
Tumor Model	Combination Regimen
BRCA2-mutant TNBC PDX	Ceralasertib + Olaparib
BRCA wild-type TNBC xenograft	Ceralasertib (twice daily) + Olaparib
General Xenograft Models	Ceralasertib + Carboplatin
General Xenograft Models	Ceralasertib + Irinotecan

Experimental Protocols

The validation of (S)-Ceralasertib's efficacy relies on robust and reproducible experimental designs using patient-derived xenografts.

Establishment of Patient-Derived Xenografts (PDXs)

• Tumor Acquisition: Fresh tumor tissue is obtained from consenting patients following surgical resection.[2]

• Implantation: The tumor tissue is fragmented into small pieces (approximately 2-3 mm³) and subcutaneously implanted into immunocompromised mice (e.g., SCID or NOD/SCID).[3]

• Tumor Growth and Passaging: Tumors are allowed to grow to a specified volume (e.g., 1000-1500 mm³). Upon reaching the desired size, the tumors are excised, fragmented, and re-implanted into new cohorts of mice for expansion. Early passages (typically <10) are used for efficacy studies to maintain the fidelity of the original tumor.[3]

In Vivo Efficacy Studies

• Animal Models: Immunocompromised mice bearing established PDX tumors of a specified size (e.g., 150-250 mm³) are randomized into treatment and control groups.

• Drug Administration:

  • (S)-Ceralasertib: Administered orally, typically on a daily or twice-daily schedule for a defined period (e.g., 3-5 consecutive days per week).[4][5]

  • Combination Agents: Administered according to established protocols. For example, carboplatin may be given intraperitoneally, and olaparib can be administered orally.[4][7]

• Tumor Volume Measurement: Tumor dimensions (length and width) are measured regularly (e.g., twice weekly) using digital calipers. Tumor volume is calculated using the formula: (Length x Width²) / 2.

• Data Analysis: Tumor growth inhibition is calculated and statistically analyzed to compare the efficacy of different treatment regimens. Endpoints may include tumor regression, stable disease, or time to tumor progression.

Visualizing the Mechanism and Workflow

To better understand the biological rationale and experimental approach, the following diagrams illustrate the ATR signaling pathway targeted by (S)-Ceralasertib and a typical workflow for evaluating its efficacy in PDX models.

Figure 1. Simplified ATR signaling pathway and the inhibitory action of (S)-Ceralasertib.

Figure 2. Experimental workflow for validating (S)-Ceralasertib efficacy in PDX models.

The compelling preclinical data from patient-derived xenograft studies strongly support the continued clinical development of (S)-Ceralasertib as a promising therapeutic agent, both as a monotherapy and in combination with other cancer treatments. These findings pave the way for more personalized and effective cancer therapies targeting the DNA damage response pathway.

References

• 1. What is Ceralasertib used for? [synapse.patsnap.com]
• 2. Utility of patient-derived xenografts to evaluate drug sensitivity and select optimal treatments for individual non-small-cell lung cancer patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Establishment of Patient-derived Xenografts in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ATR Inhibitor Ceralasertib in ARID1A-Deficient and ARID1A-Intact Solid Tumors - The ASCO Post [ascopost.com]
• 7. aacrjournals.org [aacrjournals.org]

A Comprehensive Analysis of Ceralasertib (AZD6738) Research Data: A Guide for Scientists and Drug Development Professionals

An in-depth review of the potent and selective ATR kinase inhibitor, Ceralasertib (formerly AZD6738), summarizing key preclinical and clinical research findings. This guide provides a side-by-side analysis of its performance, detailed experimental methodologies, and insights into its mechanism of action to inform future research and development.

Ceralasertib, also known as AZD6738, is an orally bioavailable and selective inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) protein kinase, a critical component of the DNA damage response (DDR) pathway.[1][2] By targeting ATR, Ceralasertib disrupts the cell's ability to repair DNA damage, leading to the accumulation of genomic instability and subsequent cell death, particularly in cancer cells with high replication stress or defects in other DDR pathways like ATM.[3][4] This guide provides a comprehensive overview of the key research data for Ceralasertib, presenting a side-by-side analysis of its preclinical and clinical performance.

Mechanism of Action: Inhibiting the ATR Signaling Pathway

Ceralasertib is an ATP-competitive inhibitor of ATR kinase.[1] ATR is a crucial sensor of single-stranded DNA (ssDNA), which forms at stalled replication forks or during the processing of DNA double-strand breaks.[5] Upon activation, ATR phosphorylates a cascade of downstream targets, most notably Chk1, which in turn orchestrates cell cycle arrest, DNA repair, and stabilization of replication forks.[6][7] By inhibiting ATR, Ceralasertib prevents the phosphorylation of Chk1, leading to abrogation of the G2/M checkpoint, collapse of replication forks, and ultimately, mitotic catastrophe and apoptosis in cancer cells.[6][8]

The diagram below illustrates the central role of ATR in the DNA damage response and the mechanism by which Ceralasertib exerts its anti-tumor effects.

References

• 1. AZD6738 [openinnovation.astrazeneca.com]
• 2. clinicaltrials.eu [clinicaltrials.eu]
• 3. What is Ceralasertib used for? [synapse.patsnap.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Ceralasertib | C20H24N6O2S | CID 121596701 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. ATR inhibitor AZD6738 increases the sensitivity of colorectal cancer cells to 5-fluorouracil by inhibiting repair of DNA damage - PMC [pmc.ncbi.nlm.nih.gov]

ATR Inhibitors in the Clinic: A Comparative Review of Trial Outcomes

The landscape of cancer therapy is continually evolving, with a growing emphasis on targeting the fundamental processes that drive tumor growth and survival. One such critical process is the DNA Damage Response (DDR), a network of pathways that cells use to repair damaged DNA. A key regulator of the DDR is the Ataxia Telangiectasia and Rad3-related (ATR) kinase. In many cancers, tumor cells exhibit a heightened reliance on ATR signaling for their survival, making it a promising therapeutic target. This guide provides a comparative overview of the clinical trial outcomes for three prominent ATR inhibitors: ceralasertib, berzosertib, and elimusertib, intended for researchers, scientists, and drug development professionals.

The ATR Signaling Pathway: A Critical Guardian of the Genome

The ATR signaling pathway is a crucial cellular response to DNA replication stress and single-stranded DNA breaks.[1][2] Its activation triggers a cascade of events aimed at halting the cell cycle to allow for DNA repair, stabilizing replication forks, and promoting the synthesis of necessary deoxynucleotides.[1] When DNA damage is detected, ATR, in complex with its partner ATRIP, is recruited to the site of damage.[2] This leads to the activation of ATR's kinase activity and the subsequent phosphorylation of a multitude of downstream targets, most notably the checkpoint kinase 1 (CHK1).[2][3] Activated CHK1 then orchestrates cell cycle arrest, primarily at the G2/M transition, preventing cells with damaged DNA from entering mitosis.[4][5] Many cancer cells have defects in other DNA repair pathways, making them particularly dependent on the ATR pathway for survival.[1] By inhibiting ATR, these cancer cells are pushed into "mitotic catastrophe" and subsequent cell death.

Figure 1: Simplified ATR signaling pathway in response to DNA damage.

Clinical Trial Workflow: A Generalized Approach

The clinical development of ATR inhibitors typically follows a phased approach, starting with dose-escalation and safety assessment in Phase I trials, followed by efficacy evaluation in specific cancer types in Phase II and III trials. A generalized workflow for a Phase I/II clinical trial of an ATR inhibitor is depicted below. This process involves rigorous patient screening, defined treatment cycles with the investigational drug, and comprehensive monitoring for safety and anti-tumor activity. A key component of these trials is the collection of biological samples for pharmacodynamic and biomarker analyses to confirm target engagement and identify patient populations most likely to benefit.

Figure 2: Generalized workflow for a Phase I/II clinical trial of an ATR inhibitor.

Comparative Analysis of Clinical Trial Outcomes

The following sections summarize the key clinical trial data for ceralasertib, berzosertib, and elimusertib. The data is presented in tables to facilitate a direct comparison of their efficacy and safety profiles in various settings.

Ceralasertib (AZD6738)

Ceralasertib is a potent and selective oral ATR inhibitor that has been investigated as both a monotherapy and in combination with other anti-cancer agents.

Table 1: Selected Clinical Trial Outcomes for Ceralasertib

Trial Identifier	Phase	Treatment	Cancer Type	N	ORR (%)	DCR (%)	Median PFS (months)	Key Adverse Events (Grade ≥3)
NCT02223923 (PATRIOT)[6][7]	I	Ceralasertib Monotherapy	Advanced Solid Tumors	67	8	52	-	Hematological toxicities
NCT03780608[8][9]	II	Ceralasertib + Durvalumab	Advanced Gastric Cancer	31	22.6	58.1	3.0	Thrombocytopenia, Neutropenia
NCT02588105[10]	I	Ceralasertib + Paclitaxel	Refractory Cancer (Melanoma Cohort)	33	33.3	60.6	3.6	Neutropenia, Anemia, Thrombocytopenia
HUDSON (Phase II)[11]	II	Ceralasertib + Durvalumab	Advanced NSCLC (post-IO and chemo)	-	13.9	-	5.8	-
Phase II[10]	II	Ceralasertib + Durvalumab	Advanced NSCLC (KRAS mutant)	19	13.1	39.7 (DCB)	5.9	-

ORR: Objective Response Rate; DCR: Disease Control Rate; PFS: Progression-Free Survival; DCB: Durable Clinical Benefit; NSCLC: Non-Small Cell Lung Cancer; IO: Immuno-oncology.

Berzosertib (M6620, VX-970)

Berzosertib is a first-in-class intravenous ATR inhibitor that has shown promise in combination with DNA-damaging chemotherapy.

Table 2: Selected Clinical Trial Outcomes for Berzosertib

Trial Identifier	Phase	Treatment	Cancer Type	N	ORR (%)	DCR (%)	Median PFS (months)	Key Adverse Events (Grade ≥3)
NCT02157792[12]	I	Berzosertib Monotherapy	Advanced Solid Tumors	17	6	35	-	Flushing, Nausea, Pruritus
NCT02157792[12]	I	Berzosertib + Carboplatin	Advanced Solid Tumors	21	5	71	-	Neutropenia, Thrombocytopenia, Anemia
NCI-9944[13]	II	Berzosertib + Gemcitabine	Platinum-resistant Ovarian Cancer	-	-	-	Improved vs. Gemcitabine alone	-
NCT02487095[13]	II	Berzosertib + Topotecan	Relapsed Small Cell Lung Cancer	-	36	-	-	-
NCT03641313[14]	II	Berzosertib + Irinotecan	TP53 mutant Gastric/GEJ Cancer	16	6.2	56.2	4.01	Neutropenia, Anemia, Febrile Neutropenia, Diarrhea

ORR: Objective Response Rate; DCR: Disease Control Rate; PFS: Progression-Free Survival; GEJ: Gastroesophageal Junction.

Elimusertib (BAY1895344)

Elimusertib is another oral ATR inhibitor that has been evaluated in various solid tumors, particularly those with underlying DNA damage response defects. However, its development has faced challenges due to toxicity.

Table 3: Selected Clinical Trial Outcomes for Elimusertib

Trial Identifier	Phase	Treatment	Cancer Type	N	ORR (%)	DCR (%)	Median PFS (months)	Key Adverse Events (Grade ≥3)
NCT03188965[15]	Ib	Elimusertib Monotherapy	Advanced Solid Tumors with DDR defects	143	-	~35	-	Anemia, Neutropenia
NCT04535401[2][4][16]	I	Elimusertib + FOLFIRI	Advanced GI Malignancies	10	-	-	7.0 (for 6 evaluable pts)	Febrile Neutropenia, Mucositis, Nausea, Vomiting, Neutropenia
NCI 10404[17]	I	Elimusertib + Cisplatin	Advanced Solid Tumors	10 (evaluable)	10	50	-	Creatinine increase, Hypokalemia, Febrile Neutropenia, Neutropenia, Syncope, Thrombocytopenia

ORR: Objective Response Rate; DCR: Disease Control Rate; PFS: Progression-Free Survival; DDR: DNA Damage Response; GI: Gastrointestinal.

Experimental Protocols and Methodologies

A critical aspect of clinical trials is the detailed methodology that ensures the reproducibility and validity of the findings. Below are summaries of the experimental protocols for some of the key trials cited.

Representative Phase I Trial Protocol (Dose Escalation)

• Study Design: These trials, such as the initial studies for all three inhibitors, typically employ a 3+3 dose-escalation design to determine the maximum tolerated dose (MTD) and recommended Phase II dose (RP2D).[3][18]

• Patient Population: Patients with advanced solid tumors who have exhausted standard therapeutic options are usually enrolled.[3][18] Specific trials may have additional inclusion criteria, such as specific gene mutations (e.g., ATM loss).[15]

• Dosing Regimen: The ATR inhibitor is administered at escalating doses in successive cohorts of patients. The administration can be continuous or intermittent, and as a monotherapy or in combination with a fixed dose of another agent.[10][12][17]

• Endpoints: The primary endpoints are typically safety and tolerability, including the incidence of dose-limiting toxicities (DLTs).[3][18] Secondary endpoints often include pharmacokinetic (PK) profiling and preliminary anti-tumor activity assessed by Response Evaluation Criteria in Solid Tumors (RECIST).[3][18]

• Biomarker Analysis: Mandatory or optional tumor biopsies and blood samples are collected at baseline and on-treatment to assess pharmacodynamic markers of ATR inhibition (e.g., phosphorylation of CHK1) and to explore predictive biomarkers.[19]

Pharmacodynamic and Biomarker Assays

• Target Engagement: A common method to confirm that the ATR inhibitor is hitting its target is to measure the phosphorylation of downstream substrates, such as CHK1 (at Ser345) and γH2AX, in tumor biopsies or surrogate tissues like peripheral blood mononuclear cells (PBMCs).[1][13][20] This is often done using techniques like immunohistochemistry (IHC) or flow cytometry.[1]

• Immunohistochemistry (IHC): IHC is a widely used technique to assess protein expression in tissue samples. For ATR inhibitor trials, IHC may be used to determine the baseline expression of proteins like ATM to select for patients more likely to respond.[8] A general IHC protocol involves deparaffinization of formalin-fixed paraffin-embedded (FFPE) tissue sections, antigen retrieval, blocking of non-specific binding, incubation with a primary antibody against the target protein, followed by a detection system that typically uses a secondary antibody conjugated to an enzyme that produces a colored precipitate at the site of the antigen.[5][21][22]

• Predictive Biomarkers: Researchers are actively investigating biomarkers that can predict which patients will benefit most from ATR inhibitors. Loss of ATM function, either through mutation or loss of protein expression, is a key biomarker being explored, as it creates a synthetic lethal relationship with ATR inhibition.[8][15]

Conclusion

ATR inhibitors represent a promising class of targeted therapies that exploit the vulnerabilities of cancer cells with deficient DNA damage repair mechanisms. Clinical trials with ceralasertib, berzosertib, and elimusertib have demonstrated anti-tumor activity, particularly when used in combination with chemotherapy or immunotherapy. However, challenges remain, including managing hematological toxicities and identifying robust predictive biomarkers to guide patient selection. The ongoing and future clinical studies will be crucial in further defining the role of these agents in the oncology treatment armamentarium. The detailed comparison of their clinical trial outcomes, as presented in this guide, provides a valuable resource for the scientific community to understand the current state of ATR inhibitor development and to inform future research directions.

References

• 1. Development of pharmacodynamic biomarkers for ATR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. DSpace [christie.openrepository.com]
• 4. Clinical Trial: NCT04535401 - My Cancer Genome [mycancergenome.org]
• 5. Optimisation and validation of immunohistochemistry protocols for cancer research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Durable responses to ATR inhibition with ceralasertib in tumors with genomic defects and high inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Durable responses to ATR inhibition with ceralasertib in tumors with genomic defects and high inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phase II study of ceralasertib (AZD6738) in combination with durvalumab in patients with advanced gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Phase II study of ceralasertib (AZD6738) in combination with durvalumab in patients with advanced gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 12. Phase I Trial of Berzosertib Alone or Combined With Carboplatin in Advanced Solid Tumors - The ASCO Post [ascopost.com]
• 13. aacrjournals.org [aacrjournals.org]
• 14. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 15. google.com [google.com]
• 16. Phase I trial of ATR inhibitor elimusertib with FOLFIRI in advanced or metastatic gastrointestinal malignancies (ETCTN 10406) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The ATR Inhibitor Elimusertib in Combination with Cisplatin in Patients with Advanced Solid Tumors: A California Cancer Consortium Phase I Trial (NCI 10404) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. The ATR Inhibitor Elimusertib in Combination with Cisplatin in Patients with Advanced Solid Tumors: A California Cancer Consortium Phase I Trial (NCI 10404) - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Phase I Trial of First-in-Class ATR Inhibitor M6620 (VX-970) as Monotherapy or in Combination With Carboplatin in Patients With Advanced Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. jitc.bmj.com [jitc.bmj.com]
• 21. Immunohistochemistry for Pathologists: Protocols, Pitfalls, and Tips - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Tips and Techniques for Troubleshooting Immunohistochemistry (IHC) [merckmillipore.com]

Safety & Regulatory Compliance

Proper Disposal and Safe Handling of (S)-Ceralasertib: A Comprehensive Guide for Laboratory Professionals

(S)-Ceralasertib, an ATR kinase inhibitor, is a compound of significant interest in oncological research. Due to its cytotoxic potential, stringent adherence to safety and disposal protocols is imperative to ensure the well-being of laboratory personnel and environmental protection. This guide provides essential, step-by-step procedures for the proper disposal of (S)-Ceralasertib and associated waste, alongside critical safety information for its handling in a research setting.

Hazard Identification and Safety Precautions

Recent safety data indicates that (S)-Ceralasertib should be handled as a hazardous substance. According to its Globally Harmonized System (GHS) classification, it is suspected of causing cancer, may damage fertility or the unborn child, and may cause damage to organs through prolonged or repeated exposure. Therefore, all laboratory personnel must handle this compound with the utmost care, utilizing appropriate personal protective equipment (PPE) and engineering controls.

Hazard Statement	GHS Classification
Suspected of causing cancer	Carcinogenicity (Category 2)
May damage fertility or the unborn child	Reproductive Toxicity (Category 1B)
Causes damage to organs through prolonged or repeated exposure	Specific Target Organ Toxicity, Repeated Exposure (Category 1)
Harmful if swallowed	Acute Toxicity, Oral (Category 4)

Personal Protective Equipment (PPE) Requirements:

• Gloves: Nitrile or other chemically resistant gloves should be worn at all times when handling (S)-Ceralasertib, its solutions, or contaminated materials. Gloves should be changed frequently and immediately upon contamination.

• Lab Coat: A dedicated lab coat, preferably disposable or made of a non-shedding material, must be worn and kept fastened.

• Eye Protection: Safety glasses with side shields or goggles are mandatory to protect from splashes or aerosols.

• Respiratory Protection: For procedures that may generate dust or aerosols, a properly fitted respirator (e.g., N95 or higher) is recommended.

Step-by-Step Disposal Procedures for (S)-Ceralasertib

The following procedures are based on guidelines for the disposal of cytotoxic and hazardous chemical waste. Always consult and adhere to your institution's specific waste management policies.

1. Segregation of Waste:

• All waste contaminated with (S)-Ceralasertib must be segregated from non-hazardous laboratory waste at the point of generation.

• Use designated, clearly labeled, leak-proof, and puncture-resistant containers for cytotoxic waste. These containers are often color-coded (e.g., yellow with a purple lid or red) to signify cytotoxic hazards.[1]

2. Disposal of Solid Waste:

• Unused or Expired (S)-Ceralasertib Powder: This should be treated as bulk cytotoxic chemical waste. Do not attempt to dispose of it in regular trash or down the drain. It must be collected in a designated hazardous chemical waste container.

• Contaminated Labware: All disposable items that have come into contact with (S)-Ceralasertib, such as pipette tips, tubes, vials, and gloves, must be disposed of in the designated cytotoxic solid waste container.[2]

• Contaminated Sharps: Needles, syringes, and other sharps contaminated with (S)-Ceralasertib should be placed directly into a designated cytotoxic sharps container.[1][2]

3. Disposal of Liquid Waste:

• Aqueous Solutions: Solutions containing (S)-Ceralasertib should not be poured down the drain. They must be collected in a designated, leak-proof, and clearly labeled hazardous liquid waste container. The container should be compatible with the solvent used.

• Organic Solvent Solutions: Solutions of (S)-Ceralasertib in organic solvents (e.g., DMSO, ethanol) must be collected in a separate, appropriately labeled hazardous waste container for halogenated or non-halogenated solvents, as per your institution's guidelines.

4. Decontamination Procedures:

• Work Surfaces: At the end of each work session, or in the event of a spill, decontaminate all work surfaces (e.g., benchtops, fume hood surfaces) with a suitable deactivating solution. A common practice for many cytotoxic agents is the use of a sodium hypochlorite solution (bleach), followed by a neutralizing agent like sodium thiosulfate, and then a final rinse with water. However, the specific compatibility of (S)-Ceralasertib with this method should be confirmed. If compatibility is unknown, a thorough cleaning with a suitable laboratory detergent followed by multiple rinses with water is a prudent alternative.

• Non-disposable Equipment: Reusable glassware and equipment should be decontaminated by soaking in a validated deactivating solution or by thorough washing with a suitable laboratory detergent. Ensure all rinsate is collected as hazardous liquid waste.

5. Waste Pickup and Final Disposal:

• All collected cytotoxic waste must be handled and transported by trained personnel according to institutional and regulatory guidelines.

• The final disposal method for cytotoxic waste is typically high-temperature incineration by a licensed hazardous waste management facility.[1][3]

Experimental Workflow and Signaling Pathway

Illustrative Experimental Workflow for In Vitro Studies

The following diagram outlines a typical workflow for assessing the in vitro effects of (S)-Ceralasertib on cancer cell lines.

Caption: A generalized workflow for in vitro experiments involving (S)-Ceralasertib.

ATR Signaling Pathway and the Mechanism of Action of (S)-Ceralasertib

(S)-Ceralasertib is a potent and selective inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase. ATR is a critical component of the DNA damage response (DDR) pathway, which is activated by single-stranded DNA that forms at sites of DNA replication stress. Once activated, ATR phosphorylates a number of downstream targets, most notably the checkpoint kinase 1 (Chk1), to initiate cell cycle arrest and promote DNA repair. By inhibiting ATR, (S)-Ceralasertib prevents the phosphorylation of Chk1, leading to the abrogation of the G2/M checkpoint, accumulation of DNA damage, and ultimately, cell death, particularly in cancer cells with high levels of replication stress.

Caption: The ATR signaling pathway and the inhibitory action of (S)-Ceralasertib.

References

• 1. sharpsmart.co.uk [sharpsmart.co.uk]
• 2. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 3. youtube.com [youtube.com]

Personal protective equipment for handling (S)-Ceralasertib

Essential Safety and Handling Guide for (S)-Ceralasertib

(S)-Ceralasertib , an orally active and bioavailable inhibitor of ATR kinase, is a potent compound requiring careful handling in a laboratory setting to ensure the safety of research professionals.[1][2] This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to support researchers, scientists, and drug development professionals.

Hazard Identification and Safety Precautions

While some suppliers classify (S)-Ceralasertib as not a hazardous substance or mixture, it is prudent to handle it as a potentially hazardous compound until more comprehensive safety information is available.[3][4] It is an inhibitor of the serine/threonine protein kinase ataxia telangiectasia and Rad3-related (ATR) protein, a key regulator of the DNA damage response.[5][6]

General Handling Advice:

• Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[3]

• Wash hands thoroughly after handling.[3]

• Avoid the formation of dust and aerosols.[7]

• Use only in areas with appropriate exhaust ventilation.[7]

• An accessible safety shower and eye wash station should be readily available.[7]

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is critical to minimize exposure. The following table summarizes the recommended PPE for handling (S)-Ceralasertib powder and solutions.

Task	Required Personal Protective Equipment
Handling Solid Compound (Weighing, Aliquoting)	Double chemotherapy-tested gloves, disposable gown, safety glasses with side shields, and an N95 respirator.
Preparing Solutions	Double chemotherapy-tested gloves, disposable gown, and safety glasses with side shields. Work should be conducted in a chemical fume hood.
Administering to Animals	Double chemotherapy-tested gloves, disposable gown, and safety glasses with side shields.
Handling Waste	Double chemotherapy-tested gloves, disposable gown, and safety glasses with side shields.

Note: For all tasks, it is recommended to wear two pairs of chemotherapy-tested gloves.[8]

Experimental Protocols: Preparation of Stock Solutions

(S)-Ceralasertib is typically supplied as a crystalline solid.[3] Stock solutions can be prepared as follows:

Materials:

• (S)-Ceralasertib solid

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes and sterile, filtered pipette tips

Procedure:

• Bring the vial of solid (S)-Ceralasertib to room temperature before opening.

• In a chemical fume hood, weigh the desired amount of the compound.

• Add the appropriate volume of DMSO to achieve the desired stock concentration. (S)-Ceralasertib is soluble in DMSO at concentrations of 25 mg/mL or 50 mg/mL.[9]

• Vortex or sonicate the solution to ensure complete dissolution.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store stock solutions at -20°C for long-term storage.[3]

Operational Workflow for Handling (S)-Ceralasertib

The following diagram outlines the standard operational workflow for handling (S)-Ceralasertib in a research laboratory, from receiving to disposal.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ceralasertib | AZD6738 | ATR kinase inhibitor | antitumor | TargetMol [targetmol.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. abmole.com [abmole.com]
• 5. Ceralasertib - NCI [dctd.cancer.gov]
• 6. Phase II study of ceralasertib (AZD6738) in combination with durvalumab in patients with advanced gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. pogo.ca [pogo.ca]
• 9. file.medchemexpress.com [file.medchemexpress.com]